Histamine amine

Core Science & Biosynthesis

An In-depth Technical Guide on the Synthesis of Histamine from L-Histidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of histamine (B1213489) from its precursor, L-histidine. It delves into the core biochemical process, the key enzyme involved, its kinetics, and regulation. Furthermore, it offers detailed experimental protocols for the measurement of enzyme activity and histamine quantification, alongside visual representations of the critical pathways and workflows.

The Core of Histamine Synthesis: The L-Histidine Decarboxylase Reaction

Histamine, a potent biogenic amine, plays a pivotal role in a myriad of physiological and pathological processes, including allergic reactions, gastric acid secretion, and neurotransmission.[1][2] In mammals, the synthesis of histamine is a direct, one-step process involving the decarboxylation of the amino acid L-histidine.[1] This seemingly simple reaction is the sole pathway for endogenous histamine production, making the enzyme that catalyzes it a critical point of regulation and a key target for therapeutic intervention.[1]

The enzyme responsible for this transformation is L-histidine decarboxylase (HDC; EC 4.1.1.22).[1] HDC belongs to the group II of pyridoxal-5'-phosphate (PLP)-dependent decarboxylases.[1] The PLP cofactor is essential for the catalytic activity of HDC, participating directly in the decarboxylation mechanism.[1] The reaction can be summarized as follows:

L-histidine → Histamine + CO₂

This conversion is primarily carried out in mast cells, basophils, enterochromaffin-like (ECL) cells of the stomach, and histaminergic neurons in the brain.[3]

The Catalyst: L-Histidine Decarboxylase (HDC)

HDC is a homodimeric enzyme that, in its active form, has a molecular weight of approximately 54 kDa per subunit, following post-translational processing from a 74 kDa proenzyme.[1] The active site of HDC is where the intricate chemistry of histamine synthesis unfolds, with the PLP cofactor playing a central role.

Mechanism of Action

The catalytic mechanism of HDC is a well-characterized process that involves several key steps:

• Formation of the Internal Aldimine: In the resting state of the enzyme, the PLP cofactor is covalently bound to a lysine (B10760008) residue in the active site (Lys-305) via a Schiff base, forming an internal aldimine.[1]

• Transaldimination: Upon binding of the substrate, L-histidine, a transaldimination reaction occurs. The amino group of L-histidine displaces the lysine residue, forming a new Schiff base with the PLP cofactor. This creates an external aldimine intermediate.

• Decarboxylation: The pyridinium (B92312) ring of PLP acts as an electron sink, facilitating the removal of the carboxyl group from L-histidine as CO₂. This is the rate-limiting step in histamine synthesis.

• Protonation: The resulting quinonoid intermediate is then protonated.

• Release of Histamine: Finally, a second transaldimination reaction occurs, where the lysine residue of the enzyme re-forms its Schiff base with PLP, releasing the newly synthesized histamine molecule.[1]

Enzyme Kinetics and Optimal Conditions

The efficiency of the HDC-catalyzed reaction is influenced by several factors, including substrate concentration, pH, and temperature. Understanding these parameters is crucial for designing and interpreting experiments.

Parameter	Value	Species/Source	Notes
Km for L-histidine	0.33 mmol/L	Leuconostoc oenos 9204	Bacterial HDC, for comparative purposes.
Optimal pH	4.8 - 6.5	Bacterial HDCs	Activity is significantly higher in acidic conditions.[4][5][6][7]
Optimal Temperature	30 - 40 °C	Bacterial HDCs	Activity varies between constitutive and inducible enzymes.[4][8]

Note: Detailed kinetic data for purified human HDC is less commonly reported in the literature due to the enzyme's instability.

Regulation of Histamine Synthesis

The production of histamine is tightly regulated at multiple levels to ensure that its potent effects are elicited only when and where they are needed.

Transcriptional Regulation

The expression of the HDC gene is a key control point. Various stimuli, including cytokines (e.g., IL-3, IL-18, IL-33), growth factors, and hormones, can modulate HDC transcription.[9] A well-studied example is the regulation of HDC in gastric ECL cells by the hormone gastrin.

Gastrin Signaling Pathway

Gastrin, released in response to food intake, stimulates ECL cells to produce and release histamine, which in turn promotes gastric acid secretion from parietal cells. This process is initiated by the binding of gastrin to its receptor, the cholecystokinin (B1591339) B (CCK-B) receptor, on the surface of ECL cells. This binding event triggers a downstream signaling cascade that ultimately leads to increased transcription of the HDC gene. This signaling is primarily mediated through the protein kinase C (PKC) pathway.[10][11][12][13]

Experimental Protocols

Accurate measurement of HDC activity and histamine levels is fundamental for research in this field. The following sections provide detailed methodologies for key experiments.

Histidine Decarboxylase (HDC) Activity Assay

This protocol describes a general method for determining HDC activity in a cell or tissue extract.

Principle: The assay measures the amount of histamine produced from L-histidine over a specific time period. The histamine is then quantified using a sensitive analytical method.

Materials:

• Cell or tissue homogenate

• Homogenization buffer (e.g., phosphate (B84403) buffer with protease inhibitors)

• L-histidine solution (substrate)

• Pyridoxal-5'-phosphate (PLP) solution (cofactor)

• Reaction buffer (e.g., phosphate or citrate (B86180) buffer, pH optimized for the specific HDC)

• Stopping solution (e.g., perchloric acid)

• Incubator or water bath

• Centrifuge

• HPLC system or other histamine detection method

Procedure:

• Sample Preparation: Homogenize the cells or tissue in ice-cold homogenization buffer. Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the HDC enzyme.

• Reaction Setup: Prepare reaction tubes containing the reaction buffer, PLP, and L-histidine. Pre-warm the tubes to the optimal reaction temperature.

• Enzyme Addition: Initiate the reaction by adding a known amount of the enzyme extract (supernatant) to the reaction tubes.

• Incubation: Incubate the reaction mixture at the optimal temperature for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding the stopping solution (e.g., perchloric acid), which denatures the enzyme.

• Sample Processing: Centrifuge the terminated reaction mixture to pellet the precipitated protein. Collect the supernatant for histamine analysis.

• Histamine Quantification: Analyze the histamine content in the supernatant using a validated method such as HPLC.

Histamine Quantification using High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used and sensitive method for the quantification of histamine.[14][15][16][17][18][19]

Principle: This method involves the separation of histamine from other components in the sample by reverse-phase HPLC, followed by its detection. Pre-column derivatization of histamine with a fluorescent tag (e.g., o-phthalaldehyde, OPA) is often employed to enhance sensitivity.[15][16][17][18]

Materials:

• Sample extract (from the HDC activity assay or other biological samples)

• Perchloric acid

• Sodium hydroxide

• o-Phthalaldehyde (OPA) reagent

• HPLC system with a fluorescence detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a mixture of phosphate buffer and acetonitrile)

• Histamine standards

Procedure:

• Sample Preparation: Acidify the sample with perchloric acid to precipitate proteins. Centrifuge and collect the supernatant.

• Derivatization:

  • Adjust the pH of the supernatant to alkaline conditions with sodium hydroxide.

  • Add the OPA reagent to the sample and incubate to allow the derivatization reaction to proceed.

  • Acidify the reaction mixture to stabilize the OPA-histamine derivative.[17]

• HPLC Analysis:

  • Inject a known volume of the derivatized sample onto the C18 column.

  • Elute the components using an isocratic or gradient mobile phase.

  • Detect the fluorescent OPA-histamine derivative using the fluorescence detector (e.g., excitation at 350 nm and emission at 450 nm).[17]

• Quantification:

  • Generate a standard curve by running known concentrations of histamine standards through the same derivatization and HPLC procedure.

  • Determine the concentration of histamine in the samples by comparing their peak areas to the standard curve.

High-Throughput Screening (HTS) of HDC Inhibitors using Fluorescence Polarization (FP)

FP is a powerful technique for studying molecular interactions and is well-suited for HTS of enzyme inhibitors.[20][21][22][23][24]

Principle: The assay measures the change in the polarization of fluorescent light emitted by a small, fluorescently labeled molecule (tracer) when it binds to a larger molecule (HDC). In a competitive binding assay, an unlabeled inhibitor will compete with the fluorescent tracer for binding to HDC, resulting in a decrease in fluorescence polarization.

Materials:

• Purified HDC enzyme

• Fluorescently labeled histamine or a known HDC ligand (tracer)

• Assay buffer

• Compound library for screening

• Microplates (e.g., 384-well)

• Fluorescence plate reader with polarization filters

Procedure:

• Assay Setup: In the wells of a microplate, add the assay buffer, the fluorescent tracer, and the HDC enzyme.

• Compound Addition: Add the compounds from the screening library to the wells. Include appropriate controls (no inhibitor and a known inhibitor).

• Incubation: Incubate the plate to allow the binding reaction to reach equilibrium.

• Measurement: Measure the fluorescence polarization of each well using the plate reader.

• Data Analysis: A decrease in fluorescence polarization in the presence of a test compound indicates that it has displaced the fluorescent tracer from the HDC active site, identifying it as a potential inhibitor.

Visualizing the Core Concepts

Diagrams are invaluable tools for understanding complex biological processes. The following sections provide Graphviz (DOT language) scripts to generate diagrams for the key aspects of histamine synthesis.

Enzymatic Conversion of L-Histidine to Histamine

References

• 1. Histidine decarboxylase - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Activity of two histidine decarboxylases from Photobacterium phosphoreum at different temperatures, pHs, and NaCl concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pH-induced structural changes regulate histidine decarboxylase activity in Lactobacillus 30a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. robertus.cm.utexas.edu [robertus.cm.utexas.edu]
• 8. researchgate.net [researchgate.net]
• 9. HDC - Creative Enzymes [creative-enzymes.com]
• 10. Rat histidine decarboxylase promoter is regulated by gastrin through a protein kinase C pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gastrin regulates histidine decarboxylase activity and mRNA abundance in rat oxyntic mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. PACAP and gastrin regulate the histidine decarboxylase promoter via distinct mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 15. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development of a new HPLC method for rapid histamine quantification in fish and fishery products without sample clean-up | Semantic Scholar [semanticscholar.org]
• 17. tandfonline.com [tandfonline.com]
• 18. files01.core.ac.uk [files01.core.ac.uk]
• 19. Sensitive Enzymatic Analysis of Histidine Decarboxylase Using HPLC | Springer Nature Experiments [experiments.springernature.com]
• 20. Development of a fluorescence polarization based assay for histone deacetylase ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements - nanomicronspheres [nanomicronspheres.com]
• 22. researchgate.net [researchgate.net]
• 23. bpsbioscience.com [bpsbioscience.com]
• 24. researchgate.net [researchgate.net]

The Physiological Role of Histamine as a Neurotransmitter: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Histamine (B1213489), a biogenic amine, has long been recognized for its role in peripheral allergic reactions and gastric acid secretion. However, its function as a neurotransmitter in the central nervous system (CNS) is equally critical, modulating a wide array of physiological and behavioral processes. This technical guide provides a comprehensive overview of the physiological role of histamine in the brain. It delves into the synthesis, storage, and release of neuronal histamine, the characteristics of its four receptor subtypes (H₁R, H₂R, H₃R, and H₄R) and their intricate signaling pathways. Furthermore, this document details the modulatory effects of histamine on other neurotransmitter systems and its involvement in regulating the sleep-wake cycle, arousal, cognition, and appetite. Detailed experimental protocols for key methodologies used to study the histaminergic system and quantitative data on receptor binding affinities and neurotransmitter interactions are presented to serve as a valuable resource for researchers and professionals in drug development.

Introduction

The histaminergic system in the central nervous system originates from a small group of neurons located exclusively in the tuberomammillary nucleus (TMN) of the posterior hypothalamus.[1] These neurons project diffusely throughout the entire brain, including the cerebral cortex, hippocampus, striatum, and thalamus, allowing histamine to exert widespread influence over neuronal activity.[2] Histamine's role extends from a classical neurotransmitter, involved in fast synaptic transmission, to a neuromodulator, exerting tonic and widespread effects.[3] Its involvement in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, schizophrenia, and narcolepsy, underscores its importance as a therapeutic target.[1]

Histamine Neurotransmission: A Molecular Overview

Synthesis, Storage, and Release

Neuronal histamine is synthesized from the amino acid L-histidine via a single enzymatic step catalyzed by histidine decarboxylase (HDC).[4] Following its synthesis, histamine is packaged into synaptic vesicles by the vesicular monoamine transporter 2 (VMAT2).[2] The release of histamine from histaminergic nerve terminals is a calcium-dependent process triggered by neuronal depolarization.[5]

Inactivation

Unlike many other neurotransmitters, there is no high-affinity reuptake mechanism for histamine at the presynaptic terminal. Instead, its action is terminated primarily through enzymatic degradation. The principal enzyme for histamine metabolism in the brain is histamine-N-methyltransferase (HNMT), which methylates histamine to form tele-methylhistamine.[2]

Histamine Receptors and Signaling Pathways

Histamine exerts its diverse physiological effects through four distinct G protein-coupled receptors (GPCRs): H₁R, H₂R, H₃R, and H₄R. Each receptor subtype is coupled to different intracellular signaling cascades.

Histamine H₁ Receptor (H₁R)

The H₁R is widely distributed throughout the brain and is primarily coupled to Gq/11 proteins. Its activation stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC), ultimately leading to neuronal excitation.

Histamine H₁ Receptor Signaling Pathway.

Histamine H₂ Receptor (H₂R)

The H₂R is also widely expressed in the CNS and is coupled to Gs proteins. Activation of H₂R stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels and subsequent activation of protein kinase A (PKA). This pathway generally produces excitatory effects on neurons.

Histamine H₂ Receptor Signaling Pathway.

Histamine H₃ Receptor (H₃R)

The H₃R is predominantly located in the CNS and functions as both a presynaptic autoreceptor and a heteroreceptor. It is coupled to Gi/o proteins, and its activation inhibits adenylyl cyclase, leading to a decrease in cAMP levels. As an autoreceptor on histaminergic neurons, the H₃R provides negative feedback, inhibiting histamine synthesis and release. As a heteroreceptor on other neurons, it inhibits the release of various neurotransmitters, including acetylcholine (B1216132), dopamine (B1211576), norepinephrine, and serotonin (B10506).[6][7]

Histamine H₃ Receptor Signaling Pathway.

Histamine H₄ Receptor (H₄R)

The H₄R is primarily expressed on cells of hematopoietic origin and is involved in immune responses. While its expression in the brain is lower than the other three receptors, it has been identified in microglia and some neurons. Similar to the H₃R, the H₄R is coupled to Gi/o proteins and its activation leads to a decrease in cAMP levels and the mobilization of intracellular calcium.

Quantitative Data: Histamine Receptor Binding Affinities

The following tables summarize the binding affinities (Ki values) of histamine and various selective agonists and antagonists for the four histamine receptor subtypes. These values are crucial for understanding the pharmacological profiles of these compounds and for the development of new therapeutic agents.

Table 1: Binding Affinities (Ki, nM) of Agonists for Human Histamine Receptors

Compound	H₁R	H₂R	H₃R	H₄R
Histamine	160	310	15	16
(R)-α-Methylhistamine	>10,000	1,200	4.3	2,000
Imetit	>10,000	>10,000	0.8	1,500
4-Methylhistamine	1,500	48	1,200	4.4
VUF 8430	>10,000	>10,000	>10,000	9.8

Table 2: Binding Affinities (Ki, nM) of Antagonists for Human Histamine Receptors

Compound	H₁R	H₂R	H₃R	H₄R
Mepyramine	1.2	>10,000	>10,000	>10,000
Cimetidine	>10,000	400	>10,000	>10,000
Thioperamide	3,000	4,000	2.0	32
JNJ 7777120	>10,000	>10,000	4,000	14

Physiological Functions of Histamine in the CNS

Arousal and Sleep-Wake Cycle

The histaminergic system is a key regulator of arousal and the sleep-wake cycle.[2] The firing rate of TMN neurons is highest during wakefulness, decreases during non-REM sleep, and is virtually silent during REM sleep.[8][9] The arousal-promoting effects of histamine are primarily mediated by H₁Rs.

Cognition and Memory

Histamine plays a significant role in cognitive processes, including learning and memory. Both H₁R and H₂R activation has been shown to enhance cognitive performance, while H₃R antagonists, by increasing histamine release, also exhibit cognitive-enhancing properties.[4]

Appetite and Feeding Behavior

Central histamine acts as an anorexigenic agent, suppressing food intake. This effect is mainly mediated through H₁Rs in the hypothalamus.

Modulation of Other Neurotransmitter Systems

As mentioned, H₃Rs act as heteroreceptors, modulating the release of several key neurotransmitters. This interaction is a critical mechanism by which histamine influences a wide range of brain functions.

Table 3: Histamine's Modulation of Neurotransmitter Release

Neurotransmitter	Brain Region	Histamine Receptor	Effect on Release	Quantitative Change
Dopamine	Striatum	H₃R	Inhibition	~18-38% inhibition by 10 µM histamine[6]
Acetylcholine	Cortex	H₃R	Inhibition	~50% inhibition by 100 µM histamine[10]
Serotonin	Hippocampus	H₃R	Inhibition	Inflammation-induced histamine decreases serotonin release[11]
GABA	Hypothalamus	H₃R (presynaptic)	Inhibition	Evoked histamine release enhanced by H₃R antagonist[12]
GABA	Vestibular Nuclei	H₃R (presynaptic)	Inhibition	~50% reduction in K⁺-evoked GABA release by 100 µM histamine[13]
Glutamate (B1630785)	Hippocampus	H₁R, H₂R	Potentiation	Concentration-dependent increase in evoked release[14]
Glutamate	Striatum	H₃R	Inhibition	Max inhibition ~60% with IC₅₀ of 68 nM for immepip[15]

Experimental Protocols

In Vitro Histamine Release from Brain Synaptosomes

This protocol describes a method for measuring histamine release from isolated nerve terminals (synaptosomes) from rat brain tissue.

Workflow for In Vitro Histamine Release Assay.

Materials:

• Rat brain tissue (e.g., cortex, striatum)

• Sucrose buffer (0.32 M sucrose, 5 mM HEPES, pH 7.4)

• Physiological salt solution (e.g., Krebs-Ringer buffer)

• Depolarizing agent (e.g., high potassium chloride solution)

• Test compounds (agonists, antagonists)

• Centrifuge, homogenizer

• Histamine quantification kit (e.g., ELISA) or HPLC with fluorescence detection

Procedure:

• Synaptosome Preparation:

  • Dissect the desired brain region in ice-cold sucrose buffer.

  • Homogenize the tissue using a glass-Teflon homogenizer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.[16]

  • Collect the supernatant and centrifuge at 15,000 x g for 20 minutes at 4°C to pellet the crude synaptosomal fraction.[16]

  • Resuspend the synaptosomal pellet in physiological salt solution.

• Histamine Release Assay:

  • Pre-incubate aliquots of the synaptosomal suspension at 37°C for 10-15 minutes.

  • Add test compounds at desired concentrations and incubate for a further 10-15 minutes.

  • Stimulate histamine release by adding a depolarizing agent (e.g., increasing the K⁺ concentration to 30-50 mM) for 2-5 minutes.

  • Terminate the release by placing the tubes on ice and centrifuging at 15,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for histamine quantification.

• Histamine Quantification:

  • Measure the histamine concentration in the supernatant using a commercially available ELISA kit or by HPLC with fluorescence detection following derivatization with o-phthaldialdehyde.[8][17]

In Vivo Microdialysis for Histamine Measurement

This protocol outlines the in vivo microdialysis technique to measure extracellular histamine levels in the brain of a freely moving animal.

Materials:

• Anesthetized or freely moving rat

• Stereotaxic apparatus

• Microdialysis probe

• Perfusion pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• HPLC with fluorescence detection

Procedure:

• Surgical Implantation of Microdialysis Probe:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant a guide cannula stereotaxically into the brain region of interest (e.g., anterior hypothalamus).[5]

  • Allow the animal to recover from surgery.

• Microdialysis Perfusion and Sampling:

  • On the day of the experiment, insert the microdialysis probe through the guide cannula.

  • Perfuse the probe with aCSF at a low, constant flow rate (e.g., 1-2 µL/min).[18]

  • Collect dialysate samples at regular intervals (e.g., every 20-30 minutes) using a fraction collector.[5][18]

• Sample Analysis:

  • Analyze the histamine concentration in the dialysate samples using a highly sensitive HPLC with fluorescence detection.

Immunocytochemistry for Histaminergic Neurons

This protocol describes the visualization of histamine-containing neurons in brain tissue sections.

Materials:

• Rat brain tissue

• Fixative (e.g., 4% paraformaldehyde)

• Cryostat or vibratome

• Primary antibody against histamine

• Fluorescently labeled secondary antibody

• Blocking solution (e.g., normal goat serum in PBS with Triton X-100)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope

Procedure:

• Tissue Preparation:

  • Perfuse the animal with saline followed by a fixative.

  • Dissect the brain and post-fix overnight.

  • Cryoprotect the brain in a sucrose solution.

  • Cut brain sections using a cryostat or vibratome.

• Immunostaining:

  • Wash the sections in PBS.

  • Incubate the sections in a blocking solution to prevent non-specific antibody binding.

  • Incubate the sections with the primary anti-histamine antibody overnight at 4°C.[12]

  • Wash the sections in PBS.

  • Incubate the sections with the fluorescently labeled secondary antibody.

  • Wash the sections in PBS.

• Visualization:

  • Mount the sections on slides and coverslip.

  • Visualize the labeled neurons using a fluorescence microscope.

Conclusion

Histamine's role as a neurotransmitter is integral to the proper functioning of the central nervous system. Its widespread projections from the tuberomammillary nucleus allow it to modulate a vast array of physiological processes, from basic arousal to complex cognitive functions. The intricate interplay of its four receptor subtypes and their downstream signaling pathways, along with its ability to influence the release of other major neurotransmitters, highlights the complexity of the histaminergic system. A thorough understanding of these mechanisms, facilitated by the experimental techniques detailed in this guide, is paramount for the development of novel therapeutic strategies for a range of neurological and psychiatric disorders. The quantitative data provided herein serves as a foundational reference for researchers and drug development professionals aiming to target the histaminergic system for therapeutic benefit.

References

• 1. Local regulation of striatal dopamine: A diversity of circuit mechanisms for a diversity of behavioral functions? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. novamedline.com [novamedline.com]
• 3. researchgate.net [researchgate.net]
• 4. The histamine H3 receptor: an attractive target for the treatment of cognitive disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro release of endogenous histamine, together with noradrenaline and 5-hydroxytryptamine, from slices of mouse cerebral hemispheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Histamine inhibits dopamine release in the mouse striatum via presynaptic H3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A new method for detecting histamine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measuring Histamine and Cytokine Release from Basophils and Mast Cells | Springer Nature Experiments [experiments.springernature.com]
• 10. Inhibition of cortical acetylcholine release and cognitive performance by histamine H3 receptor activation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Making sure you're not a bot! [dukespace.lib.duke.edu]
• 12. Endogenous GABA modulates histamine release from the anterior hypothalamus of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Histaminergic and glycinergic modulation of GABA release in the vestibular nuclei of normal and labyrinthectomised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Histamine modulation of glutamate release from hippocampal synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Histamine H3 receptor activation inhibits glutamate release from rat striatal synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Method and validation of synaptosomal preparation for isolation of synaptic membrane proteins from rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 17. nwlifescience.com [nwlifescience.com]
• 18. m.youtube.com [m.youtube.com]

A Technical Guide to the Function of Histamine N-Methyltransferase in the Central Nervous System

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Histamine (B1213489) N-methyltransferase (HNMT) is a pivotal enzyme in the central nervous system (CNS), serving as the sole pathway for the metabolic inactivation of histamine, a critical neurotransmitter.[1][2][3][4] By catalyzing the Nτ-methylation of histamine, HNMT terminates its signaling, thereby regulating a multitude of physiological processes, including sleep-wake cycles, arousal, cognition, and appetite.[1] Dysregulation of HNMT activity, whether through genetic polymorphisms or altered expression, is implicated in a range of neurological and neuropsychiatric disorders such as Parkinson's disease, Alzheimer's disease, ADHD, and schizophrenia.[5][6][7][8] Consequently, HNMT has emerged as a significant therapeutic target. Modulating its activity, particularly through inhibition, offers a promising strategy for elevating brain histamine levels to ameliorate symptoms associated with these conditions. This document provides a comprehensive overview of HNMT's function in the CNS, presenting key quantitative data, detailed experimental methodologies, and visual pathways to support further research and drug development.

Core Function and Metabolic Pathway

In the mammalian brain, the neurotransmitter activity of histamine is exclusively terminated through metabolism by HNMT.[1][4] Unlike peripheral tissues where diamine oxidase (DAO) also contributes to histamine degradation, DAO is absent or expressed at negligible levels in the CNS.[1][5][9] This makes HNMT the critical regulator of histaminergic neurotransmission.

The process begins with the synthesis of histamine from the amino acid L-histidine by the enzyme L-histidine decarboxylase (HDC).[10] Following its release into the synaptic cleft and interaction with postsynaptic H1 and H2 receptors or presynaptic H3 autoreceptors, extracellular histamine is transported into the cytosol of neurons or astrocytes.[1][5][6] Inside the cell, HNMT catalyzes the transfer of a methyl group from the universal methyl donor S-adenosyl-L-methionine (SAM) to the tele-nitrogen atom of histamine's imidazole (B134444) ring.[1][5][10] This reaction yields Nτ-methylhistamine, an inactive metabolite, and S-adenosyl-L-homocysteine.[5][6] Nτ-methylhistamine can be further metabolized by monoamine oxidase B (MAO-B) to form tele-methylimidazoleacetic acid (t-MIAA).[9][11]

Caption: Histamine Metabolism Pathway in the CNS.

Role in Neurological Function and Disorders

HNMT's regulation of histamine levels is fundamental to several core brain functions. The histaminergic system, originating from the tuberomammillary nucleus (TMN) of the hypothalamus, projects throughout the brain to modulate arousal, attention, learning, memory, and sleep-wake cycles.[9][12] By controlling the duration and intensity of histamine signaling, HNMT ensures the proper functioning of these neural pathways.[1]

Disruptions in HNMT function, often due to genetic variations, have been linked to a variety of neuropsychiatric and neurodegenerative disorders.[8] Post-mortem studies and genetic association analyses have revealed altered HNMT expression or function in several conditions.[5][13] For instance, the common c.314C>T (p.Thr105Ile, rs11558538) single nucleotide polymorphism (SNP) results in a less stable enzyme with reduced activity, which has been paradoxically associated with a reduced risk for Parkinson's disease but an increased risk for other conditions like ADHD and schizophrenia.[1][7] Conversely, severe loss-of-function mutations can lead to significant intellectual disability, aggression, and sleep disturbances.[3][14]

Caption: Logical Relationship of HNMT Function and CNS Disorders.

Data Presentation

Table 1: HNMT Enzyme Kinetics and Genetic Variants

This table summarizes key quantitative parameters related to HNMT activity and the impact of a common genetic polymorphism.

Parameter	Species	Value	Notes	Reference(s)
Km for Histamine	Human	13–20 µM	Michaelis constant, indicates substrate affinity.	[6]
Rat	7.1 µM	[6]
Mouse	5.3 µM	[6]
Km for SAM	Vertebrate (general)	~10 µM	Michaelis constant for the methyl donor cofactor.	[10]
Genetic Variant	Human	rs11558538 (c.314C>T)	Common SNP causing a Thr105Ile amino acid change.	[1][4]
Allele Frequency	~10% (T allele)	Occurs in approximately 10% of the worldwide population.	[1][4]
Functional Impact	Loss-of-function	Results in reduced enzymatic activity and thermal stability.	[1][4]

Table 2: Association of HNMT with CNS Disorders

This table outlines the observed changes in HNMT expression or function associated with various neurological and psychiatric conditions.

CNS Disorder	Observed HNMT Alteration	Implication	Reference(s)
Alzheimer's Disease (AD)	Increased HNMT mRNA expression (prefrontal cortex of females).	Lower histamine levels, potentially contributing to cognitive impairment.	[2][13]
Parkinson's Disease (PD)	Increased HNMT expression (substantia nigra, putamen). Thr105Ile variant associated with reduced risk.	Complex role; altered histamine metabolism may influence disease pathology.	[1][13]
ADHD	Association with Thr105Ile and other polymorphisms.	Dysregulated histaminergic tone may contribute to attention deficits.	[7][8]
Schizophrenia	Association with the Thr105Ile variant.	Altered histamine signaling is implicated in disease pathophysiology.	[7]
Depression	Reduced HNMT expression (anterior cingulate cortex).	May be a compensatory mechanism or contribute to mood dysregulation.	[13]
Tourette's Syndrome	Linked to dysfunction in the histaminergic system.	HNMT is a key regulator in a system linked to this syndrome.	[5][13]
Intellectual Disability	Severe homozygous loss-of-function mutations.	Demonstrates a critical role for HNMT in neurodevelopment.	[3][4][14]

Experimental Protocols

Protocol: Radioenzymatic Assay for HNMT Activity

This method is a highly sensitive approach to quantify HNMT enzyme activity by measuring the formation of a radiolabeled product.[15][16]

Objective: To measure the rate of histamine methylation by HNMT in a given sample (e.g., recombinant enzyme, tissue homogenate).

Materials:

• Enzyme Source: Recombinant human HNMT or brain tissue supernatant.

• Buffer: Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.8).

• Substrates: Histamine dihydrochloride, S-adenosyl-L-[methyl-3H]methionine ([3H]SAME) with high specific activity.

• Cofactor: S-adenosyl-L-methionine (unlabeled).

• Termination Solution: Borate (B1201080) buffer (e.g., 2.5 M, pH 10).

• Extraction Solvent: Toluene/isoamyl alcohol mixture (e.g., 3:2 v/v).

• Scintillation Cocktail and Scintillation Counter .

Methodology:

• Pre-incubation: In a microcentrifuge tube, pre-incubate the test compound (inhibitor) or vehicle control with the enzyme solution (e.g., 0.025 µg/ml recombinant HNMT) in phosphate buffer for 15 minutes at 37°C.[15]

• Reaction Initiation: Start the enzymatic reaction by adding a substrate mix containing histamine (e.g., final concentration 20 µM) and a combination of unlabeled SAM (e.g., 1.4 µM) and [3H]SAME (e.g., 0.014 µM).[15]

• Incubation: Incubate the reaction mixture for 30 minutes at 37°C.[15]

• Reaction Termination: Stop the reaction by adding the high-pH borate buffer. This step also facilitates the extraction of the product.[15]

• Product Extraction: Add the organic extraction solvent (toluene/isoamyl alcohol), vortex vigorously, and centrifuge to separate the phases. The product, [3H]Nτ-methylhistamine, will partition into the organic (upper) phase, while the unreacted [3H]SAME remains in the aqueous phase.

• Quantification: Transfer an aliquot of the organic phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity (counts per minute) using a scintillation counter.

• Calculation: The amount of [3H]Nτ-methylhistamine formed is proportional to the measured radioactivity and reflects the HNMT activity. Compare the activity in the presence of test compounds to the vehicle control to determine inhibition.

Caption: Experimental Workflow for Radioenzymatic HNMT Assay.

Protocol: Measurement of Brain Histamine via Microdialysis and HPLC

Objective: To measure extracellular histamine levels in specific brain regions of a living animal, providing insight into histaminergic neuron activity.[17]

Methodology:

• Probe Implantation: Anesthetize the animal (e.g., rat, mouse) and stereotaxically implant a microdialysis guide cannula targeting the brain region of interest (e.g., hypothalamus, prefrontal cortex). Allow the animal to recover from surgery.

• Microdialysis: On the day of the experiment, insert a microdialysis probe through the guide cannula. Perfuse the probe at a low, constant flow rate (e.g., 1-2 µL/min) with artificial cerebrospinal fluid (aCSF).

• Sample Collection: Collect the resulting dialysate, which contains extracellular fluid components including histamine, at regular intervals (e.g., every 20-30 minutes) into collection vials.

• Sample Derivatization: Since histamine is not naturally fluorescent, it must be derivatized. This is often done post-column during HPLC analysis by reacting it with o-phthalaldehyde (B127526) (OPA) to form a highly fluorescent product.[18]

• HPLC Analysis: Inject the dialysate samples into an HPLC system equipped with a cation-exchange column to separate histamine from other amines.

• Detection: After separation and post-column derivatization, quantify the fluorescent histamine-OPA adduct using a fluorescence detector.

• Data Analysis: Construct a standard curve using known concentrations of histamine to calculate the concentration in the dialysate samples.

Protocol: Behavioral Phenotyping of HNMT Knockout (KO) Mice

Objective: To assess the behavioral consequences of a complete lack of HNMT function, which leads to a robust increase in brain histamine levels.[1][8]

Methodology:

• Animal Model: Use HNMT knockout (KO) mice and wild-type (WT) littermates as controls to account for genetic background.

• Aggressive Behavior (Resident-Intruder Test):

  • House a male resident mouse in isolation for several weeks to establish territory.

  • Introduce a smaller, unfamiliar male "intruder" mouse into the resident's cage.

  • Score the latency to the first attack, the number of attacks, and the total duration of fighting over a set period (e.g., 10 minutes). HNMT KO mice are expected to show heightened aggression.[1]

• Sleep-Wake Cycle (EEG/EMG Analysis):

  • Surgically implant electrodes for electroencephalogram (EEG) and electromyogram (EMG) recordings.

  • After recovery, record EEG/EMG data continuously over 24-48 hours.

  • Analyze the recordings to score the time spent in wakefulness, non-REM sleep, and REM sleep. HNMT KO mice often exhibit disrupted sleep patterns.[1]

• Anxiety-Like Behavior (Open Field Test):

  • Place a mouse in the center of a large, open, brightly lit arena.

  • Track the mouse's movement for 5-10 minutes using video analysis software.

  • Measure parameters such as total distance traveled, time spent in the center versus the periphery, and rearing frequency. Increased time in the periphery is indicative of anxiety-like behavior.

• Cognitive Function (Novel Object Recognition Test):

  • Familiarization Phase: Allow the mouse to explore an arena containing two identical objects.

  • Test Phase: After a retention interval, return the mouse to the arena where one of the familiar objects has been replaced with a novel object.

  • Measure the time spent exploring the novel versus the familiar object. A preference for the novel object indicates intact recognition memory.

Conclusion and Future Directions

Histamine N-methyltransferase is the indispensable gatekeeper of histaminergic neurotransmission in the CNS. Its singular role in metabolizing brain histamine places it at the nexus of numerous physiological functions and pathological conditions. The clear link between HNMT dysfunction and a spectrum of brain disorders, from neurodevelopmental to neurodegenerative, underscores its importance. The development of specific, brain-penetrant HNMT inhibitors represents a compelling therapeutic strategy to elevate histamine levels and potentially treat cognitive deficits, narcolepsy, and other disorders marked by histamine depletion.[2][5][8] Future research should focus on elucidating the precise regulatory mechanisms of HNMT expression and activity, further exploring the functional consequences of different genetic variants, and advancing the development of novel inhibitors with improved pharmacokinetic and safety profiles for clinical use.

References

• 1. Histamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. casereports.bmj.com [casereports.bmj.com]
• 4. Mutations in the histamine N-methyltransferase gene, HNMT, are associated with nonsyndromic autosomal recessive intellectual disability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Histamine N-Methyltransferase in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. plexusdx.com [plexusdx.com]
• 8. Histamine N-Methyltransferase in the Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Dynamics of Histamine in the Brain - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. How Histamine Intolerance Affects Your Brain - Dr. Becky Campbell [drbeckycampbell.com]
• 12. Frontiers | Histamine, Neuroinflammation and Neurodevelopment: A Review [frontiersin.org]
• 13. Histamine N-Methyltransferase in the Brain [mdpi.com]
• 14. Adult male patient with severe intellectual disability caused by a homozygous mutation in the HNMT gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 16. A new radioenzymatic assay for histamine using purified histamine N-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Histamine Release in the Basal Forebrain Mediates Cortical Activation through Cholinergic Neurons | Journal of Neuroscience [jneurosci.org]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to Histamine Receptor Subtypes and Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the four histamine (B1213489) receptor subtypes (H1, H2, H3, and H4), their associated signaling pathways, and the experimental methodologies used to study them. The information is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development targeting the histaminergic system.

Introduction to Histamine Receptors

Histamine is a biogenic amine that plays a critical role in a wide array of physiological and pathological processes, including allergic reactions, gastric acid secretion, neurotransmission, and immune responses.[1][2] Its effects are mediated through four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[1][3] Each receptor subtype exhibits a unique tissue distribution, pharmacological profile, and intracellular signaling mechanism, making them important targets for therapeutic intervention.[4][5]

Quantitative Pharmacology of Histamine Receptor Ligands

The development of selective agonists and antagonists has been instrumental in elucidating the distinct functions of each histamine receptor subtype. The binding affinities (Ki) and functional potencies (EC50 for agonists, IC50 for antagonists) of various ligands are summarized in the tables below. This quantitative data is essential for the design and interpretation of experiments in histamine receptor research and drug development.

Table 1: Pharmacological Profile of Histamine H1 Receptor Ligands

Ligand	Class	Species	Kᵢ (nM)	EC₅₀/IC₅₀ (nM)
Histamine	Agonist	Human	-	158.49
2-Thiazolylethylamine	Agonist	Rat	-	91,000
Pyrilamine (Mepyramine)	Antagonist/Inverse Agonist	Human	1.3 - 3.0	1.3 - 46.77
Cetirizine	Antagonist/Inverse Agonist	Human	14.0	-
Astemizole	Antagonist/Inverse Agonist	Human	-	4.0

Table 2: Pharmacological Profile of Histamine H2 Receptor Ligands

Ligand	Class	Species	Kᵢ (nM)	EC₅₀/IC₅₀ (nM)
Histamine	Agonist	Guinea Pig	-	1,000
Amthamine	Agonist	-	-	-
Cimetidine	Antagonist/Inverse Agonist	-	-	-
Ranitidine	Antagonist/Inverse Agonist	-	-	-
Famotidine	Antagonist/Inverse Agonist	-	-	-

Table 3: Pharmacological Profile of Histamine H3 Receptor Ligands

Ligand	Class	Species	Kᵢ (nM)	EC₅₀/IC₅₀ (nM)
Histamine	Agonist	Human	8.0	-
(R)-α-Methylhistamine	Agonist	Human	-	1.0
Imetit	Agonist	Human	0.32	-
Thioperamide	Antagonist/Inverse Agonist	Human	-	10 - 20
Clobenpropit	Antagonist/Inverse Agonist	Human	-	~3
Pitolisant	Antagonist/Inverse Agonist	Human	6.09	-

Table 4: Pharmacological Profile of Histamine H4 Receptor Ligands

Ligand	Class	Species	Kᵢ (nM)	EC₅₀/IC₅₀ (nM)
Histamine	Agonist	Human	-	-
4-Methylhistamine	Agonist	Human	-	-
Imetit	Agonist	Human	2.7	-
Thioperamide	Antagonist/Inverse Agonist	Human	27.0	-
JNJ 7777120	Antagonist	Human	-	-

Signaling Pathways of Histamine Receptor Subtypes

Histamine receptors couple to distinct heterotrimeric G proteins to initiate intracellular signaling cascades. The canonical pathways for each subtype are detailed below.

Histamine H1 Receptor (H1R) Signaling

The H1R primarily couples to Gαq/11 proteins.[6] Agonist binding leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into the second messengers inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[6] IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores, while DAG activates protein kinase C (PKC).[7] This cascade ultimately leads to various cellular responses, including smooth muscle contraction, increased vascular permeability, and the activation of pro-inflammatory transcription factors like NF-κB.[6][8][9]

Histamine H1 Receptor Signaling Pathway

Histamine H2 Receptor (H2R) Signaling

The H2R is classically coupled to the Gαs protein.[10] Activation of H2R stimulates adenylyl cyclase (AC), leading to an increase in intracellular cyclic AMP (cAMP).[10] cAMP then activates protein kinase A (PKA), which phosphorylates various downstream targets, including the transcription factor CREB (cAMP response element-binding protein), to mediate physiological responses such as gastric acid secretion.[11]

Histamine H2 Receptor Signaling Pathway

Histamine H3 Receptor (H3R) Signaling

The H3R couples to Gαi/o proteins, which inhibit the activity of adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[12] H3Rs are predominantly located in the central nervous system where they act as presynaptic autoreceptors and heteroreceptors, modulating the release of histamine and other neurotransmitters.[1] In addition to cAMP inhibition, H3R activation can also lead to the activation of the mitogen-activated protein kinase (MAPK/ERK) and PI3K/Akt signaling pathways.[12][13][14][15]

Histamine H3 Receptor Signaling Pathway

Histamine H4 Receptor (H4R) Signaling

Similar to the H3R, the H4R also couples to Gαi/o proteins, resulting in the inhibition of adenylyl cyclase and a decrease in cAMP levels.[16] The H4R is primarily expressed on cells of hematopoietic origin and is involved in immune and inflammatory processes, such as chemotaxis of mast cells and eosinophils.[2] In addition to G protein-mediated signaling, the H4R can also signal through a β-arrestin-dependent pathway, a mechanism that is being explored for the development of biased agonists.[17]

Histamine H4 Receptor Signaling Pathway

Experimental Protocols

The characterization of histamine receptor pharmacology and signaling relies on a variety of in vitro assays. Detailed protocols for three key experimental techniques are provided below.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a specific histamine receptor.

• Membrane Preparation:

  • Culture cells expressing the histamine receptor of interest to confluency.

  • Harvest cells, wash with ice-cold PBS, and resuspend in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Homogenize the cell suspension using a Dounce homogenizer or a polytron.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh homogenization buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer, determine the protein concentration, and store at -80°C.

• Binding Assay:

  • In a 96-well plate, add the membrane preparation, a radiolabeled ligand (e.g., [³H]-mepyramine for H1R), and varying concentrations of the unlabeled test compound.

  • To determine non-specific binding, a separate set of wells should contain a high concentration of a known unlabeled ligand.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

  • Terminate the reaction by rapid filtration through a glass fiber filter mat using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow for Radioligand Binding Assay

Calcium Imaging Assay

This assay is used to measure the increase in intracellular calcium concentration following the activation of Gq-coupled receptors like H1R.

• Cell Preparation:

  • Seed cells expressing the H1R in a black, clear-bottom 96-well plate and culture overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them in a buffer containing the dye for 30-60 minutes at 37°C.

  • Wash the cells with assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES) to remove excess dye.

• Fluorescence Measurement:

  • Place the cell plate in a fluorescence microplate reader.

  • Record a baseline fluorescence reading for a short period.

  • Add the H1R agonist to the wells and immediately begin recording the fluorescence signal for a period of time to capture the peak response.

  • For antagonist studies, pre-incubate the cells with the antagonist before adding the agonist.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Plot the peak fluorescence response against the logarithm of the agonist concentration to determine the EC50.

  • For antagonists, the IC50 can be determined by measuring the inhibition of the agonist-induced response.

Experimental Workflow for Calcium Imaging Assay

cAMP Assay

This assay measures changes in intracellular cAMP levels and is used to study Gs-coupled (H2R) and Gi/o-coupled (H3R, H4R) receptors.

• Cell Stimulation:

  • Seed cells expressing the receptor of interest in a 96-well plate.

  • For H2R (Gs), stimulate the cells with varying concentrations of an H2 agonist.

  • For H3R/H4R (Gi/o), pre-incubate the cells with an agonist, then stimulate with a compound that increases basal cAMP levels (e.g., forskolin). The agonist will inhibit this increase.

  • For antagonist studies, pre-incubate with the antagonist before adding the agonist.

  • Incubate for a defined period (e.g., 30 minutes) at 37°C.

• cAMP Measurement:

  • Lyse the cells to release intracellular cAMP.

  • Measure the cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • For H2R, plot the cAMP concentration against the logarithm of the agonist concentration to determine the EC50.

  • For H3R/H4R, plot the percentage inhibition of the forskolin-stimulated response against the logarithm of the agonist concentration to determine the EC50.

  • For antagonists, determine the IC50 by measuring the reversal of the agonist effect.

Experimental Workflow for cAMP Assay

Logical Relationships: Receptor Subtype Selectivity and Physiological Roles

The distinct pharmacological profiles and tissue distributions of the histamine receptor subtypes result in their diverse physiological roles. Understanding these relationships is crucial for the development of targeted therapies with minimal side effects.

Physiological Roles of Histamine Receptor Subtypes

References

• 1. Histamine receptor - Wikipedia [en.wikipedia.org]
• 2. news-medical.net [news-medical.net]
• 3. m.youtube.com [m.youtube.com]
• 4. storage.imrpress.com [storage.imrpress.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 7. Molecular Modeling of Histamine Receptors—Recent Advances in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Histamine H(1)-receptor activation of nuclear factor-kappa B: roles for G beta gamma- and G alpha(q/11)-subunits in constitutive and agonist-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Histamine H2 receptor - Wikipedia [en.wikipedia.org]
• 11. Histamine receptor signaling in energy homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Agonist-induced activation of histamine H3 receptor signals to extracellular signal-regulated kinases 1 and 2 through PKC-, PLD-, and EGFR-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Histamine H3 Receptor Differentially Modulates Mitogen-activated Protein Kinase (MAPK) and Akt Signaling in Striatonigral and Striatopallidal Neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of histamine receptor H3 suppresses the growth and metastasis of human non-small cell lung cancer cells via inhibiting PI3K/Akt/mTOR and MEK/ERK signaling pathways and blocking EMT - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Agonist-biased signaling at the histamine H4 receptor: JNJ7777120 recruits β-arrestin without activating G proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [PDF] Agonist-Biased Signaling at the Histamine H4 Receptor: JNJ7777120 Recruits β-Arrestin without Activating G Proteins | Semantic Scholar [semanticscholar.org]

The Discovery and History of Histamine Amine Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489), a biogenic amine derived from the amino acid histidine, has been a subject of intense scientific scrutiny for over a century.[1] Its journey from a synthetic curiosity to a key modulator of physiological and pathological processes is a testament to the persistent efforts of numerous researchers. This technical guide provides a comprehensive overview of the discovery and history of histamine research, detailing the key experiments, quantitative data, and the elucidation of its complex signaling pathways. The profound impact of this research is highlighted by the awarding of two Nobel Prizes for discoveries related to histamine receptors, to Daniel Bovet in 1957 for H1 receptor antagonists and to Sir James Black in 1988 for H2 receptor antagonists.[2]

The Dawn of Histamine Research: Synthesis and Initial Characterization

The story of histamine begins not with its biological discovery, but with its chemical synthesis in 1907 by Windaus and Vogt.[2] It was initially synthesized as β-imidazolylethylamine, a compound whose physiological significance was yet to be uncovered.[3] In 1910, a pivotal moment in histamine research occurred when Sir Henry Hallett Dale and his colleague P.P. Laidlaw identified this same amine as a contaminant in ergot extracts, a fungus that grows on rye.[4][5] They embarked on a series of meticulous investigations to characterize its physiological effects, laying the foundation for our understanding of this potent molecule.[2]

Key Experiments by Dale and Laidlaw

Dale and Laidlaw's initial experiments, published in 1910, systematically documented the profound and varied physiological actions of histamine.[6][7][8][9][10] Their work revealed that histamine could elicit a wide range of effects, including the contraction of smooth muscles in the airways, uterus, and intestines, an increase in heart rate and contractility, and a dramatic drop in blood pressure, a phenomenon they later termed "histamine shock."[2][6]

A decade later, in 1919, they published a detailed account of histamine shock, demonstrating that intravenous administration of histamine in animals mimicked the symptoms of anaphylactic shock.[6][11][12][13] This led to the crucial hypothesis that histamine is a key mediator released during anaphylactic reactions, a concept that remains central to our understanding of allergic responses today.[6]

The Era of Receptors: Unraveling the Specificity of Histamine Action

For several decades following its discovery, it was unclear how histamine exerted its diverse effects. The concept of specific receptors for chemical messengers was still evolving. The development of the first antihistamines in the 1930s by Daniel Bovet and Anne-Marie Staub provided the first pharmacological tools to probe histamine's mechanism of action.[14] These early antihistamines, however, could not block all the actions of histamine, suggesting the existence of more than one type of histamine receptor.[15]

The Discovery of Histamine Receptors: A Chronology

The subsequent decades saw the systematic characterization of four distinct histamine receptor subtypes, each with its unique pharmacology and signaling pathways. This has been a continuous process, reflecting advances in scientific knowledge and technology.[1]

• 1966: The H1 Receptor. Ash and Schild provided the first pharmacological evidence for a distinct histamine receptor, which they designated the H1 receptor.[16] They demonstrated that the contractile effects of histamine on guinea pig ileum could be competitively antagonized by a class of drugs that included mepyramine, while other actions of histamine, such as gastric acid secretion, were unaffected.[15]

• 1972: The H2 Receptor. Sir James Black and his team at Smith Kline & French embarked on a rational drug design program to develop antagonists for the histamine actions not blocked by H1 antagonists.[3] This led to the synthesis of burimamide (B1668067), the first H2 receptor antagonist.[3][17] Their work, published in 1972, demonstrated that burimamide could inhibit histamine-stimulated gastric acid secretion in rats and humans, providing definitive evidence for a second histamine receptor, the H2 receptor.[2][18] This discovery revolutionized the treatment of peptic ulcers.[3]

• 1983: The H3 Receptor. Jean-Michel Arrang and his colleagues in Paris discovered a third histamine receptor, the H3 receptor, in the central nervous system.[14][19] They observed that histamine could inhibit its own release from rat brain slices, an effect that was not blocked by H1 or H2 antagonists.[19] This led to the characterization of a presynaptic autoreceptor that regulates the synthesis and release of histamine and other neurotransmitters.[20]

• 2000: The H4 Receptor. The fourth histamine receptor, H4, was identified through molecular cloning techniques by several groups independently.[6][14] By searching genomic databases for sequences with homology to the H3 receptor, they identified a novel G protein-coupled receptor that bound histamine with high affinity.[6] The H4 receptor is primarily expressed on cells of the immune system, such as mast cells and eosinophils, and is implicated in inflammatory and allergic conditions.[15]

Quantitative Data in Histamine Research

The advancement of histamine research has been underpinned by the generation of robust quantitative data. This data has been crucial for understanding dose-dependent effects, characterizing receptor subtypes, and developing selective drugs.

Table 1: Binding Affinities (Ki) of First-Generation H1 Receptor Antagonists

Antihistamine	Chemical Class	H1 Receptor Ki (nM)
Doxepin	Tricyclic	0.06
Mepyramine	Ethylenediamine	0.28
Diphenhydramine	Ethanolamine	1.1
Clemastine	Ethanolamine	1.3
Promethazine	Phenothiazine	2.2
Triprolidine	Alkylamine	2.6
Chlorpheniramine	Alkylamine	3.2
Cyproheptadine	Piperidine	3.8
Hydroxyzine	Piperazine	21
Note: Ki values can vary between studies due to different experimental conditions. The data presented here are representative values for comparative purposes.[4]

Table 2: Comparative Potency of H2 Receptor Antagonists

Antagonist	Relative Potency (vs. Cimetidine)
Cimetidine	1
Ranitidine	5-12
Famotidine	30-60
Nizatidine	5-12
Source: Adapted from various pharmacological studies.

Key Experimental Protocols

The following sections detail the methodologies for some of the seminal experiments in the history of histamine research.

Dale and Laidlaw's Investigation of Histamine's Physiological Effects (1910)

• Objective: To characterize the physiological actions of β-imidazolylethylamine (histamine).

• Animal Models: Cats, dogs, rabbits, and guinea pigs were used to assess a range of physiological responses.

• Methodology:

  • Blood Pressure Measurement: Animals were anesthetized, and a cannula was inserted into the carotid artery to record blood pressure using a mercury manometer.

  • Smooth Muscle Contraction: Isolated tissues, such as the guinea pig ileum and uterine segments, were suspended in an organ bath containing a physiological salt solution. The contractile responses to the addition of histamine were recorded using a kymograph.

  • Bronchoconstriction: The resistance to airflow in the lungs of anesthetized animals was measured following intravenous injection of histamine.

• Key Findings: Histamine was found to be a potent vasodepressor, causing a sharp fall in blood pressure. It also stimulated the contraction of various smooth muscles and induced marked bronchoconstriction, particularly in guinea pigs.

Ash and Schild's Characterization of the H1 Receptor (1966)

• Objective: To provide pharmacological evidence for a specific type of histamine receptor.

• Experimental System: Isolated guinea pig ileum preparation.

• Methodology:

  • The ileum was suspended in an organ bath, and cumulative concentration-response curves to histamine were generated.

  • The experiment was repeated in the presence of various concentrations of an antagonist (e.g., mepyramine).

  • The degree of rightward shift of the concentration-response curve in the presence of the antagonist was used to calculate the pA2 value, a measure of the antagonist's affinity for the receptor.

• Key Findings: The antagonism of histamine-induced contractions by mepyramine was found to be competitive, with a consistent pA2 value. This indicated that mepyramine was acting on a specific receptor, which was named the H1 receptor.

Sir James Black's Discovery of the H2 Receptor (1972)

• Objective: To develop an antagonist that could block histamine-stimulated gastric acid secretion.

• Bioassay System:

  • In vitro: Isolated rat uterus and guinea pig atrium preparations, which were not blocked by H1 antagonists, were used to screen for compounds that could inhibit histamine-induced relaxation (uterus) or increased heart rate (atrium).

  • In vivo: Anesthetized rats were surgically prepared to allow for the continuous collection of gastric juice. Histamine was infused intravenously to stimulate acid secretion.

• Methodology:

  • A series of compounds, structurally related to histamine, were synthesized.

  • These compounds were tested for their ability to antagonize the effects of histamine in the in vitro bioassays.

  • The most promising compound, burimamide, was then tested for its ability to inhibit histamine-stimulated gastric acid secretion in the in vivo rat model.

• Key Findings: Burimamide was shown to be a specific and competitive antagonist of histamine at sites that were not blocked by H1 antagonists, including the receptors mediating gastric acid secretion. This provided the first pharmacological evidence for the existence of the H2 receptor.

Arrang and Schwartz's Identification of the H3 Receptor (1983)

• Objective: To investigate the regulation of histamine release in the brain.

• Experimental System: Slices of rat cerebral cortex.

• Methodology:

  • Brain slices were incubated with radiolabeled histidine, the precursor of histamine, to label the endogenous histamine stores.

  • The slices were then depolarized with potassium to induce the release of radiolabeled histamine.

  • The effect of exogenously applied histamine on this release was measured.

• Key Findings: Histamine was found to inhibit its own release in a concentration-dependent manner. This inhibitory effect was not blocked by H1 or H2 antagonists, suggesting the presence of a novel presynaptic autoreceptor, which was named the H3 receptor.[19]

Oda and Colleagues' Cloning of the H4 Receptor (2000)

• Objective: To identify novel G protein-coupled receptors using molecular cloning techniques.

• Methodology:

  • Homology Screening: Public genomic databases were searched for DNA sequences that had homology to the recently cloned H3 receptor gene.

  • Cloning and Expression: A candidate gene, initially named GPCR105, was cloned and expressed in mammalian cells.

  • Pharmacological Characterization: Radioligand binding assays were performed using radiolabeled histamine to determine the binding affinity of histamine and other known histamine receptor ligands to the expressed receptor.

  • Signaling Pathway Analysis: The ability of histamine to activate downstream signaling pathways, such as the inhibition of adenylyl cyclase and the mobilization of intracellular calcium, was assessed in the transfected cells.

• Key Findings: The expressed receptor, GPCR105, was found to bind histamine with high affinity and had a pharmacological profile distinct from the H1, H2, and H3 receptors. This novel receptor, predominantly expressed in hematopoietic cells, was designated the H4 receptor.[6]

Histamine Receptor Signaling Pathways

All four histamine receptors are members of the G protein-coupled receptor (GPCR) superfamily.[21] They transduce extracellular signals by activating heterotrimeric G proteins, leading to the generation of intracellular second messengers and the modulation of various cellular functions.

H1 Receptor Signaling

The H1 receptor primarily couples to Gαq/11 proteins.[1] Activation of the H1 receptor leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[1]

Caption: H1 Receptor Signaling Pathway.

H2 Receptor Signaling

The H2 receptor is coupled to Gαs proteins.[17] Activation of the H2 receptor stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels.[17] cAMP, in turn, activates protein kinase A (PKA), which phosphorylates various downstream targets to elicit cellular responses, such as gastric acid secretion.[17]

Caption: H2 Receptor Signaling Pathway.

H3 Receptor Signaling

The H3 receptor is primarily coupled to Gαi/o proteins.[22] Activation of the H3 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[22] This inhibitory signaling pathway is responsible for the autoregulatory and heteroregulatory functions of the H3 receptor in the nervous system.

Caption: H3 Receptor Signaling Pathway.

H4 Receptor Signaling

Similar to the H3 receptor, the H4 receptor is coupled to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in cAMP levels.[15] Additionally, H4 receptor activation can lead to the mobilization of intracellular calcium and the activation of mitogen-activated protein kinase (MAPK) pathways, contributing to its role in immune cell function.[6]

Caption: H4 Receptor Signaling Pathway.

Conclusion

The journey of histamine research, from its initial discovery as a chemical entity to the elucidation of its complex roles through four distinct receptors, is a compelling narrative of scientific progress. The foundational work of pioneers like Dale, Laidlaw, Bovet, and Black has not only shaped our understanding of physiology and pharmacology but has also led to the development of transformative medicines. As research continues to uncover the subtleties of histamine signaling, particularly through the more recently discovered H3 and H4 receptors, new therapeutic opportunities for a wide range of diseases are likely to emerge, continuing the legacy of this remarkable molecule.

References

• 1. SMPDB [smpdb.ca]
• 2. Different mechanisms are responsible for the contractile effects of histaminergic compounds on isolated intestinal smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Personal reflections on Sir James Black (1924-2010) and histamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Molecular and biochemical pharmacology of the histamine H4 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wellcomecollection.org [wellcomecollection.org]
• 8. wellcomecollection.org [wellcomecollection.org]
• 9. The physiological action of beta-iminazolylethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The physiological action of beta-iminazolylethylamine / by H.H. Dale and P.P. Laidlaw. | Wellcome Collection [wellcomecollection.org]
• 11. Conditions which are Conducive to the Production of Shock by Histamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Histamine shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Blood Histamine in the Anaphylactoid Shock Produced by Anti-Platelet Serum in Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of histamine on smooth-muscle contractions induced by noradrenaline and acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular Determinants of the Kinetic Binding Properties of Antihistamines at the Histamine H1 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effects in man of histamine H 2 -receptor blockade by burimamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. The histamine H3 receptor: from discovery to clinical trials with pitolisant - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The histamine H3 receptor: from discovery to clinical trials with pitolisant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Histamine receptor - Wikipedia [en.wikipedia.org]
• 22. Histamine Receptors: Ex Vivo Functional Studies Enabling the Discovery of Hits and Pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Histamine in Immunological Responses: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Histamine (B1213489), a well-known biogenic amine, is a pivotal mediator in the immune system, extending far beyond its classical role in allergic reactions. It exerts a complex and pleiotropic influence on both innate and adaptive immunity, orchestrating the activity of a wide array of immune cells through its interaction with four distinct G protein-coupled receptors (GPCRs): H1R, H2R, H3R, and H4R. The differential expression of these receptors on various immune cells and the specific signaling cascades they initiate dictate the ultimate immunological outcome, which can range from pro-inflammatory to immunoregulatory. This guide provides an in-depth examination of the multifaceted role of histamine in immunological responses, detailing its effects on key immune cell populations, the intricate signaling pathways involved, and the experimental methodologies used to elucidate these functions. Quantitative data are presented in structured tables for comparative analysis, and key signaling and experimental workflows are visualized using detailed diagrams.

Introduction: Histamine as an Immunomodulator

Primarily stored in the granules of mast cells and basophils, histamine is rapidly released upon immunological and non-immunological stimuli.[1][2] Its functions are mediated through the H1, H2, H3, and H4 receptors, which are expressed on numerous immune cells, including T lymphocytes, B lymphocytes, dendritic cells (DCs), monocytes, eosinophils, and neutrophils.[3][4][5] The diverse effects of histamine on the immune system are a consequence of the differential expression of these receptors on various cell types and the distinct intracellular signaling pathways they trigger.[3][6] This complexity allows histamine to play a dual role, contributing to the acute inflammatory response in allergic reactions while also modulating chronic inflammation and the overall direction of the immune response.[3][6]

Histamine Receptors and Their Expression on Immune Cells

The immunological effects of histamine are entirely dependent on which of its four receptors are engaged. These receptors belong to the GPCR superfamily and are coupled to different G proteins, leading to distinct downstream signaling events.[4][7]

Receptor	G-Protein Coupling	Key Immune Cell Expression
H1R	Gαq/11	T cells (especially Th1), B cells, Dendritic Cells, Monocytes, Neutrophils, Eosinophils[3][5][8]
H2R	Gαs	T cells (especially Th2), B cells, Dendritic Cells, Monocytes, Neutrophils[3][8]
H3R	Gαi/o	Primarily Neuronal; limited expression on some immune cells (e.g., Dendritic Cells)[4][9]
H4R	Gαi/o	Mast Cells, Eosinophils, Basophils, Dendritic Cells, T cells (including regulatory T cells), Monocytes, NK cells[5][6]

Signaling Pathways in Immune Cells

The activation of histamine receptors on immune cells initiates a cascade of intracellular signaling events that ultimately dictate the cellular response.

H1 Receptor Signaling

Activation of H1R, coupled to Gαq/11, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][7] IP3 triggers the release of Ca2+ from intracellular stores, while DAG activates protein kinase C (PKC).[1][7] This pathway can lead to the activation of transcription factors such as NF-κB, promoting the expression of pro-inflammatory genes.[1]

References

• 1. Flowchart Creation [developer.mantidproject.org]
• 2. Measuring Histamine and Cytokine Release from Basophils and Mast Cells | Springer Nature Experiments [experiments.springernature.com]
• 3. Role of Histamine in Modulating the Immune Response and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histamine receptor - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fluo-4 Assay Kit (Calcium) (ab228555) | Abcam [abcam.com]

Intracellular Histamine Storage in Mast Cells and Basophils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core mechanisms governing the intracellular storage of histamine (B1213489) within mast cells and basophils. The content herein is curated for professionals in research and drug development, offering detailed insights into the quantitative aspects of histamine storage, the intricate signaling pathways orchestrating its release, and the experimental protocols utilized to investigate these phenomena.

Quantitative Analysis of Histamine Storage

Histamine, a critical mediator of allergic and inflammatory responses, is predominantly synthesized and stored in the secretory granules of mast cells and basophils. The efficient storage of this biogenic amine at high concentrations is crucial for its rapid deployment upon cellular activation. The quantitative characteristics of histamine storage in these two cell types are summarized below.

Table 1: Comparison of Histamine Content and Granule Characteristics in Human Mast Cells and Basophils

Parameter	Mast Cells	Basophils	References
Histamine Content per Cell	3-8 pg/cell; 10-35 pg/cell	~1 pg/cell	[1][2]
Primary Proteoglycan	Heparin, Chondroitin (B13769445) Sulfates	Predominantly Chondroitin Sulfates	[2]
Primary Neutral Proteases	Tryptase, Chymase, Carboxypeptidase A3	Low levels of Tryptase	[2][3]
Granule Size	Smaller and more numerous	Larger and fewer	[2]
Cellular Location	Tissues (e.g., skin, mucosa)	Circulation	[4][5]
Lifespan	Months	Days	[5]

Mechanism of Histamine Storage:

Histamine, being a positively charged molecule, is held within the granules through ionic interactions with a matrix of negatively charged proteoglycans, primarily heparin in mast cells and chondroitin sulfates in basophils.[2][6][7] This acidic matrix, along with an acidic protein component, forms a complex that effectively sequesters histamine, allowing for its high concentration within the granules.[8] The release of histamine from this complex is triggered by an ion exchange mechanism upon degranulation, where extracellular cations, such as sodium, displace histamine from its binding sites on the proteoglycan-protein matrix.[2][6] The matrices of these granules act as weak cation exchangers, a property that is fundamental to both the storage and release processes.[7]

Signaling Pathways for Histamine Release

The release of histamine from mast cells and basophils is a tightly regulated process initiated by various stimuli, most notably the cross-linking of the high-affinity IgE receptor (FcεRI). This event triggers a cascade of intracellular signaling events culminating in the fusion of histamine-containing granules with the plasma membrane, a process known as degranulation.

FcεRI Signaling Pathway

The aggregation of FcεRI by antigen-IgE complexes initiates the activation of Src family tyrosine kinases, such as Lyn, which then phosphorylate the immunoreceptor tyrosine-based activation motifs (ITAMs) within the β and γ subunits of the receptor. This creates docking sites for spleen tyrosine kinase (Syk), leading to its activation and the subsequent phosphorylation of downstream effector molecules.

FcεRI signaling cascade leading to degranulation.

Calcium Mobilization

A critical event in the degranulation cascade is the mobilization of intracellular calcium ([Ca²⁺]i). The binding of inositol (B14025) 1,4,5-trisphosphate (IP3), generated by PLCγ, to its receptors on the endoplasmic reticulum (ER) triggers the release of Ca²⁺ from intracellular stores. This initial Ca²⁺ release then activates store-operated calcium entry (SOCE) channels, such as Orai1, in the plasma membrane, leading to a sustained influx of extracellular Ca²⁺. This elevation in cytosolic Ca²⁺ is essential for the downstream processes of granule translocation and fusion with the plasma membrane.

Calcium mobilization pathway in mast cells.

SNARE Complex-Mediated Exocytosis

The final step of degranulation, the fusion of secretory granules with the plasma membrane, is mediated by the formation of a SNARE (Soluble N-ethylmaleimide-sensitive factor Attachment protein REceptor) complex. This complex brings the granule and plasma membranes into close apposition, facilitating their fusion. In mast cells, the key SNARE proteins involved include the vesicle-associated membrane protein (VAMP) on the granule membrane and Syntaxin and SNAP-23 on the plasma membrane. The assembly and disassembly of this complex are regulated by other proteins, ensuring a controlled release of granule contents.

SNARE complex-mediated membrane fusion.

Experimental Protocols

The study of histamine storage and release relies on a variety of well-established experimental techniques. Below are detailed methodologies for key assays.

Histamine Release Assay (Enzyme-Linked Immunosorbent Assay - ELISA)

This protocol outlines a competitive ELISA for the quantification of histamine released from mast cells or basophils.

Materials:

• Histamine ELISA kit (commercial kits are widely available)[9][10]

• Microplate reader capable of measuring absorbance at 450 nm

• Cell suspension (mast cells or basophils)

• Stimulating agent (e.g., anti-IgE, calcium ionophore)

• Lysis buffer (for total histamine measurement)

• Pipettes and tips

• Microcentrifuge tubes

• 96-well microplate

Procedure:

• Cell Stimulation:

  • Prepare a suspension of mast cells or basophils at a known concentration.

  • Aliquot the cell suspension into microcentrifuge tubes.

  • Add the stimulating agent to the experimental tubes and an equivalent volume of buffer to the control (spontaneous release) tubes.

  • For total histamine determination, add lysis buffer to a separate set of tubes.

  • Incubate the tubes at 37°C for the appropriate time (e.g., 30-60 minutes).

  • Centrifuge the tubes to pellet the cells.

  • Carefully collect the supernatant, which contains the released histamine.

• ELISA Protocol (following a typical competitive ELISA format): [9][10]

  • Add standards and samples (supernatants from the cell stimulation step) to the wells of the anti-histamine antibody-coated microplate.

  • Add the histamine-enzyme conjugate to each well.

  • Incubate the plate, allowing for competition between the sample/standard histamine and the enzyme-conjugated histamine for binding to the antibody.

  • Wash the plate to remove unbound reagents.

  • Add the substrate solution and incubate to allow for color development. The intensity of the color is inversely proportional to the amount of histamine in the sample.

  • Add a stop solution to terminate the reaction.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the histamine concentration in the samples by interpolating their absorbance values on the standard curve.

  • Calculate the percentage of histamine release: % Release = [(Sample Histamine - Spontaneous Release) / (Total Histamine - Spontaneous Release)] x 100

Basophil Activation Test (BAT) by Flow Cytometry

The BAT is a functional assay that measures the activation of basophils in response to an allergen by detecting the upregulation of specific cell surface markers, such as CD63 and CD203c.[11][12][13]

Materials:

• Whole blood collected in heparin tubes[14]

• Allergen or stimulating agent (e.g., anti-IgE)

• Fluorescently-labeled antibodies against basophil identification markers (e.g., anti-CRTH2, anti-CD123) and activation markers (e.g., anti-CD63, anti-CD203c)[12][13]

• Flow cytometer

• Incubator

• Lysis buffer

• Wash buffer (e.g., PBS with BSA)

Procedure:

• Stimulation:

  • Aliquot whole blood into flow cytometry tubes.

  • Add the allergen or stimulating agent at various concentrations. Include a negative control (buffer) and a positive control (e.g., anti-IgE).

  • Incubate at 37°C for 15-30 minutes.

• Staining:

  • Add a cocktail of fluorescently-labeled antibodies to each tube.

  • Incubate on ice or at room temperature in the dark for 15-30 minutes.

• Lysis and Washing:

  • Add red blood cell lysis buffer and incubate.

  • Centrifuge the tubes and discard the supernatant.

  • Wash the cell pellet with wash buffer.

• Acquisition and Analysis:

  • Resuspend the cells in buffer and acquire the samples on a flow cytometer.

  • Identify the basophil population based on their forward and side scatter characteristics and the expression of specific identification markers (e.g., CRTH2 positive).

  • Quantify the percentage of activated basophils by measuring the expression of activation markers (e.g., CD63 positive) within the basophil gate.

Sample Preparation for Transmission Electron Microscopy (TEM) of Mast Cell Granules

TEM provides high-resolution images of the ultrastructure of mast cell granules.

Procedure: [15][16][17]

• Primary Fixation: Fix the cell or tissue sample in a solution containing glutaraldehyde (B144438) and paraformaldehyde in a suitable buffer (e.g., sodium cacodylate) to cross-link proteins.

• Washing: Rinse the sample in buffer to remove excess fixative.

• Secondary Fixation: Post-fix the sample in osmium tetroxide to preserve lipids and enhance contrast.

• Dehydration: Dehydrate the sample through a graded series of ethanol (B145695) or acetone (B3395972) to remove water.

• Infiltration: Infiltrate the sample with a transitional solvent and then with an epoxy resin.

• Embedding and Polymerization: Embed the sample in resin and polymerize it in an oven.

• Sectioning: Cut ultrathin sections (60-90 nm) using an ultramicrotome.

• Staining: Stain the sections with heavy metal salts, such as uranyl acetate (B1210297) and lead citrate, to enhance the contrast of cellular structures.

• Imaging: Examine the sections using a transmission electron microscope.

This technical guide serves as a foundational resource for understanding the critical aspects of histamine storage and release in mast cells and basophils. The provided data, pathway diagrams, and experimental protocols are intended to support further research and development in the fields of allergy, immunology, and pharmacology.

References

• 1. Biomarkers of the involvement of mast cells, basophils and eosinophils in asthma and allergic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IgE, Mast Cells, Basophils, and Eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mast Cell and Basophil Granule Proteases - In Vivo Targets and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. clevalab.com [clevalab.com]
• 6. Chemistry and storage function of mast cell granules. | Semantic Scholar [semanticscholar.org]
• 7. Storage of histamine in mast cells. Evidence for an ionic binding of histamine to protein carboxyls in the granule heparin-protein complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. nwlifescience.com [nwlifescience.com]
• 10. neogen.com [neogen.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The basophil activation test by flow cytometry: recent developments in clinical studies, standardization and emerging perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessing basophil activation by flow cytometry and mass cytometry in blood stored 24 hours before analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methods | Electron Microscopy [electron-microscopy.hms.harvard.edu]
• 16. SEM sample preparation techniques | University of Gothenburg [gu.se]
• 17. ojs.srce.hr [ojs.srce.hr]

The Role of Histamine in Gastric Acid Secretion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the pivotal role of histamine (B1213489) in the regulation of gastric acid secretion. We will delve into the molecular mechanisms, cellular signaling pathways, and the intricate interplay between histamine and other secretagogues. This document also presents key quantitative data, detailed experimental protocols, and visual representations of the core processes to serve as a comprehensive resource for professionals in the field.

Core Principles of Histamine-Mediated Gastric Acid Secretion

Gastric acid secretion is a complex physiological process orchestrated by a trio of primary stimulants: the paracrine agent histamine, the hormone gastrin, and the neurotransmitter acetylcholine (B1216132).[1][2] Histamine is widely regarded as the final common chemical mediator at the parietal cell, the primary acid-producing cell in the stomach.[1]

The key cellular players in this process are:

• Enterochromaffin-like (ECL) cells: These neuroendocrine cells are the primary source of histamine in the gastric mucosa.[3] They are stimulated to release histamine by gastrin and acetylcholine.[3][4][5]

• Parietal cells: These epithelial cells are responsible for secreting hydrochloric acid (HCl) into the gastric lumen.[6] They possess receptors for histamine, gastrin, and acetylcholine.[7]

The secretion of gastric acid is initiated by the thought, smell, or taste of food, which triggers vagal stimulation of gastrin-releasing G cells.[6] The arrival of protein in the stomach further stimulates the release of gastrin, which then acts on ECL cells to induce histamine release.[6] Histamine subsequently binds to H2 receptors on parietal cells, initiating a signaling cascade that culminates in the secretion of H+ ions.[6]

Quantitative Data on Secretagogue and Antagonist Activity

The following table summarizes key quantitative data related to the potencies of various secretagogues and the inhibitory activities of H2 receptor antagonists. This data is crucial for understanding the pharmacology of gastric acid secretion and for the development of therapeutic agents.

Compound	Parameter	Value	Species/Model	Notes
Histamine	ED50 (Oxygen Consumption)	3 x 10⁻⁶ M	Isolated Rabbit Gastric Glands	Reflects metabolic activation associated with acid secretion.[4][8]
Amthamine (B1667264)	ED50 (Acid Secretion)	0.069 µmol/kg/h	Conscious Cats (gastric fistula)	A potent and selective H2 receptor agonist.[9]
Amthamine	ED50 (Acid Secretion)	11.69 µmol/kg i.v.	Anesthetized Rats (lumen-perfused stomach)	[9]
Amthamine	EC50 (Acid Secretion)	18.9 µmol/l	Rat Isolated Gastric Fundus	[9]
Cimetidine	pA2 (vs. Betazole)	6.1 - 6.3	In vivo (Healthy Human Subjects)	pA2 is the negative logarithm of the molar concentration of an antagonist that produces a 2-fold shift in the agonist concentration-response curve.
Cimetidine	pA2 (vs. Histamine)	5.7	Isolated Human Gastric Glands	[10]
Cimetidine	pA2 (vs. Impromidine)	6.1	Isolated Human Gastric Glands	[10]
Cimetidine	pA2 (vs. Histamine)	6.0	Isolated Rabbit Gastric Glands	[10]
Cimetidine	pA2 (vs. Impromidine)	7.3	Isolated Rabbit Gastric Glands	[10]
Cimetidine	IC50 (vs. Histamine)	9.0 +/- 0.72 µM	Isolated Rabbit Gastric Glands (Aminopyrine Accumulation)	IC50 is the concentration of an inhibitor that reduces the response by 50%.
Ranitidine	IC50 (vs. Histamine)	3.3 +/- 1.4 µM	Isolated Rabbit Gastric Glands (Aminopyrine Accumulation)	[11]
Famotidine	Potency vs. Cimetidine	~40 times more potent	General	[12]
Famotidine	Potency vs. Ranitidine	~8 times more potent	General	[12]

Signaling Pathways in the Parietal Cell

The stimulation of gastric acid secretion by histamine, acetylcholine, and gastrin involves distinct intracellular signaling pathways that exhibit significant potentiation.[13]

• Histamine Pathway: Histamine binds to the H2 receptor, a Gs protein-coupled receptor (GPCR).[14] This activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[13][14] cAMP then activates protein kinase A (PKA), which phosphorylates various downstream targets, ultimately leading to the translocation and activation of the H+/K+ ATPase (proton pump).[14]

• Acetylcholine and Gastrin Pathways: Both acetylcholine (acting on M3 muscarinic receptors) and gastrin (acting on cholecystokinin (B1591339) B (CCK2) receptors) are coupled to Gq proteins.[14] Activation of these receptors stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[14] IP3 triggers the release of Ca2+ from intracellular stores, while DAG activates protein kinase C (PKC).[13] The resulting increase in intracellular Ca2+ also contributes to the activation of the proton pump.[13]

Synergistic Interactions: A key feature of gastric acid secretion regulation is the potentiation that occurs between the cAMP and Ca2+ pathways.[7] This means that the combined effect of histamine with either gastrin or acetylcholine is greater than the sum of their individual effects.[7] This synergistic relationship underscores the central role of histamine in amplifying the acid secretory response.

Parietal cell signaling pathways for gastric acid secretion.

Experimental Protocols

Isolation of Rabbit Gastric Glands

This protocol is adapted from the method described by Berglindh and Öbrink (1976).[4][8]

Materials:

• New Zealand White rabbit

• Saline solution

• Collagenase (1 mg/ml solution)

• Incubation medium (e.g., DMEM)

• Centrifuge

Procedure:

• Anesthetize the rabbit and perfuse the stomach with saline under high pressure via the aorta.[4][8]

• Excise the stomach, open it along the lesser curvature, and empty its contents.[4][8]

• Strip the gastric mucosa from the underlying muscle layer.[4][8]

• Mince the mucosa into small pieces (approximately 1-2 mm).[4][8]

• Transfer the minced tissue to a solution of collagenase (1 mg/ml).[4][8]

• Incubate at 37°C for approximately 90 minutes with gentle agitation.[4][8]

• After incubation, a large number of isolated gastric glands will be present in the solution.

• Separate the glands from single cells and undigested tissue by repeated washing and low-speed centrifugation.

• The viability of the isolated glands can be assessed using the trypan blue exclusion method.

Measurement of Gastric Acid Secretion in Anesthetized Rats

This in vivo method allows for the continuous measurement of gastric acid secretion.[3][5][15]

Materials:

• Wistar rat

• Urethane (anesthetic)

• Perfusion pump

• pH electrode and meter

• Saline solution

• Test compounds (e.g., histamine, H2 antagonists)

Procedure:

• Anesthetize the rat with urethane.

• Cannulate the esophagus and the pylorus.

• Perfuse the stomach with saline at a constant rate.

• Collect the perfusate from the pyloric cannula.

• Measure the pH of the collected perfusate continuously using a pH electrode.

• After a basal secretion period, administer test compounds intravenously.

• The change in the pH of the perfusate reflects the rate of gastric acid secretion. The acid output can be quantified by titrating the collected perfusate with a standard base solution (e.g., 0.01 N NaOH) to a neutral pH.

Aminopyrine (B3395922) Accumulation Assay

This in vitro assay provides an indirect measure of acid secretion in isolated gastric glands or parietal cells by quantifying the accumulation of the weak base ¹⁴C-labeled aminopyrine in acidic compartments.[11][16]

Materials:

• Isolated gastric glands or parietal cells

• Incubation buffer

• ¹⁴C-aminopyrine

• Secretagogues (e.g., histamine) and inhibitors

• Scintillation counter

• Centrifuge

Procedure:

• Incubate the isolated gastric glands or parietal cells in a buffer containing ¹⁴C-aminopyrine.

• Add the desired secretagogues or inhibitors to the incubation medium.

• Incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• Centrifuge the samples to pellet the glands/cells.

• Measure the radioactivity in the pellet and the supernatant using a scintillation counter.

• The aminopyrine accumulation ratio is calculated as the ratio of radioactivity in the pellet to that in the supernatant. An increased ratio indicates an increase in acid secretion.

Workflow for investigating histamine's role in gastric acid secretion.

Conclusion

Histamine is a cornerstone in the physiological regulation of gastric acid secretion. Its release from ECL cells and subsequent action on parietal cell H2 receptors represent a critical pathway that is potently modulated by gastrin and acetylcholine. The synergistic interplay between the histamine-cAMP pathway and the Ca2+-mobilizing pathways of other secretagogues ensures a robust and finely tuned acid secretory response to physiological stimuli. A thorough understanding of these mechanisms, supported by quantitative pharmacological data and robust experimental models, is essential for the continued development of effective therapies for acid-related gastrointestinal disorders. The methodologies and data presented in this guide offer a comprehensive foundation for researchers and drug development professionals working in this important area of gastroenterology.

References

• 1. researchgate.net [researchgate.net]
• 2. alliedacademies.org [alliedacademies.org]
• 3. researchgate.net [researchgate.net]
• 4. A method for preparing isolated glands from the rabbit gastric mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of gastric acid secretion in the anaesthetized rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Initial and sustained calcium mobilizations in the parietal cell during stimulations with gastrin, inositol trisphosphate, phorbol ester and exogenous diacylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of gastric acid secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Histamine H2-receptor of human and rabbit parietal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of 14C-aminopyrine accumulation in isolated rabbit gastric glands by the H2-receptor antagonist HOE 760 (TZU-0460) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What are the differences between the H2-receptor antagonists? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Control of gastric acid secretion. Histamine H2-receptor antagonists and H+K(+)-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Gastrin action on aminopyrine accumulation in isolated pig parietal cells requires cAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Continuous recording of acid gastric secretion in the rat. | Semantic Scholar [semanticscholar.org]
• 16. Aminopyrine accumulation by mammalian gastric glands: an analysis of the technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Degradation Pathways of Histamine in Different Tissues: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core degradation pathways of histamine (B1213489) in various human tissues. Histamine, a biogenic amine, plays a crucial role in numerous physiological and pathological processes, including allergic reactions, gastric acid secretion, and neurotransmission. Its clearance from the body is essential to prevent adverse effects, and this is primarily achieved through enzymatic degradation. This document details the two main enzymes responsible for histamine metabolism—Histamine N-methyltransferase (HNMT) and Diamine Oxidase (DAO)—their tissue-specific distribution, and the experimental protocols to measure their activity.

Core Histamine Degradation Pathways

Histamine is metabolized by two principal enzymatic pathways: N-methylation by HNMT in the cytosol and oxidative deamination by DAO in the extracellular space.[1] The relative contribution of each enzyme varies significantly across different tissues.

• Histamine N-methyltransferase (HNMT): This enzyme is widely distributed throughout the body, with particularly high concentrations in the liver and kidneys.[2][3] HNMT is the primary pathway for histamine degradation in the central nervous system (CNS) and the bronchial epithelium.[2][4] It catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to histamine, forming N-tele-methylhistamine.

• Diamine Oxidase (DAO): DAO is predominantly found in the small intestine, ascending colon, placenta, and kidneys.[3][5] It is the main enzyme responsible for breaking down extracellular histamine, including ingested histamine from food sources.[5] DAO catalyzes the oxidative deamination of histamine to produce imidazole (B134444) acetaldehyde.

The following diagram illustrates the two main degradation pathways of histamine.

Figure 1: Major Histamine Degradation Pathways

Tissue-Specific Degradation of Histamine

The predominance of either HNMT or DAO in histamine metabolism is highly tissue-dependent. This section outlines the primary degradation pathways in key tissues.

Liver

The liver is a central site for histamine clearance, expressing both HNMT and DAO.[6][7] HNMT activity in the liver is significantly high, playing a major role in the systemic inactivation of histamine.[8] While DAO is also present, its contribution relative to HNMT in hepatic histamine metabolism is less pronounced. Liver dysfunction can impair the production of both enzymes, leading to elevated systemic histamine levels.[6]

Gastrointestinal Tract

The gut is a critical interface for dietary histamine. DAO is highly expressed in the intestinal mucosa, particularly in the small intestine, where its activity progressively increases from the duodenum to the ileum.[5][9] It serves as a crucial barrier against the absorption of exogenous histamine from food and that produced by the gut microbiota.[5] HNMT is also present in the gut, but DAO plays the primary protective role against ingested histamine.[9]

Skin

In human skin, histamine degradation is primarily mediated by HNMT.[10][11] Studies have shown significant HNMT activity in homogenized skin, while DAO activity is reportedly negligible.[10][11] This suggests that intracellular methylation is the main pathway for inactivating histamine released from mast cells in the skin during allergic and inflammatory responses.

Brain

The central nervous system relies exclusively on HNMT for the metabolic inactivation of histamine, as DAO is not significantly expressed in the brain.[2][3][4] Histamine functions as a neurotransmitter, and its rapid clearance by HNMT is crucial for terminating its signaling. Dysregulation of HNMT activity in the brain has been implicated in various neurological disorders.

Lungs

Similar to the brain, the lungs, particularly the bronchial epithelium, predominantly utilize HNMT for histamine degradation.[2] This is critical in modulating the airway response to histamine, a potent bronchoconstrictor. Inhibition of HNMT can exacerbate histamine-induced bronchoconstriction.[4] While DAO has been detected in lung tissue, HNMT is considered the principal enzyme for histamine metabolism in the airways.[12]

Quantitative Data on Enzyme Activity

The following tables summarize the available quantitative data on HNMT and DAO activity in various human tissues. It is important to note that direct comparative data for DAO activity in all tissues is limited, and its presence is often described qualitatively.

Table 1: Histamine N-methyltransferase (HNMT) Activity in Human Tissues

Tissue	Mean/Median Activity (nmol/min/mg protein)	Reference(s)
Liver	1.78 ± 0.59	[13]
Kidney (Cortex)	1.15 ± 0.38	[13]
Kidney (Medulla)	0.79 ± 0.14	[13]
Intestine	0.47 ± 0.18	[13]
Lung	0.35 ± 0.08	[13]
Brain	0.29 ± 0.14	[13]

Note: Another study reported a median HNMT activity of 1.72 pmol/min/mg in the human liver and a mean of 1.35 pmol/min/mg in the renal cortex.[8]

Table 2: Diamine Oxidase (DAO) Activity in Human Tissues

Tissue	Reported Activity/Expression Level	Reference(s)
Intestinal Mucosa	High activity (e.g., 17.6 ± 14.3 U/mg protein/h in normal intestine)	[8][14]
Liver	Selective expression in hepatocytes	[13][15]
Kidney	High expression, selective expression in renal tubules	[6][13][16]
Brain	Low to negligible activity/expression	[4][17]
Lung	Low to negligible activity	[2][12][18]
Skin	Negligible activity	[10][11][19]

Note: Units of activity for DAO can vary between studies, making direct comparison challenging. The data for tissues other than the intestine is largely qualitative or based on protein/mRNA expression levels.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited for measuring HNMT and DAO activity.

Radiometric Assay for Histamine N-methyltransferase (HNMT) Activity

This protocol is adapted from methodologies used for measuring HNMT activity in tissue homogenates.[12][20]

Objective: To quantify the enzymatic activity of HNMT by measuring the rate of radiolabeled methyl group transfer from S-adenosyl-L-[methyl-¹⁴C]-methionine to histamine.

Workflow Diagram:

Figure 2: Workflow for Radiometric HNMT Assay

Materials:

• Tissue sample

• Homogenization buffer (e.g., 0.25 M sucrose (B13894) in 10 mM phosphate buffer, pH 7.4)

• S-adenosyl-L-[methyl-¹⁴C]-methionine ([¹⁴C]SAM)

• Histamine dihydrochloride

• Borate buffer (e.g., 0.5 M, pH 10)

• Extraction solvent (e.g., chloroform)

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Tissue Homogenization: Homogenize the tissue sample in ice-cold homogenization buffer and centrifuge to obtain the supernatant containing the cytosolic HNMT.[19]

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing the tissue supernatant (enzyme source), histamine (substrate), and [¹⁴C]SAM (methyl donor). Typical concentrations might be 100 µM histamine and 100 µM [¹⁴C]SAM.[12]

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding a high pH buffer, such as borate buffer.

• Extraction: Add an organic solvent like chloroform (B151607) to the reaction mixture, vortex, and centrifuge to separate the phases. The product, [¹⁴C]N-tele-methylhistamine, will be in the organic phase.

• Quantification: Transfer an aliquot of the organic phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Calculation: Calculate the HNMT activity based on the amount of radioactivity incorporated into the product over time, normalized to the protein concentration of the tissue supernatant.

Colorimetric Assay for Diamine Oxidase (DAO) Activity

This protocol is based on the principle of a coupled enzyme reaction where the hydrogen peroxide produced by DAO activity is used to generate a colored product.[13]

Objective: To quantify the enzymatic activity of DAO by spectrophotometrically measuring the rate of formation of a colored product.

Workflow Diagram:

Figure 3: Workflow for Colorimetric DAO Assay

Materials:

• Sample (serum or tissue supernatant)

• Substrate solution (e.g., 30 mM cadaverine (B124047) in 25 mM PIPES buffer, pH 7.2)

• Color solution containing a chromogen (e.g., 100 µM N,N-diethyl-p-phenylenediamine, DA-67), horseradish peroxidase (HRP, e.g., 6 U/mL), and ascorbate (B8700270) oxidase (e.g., 5 U/mL) in a suitable buffer (e.g., 25 mM MES buffer, pH 5.4).

• Stop solution (e.g., 30 mM sodium diethyldithiocarbamate)

• Spectrophotometer

Procedure:

• Substrate Incubation: Pre-incubate the substrate solution at 37°C for 5 minutes.

• Enzyme Reaction: Add the sample (e.g., serum or tissue supernatant) to the pre-warmed substrate solution and incubate at 37°C for 30 minutes.

• Color Development: Add the color solution to the reaction mixture and incubate at 37°C for 60 minutes.

• Reaction Termination: Add the stop solution and mix.

• Measurement: Measure the absorbance of the solution at the appropriate wavelength (e.g., 666 nm for DA-67).

• Calculation: Determine the DAO activity by comparing the absorbance of the sample to a standard curve generated with known concentrations of DAO.

Conclusion

The degradation of histamine is a critical physiological process managed by two main enzymes, HNMT and DAO, with distinct tissue-specific roles. HNMT is the primary enzyme for intracellular histamine metabolism, especially in the brain, lungs, and skin. In contrast, DAO is crucial for clearing extracellular histamine, particularly in the gastrointestinal tract where it acts as a barrier to dietary histamine. The liver, expressing both enzymes, is central to systemic histamine clearance. Understanding these tissue-specific degradation pathways and having robust methods to quantify enzyme activity are essential for research into histamine-related pathologies and for the development of novel therapeutic strategies. The provided protocols and quantitative data serve as a valuable resource for professionals in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. Activities of L-dopa decarboxylase and diamine oxidase (histaminase) in human lung cancers and decarboxylase as a marker for small (oat) cell cancer in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The structure and inhibition of human diamine oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diamine oxidase - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Human diamine oxidase is readily released from activated neutrophils ex vivo and in vivo but is rarely elevated in bacteremic patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intestinal mucosa diamine oxidase activity reflects intestinal involvement in Crohn's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diamine oxidase-gold ultrastructural localization of histamine in human skin biopsies containing mast cells stimulated to degranulate in vivo by exposure to recombinant human stem cell factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. DAO activity test: DAO Enzyme and Histamine Intolerance – Synlab [synlab-sd.com]
• 11. researchgate.net [researchgate.net]
• 12. Histamine degradative uptake by cultured human pulmonary vascular endothelial cells utilizes an inflammatory cell diamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tissue expression of DAO - Summary - The Human Protein Atlas [proteinatlas.org]
• 14. Human intestinal diamine oxidase (DAO) activity in Crohn's disease: a new marker for disease assessment? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Biochemical Properties of Human D-amino Acid Oxidase Variants and Their Potential Significance in Pathologies [frontiersin.org]
• 16. Lymphatic diamine oxidase secretion stimulated by fat absorption is linked with histamine release - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Activity of D-amino acid oxidase is widespread in the human central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Absence of diamine oxidase activity from rabbit and rat lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. Mapping of the binding sites of human diamine oxidase (DAO) monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Histamine in the Regulation of the Sleep-Wake Cycle: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Histamine (B1213489) is a critical neurotransmitter in the central nervous system, primarily known for its role in promoting and maintaining wakefulness. The histaminergic system, with its cell bodies located exclusively in the tuberomammillary nucleus (TMN) of the posterior hypothalamus, projects widely throughout the brain to orchestrate arousal. The activity of histaminergic neurons is tightly coupled to the sleep-wake cycle, with the highest firing rates observed during active wakefulness and a significant reduction or complete cessation during non-rapid eye movement (NREM) and rapid eye movement (REM) sleep. This guide provides a comprehensive overview of the mechanisms by which histamine regulates the sleep-wake cycle, detailing the signaling pathways, key experimental evidence, and methodologies used to investigate this system. Quantitative data are presented in structured tables for comparative analysis, and signaling pathways and experimental workflows are visualized through detailed diagrams.

The Histaminergic System and Sleep-Wake Control

The foundation of histamine's role in arousal lies in the anatomical organization and physiological properties of the histaminergic neurons in the TMN.[1][2] These neurons are the sole source of neuronal histamine in the brain and send widespread projections to cortical and subcortical areas involved in arousal and cognition.[1][2]

The firing rate of TMN neurons is a hallmark of the sleep-wake state. Electrophysiological studies have demonstrated that these neurons are maximally active during periods of high vigilance and active wakefulness, decrease their firing rate during quiet wakefulness, and become virtually silent during NREM and REM sleep.[2][3] This state-dependent activity strongly supports the role of histamine as a key promoter of wakefulness.

Histamine Receptors and Signaling Pathways

Histamine exerts its effects on target neurons through the activation of at least four G-protein coupled receptors (GPCRs): H1, H2, H3, and H4. In the context of sleep-wake regulation, the H1 and H3 receptors are of primary importance.[3]

Histamine H1 Receptor (H1R)

The H1 receptor is a postsynaptic receptor coupled to the Gq/11 protein.[4] Its activation is predominantly excitatory and is crucial for the wake-promoting effects of histamine.[2] Blockade of H1 receptors is the mechanism of action for the sedative effects of first-generation antihistamines.[1]

H1 Receptor Signaling Pathway

Histamine H3 Receptor (H3R)

The H3 receptor is primarily a presynaptic autoreceptor, though it also functions as a heteroreceptor on other neurons.[4] It is coupled to the Gi/o protein and its activation leads to the inhibition of histamine synthesis and release, as well as the release of other neurotransmitters.[3][5] This negative feedback mechanism makes the H3 receptor an attractive target for promoting wakefulness through antagonism or inverse agonism.[6][7]

H3 Receptor Signaling Pathway

Quantitative Data

The following tables summarize key quantitative data from studies investigating the role of histamine in the sleep-wake cycle.

Table 1: Histamine Concentration During Sleep-Wake States (In Vivo Microdialysis in Rats)

Brain Region	Wakefulness	NREM Sleep	REM Sleep	Fold Change (Wake vs. Sleep)	Reference
Anterior Hypothalamus	0.09 ± 0.01 pmol/20 min (basal)	Lower than wakefulness	Lower than wakefulness	Not specified	[8]
Frontal Cortex	0.19 ± 0.01 pmol/20 min	0.05 ± 0.002 pmol/20 min	Not specified	3.8	[9][10]
Medial Prefrontal Cortex	Higher than sleep	Lower than wakefulness	Lower than wakefulness	Not specified	[9]

Note: Values are presented as mean ± SEM or as described in the cited literature. Direct comparisons between studies should be made with caution due to differences in experimental protocols.

Table 2: Receptor Occupancy of H1 Antagonists and H3 Inverse Agonists

Compound	Receptor	Dose	Occupancy (%)	Species	Method	Reference
(+)-Chlorpheniramine	H1	2 mg (oral)	76.8 ± 4.2	Human	PET ([11C]doxepin)	[11][12]
(+)-Chlorpheniramine	H1	5 mg (IV)	98.2 ± 1.2	Human	PET ([11C]doxepin)	[11]
Terfenadine	H1	60 mg (oral)	17.2 ± 14.2	Human	PET ([11C]doxepin)	[11][12]
Cetirizine	H1	10 mg (oral)	12.6	Human	PET ([11C]doxepin)	[13]
Cetirizine	H1	20 mg (oral)	25.2	Human	PET ([11C]doxepin)	[13]
Diphenhydramine	H1	Not specified	30-80	Human	PET ([11C]doxepin)	[14]
Pitolisant (B1243001)	H3	40 mg (oral)	84 ± 7	Human	PET ([11C]GSK189254)	[15]

Table 3: Effects of Histamine Receptor Ligands on Sleep-Wake Architecture in Rodents

Compound	Receptor Target	Species	Dose (mg/kg, route)	Effect on Wakefulness	Effect on NREM Sleep	Effect on REM Sleep	Reference
Mepyramine	H1 Antagonist	Rat	1 and 5 (i.p.)	Dose-dependent decrease	Dose-dependent increase	Decrease	[16]
Carboperamide	H3 Antagonist	Rat	20-30 (oral)	Dose-dependent increase	Decrease	Decrease	[16]
BP 2.94	H3 Agonist	Rat	20-30 (oral)	No significant change	Dose-dependent increase	No significant change	[16]
Ciproxifan	H3 Antagonist	Mouse	0.3, 1, 3 (i.p.)	1.2, 1.3, 1.6-fold increase	Decrease	Decrease	[4]

Key Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the study of histamine and sleep-wake regulation.

In Vivo Microdialysis for Histamine Measurement

This technique allows for the sampling of extracellular histamine levels in specific brain regions of freely moving animals.

• Probe: Concentric microdialysis probes with a semipermeable membrane (e.g., 4mm length) are stereotaxically implanted into the target brain region (e.g., anterior hypothalamus, prefrontal cortex).[17][18]

• Perfusion: The probe is perfused with artificial cerebrospinal fluid (aCSF) or Ringer's solution at a slow, constant rate (e.g., 1 µL/min).[17][19]

• Sample Collection: Dialysate samples are collected at regular intervals (e.g., every 20-30 minutes) into tubes containing perchloric acid to prevent histamine degradation.[19]

• Analysis: Histamine concentration in the dialysate is determined using high-performance liquid chromatography (HPLC) with fluorescence detection.[19][20]

• Workflow Diagram:

  In Vivo Microdialysis Workflow

Polysomnographic Recording (EEG/EMG) in Rodents

Polysomnography is the gold standard for defining sleep-wake states based on electrophysiological signals.

• Electrode Implantation: Under anesthesia, stainless steel screws are implanted into the skull over the frontal and parietal cortices to record the electroencephalogram (EEG).[21][22] Electromyogram (EMG) activity is monitored via wires placed in the neck musculature.[1][21]

• Recording: After a recovery period, animals are connected to a recording system. EEG and EMG signals are amplified, filtered (e.g., 0.5-35 Hz for EEG, 80-100 Hz for EMG), and digitized.[22]

• Sleep Scoring: The recordings are divided into epochs (e.g., 10 seconds) and scored as wakefulness, NREM sleep, or REM sleep based on the characteristics of the EEG and EMG signals.[21][22]

  • Wakefulness: Low-amplitude, high-frequency EEG; high EMG activity.

  • NREM Sleep: High-amplitude, low-frequency (delta, 0.5-4 Hz) EEG; low EMG activity.

  • REM Sleep: Low-amplitude, theta-dominant (6-10 Hz) EEG; muscle atonia (lowest EMG activity).[21][22]

• Workflow Diagram:

  Polysomnographic Recording Workflow

Positron Emission Tomography (PET) for H1 Receptor Occupancy

PET imaging allows for the in vivo quantification of receptor occupancy by drugs in the human brain.

• Radioligand: [11C]doxepin is a commonly used PET radioligand with high affinity for the H1 receptor.[23][24] It is synthesized by N-[11C]methylation of nordoxepin.[25]

• Imaging Protocol: A baseline PET scan is performed after intravenous injection of [11C]doxepin. Following oral administration of an H1 antagonist, a second PET scan is conducted to measure the displacement of the radioligand.[24]

• Data Analysis: The distribution volume (VT) of [11C]doxepin is calculated for various brain regions. Receptor occupancy is determined by the percentage reduction in VT after drug administration compared to baseline.[23]

• Workflow Diagram:

  PET Receptor Occupancy Workflow

Conclusion

The histaminergic system is a cornerstone of wakefulness regulation. The state-dependent activity of TMN neurons, coupled with the distinct roles of H1 and H3 receptors, provides a robust framework for understanding how histamine governs the sleep-wake cycle. The development of selective H1 receptor antagonists has been instrumental in treating insomnia, while the emergence of H3 receptor inverse agonists like pitolisant offers a novel therapeutic strategy for hypersomnia disorders such as narcolepsy.[6][7][26][27] The experimental protocols detailed in this guide represent the key methodologies that have enabled these discoveries and will continue to be vital in the ongoing research and development of drugs targeting the histaminergic system for the treatment of sleep disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Histamine: neural circuits and new medications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Histamine in the regulation of wakefulness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The histamine H3 receptor as a novel therapeutic target for cognitive and sleep disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The histamine H3 receptor: from discovery to clinical trials with pitolisant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pitolisant, an inverse agonist of the histamine H3 receptor: an alternative stimulant for narcolepsy-cataplexy in teenagers with refractory sleepiness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo release of neuronal histamine in the hypothalamus of rats measured by microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sleep and Microdialysis: An Experiment and a Systematic Review of Histamine and Several Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Extracellular histamine level in the frontal cortex is positively correlated with the amount of wakefulness in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Histamine H1 receptor occupancy in human brains after single oral doses of histamine H1 antagonists measured by positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Histamine H1 receptor occupancy in human brains after single oral doses of histamine H1 antagonists measured by positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Exploring occupancy of the histamine H3 receptor by pitolisant in humans using PET - PMC [pmc.ncbi.nlm.nih.gov]
• 16. peirsoncenter.com [peirsoncenter.com]
• 17. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Brain Microdialysate Monoamines in Relation to Circadian Rhythms, Sleep, and Sleep Deprivation – a Systematic Review, Network Meta-analysis, and New Primary Data - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Characterization of histamine release from the rat hypothalamus as measured by in vivo microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. In vivo microdialysis measurement of histamine in rat blood effects of compound 48/80 and histamine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. jove.com [jove.com]
• 22. Polygraphic Recording Procedure for Measuring Sleep in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Simplified PET measurement for evaluating histamine H1 receptors in human brains using [11C]doxepin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. [11C]Doxepin binding to histamine H1 receptors in living human brain: reproducibility during attentive waking and circadian rhythm - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Fully automated production of 11C-doxepin for PET imaging histamine H1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. aculys.com [aculys.com]
• 27. Clinical Impact of Pitolisant on Excessive Daytime Sleepiness and Cataplexy in Adults With Narcolepsy: An Analysis of Randomized Placebo-Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Properties of Histamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489), a biogenic amine, is a pivotal signaling molecule involved in a wide array of physiological and pathological processes.[1][2][3][4] First synthesized in 1907 and later isolated from biological tissues, histamine's roles extend from mediating local immune responses, such as inflammation and allergy, to regulating gastric acid secretion and acting as a neurotransmitter in the central nervous system (CNS).[2][4][5] Its diverse functions are mediated through four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[1][3][6] This guide provides a comprehensive technical overview of histamine's molecular structure, physicochemical properties, and the signaling pathways it governs, with a focus on experimental methodologies relevant to drug discovery and development.

Molecular Structure of Histamine

Histamine is chemically known as 2-(1H-imidazol-4-yl)ethanamine.[7][8] It consists of an imidazole (B134444) ring attached to an ethylamine (B1201723) side chain.[7] This relatively small molecule's versatility in biological systems is attributed to its conformational flexibility and ability to exist in different protonation states and tautomeric forms.[7]

Tautomers and Conformations

At physiological pH (around 7.4), the aliphatic amino group of the side chain (pKa ≈ 9.4) is predominantly protonated, forming a monocation.[2][9] The imidazole ring has a pKa of approximately 5.8, meaning it is largely unprotonated in the body.[2]

The imidazole ring of the histamine monocation can exist in two tautomeric forms, depending on the position of the proton on the ring's nitrogen atoms[2][9]:

• Nτ-H (tele) tautomer: The proton is on the nitrogen atom distal to the ethylamine side chain. This is the predominant form at physiological pH.[10]

• Nπ-H (pro) tautomer: The proton is on the nitrogen atom proximal to the side chain.

The structural flexibility of the ethylamine side chain allows for different conformations, primarily described as trans and gauche.[9] The interplay between the tautomeric form of the imidazole ring and the conformation of the side chain is crucial for its interaction with and selectivity for its different receptor subtypes.

Physicochemical Properties

A summary of the key physicochemical properties of histamine is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C5H9N3	[7][8]
Molar Mass	111.148 g·mol−1	[7][11]
Melting Point	83.5 °C	[7]
Boiling Point	209.5 °C	[7]
pKa (aliphatic amino group)	~9.4	[2]
pKa (imidazole ring)	~5.8	[2]
Water Solubility	Readily soluble	[7][11]
Ethanol Solubility	Readily soluble	[7]
Appearance	Colorless hygroscopic crystals	[2]

Histamine Receptors and Signaling Pathways

Histamine exerts its biological effects by binding to four distinct GPCRs: H1R, H2R, H3R, and H4R.[1][3][6] Each receptor subtype is coupled to different G proteins, leading to the activation of unique intracellular signaling cascades.

H1 Receptor (H1R) Signaling

The H1 receptor is widely distributed in tissues such as smooth muscle, endothelial cells, and the CNS.[3][6] It is primarily coupled to Gq/11 proteins.[12][13][14]

• Activation: Histamine binding to H1R activates phospholipase C (PLC).[13]

• Second Messengers: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[13][15]

• Downstream Effects: IP3 triggers the release of Ca2+ from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[13][15] This leads to various cellular responses, including smooth muscle contraction, increased vascular permeability, and the sensation of itching.[6][16]

H1 Receptor Signaling Pathway

H2 Receptor (H2R) Signaling

Primarily found on parietal cells in the stomach lining, H2 receptors are coupled to Gs proteins.[1][6]

• Activation: Histamine binding to H2R activates adenylyl cyclase (AC).[1][17]

• Second Messenger: AC catalyzes the conversion of ATP to cyclic AMP (cAMP).[1][17]

• Downstream Effects: cAMP activates protein kinase A (PKA), which in turn phosphorylates various substrates, leading to responses such as the secretion of gastric acid.[1][18]

H2 Receptor Signaling Pathway

H3 Receptor (H3R) Signaling

H3 Receptor Signaling Pathway

H4 Receptor (H4R) Signaling

The H4 receptor is primarily expressed on cells of the immune system, including mast cells, eosinophils, and T cells.[3][22] Like the H3R, it is coupled to Gi/o proteins.[22][23]

• Activation: Histamine binding to H4R inhibits adenylyl cyclase, leading to decreased cAMP levels.[23]

• Downstream Effects: H4R activation is involved in chemotaxis and cytokine production, playing a significant role in modulating immune responses and inflammation.[3][22] It can also trigger intracellular Ca2+ mobilization.

H4 Receptor Signaling Pathway

Key Experimental Protocols

Detailed and robust experimental protocols are essential for studying histamine and its receptors. Below are outlines of key methodologies.

Histamine Receptor Radioligand Binding Assay

This protocol is used to determine the binding affinity of a test compound for a specific histamine receptor subtype.

Objective: To measure the inhibitory constant (Ki) of a test compound.

Principle: A competitive binding assay where an unlabeled test compound competes with a radiolabeled ligand (e.g., [³H]-mepyramine for H1R, [³H]-tiotidine for H2R) for binding to the receptor in a membrane preparation.[17][24]

Materials:

• Cell membranes expressing the human histamine receptor of interest (e.g., from HEK293 or CHO cells).[24]

• Radiolabeled ligand (e.g., [³H]-mepyramine).

• Unlabeled test compounds and reference compounds.

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[24]

• Wash Buffer (ice-cold 50 mM Tris-HCl, pH 7.4).[24]

• 96-well microplates.

• Glass fiber filters (pre-soaked in polyethyleneimine).[24]

• Scintillation fluid and liquid scintillation counter.

Methodology:

• Membrane Preparation:

  • Culture and harvest cells expressing the target receptor.

  • Lyse cells and homogenize.

  • Isolate the membrane fraction by differential centrifugation.[17]

  • Determine protein concentration (e.g., BCA assay).

• Assay Setup:

  • In a 96-well plate, add assay buffer, radiolabeled ligand, and either the test compound (at various concentrations) or buffer (for total binding) or a high concentration of a known antagonist (for non-specific binding).[17][24]

  • Initiate the binding reaction by adding the membrane preparation to all wells.[17]

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) with gentle agitation to reach equilibrium.[24]

• Termination and Filtration:

  • Terminate the assay by rapid filtration through glass fiber filters to separate bound from free radioligand.[24]

  • Wash the filters multiple times with ice-cold wash buffer.[24]

• Quantification:

  • Dry the filters, add scintillation fluid, and quantify the radioactivity using a scintillation counter.[24]

• Data Analysis:

  • Calculate specific binding (Total Binding - Non-specific Binding).

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (concentration of compound that inhibits 50% of specific binding) and calculate the Ki value using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

Functional Assays for Receptor Activation

Functional assays measure the cellular response following receptor activation. The choice of assay depends on the G protein coupling of the receptor.

A. Calcium Flux Assay (for Gq-coupled receptors like H1R)

Objective: To measure the increase in intracellular calcium upon H1R activation.

Principle: Cells expressing H1R are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2, Fluo-4). Ligand binding to H1R activates the Gq pathway, leading to IP3-mediated calcium release from the ER, which is detected as an increase in fluorescence.[12][25]

Methodology:

• Cell Culture: Plate cells expressing H1R in a multi-well plate.

• Dye Loading: Load cells with a calcium-sensitive fluorescent indicator.

• Compound Addition: Add test compounds (agonists or antagonists) to the wells.

• Fluorescence Measurement: Measure fluorescence intensity over time using a plate reader or fluorescence microscope. An increase in fluorescence indicates receptor activation.

• Data Analysis: Quantify the change in fluorescence to determine agonist potency (EC50) or antagonist affinity (IC50).

B. cAMP Accumulation Assay (for Gs/Gi-coupled receptors like H2R, H3R, H4R)

Objective: To measure changes in intracellular cAMP levels following receptor activation.

Principle: For Gs-coupled receptors (H2R), activation of adenylyl cyclase leads to an increase in cAMP.[1][25] For Gi-coupled receptors (H3R, H4R), inhibition of adenylyl cyclase results in a decrease in cAMP.[23][25] Changes in cAMP are quantified, typically using competitive immunoassays (e.g., HTRF, ELISA) or reporter gene assays.

Methodology:

• Cell Culture: Plate cells expressing the receptor of interest.

• Cell Stimulation: Treat cells with a phosphodiesterase inhibitor (to prevent cAMP degradation) and then with the test compound. For Gi-coupled assays, adenylyl cyclase is often pre-stimulated with forskolin.

• Cell Lysis: Lyse the cells to release intracellular cAMP.

• cAMP Quantification: Measure cAMP levels in the cell lysate using a suitable detection kit.

• Data Analysis: Generate dose-response curves to determine agonist potency (EC50) or antagonist affinity (IC50).

Conclusion

Histamine is a fundamentally important signaling molecule whose diverse physiological and pathological effects are dictated by its molecular structure and its interaction with four distinct receptor subtypes. A thorough understanding of its physicochemical properties, the intricacies of its receptor-mediated signaling pathways, and the application of robust experimental protocols are critical for researchers and scientists in the field of drug development. The methodologies and data presented in this guide provide a framework for the continued exploration of the histaminergic system and the development of novel therapeutics targeting its components.

References

• 1. researchgate.net [researchgate.net]
• 2. news-medical.net [news-medical.net]
• 3. assaygenie.com [assaygenie.com]
• 4. Histamine | Description & Facts | Britannica [britannica.com]
• 5. Histamine CAS#: 51-45-6 [m.chemicalbook.com]
• 6. Histamine receptor - Wikipedia [en.wikipedia.org]
• 7. Histamine - Wikipedia [en.wikipedia.org]
• 8. Histamine | C5H9N3 | CID 774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Chemical differentiation of histamine H1- and H2-receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. acs.org [acs.org]
• 12. innoprot.com [innoprot.com]
• 13. researchgate.net [researchgate.net]
• 14. Histamine receptor signaling in energy homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. H1 (Histamine) Receptors Mnemonic for USMLE [pixorize.com]
• 17. benchchem.com [benchchem.com]
• 18. Histamine H2 receptor - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]
• 20. Histamine H3 receptor - Wikipedia [en.wikipedia.org]
• 21. researchgate.net [researchgate.net]
• 22. Histamine H4 receptor - Wikipedia [en.wikipedia.org]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]
• 25. Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]

Histamine: A Central Mediator of Inflammation and Allergy - An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Histamine (B1213489), a biogenic amine synthesized from the amino acid histidine, is a pivotal mediator in the orchestration of inflammatory and allergic responses. Stored predominantly within the granules of mast cells and basophils, its release triggers a cascade of physiological effects through its interaction with four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4. This technical guide provides a comprehensive overview of the core mechanisms of histamine action, from its synthesis and storage to its receptor-mediated signaling pathways. It details the multifaceted role of histamine in the pathophysiology of allergic diseases such as allergic rhinitis, asthma, and urticaria, and its broader involvement in inflammatory processes. This document is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development, offering insights into experimental methodologies and quantitative data to facilitate further investigation and the discovery of novel therapeutic interventions targeting the histaminergic system.

Introduction to Histamine

Discovered in 1910, histamine is a potent signaling molecule with a diverse range of physiological and pathological functions.[1] It is critically involved in local immune responses, acts as a neurotransmitter in the central nervous system, and regulates gastric acid secretion.[1][2] In the context of inflammation and allergy, histamine is a primary mediator released by mast cells and basophils upon encountering allergens or other inflammatory stimuli.[2][3] This release initiates the characteristic symptoms of allergic reactions, including vasodilation, increased vascular permeability, smooth muscle contraction, and pruritus.[1][3]

The pleiotropic effects of histamine are mediated through its four receptor subtypes (H1R, H2R, H3R, and H4R), which are differentially expressed across various cell types and tissues.[4] This differential expression and the distinct signaling cascades initiated by each receptor subtype allow for the complex and sometimes opposing roles of histamine in modulating immune and inflammatory responses.[4] Understanding these intricate mechanisms is paramount for the development of targeted therapies for a spectrum of allergic and inflammatory disorders.

Histamine Synthesis, Storage, and Release

2.1. Synthesis:

Histamine is synthesized from the essential amino acid L-histidine through a decarboxylation reaction catalyzed by the enzyme L-histidine decarboxylase (HDC).[4] This is the rate-limiting step in histamine production.[5] HDC is expressed in various cells, including mast cells, basophils, gastric enterochromaffin-like (ECL) cells, and histaminergic neurons.[4][5]

2.2. Storage:

In mast cells and basophils, the primary storage sites for histamine in the context of allergy, histamine is synthesized and then concentrated in intracellular granules.[2][6] Within these granules, histamine is ionically bound to a matrix of proteoglycans, most notably heparin in mast cells and chondroitin (B13769445) sulfates in basophils.[4] This storage mechanism allows for the rapid release of large quantities of pre-formed histamine upon cellular activation.

2.3. Release:

The most well-characterized mechanism of histamine release is through the cross-linking of high-affinity IgE receptors (FcεRI) on the surface of mast cells and basophils by allergens.[7] This triggers a signaling cascade leading to degranulation and the expulsion of histamine and other pre-formed mediators into the extracellular space.[7] Other stimuli that can induce histamine release include complement components (C3a and C5a), neuropeptides (e.g., Substance P), and certain drugs.[7][8]

Histamine Receptors and Signaling Pathways

The biological effects of histamine are mediated by its interaction with four distinct G protein-coupled receptors. Each receptor is coupled to different G proteins, leading to the activation of unique intracellular signaling cascades.

3.1. Histamine H1 Receptor (H1R):

The H1R is widely expressed on various cells, including smooth muscle cells, endothelial cells, and neurons, as well as numerous immune cells like T cells, B cells, dendritic cells, monocytes, and eosinophils.[4][9] It is primarily coupled to Gαq/11 proteins.

• Signaling Pathway: Activation of H1R leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[10] IP3 triggers the release of calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[10] This cascade ultimately leads to downstream effects such as smooth muscle contraction, increased vascular permeability, and the activation of pro-inflammatory transcription factors like NF-κB.[10][11]

Histamine H1 Receptor Signaling Pathway

3.2. Histamine H2 Receptor (H2R):

The H2R is expressed on gastric parietal cells, smooth muscle cells, and various immune cells, including T cells and dendritic cells.[12] It is primarily coupled to Gαs proteins.

• Signaling Pathway: Agonist binding to H2R activates adenylyl cyclase (AC), which catalyzes the conversion of ATP to cyclic AMP (cAMP).[13] cAMP then activates protein kinase A (PKA), which phosphorylates downstream targets, leading to physiological responses such as gastric acid secretion and relaxation of smooth muscle.[13][14]

Histamine H2 Receptor Signaling Pathway

3.3. Histamine H3 Receptor (H3R):

The H3R is predominantly expressed in the central nervous system, where it acts as a presynaptic autoreceptor to inhibit histamine synthesis and release, and as a heteroreceptor to modulate the release of other neurotransmitters.[2] It is coupled to Gαi/o proteins.

• Signaling Pathway: Activation of H3R inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[15] The βγ subunits of the G protein can also directly modulate ion channels, such as inhibiting N-type calcium channels.[15]

Histamine H3 Receptor Signaling Pathway

3.4. Histamine H4 Receptor (H4R):

The H4R is highly expressed on hematopoietic cells, including mast cells, eosinophils, basophils, dendritic cells, and T cells, and plays a significant role in inflammatory and immune responses.[12][16] Like H3R, it is coupled to Gαi/o proteins.

• Signaling Pathway: Activation of H4R leads to the inhibition of adenylyl cyclase and a subsequent decrease in cAMP.[12] It also mediates cellular responses such as chemotaxis and cytokine production, often involving the activation of the MAPK/ERK pathway and intracellular calcium mobilization.[12]

Histamine H4 Receptor Signaling Pathway

Role of Histamine in Inflammation and Allergy

Histamine is a key player in the pathogenesis of allergic diseases and contributes significantly to the inflammatory response.

4.1. Allergic Diseases:

• Allergic Rhinitis: Histamine release in the nasal mucosa leads to the classic symptoms of sneezing, itching, rhinorrhea, and nasal congestion through the activation of H1 receptors.[3]

• Asthma: Histamine contributes to bronchoconstriction and airway edema via H1 receptor activation.[3]

• Urticaria (Hives): The wheal and flare response characteristic of urticaria is a direct result of histamine-induced vasodilation, increased vascular permeability, and stimulation of sensory nerves via H1 receptors.[3]

• Anaphylaxis: In this severe, systemic allergic reaction, widespread histamine release causes a rapid drop in blood pressure, bronchoconstriction, and urticaria.[2]

4.2. Inflammatory Response:

Histamine's role in inflammation is complex and involves multiple cell types and pathways.

• Vascular Effects: Histamine increases blood flow and vascular permeability, allowing immune cells and plasma proteins to move from the bloodstream into the tissues to combat pathogens or allergens.[1][17] This effect is primarily mediated by H1 receptors on endothelial cells.[17]

• Immune Cell Recruitment and Activation: Histamine, particularly through H4R, acts as a chemoattractant for various immune cells, including mast cells, eosinophils, and T cells, directing them to the site of inflammation.[4]

• Cytokine and Chemokine Modulation: Histamine can influence the production and release of a wide range of cytokines and chemokines from immune cells, thereby shaping the nature and intensity of the immune response.[18] For example, histamine can promote the release of pro-inflammatory cytokines like IL-6 and TNF-α from mast cells via H4R activation.[19]

Quantitative Data

Table 1: Histamine Receptor Binding Affinities (Ki in nM)

Ligand	H1R	H2R	H3R	H4R
Histamine	130	310	16	14
Mepyramine (H1 Antagonist)	1.1	>10,000	>10,000	>10,000
Ranitidine (H2 Antagonist)	>10,000	160	>10,000	>10,000
Thioperamide (H3/H4 Antagonist)	1,600	4,300	2.5	34
JNJ 7777120 (H4 Antagonist)	1,000	>10,000	1,000	26
Note: Ki values can vary depending on the experimental conditions and tissue/cell type used. The values presented are representative.

Table 2: Histamine Receptor Expression on Human Immune Cells

Cell Type	H1R	H2R	H3R	H4R
Mast Cells	++	++	-	+++
Basophils	+	+	-	+++
Eosinophils	+	+	-	+++
T Cells	++	++	-	++
B Cells	++	++	-	+
Dendritic Cells	++	++	-	++
Monocytes/Macrophages	++	+	-	++
Neutrophils	+	+	-	++
Expression levels are indicated as: +++ (high), ++ (moderate), + (low), - (not detected/negligible).[4][6][20][21]

Table 3: Histamine-Induced Cytokine and Chemokine Release from Human Mast Cells

Mediator	Concentration (pg/mL) after Histamine Stimulation	Fold Increase vs. Control
IL-4	401.34	Data not available
IL-5	64.21	Data not available
IL-6	221.27	Data not available
IL-8	Data not available	Data not available
IL-13	1044	Data not available
TNF-α	Data not available	Data not available
CCL2 (MCP-1)	Data not available	Data not available
CCL5 (RANTES)	Data not available	Data not available
Data from in vitro studies on human mast cells stimulated with histamine or H4R agonists. Specific concentrations and fold increases can vary significantly based on the mast cell source, stimulus, and experimental conditions.[22][23]

Experimental Protocols

6.1. Mast Cell Histamine Release Assay (β-Hexosaminidase Assay)

This assay quantifies mast cell degranulation by measuring the activity of β-hexosaminidase, an enzyme co-released with histamine.

• Workflow Diagram:

Workflow for Mast Cell Histamine Release Assay

• Methodology:

  • Cell Culture and Sensitization:

    • Culture rat basophilic leukemia (RBL-2H3) cells in DMEM supplemented with 10% FBS and antibiotics.

    • Seed cells in a 96-well plate and allow them to adhere.

    • Sensitize the cells by incubating with anti-dinitrophenyl (DNP) IgE for 24 hours.

  • Compound Treatment and Degranulation:

    • Wash the sensitized cells twice with a buffered salt solution (e.g., Tyrode's buffer).

    • Add various concentrations of the test compound (e.g., a potential inhibitor) and incubate for 30 minutes at 37°C.

    • Induce degranulation by adding DNP-BSA (bovine serum albumin). Include positive (DNP-BSA alone) and negative (buffer alone) controls. For total release, lyse a separate set of cells with a detergent like Triton X-100.

    • Incubate for 1 hour at 37°C.

  • β-Hexosaminidase Measurement:

    • Centrifuge the plate to pellet the cells.

    • Transfer the supernatant to a new 96-well plate.

    • Add a substrate solution containing p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG).

    • Incubate at 37°C for 1-2 hours.

    • Stop the reaction with a high pH buffer (e.g., carbonate/bicarbonate buffer).

    • Measure the absorbance at 405 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of histamine release for each sample relative to the total release control after subtracting the spontaneous release from the negative control.

6.2. In Vivo Wheal and Flare Response

This is a classic method to assess the in vivo effects of histamine and potential antihistamines in human skin.

• Methodology:

  • Subject Preparation:

    • Select a suitable area of skin, typically the forearm.

    • Ensure the subject has not taken any antihistamines for a specified period before the test.[2]

  • Skin Prick Test:

    • Apply a drop of histamine solution (positive control), saline (negative control), and any test allergens to the skin surface, spaced appropriately.[1]

    • Use a sterile lancet to prick the skin through each drop.[14]

  • Measurement:

    • After 15-20 minutes, measure the diameter of the wheal (raised, edematous area) and the flare (surrounding erythema) in millimeters.[24][25]

  • Interpretation:

    • A positive response is typically defined as a wheal diameter of 3 mm or greater than the negative control.[1] The size of the wheal and flare correlates with the extent of histamine-mediated vasodilation and increased vascular permeability.[14]

Conclusion

Histamine remains a critical target in the management of allergic and inflammatory diseases. A thorough understanding of its synthesis, release, receptor pharmacology, and downstream signaling pathways is essential for the rational design and development of novel therapeutics. This technical guide provides a foundational overview of these core aspects, supported by quantitative data and detailed experimental protocols. As research continues to unravel the complexities of the histaminergic system, particularly the role of the H4 receptor in immunomodulation, new opportunities for therapeutic intervention will undoubtedly emerge. This guide serves as a resource to support these ongoing efforts in the scientific and drug development communities.

References

• 1. researchgate.net [researchgate.net]
• 2. Instruction for Allergy Skin Testing — AIANE: Allergy & Immunology Associates of New England [aianedocs.com]
• 3. Histamine activates an intracellular Ca2+ signal in normal human lung fibroblast WI-38 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. schnablelab.plantgenomics.iastate.edu [schnablelab.plantgenomics.iastate.edu]
• 6. The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural basis of ligand recognition and design of antihistamines targeting histamine H4 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mcgill.ca [mcgill.ca]
• 13. resources.revvity.com [resources.revvity.com]
• 14. allergywesterncolorado.com [allergywesterncolorado.com]
• 15. Histamine-induced cytosolic calcium mobilization in human bronchial smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mast cell histamine and cytokine assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Histamine Induces Vascular Hyperpermeability by Increasing Blood Flow and Endothelial Barrier Disruption In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. clyte.tech [clyte.tech]
• 20. Selective expression of histamine receptors H1R, H2R, and H4R, but not H3R, in the human intestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Measuring Histamine and Cytokine Release from Basophils and Mast Cells | Springer Nature Experiments [experiments.springernature.com]
• 24. bsaci.org [bsaci.org]
• 25. aaaai.org [aaaai.org]

The Expression of Histamine Receptors in the Central Nervous System: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expression, signaling, and experimental analysis of histamine (B1213489) receptors in the central nervous system (CNS). Histamine, a key neurotransmitter, modulates a wide array of physiological and pathological processes through its four G-protein coupled receptors: H1R, H2R, H3R, and H4R. Understanding the precise distribution and function of these receptors is paramount for the development of novel therapeutics targeting neurological and psychiatric disorders.

Quantitative Distribution of Histamine Receptors in the CNS

The distribution of histamine receptors throughout the CNS is heterogeneous, with each subtype exhibiting a unique expression pattern. This differential localization underlies the diverse functional roles of histamine in the brain. Quantitative autoradiography and radioligand binding assays have been instrumental in mapping the density of these receptors in various brain regions.

Table 1: Histamine H1 Receptor (H1R) Density in the Human and Rodent Brain

Brain Region	Species	Receptor Density (fmol/mg protein)	Reference
Frontal Cortex	Human	64	[1]
Frontal Cortex	Rat	Increased in epilepsy models	[2]
Hippocampus	Human	Lower than frontal cortex	[1]
Cerebellum	Human	Lower than frontal cortex	[1]
Hypothalamus	Human	Lower than frontal cortex	[1]
Thalamus	Human	Lower than frontal cortex	[1]
Putamen	Human	Lower than frontal cortex	[1]
Pallidum	Human	Lower than frontal cortex	[1]

Table 2: Histamine H2 Receptor (H2R) Density in the Guinea Pig Brain

Brain Region	Species	Receptor Density	Reference
Striatum	Guinea Pig	High	[3]
Limbic Areas	Guinea Pig	High	[3]
Cerebral Cortex	Guinea Pig	High in most layers	[3]
Hippocampal Complex	Guinea Pig	High	[3]
Cerebellum	Guinea Pig	High	[3]
Septum	Guinea Pig	Low	[3]
Hypothalamic Nuclei	Guinea Pig	Low	[3]
Pontine Nuclei	Guinea Pig	Low	[3]
Thalamic Nuclei	Guinea Pig	Low	[3]

Table 3: Histamine H3 Receptor (H3R) Density in the Guinea Pig and Rat Brain

Brain Region	Species	Receptor Density (fmol/mg protein)	Reference
Cortex	Guinea Pig	54.5	[4]
Hypothalamus	Guinea Pig	42.8	[4]
Striatum	Guinea Pig	25.3	[4]
Midbrain	Guinea Pig	24.1	[4]
Cerebral Cortex	Rat	269 ± 25.1	[5]
Cerebellum	Rat	16.5 ± 2.4	[5]
Basal Ganglia	Human	Predominant	[6]
Globus Pallidus	Human	Highest density	[6]
Caudate	Human	Enriched	[6]
Putamen	Human	Enriched	[6]
Neocortex	Human	Observed	[6]
Hippocampus	Human	Observed	[6]

Table 4: Histamine H4 Receptor (H4R) Distribution in the Human and Rodent CNS

Brain Region	Species	Expression Level	Reference
Cortex	Human	Prominently expressed (especially layer VI)	[7]
Thalamus	Mouse	Prominently expressed	[7]
Hippocampus (CA4)	Mouse	Prominently expressed	[7]
Cerebral Cortex (Layer IV)	Mouse	Prominently expressed	[7]
Cerebellum	Human/Rodent	Mainly observed	[8]
Hippocampus	Human/Rodent	Lower levels	[8]

Signaling Pathways of Histamine Receptors

Each histamine receptor subtype is coupled to a distinct G-protein, initiating a specific intracellular signaling cascade. These pathways ultimately mediate the physiological effects of histamine in the CNS.

Histamine H1 Receptor (H1R) Signaling Pathway

The H1R primarily couples to Gq/11, activating phospholipase C (PLC), which in turn leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium and activation of protein kinase C (PKC).

H1R Signaling Cascade

Histamine H2 Receptor (H2R) Signaling Pathway

The H2R is coupled to Gs, leading to the activation of adenylyl cyclase (AC) and a subsequent increase in intracellular cyclic AMP (cAMP) levels. cAMP then activates protein kinase A (PKA).[9]

H2R Signaling Cascade

Histamine H3 Receptor (H3R) Signaling Pathway

The H3R couples to Gi/o, which inhibits adenylyl cyclase, leading to a decrease in cAMP levels. This inhibitory action modulates the release of histamine and other neurotransmitters.

References

• 1. Decreased histamine H1 receptors in the frontal cortex of brains from patients with chronic schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. H1 histamine receptor densities are increased in brain regions of rats with genetically generalized epilepsies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detailed mapping of the histamine H2 receptor and its gene transcripts in guinea-pig brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Histamine H3 Receptor Isoforms: Insights from Alternative Splicing to Functional Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of the H3 receptor antagonist radioligand [3H]-A-349821 to reveal in vivo receptor occupancy of cognition enhancing H3 receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Three histamine receptors (H1, H2 and H3) visualized in the brain of human and non-human primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The histamine H4 receptor is functionally expressed on neurons in the mammalian CNS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Histamine H2 receptor - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Quantitative Analysis of Histamine by High-Performance Liquid Chromatography (HPLC)

Application Note and Protocol

This document provides a detailed methodology for the quantitative analysis of histamine (B1213489) in various samples, particularly fish and fishery products, using High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Introduction

Histamine is a biogenic amine formed from the decarboxylation of the amino acid histidine. It is an important mediator of allergic responses and is also an indicator of decomposition in certain food products, especially fish.[1][2] The accumulation of high levels of histamine in food can lead to scombroid poisoning, a type of foodborne illness.[2][3][4] Therefore, accurate and reliable quantification of histamine is crucial for food safety and quality control, as well as in biomedical research. High-Performance Liquid Chromatography (HPLC) offers a sensitive and specific method for histamine determination.[1][5][6] This application note details a validated HPLC method with pre-column derivatization for the quantitative analysis of histamine.

Principle

Due to its lack of a strong chromophore or fluorophore, histamine requires derivatization to be sensitively detected by UV or fluorescence detectors.[5] This protocol utilizes a pre-column derivatization step with o-phthalaldehyde (B127526) (OPA) in the presence of a thiol-containing reagent (e.g., 2-mercaptoethanol (B42355) or 3-mercaptopropionic acid) to form a highly fluorescent isoindolic derivative.[1][3][4] The resulting fluorescent derivative is then separated by reverse-phase HPLC and quantified using a fluorescence detector.[1][7]

Quantitative Data Summary

The following table summarizes typical quantitative data obtained using this HPLC method for histamine analysis.

Parameter	Value	Reference
Linearity Range	5.0 - 100.0 mg/L	[4]
12.5 - 200 mg/kg	[1][7]
10 - 60 µg/mL	[3]
Correlation Coefficient (R²)	> 0.999	[3][5]
0.9977	[4]
Limit of Detection (LOD)	2.8 mg/kg	[1][7]
2.7 µg/g	[3]
1.5 mg/kg	[4]
0.2 mg/kg	[6]
Limit of Quantification (LOQ)	4.3 mg/kg	[1][7]
8.3 µg/g	[3]
4.5 mg/kg	[4]
1.0 mg/kg	[6]
Recovery	100.44 - 101.84%	[1][7]
> 89%	[3]
> 91%	[8]
Precision (RSD%)	< 5.92%	[1][7]
< 8.46%	[3]
1.35%	[4]

Experimental Protocols

Reagents and Materials

• Histamine dihydrochloride (B599025) standard (99% purity)

• o-phthalaldehyde (OPA)

• 2-mercaptoethanol or 3-mercaptopropionic acid

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Perchloric acid (HClO₄) or Trichloroacetic acid (TCA)

• Sodium hydroxide (B78521) (NaOH)

• Boric acid or Borax (B76245)

• Sodium sulfite

• Deionized water

• Syringe filters (0.45 µm)

Standard Solution Preparation

• Histamine Stock Solution (e.g., 1000 mg/L): Accurately weigh 166 mg of histamine dihydrochloride and dissolve it in 100 mL of 0.1 M HCl or deionized water.[9] This solution is stable for several months when stored at 4°C.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.5, 1.0, 5.0, 10.0, 25.0, 50.0, and 100.0 mg/L) by diluting the stock solution with deionized water. These solutions should be prepared fresh daily.

Sample Preparation (Fish Tissue)

• Homogenize a representative portion of the fish sample.

• Weigh 5-10 g of the homogenized sample into a centrifuge tube.[2]

• Add 10 mL of an extraction solution, such as 6% perchloric acid or 10% trichloroacetic acid.[2][3]

• Homogenize the mixture for 2-3 minutes using a high-speed homogenizer.

• Centrifuge the homogenate at 3000-4000 rpm for 10 minutes.[2]

• Filter the supernatant through a 0.45 µm syringe filter into a clean vial. The extracted sample is now ready for derivatization.

Pre-column Derivatization with OPA

• OPA Reagent Preparation:

  • Solution A: Dissolve 0.33 g of borax in 10 mL of deionized water.[8]

  • Solution B: Dissolve 20 mg of OPA in 1 mL of methanol. Add 20 µL of 2-mercaptoethanol to this solution and then mix with Solution A. The final volume should be adjusted to 10 mL.[8] This reagent should be prepared fresh daily and stored in a dark glass vial.[8]

• Derivatization Reaction:

  • In a microcentrifuge tube or autosampler vial, mix a specific volume of the standard solution or sample extract (e.g., 50 µL) with the OPA reagent (e.g., 100 µL).

  • Allow the reaction to proceed for a short, defined period (e.g., 1-2 minutes) at room temperature before injection into the HPLC system.[3]

HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient or isocratic elution using a mixture of a buffer (e.g., sodium phosphate (B84403) or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or methanol).[10][11]
Flow Rate	0.8 - 1.5 mL/min
Injection Volume	10 - 20 µL
Column Temperature	25 - 35°C
Fluorescence Detector	Excitation Wavelength (λex): 340-360 nm, Emission Wavelength (λem): 440-455 nm[1][8][12]

Visualizations

Experimental Workflow

Caption: Experimental workflow for histamine analysis by HPLC.

Histamine Derivatization with OPA

References

• 1. researchgate.net [researchgate.net]
• 2. mitrask.com [mitrask.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. akademisains.gov.my [akademisains.gov.my]
• 6. tandfonline.com [tandfonline.com]
• 7. africaresearchconnects.com [africaresearchconnects.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. Development of a Rapid and Eco-Friendly UHPLC Analytical Method for the Detection of Histamine in Fish Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HPLC Method for Determination of Histamine on BIST A+ Column by SIELC Technologies | SIELC Technologies [sielc.com]
• 12. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

Application Notes and Protocols for Histamine Amine Detection Using a Competitive ELISA Kit

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489), a biogenic amine, is a critical mediator in various physiological and pathological processes, including allergic reactions, inflammatory responses, and gastric acid secretion. It also functions as a neurotransmitter in the central nervous system.[1] The accurate quantification of histamine in biological samples is crucial for research in immunology, pharmacology, and toxicology. This document provides a detailed protocol and application notes for the determination of histamine concentration in various biological samples using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit.

The competitive ELISA is a highly sensitive and specific method for detecting small molecules like histamine, which are challenging to measure with a traditional sandwich ELISA.[2] In this assay, histamine present in the sample competes with a fixed amount of enzyme-labeled histamine for a limited number of binding sites on a microplate pre-coated with an anti-histamine antibody.[3][4] The resulting colorimetric signal is inversely proportional to the amount of histamine in the sample.[2][5]

Principle of the Competitive ELISA for Histamine

The competitive ELISA for histamine detection is based on the competition between the histamine in the sample and a known amount of enzyme-conjugated histamine for binding to a limited number of specific anti-histamine antibodies coated on the microplate wells.

The key steps are:

• Competition: Samples or standards containing histamine are added to the wells, followed by the addition of a fixed amount of histamine conjugated to an enzyme, such as Horseradish Peroxidase (HRP).

• Incubation: During incubation, the free histamine from the sample and the enzyme-conjugated histamine compete to bind to the anti-histamine antibodies on the plate.

• Washing: Unbound histamine and enzyme-conjugated histamine are washed away.

• Substrate Addition: A chromogenic substrate (e.g., TMB) is added, which is converted by the bound enzyme into a colored product.

• Signal Detection: The reaction is stopped, and the absorbance is measured using a microplate reader. The intensity of the color is inversely proportional to the concentration of histamine in the sample. A standard curve is generated by plotting the absorbance of known concentrations of histamine standards against their concentrations. The histamine concentration in the unknown samples is then determined by interpolating from this standard curve.[1][3][6]

Diagram 1: Principle of Competitive ELISA for Histamine.

Assay Performance Characteristics

The performance of commercially available histamine competitive ELISA kits can vary. Below is a summary of typical quantitative data.

Parameter	Typical Value	Reference
Assay Range	1.56 - 100 ng/mL	[1]
2.5 - 50.0 ng/mL	[3]
0.3 - 30 ng/mL
Sensitivity	0.94 ng/mL	[1]
0.2 ng/mL	[7]
0.068 ng/mL
Sample Types	Serum, Plasma, Urine, Tissue Homogenates, Cell Culture Supernatants	[1][3][8][9]
Intra-assay CV	< 10%	[1]
Inter-assay CV	< 10%	[1]
Time to Result	~2.5 hours	[1]

Experimental Protocols

Materials and Reagents

• Histamine Competitive ELISA Kit (containing pre-coated 96-well plate, standards, biotinylated detection antibody, HRP conjugate, diluents, wash buffer, TMB substrate, and stop solution)[1][6]

• Microplate reader capable of measuring absorbance at 450 nm[6]

• Adjustable pipettes and disposable tips[3]

• Deionized or distilled water

• Vortex mixer

• Plate shaker (optional)

• Tubes for sample and standard dilution

Sample Preparation

Proper sample collection and preparation are critical for accurate results.

• Plasma: Collect whole blood into tubes containing EDTA as an anticoagulant. Centrifuge for 15 minutes at 1000 x g at 2-8°C within 30 minutes of collection. Collect the supernatant (plasma) for analysis.[9][10][11]

• Serum: Collect whole blood into a serum separator tube. Allow the blood to clot for 2 hours at room temperature or overnight at 4°C. Centrifuge for 20 minutes at approximately 1000 x g. Collect the serum for analysis.[9][11]

• Urine: Normal human urine levels of histamine have been reported to be between 4-54 ng/mL.[3] Samples should be centrifuged to remove any particulate matter.

• Tissue Homogenates: Mince the tissue into small pieces and rinse with ice-cold PBS (pH 7.4) to remove excess blood. Homogenize the tissue in PBS (e.g., 1g of tissue in 9mL of PBS) using a glass homogenizer on ice. Centrifuge the homogenate for 5 minutes at 5000 x g and collect the supernatant for the assay.[6][10]

• Cell Culture Supernatants: Centrifuge the cell culture media for 20 minutes at 1000 x g at 2-8°C to remove cells and debris. Collect the supernatant for analysis.[9][10]

Note on Sample Dilution: If the histamine concentration in a sample is expected to be higher than the upper limit of the standard curve, the sample should be diluted with the provided sample diluent. The final concentration should be multiplied by the dilution factor.[3][6]

Assay Procedure

• Reagent Preparation: Bring all reagents and samples to room temperature before use.[3] Prepare working solutions of wash buffer and other concentrated reagents as instructed in the kit manual.

• Standard Preparation: Reconstitute and serially dilute the histamine standard according to the kit's instructions to create a standard curve.[6][8]

• Assay Plate Setup: Determine the number of wells required for standards, samples, and controls. It is recommended to run all standards and samples in duplicate.

• Sample and Standard Addition: Add 50 µL of each standard and sample into the appropriate wells of the pre-coated microplate.[3][6]

• Competitive Reaction: Immediately add 50 µL of the biotin-labeled antibody or HRP-conjugated histamine to each well.[3][6] Gently tap the plate to mix and incubate for 45 minutes at 37°C.[6]

• Washing: Aspirate the liquid from each well and wash the plate three to five times with the prepared wash buffer.[6] Ensure complete removal of liquid after the last wash by inverting the plate and blotting it on a clean paper towel.

• Conjugate Addition: Add 100 µL of Streptavidin-HRP (SABC) working solution to each well.[6] Incubate for 30 minutes at 37°C.

• Second Washing: Repeat the washing step as described in step 6.

• Substrate Development: Add 90 µL of TMB substrate solution to each well.[6] Incubate for 10-20 minutes at 37°C in the dark. A blue color will develop.

• Stop Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Absorbance Measurement: Read the optical density (OD) of each well at 450 nm using a microplate reader within 10 minutes of adding the stop solution.[6]

Diagram 2: General Experimental Workflow for Histamine Competitive ELISA.

Data Analysis

• Calculate the average OD for each set of duplicate standards, controls, and samples.

• Generate a standard curve by plotting the mean OD for each standard on the y-axis against the corresponding histamine concentration on the x-axis. A log-logit curve plot is often recommended for competitive ELISAs.[3]

• Determine the concentration of histamine in the samples by interpolating their mean OD values from the standard curve.

• Adjust for dilution: If samples were diluted, multiply the interpolated concentration by the dilution factor to obtain the actual histamine concentration in the original sample.[3]

Troubleshooting

Issue	Possible Cause	Solution
High background	Insufficient washing	Increase the number of washes or the soak time during washes.
Contaminated reagents	Use fresh reagents and sterile pipette tips.
Low signal	Inactive reagents	Ensure reagents are stored correctly and have not expired.
Incorrect incubation times/temps	Follow the protocol precisely for incubation steps.
Poor standard curve	Improper standard dilution	Prepare fresh standards and ensure accurate pipetting.
Pipetting errors	Use calibrated pipettes and practice consistent technique.
High CV%	Inconsistent pipetting	Ensure consistent and accurate pipetting for all wells.
Incomplete mixing	Gently tap the plate to ensure thorough mixing of reagents in wells.

Conclusion

The competitive ELISA provides a robust and sensitive method for the quantitative determination of histamine in a variety of biological samples. Adherence to the protocol, proper sample handling, and accurate data analysis are essential for obtaining reliable and reproducible results. This technique is a valuable tool for researchers and professionals in various fields investigating the role of histamine in health and disease.

References

• 1. Histamine Competitive ELISA Kit (EEL005) - Invitrogen [thermofisher.com]
• 2. The principle and method of ELISA | MBL Life Sience -GLOBAL- [mblbio.com]
• 3. nwlifescience.com [nwlifescience.com]
• 4. neogen.com [neogen.com]
• 5. mybiosource.com [mybiosource.com]
• 6. assaygenie.com [assaygenie.com]
• 7. alpco.com [alpco.com]
• 8. Histamine ELISA kit (ab213975) | Abcam [abcam.com]
• 9. abbkine.com [abbkine.com]
• 10. file.elabscience.com [file.elabscience.com]
• 11. fn-test.com [fn-test.com]

Application Notes and Protocols for Histamine Measurement in Tissue Homogenates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the accurate quantification of histamine (B1213489) in tissue homogenates, a critical process for investigating its role in physiology and disease. The methods covered include Enzyme-Linked Immunosorbent Assay (ELISA), High-Performance Liquid Chromatography (HPLC), and fluorometric assays.

I. Experimental Protocols

A crucial first step in measuring histamine is the proper preparation of the tissue homogenate to ensure the stability and efficient extraction of histamine.

Tissue Homogenate Preparation

Materials:

• Fresh or frozen tissue samples

• Ice-cold Phosphate-Buffered Saline (PBS), pH 7.0-7.2

• Homogenization buffer (e.g., 50 mM Tris-HCl with 2 mM EDTA, pH 7.4)[1]

• Protease inhibitor cocktail[1][2]

• Mechanical homogenizer (e.g., Potter-Elvehjem, Polytron)[1]

• Microcentrifuge tubes

• Refrigerated centrifuge

Procedure:

• Tissue Collection and Washing: Promptly collect tissue samples and rinse them thoroughly with ice-cold PBS to remove excess blood.[3][4] Weigh the tissue before proceeding with homogenization.[3][4]

• Homogenization: Mince the tissue into small pieces and homogenize in a predetermined amount of ice-cold homogenization buffer (e.g., 100 mg of tissue per 900 µL of lysis buffer).[1] A protease inhibitor cocktail should be added to the buffer to prevent enzymatic degradation.[1][2] Homogenization can be performed on ice using a glass homogenizer or other mechanical homogenizers.[1][3][4] To further break down cell membranes, the suspension can be subjected to ultrasonication or freeze-thaw cycles.[3][4]

• Centrifugation: Centrifuge the homogenate at approximately 1500 x g for 15 minutes at 4°C to pellet cellular debris.[3][4]

• Supernatant Collection: Carefully collect the supernatant, which contains the histamine, for immediate analysis or store it at -20°C or -80°C for later use.[3][4]

Histamine Quantification Methods

ELISA is a common and sensitive method for quantifying histamine. The assay is typically based on a competitive immunoassay principle.

Principle: The histamine ELISA kit utilizes a microtiter plate pre-coated with an anti-histamine monoclonal antibody.[5] When samples or standards are added to the wells, the histamine present competes with a fixed amount of enzyme-labeled histamine (e.g., Histamine-HRP conjugate) for binding to the antibody.[5] The amount of bound enzyme conjugate is inversely proportional to the concentration of histamine in the sample.[6] After a washing step to remove unbound substances, a substrate solution is added, and the resulting color development is measured spectrophotometrically.[4][5]

Typical ELISA Protocol:

• Prepare Reagents and Samples: Bring all reagents and samples to room temperature.[5] Dilute tissue homogenate samples if necessary to ensure the histamine concentration falls within the standard curve range.[5]

• Assay Procedure:

  • Add standards and samples to the appropriate wells of the pre-coated microtiter plate.[5]

  • Add the enzyme-histamine conjugate to each well.[5]

  • Incubate the plate for a specified time (e.g., 45 minutes) at room temperature.[5]

  • Wash the wells to remove unbound reagents.[5]

  • Add substrate solutions (e.g., Substrate A and B) and incubate for color development.[3]

  • Add a stop solution to terminate the reaction.[3]

• Data Analysis: Measure the absorbance at 450 nm using a microplate reader.[4][5] Generate a standard curve by plotting the absorbance values against the known concentrations of the histamine standards.[4] The histamine concentration in the samples can then be interpolated from this curve.[4]

HPLC is a highly specific and sensitive method for histamine determination. It often involves derivatization to enhance detection.

Principle: Histamine in the tissue extract is derivatized with a reagent, such as o-phthalaldehyde (B127526) (OPA), to form a fluorescent product.[7][8] The derivatized histamine is then separated from other components on a reversed-phase column (e.g., C18) and detected by a fluorescence or electrochemical detector.[9][10]

General HPLC Protocol:

• Sample Preparation: Homogenized tissue samples are typically subjected to perchloric acid extraction.[10]

• Derivatization: The extracted sample is mixed with a derivatizing agent like OPA.[9]

• Chromatographic Separation: The derivatized sample is injected into the HPLC system. Separation is achieved using a C18 column with a mobile phase consisting of a buffer and an organic solvent like acetonitrile (B52724) or methanol.[9][11]

• Detection and Quantification: The histamine derivative is detected by a fluorescence detector (e.g., excitation at 340 nm, emission at 455 nm) or an electrochemical detector.[9][10] The concentration is determined by comparing the peak area to that of a standard curve.[9]

Fluorometric assays offer a sensitive and straightforward alternative for histamine measurement.

Principle: This method is based on the reaction of histamine with o-phthalaldehyde (OPT) in a highly alkaline environment to produce a stable and highly fluorescent product.[8][12][13] The intensity of the fluorescence is directly proportional to the histamine concentration.

Fluorometric Assay Protocol:

• Extraction: Histamine is extracted from the tissue homogenate, often using a cation exchange resin like Bio-Rex 70 to separate it from interfering substances.[7]

• Derivatization: The extracted histamine is condensed with OPT at an alkaline pH.[7][13]

• Fluorescence Measurement: After acidification to stabilize the fluorescent product, the fluorescence is measured using a fluorometer.[8]

• Quantification: The histamine concentration is determined by comparing the fluorescence of the sample to a standard curve.[7]

II. Data Presentation

Table 1: Comparison of Histamine Measurement Methods

Feature	ELISA	HPLC	Fluorometric Assay
Principle	Competitive Immunoassay[5]	Chromatographic Separation[9]	Chemical Derivatization and Fluorescence[8]
Sensitivity	High	Very High[9]	High[7]
Specificity	High (Antibody-dependent)	Very High[9]	Good (Can be affected by interfering substances like spermidine (B129725) in the brain)[7]
Throughput	High	Low	Moderate
Equipment	Microplate Reader[4]	HPLC System[9]	Fluorometer[13]
Advantages	High throughput, commercially available kits	High specificity and sensitivity	Relatively simple and sensitive[12]
Disadvantages	Potential for cross-reactivity	Requires specialized equipment and expertise	Potential for interference[7]

III. Mandatory Visualizations

Experimental Workflow for Histamine Measurement

References

• 1. rbm.iqvia.com [rbm.iqvia.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemical HIS ELISA kit | Cell Culture Supernatant, Plasma, Serum [antibodies-online.com]
• 4. resources.amsbio.com [resources.amsbio.com]
• 5. nwlifescience.com [nwlifescience.com]
• 6. benchchem.com [benchchem.com]
• 7. Fluorometric determination of peripheral tissue histamine levels using Bio-Rex 70 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 10. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 11. HPLC Method for Determination of Histamine on BIST A+ Column by SIELC Technologies | SIELC Technologies [sielc.com]
• 12. [PDF] Fluorometric assay of tissue histamine. | Semantic Scholar [semanticscholar.org]
• 13. A fluorometric microassay for histamine release from human gingival mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Microdialysis Measuring Brain Histamine Release

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the application of in vivo microdialysis to measure histamine (B1213489) release in the brain. This technique is a powerful tool for investigating the role of the histaminergic system in various physiological and pathological processes, as well as for evaluating the effects of novel therapeutic agents.

Introduction

In vivo microdialysis is a widely used neurochemical monitoring technique that allows for the sampling of endogenous substances from the extracellular fluid of specific brain regions in awake and freely moving animals.[1][2] This method is invaluable for studying the dynamic changes in neurotransmitter levels, including histamine, in response to physiological stimuli, pharmacological challenges, or in models of disease. Histamine, a key neurotransmitter synthesized predominantly in the tuberomammillary nucleus (TMN) of the hypothalamus, plays a crucial role in regulating the sleep-wake cycle, attention, learning, and memory.[3][4] Dysregulation of the brain histaminergic system has been implicated in various neurological and psychiatric disorders.

Principles of In Vivo Microdialysis

The technique involves the stereotaxic implantation of a microdialysis probe into a specific brain region.[1][5] The tip of the probe consists of a semi-permeable membrane.[6] An artificial cerebrospinal fluid (aCSF) solution is continuously perfused through the probe at a slow, constant flow rate.[5][7] Small molecules present in the extracellular fluid, such as histamine, diffuse across the membrane into the perfusion fluid (dialysate) down their concentration gradient. The collected dialysate is then analyzed to determine the concentration of histamine, typically using highly sensitive analytical techniques like high-performance liquid chromatography (HPLC) with fluorescence detection.[8][9]

Key Applications

• Investigating Neuronal Histamine Release: Studying the basal and stimulated release of histamine from histaminergic neurons.

• Pharmacodynamic Studies: Evaluating the effects of drugs targeting the histaminergic system (e.g., H1, H2, H3 receptor agonists/antagonists) on histamine release.[9][10]

• Behavioral Neuroscience: Correlating changes in brain histamine levels with specific behaviors, such as wakefulness, feeding, and cognitive performance.[11]

• Disease Models: Examining alterations in histamine dynamics in animal models of neurological and psychiatric disorders.

Data Presentation

Basal Extracellular Histamine Levels in Different Brain Regions of the Rat

Brain Region	Basal Histamine Level (mean ± SD)	Sampling Time	Reference
Hypothalamus	35.45 ± 4.56 fmol/10 µl	10 min	[8]
Prefrontal Cortex	9.05 ± 1.56 fmol/10 µl	10 min	[8]
Hippocampus	7.83 ± 0.86 fmol/10 µl	10 min	[8]
Striatum	6.54 ± 0.66 fmol/10 µl	10 min	[8]
Anterior Hypothalamic Area	0.09 ± 0.01 pmol/20 min	20 min	[9][12]

Effects of Pharmacological Agents on Histamine Release in the Rat Brain

Agent	Mechanism	Effect on Histamine Release	Brain Region	Reference
High Potassium (100 mM)	Depolarization	Increase (to 175% of basal)	Anterior Hypothalamic Area	[9]
Tetrodotoxin (1 µM)	Voltage-gated sodium channel blocker	Suppression	Anterior Hypothalamic Area	[9]
α-Fluoromethylhistidine (100 mg/kg, i.p.)	Histidine decarboxylase inhibitor	Suppression	Anterior Hypothalamic Area	[9]
Thioperamide (5 mg/kg, i.p.)	H3 receptor antagonist/inverse agonist	3-fold increase	Anterior Hypothalamic Area	[9][12]
Compound 48/80	Mast cell degranulator	Marked increase in blood	Jugular Vein	[13]

Experimental Protocols

Protocol 1: In Vivo Microdialysis for Measuring Basal and Stimulated Histamine Release

1. Materials and Reagents:

• Microdialysis Probes: Commercially available or custom-made probes with a semi-permeable membrane (e.g., 2-4 mm membrane length, 5-20 kDa molecular weight cut-off).

• Stereotaxic Apparatus: For accurate implantation of the probe.

• Microinfusion Pump: To deliver the perfusion fluid at a precise and stable flow rate.

• Fraction Collector: For automated collection of dialysate samples.

• Artificial Cerebrospinal Fluid (aCSF): Prepare fresh and filter-sterilize. A typical composition is (in mM): 147 NaCl, 2.7 KCl, 1.2 CaCl2, and 1.0 MgCl2, buffered to pH 7.4 with phosphate (B84403) buffer.[7]

• Anesthetics: E.g., isoflurane, urethane.

• Surgical Instruments: Standard surgical tools for small animal surgery.

• Histamine Standards: For calibration of the analytical system.

• Derivatization Reagent: E.g., o-phthalaldehyde (B127526) (OPA) or 4-(1-pyrene)butyric acid N-hydroxysuccinimide ester (PSE) for fluorescence detection.[7][8]

• HPLC System: With a fluorescence detector and a suitable column (e.g., C18).[8][14]

2. Surgical Procedure (Rat Model):

• Anesthetize the rat using an appropriate anesthetic agent.

• Place the animal in the stereotaxic apparatus and ensure the head is level.

• Make a midline incision on the scalp to expose the skull.

• Drill a small hole in the skull over the target brain region (e.g., hypothalamus, prefrontal cortex) based on stereotaxic coordinates from a rat brain atlas.

• Carefully lower the microdialysis probe through the burr hole to the desired depth.

• Secure the probe to the skull using dental cement.

• Allow the animal to recover from surgery for at least 24 hours before starting the microdialysis experiment.

3. Microdialysis Procedure:

• Connect the inlet of the microdialysis probe to the microinfusion pump and the outlet to the fraction collector.

• Perfuse the probe with aCSF at a constant flow rate (e.g., 1.0-2.0 µl/min).[7]

• Allow for a stabilization period of at least 2 hours to obtain a stable baseline of histamine levels.[7]

• Collect dialysate samples at regular intervals (e.g., every 10-20 minutes).[8][9]

• For stimulated release studies, introduce the stimulus (e.g., high potassium in the aCSF, intraperitoneal injection of a pharmacological agent) after collecting a stable baseline.

• Continue collecting samples to monitor the change in histamine concentration.

• At the end of the experiment, euthanize the animal and verify the probe placement histologically.

4. Sample Analysis (HPLC with Fluorescence Detection):

• Derivatize the histamine in the collected dialysate samples and standards with a fluorescent reagent like OPA or PSE.[7][8]

• Inject the derivatized samples into the HPLC system.

• Separate the histamine derivative from other components on a reverse-phase column.

• Detect the fluorescent signal at the appropriate excitation and emission wavelengths.

• Quantify the histamine concentration in the samples by comparing the peak areas to a standard curve.

5. Data Analysis:

• Calculate the mean basal histamine concentration from the samples collected before stimulation.

• Express the stimulated histamine release as a percentage change from the basal level.

• Perform statistical analysis to determine the significance of the observed changes.

Visualizations

Histamine Signaling Pathway

Caption: Signaling pathway of histamine release and receptor interaction.

Experimental Workflow for In Vivo Microdialysis

Caption: Experimental workflow for in vivo microdialysis of brain histamine.

Logical Relationships in Data Analysis

Caption: Logical flow of data analysis in a microdialysis experiment.

References

• 1. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]
• 3. Histamine: neural circuits and new medications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. researchgate.net [researchgate.net]
• 6. Overview of Brain Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of histamine in microdialysis samples from rat brain by microbore column liquid chromatography following intramolecular excimer-forming derivatization with pyrene-labeling reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vivo release of neuronal histamine in the hypothalamus of rats measured by microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interaction Between Brain Histamine and Serotonin, Norepinephrine, and Dopamine Systems: In Vivo Microdialysis and Electrophysiology Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Histamine from Brain Resident MAST Cells Promotes Wakefulness and Modulates Behavioral States - PMC [pmc.ncbi.nlm.nih.gov]
• 12. u-toyama.elsevierpure.com [u-toyama.elsevierpure.com]
• 13. In vivo microdialysis measurement of histamine in rat blood effects of compound 48/80 and histamine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pure.ul.ie [pure.ul.ie]

Application Notes and Protocols for Cell-Based Assays of Histamine H1 Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The histamine (B1213489) H1 receptor (H1R) is a G-protein coupled receptor (GPCR) that plays a crucial role in mediating allergic and inflammatory responses. As a key target for antihistamine drugs, the development of robust and reliable cell-based assays to characterize the activation and inhibition of H1R is paramount for novel drug discovery and basic research. These application notes provide detailed protocols for three commonly employed cell-based assays to assess H1R activation: the Calcium Mobilization Assay, the NFAT Reporter Gene Assay, and a cAMP Assay for selectivity profiling.

Histamine H1 Receptor Signaling Pathway

The histamine H1 receptor primarily couples to the Gq/11 family of G-proteins. Upon agonist binding, the activated Gαq subunit stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two key second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), leading to a transient increase in cytosolic calcium concentration. This elevation in intracellular Ca2+ is a hallmark of H1R activation and serves as a primary readout in many functional assays.

Caption: Histamine H1 Receptor Signaling Pathway.

Calcium Mobilization Assay

This functional assay directly measures the increase in intracellular calcium concentration following H1R activation by an agonist. It is a widely used, robust, and high-throughput method for identifying and characterizing H1R agonists and antagonists.

Quantitative Data Summary

Compound	Assay Type	Cell Line	Parameter	Value (nM)	Reference
Histamine	Calcium Mobilization	293/H1	EC50	3.2	[1]
Histamine	Calcium Mobilization	HRH1 Nomad Cell Line	EC50	69.3	[2]
Mepyramine	Antagonist Calcium Flux	HEK293 or CHO expressing H1R	IC50	Varies (Potent antagonist)	[3]
Diphenhydramine	Antagonist Calcium Flux	HEK293 or CHO expressing H1R	IC50	Varies (Potent antagonist)	[3]

Experimental Protocol: Agonist Screening

Materials:

• Cell Line: HEK293 or CHO-K1 cells stably expressing the human histamine H1 receptor.

• Culture Medium: DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).[3]

• Assay Plates: 96- or 384-well black-walled, clear-bottom microplates.[3]

• Calcium-Sensitive Dye: Fluo-4 AM or a similar calcium indicator.[3]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.[3]

• Agonist: Histamine dihydrochloride (B599025) or test compounds.

• Fluorescence Plate Reader: Equipped with an automated injection system (e.g., FLIPR).

Procedure:

• Cell Plating: Seed the H1R-expressing cells into the assay plates at a density that will result in a confluent monolayer on the day of the assay (e.g., 50,000 cells/well for a 96-well plate) and incubate overnight.

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's instructions (e.g., Fluo-4 AM in Assay Buffer).

  • Remove the culture medium from the cells and add the dye loading solution to each well.

  • Incubate for 1 hour at 37°C in the dark.

• Cell Washing: Gently wash the cells twice with Assay Buffer to remove excess dye.

• Baseline Reading: Place the plate in the fluorescence plate reader and establish a stable baseline fluorescence reading for 10-20 seconds.[3]

• Agonist Addition: Using the instrument's injection system, add the agonist at various concentrations to the wells.

• Signal Detection: Immediately begin recording the fluorescence intensity for 60-120 seconds to capture the transient increase in intracellular calcium.[3]

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the peak fluorescence intensity against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Experimental Protocol: Antagonist Screening

Procedure:

• Follow steps 1-3 of the Agonist Screening protocol.

• Compound Pre-incubation:

  • Add varying concentrations of the test antagonist compounds to the wells.

  • Incubate for a defined period (e.g., 15-30 minutes) at room temperature or 37°C.[3]

• Baseline Reading and Agonist Addition:

  • Place the plate in the fluorescence plate reader and establish a baseline.

  • Inject a fixed concentration of histamine (typically the EC80, the concentration that gives 80% of the maximal response) into the wells.

• Signal Detection and Data Analysis:

  • Record the fluorescence intensity as described for the agonist assay.

  • Determine the peak fluorescence response and normalize the data to the response induced by histamine in the absence of the antagonist.

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for the Calcium Mobilization Assay.

NFAT Reporter Gene Assay

This assay provides a more downstream readout of H1R activation by measuring the transcriptional activity of the Nuclear Factor of Activated T-cells (NFAT). The increase in intracellular calcium following H1R activation leads to the activation of calcineurin, which dephosphorylates NFAT, allowing its translocation to the nucleus and subsequent activation of a reporter gene (e.g., luciferase).

Quantitative Data Summary

Compound	Assay Type	Cell Line	Parameter	Value (nM)	Reference
Histamine	NFAT-Luciferase	HEK293 co-transfected with H1R	EC50	~10-100 (Expected range)	General knowledge
Ionomycin (Positive Control)	NFAT-Luciferase	NFAT Reporter-HEK293	EC50	Varies
Mepyramine	Antagonist NFAT-Luciferase	HEK293 co-transfected with H1R	IC50	Varies	General knowledge
Cyclosporin A (Inhibitor)	NFAT-Luciferase	NFAT Reporter-THP-1	IC50	Varies

Experimental Protocol

Materials:

• Cell Line: HEK293 cells.

• Plasmids:

  • An expression vector for the human histamine H1 receptor.

  • An NFAT-responsive reporter plasmid (e.g., containing multiple NFAT response elements driving the expression of firefly luciferase).

  • A control plasmid expressing a different reporter (e.g., Renilla luciferase) for normalization of transfection efficiency.

• Transfection Reagent: A suitable lipid-based transfection reagent.

• Culture Medium: DMEM with 10% FBS and 1% penicillin-streptomycin.

• Assay Plates: White, opaque 96-well microplates.

• Luciferase Assay Reagent: A commercial luciferase assay system (e.g., ONE-Glo™ or Dual-Glo®).

• Luminometer: For detecting the luminescent signal.

Procedure:

• Cell Plating and Transfection:

  • Seed HEK293 cells in a 96-well plate.

  • Co-transfect the cells with the H1R expression plasmid, the NFAT-luciferase reporter plasmid, and the control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

  • Incubate for 24-48 hours to allow for receptor and reporter expression.

• Serum Starvation (Optional): To reduce basal signaling, replace the culture medium with serum-free medium and incubate for 4-6 hours before stimulation.

• Compound Stimulation:

  • Add varying concentrations of agonists or a fixed concentration of agonist with varying concentrations of antagonists to the wells.

  • Include appropriate controls (e.g., vehicle, positive control like ionomycin).

  • Incubate for 5-6 hours at 37°C.

• Cell Lysis and Luciferase Assay:

  • Remove the medium and lyse the cells according to the luciferase assay kit manufacturer's protocol.

  • Add the luciferase substrate to the cell lysate.

• Signal Detection: Measure the luminescence using a luminometer. If a dual-reporter system is used, measure both firefly and Renilla luciferase activity.

• Data Analysis:

  • Normalize the firefly luciferase signal to the Renilla luciferase signal to account for variations in transfection efficiency and cell number.

  • Calculate the fold induction of luciferase activity relative to the vehicle-treated control.

  • Plot the fold induction or percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine EC50 or IC50 values.

Caption: Workflow for the NFAT Reporter Gene Assay.

cAMP Assay for Selectivity Profiling

While H1R primarily signals through the Gq pathway, other histamine receptor subtypes, such as H2R (Gs-coupled) and H4R (Gi-coupled), modulate adenylyl cyclase activity and intracellular cAMP levels. Therefore, a cAMP assay is a valuable tool to assess the selectivity of test compounds for H1R over other histamine receptor subtypes.

Experimental Protocol

Materials:

• Cell Lines:

  • Cells expressing the human H1 receptor (as a negative control for cAMP modulation).

  • Cells expressing the human H2 receptor (Gs-coupled).

  • Cells expressing the human H3 or H4 receptor (Gi-coupled).

• cAMP Assay Kit: A commercial kit for measuring cAMP levels (e.g., HTRF, AlphaScreen, or ELISA-based).

• Forskolin (B1673556): To stimulate adenylyl cyclase in assays for Gi-coupled receptors.

• IBMX: A phosphodiesterase inhibitor to prevent cAMP degradation.

Procedure for Gs-Coupled Receptors (e.g., H2R):

• Cell Plating: Seed H2R-expressing cells in a 96-well plate.

• Compound Incubation: Pre-incubate the cells with varying concentrations of the test compound for 15-30 minutes.

• Agonist Stimulation: Stimulate the cells with a selective H2R agonist.

• Cell Lysis and cAMP Measurement: After a defined incubation period (e.g., 30 minutes), lyse the cells and measure intracellular cAMP levels using a cAMP assay kit according to the manufacturer's instructions.

Procedure for Gi-Coupled Receptors (e.g., H4R):

• Cell Plating: Seed H4R-expressing cells in a 96-well plate.

• Compound and Agonist Incubation: Pre-incubate the cells with varying concentrations of the test compound, followed by the addition of a selective H4R agonist.

• Forskolin Stimulation: Add forskolin to the cells to increase basal cAMP levels.

• Cell Lysis and cAMP Measurement: After a 30-minute incubation, lyse the cells and measure the inhibition of forskolin-stimulated cAMP accumulation.

By comparing the activity of a test compound on H1R-expressing cells (which should show no significant change in cAMP) with its activity on H2R and H4R-expressing cells, the selectivity profile of the compound can be determined.

Conclusion

The cell-based assays described in these application notes provide a comprehensive toolkit for the characterization of histamine H1 receptor activation and inhibition. The calcium mobilization assay offers a direct and high-throughput method for primary screening, while the NFAT reporter gene assay provides a valuable downstream readout of receptor signaling. The cAMP assay is essential for determining the selectivity of lead compounds. By employing these detailed protocols, researchers can effectively advance the discovery and development of novel H1R-targeting therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. bosterbio.com [bosterbio.com]

Application Note: Fluorometric Assay for Histamine Quantification in Biological Fluids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489), a biogenic amine, is a critical mediator in a wide range of physiological and pathological processes, including allergic reactions, inflammatory responses, gastric acid secretion, and neurotransmission.[1] Accurate and sensitive quantification of histamine in biological fluids such as plasma, urine, and cell culture supernatants is essential for research in allergy, immunology, neuroscience, and for the development of new therapeutic agents. This application note provides a detailed protocol for a sensitive and reliable fluorometric assay for histamine quantification based on the derivatization with o-phthalaldehyde (B127526) (OPT).

Principle of the Assay

The fluorometric assay for histamine is based on the condensation reaction of histamine with o-phthalaldehyde (OPT) in a highly alkaline environment to form a fluorescent product.[2][3] The intensity of the fluorescence, measured at an excitation wavelength of approximately 350 nm and an emission wavelength of around 444-450 nm, is directly proportional to the histamine concentration in the sample.[4] To enhance specificity and minimize interference from other biogenic amines and amino acids present in biological samples, a purification step involving solvent extraction or ion-exchange chromatography is often incorporated prior to derivatization.[2][5][6]

Key Performance Characteristics

The o-phthalaldehyde-based fluorometric assay for histamine offers good sensitivity and reproducibility. The performance characteristics can vary slightly depending on the specific protocol and instrumentation used.

Parameter	Typical Value	Biological Matrix	Reference
Detection Limit	0.031 µg/mL	Cell Culture Media	[3]
0.5 ng/mL	Biological Fluids	[7]
0.5 pg (with HPLC)	Plasma, Brain Tissue	[8]
0.001 µM (nanoclusters)	General	[9][10]
Linear Range	0.003–350 µM (nanoclusters)	General	[9][10]
50 nmol/L - 500 µmol/L (with HPLC)	Biological Samples	[11]
Recovery	92% - 105%	Seafood	[12]
Precision (RSD)	1% - 3%	Seafood	[12]

Experimental Workflow & Signaling Pathway

Chemical Reaction Pathway

The core of this assay is the chemical reaction between histamine and o-phthalaldehyde (OPT) to create a fluorescent product.

Caption: Reaction of Histamine with o-phthalaldehyde.

Experimental Workflow

The overall experimental procedure involves several key steps from sample collection to data analysis.

Caption: Fluorometric Histamine Assay Workflow.

Detailed Experimental Protocol

This protocol is a synthesized procedure based on established methods.[2][13]

Materials and Reagents

• Reagents:

  • Histamine dihydrochloride (B599025) (for standards)

  • o-Phthalaldehyde (OPT)

  • Methanol (Reagent Grade)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (B78521) (NaOH)

  • Phosphoric acid (H₃PO₄)

  • Ion-exchange resin (e.g., Bio-Rad AG1-X8 or Sigma 1X8-200)[2]

  • Distilled or deionized water

• Equipment:

  • Fluorometer with excitation at ~350 nm and emission at ~450 nm

  • Chromatography columns

  • Homogenizer (for tissue samples)

  • Centrifuge

  • pH meter

  • Volumetric flasks, pipettes, and other standard laboratory glassware (polyethylene labware is recommended to avoid fluorescence loss)[2]

Preparation of Solutions

• 0.1 N HCl: Prepare by diluting concentrated HCl.

• 1 N NaOH: Dissolve 40 g of NaOH in 1 L of distilled water.

• 3.57 N Phosphoric Acid: Add 243.6 mL of 85% H₃PO₄ to distilled water and bring the volume to 1 L.[2]

• Histamine Stock Solution (1 mg/mL): Dissolve 165.6 mg of histamine dihydrochloride in 100 mL of 0.1 N HCl.[2]

• Histamine Standard Solutions: Prepare a series of dilutions from the stock solution using 0.1 N HCl to generate a standard curve (e.g., 0.01 to 1.0 µg/mL).

• 0.1% OPT Reagent: Dissolve 100 mg of OPT in 100 mL of methanol. Store in an amber bottle in the refrigerator and prepare fresh weekly.[2][13]

Sample Preparation

The sample preparation procedure may need to be optimized depending on the biological fluid.

• Plasma/Serum:

  • Deproteinize the sample by adding an equal volume of 10% trichloroacetic acid (TCA).

  • Vortex and centrifuge at 10,000 x g for 10 minutes.

  • Collect the supernatant for the purification step.

• Urine:

  • Urine samples may require an initial extraction with butanol-heptane to reduce interference from salts.[14]

  • For some applications, direct application to the ion-exchange column after dilution may be sufficient.

• Cell Culture Supernatant:

  • Centrifuge the supernatant to remove any cellular debris.

  • The supernatant can often be directly used for the purification step.

Ion-Exchange Chromatography (Purification)

This step is crucial for removing interfering substances like histidine and spermidine (B129725).[2]

• Prepare the ion-exchange resin according to the manufacturer's instructions. Typically, this involves washing with NaOH followed by distilled water.[13]

• Pack the resin into a chromatography column to form a bed of about 8 cm.[13]

• Wash the column with 15-20 mL of distilled water.

• Carefully apply 1.0 mL of the prepared sample supernatant onto the resin bed.

• Wash the column with approximately 40 mL of distilled water to remove interfering substances.

• Elute the histamine from the column with 0.1 N HCl into a collection tube. The exact volume will need to be determined during assay validation.

Derivatization and Measurement

• To 5.0 mL of the purified sample eluate (and each standard solution), add 10 mL of 0.1 N HCl.

• Add 3 mL of 1 N NaOH and mix thoroughly.

• Within 5 minutes, add 1 mL of the 0.1% OPT solution and mix immediately and thoroughly.[2]

• Allow the reaction to proceed for exactly 4 minutes at room temperature.[2]

• Stop the reaction by adding 3 mL of 3.57 N H₃PO₄ and mix immediately.[2]

• After 15-20 minutes, measure the fluorescence intensity using a fluorometer set to an excitation wavelength of ~350 nm and an emission wavelength of ~450 nm.

Data Analysis

• Standard Curve: Plot the fluorescence intensity of the histamine standards against their known concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Sample Concentration: Use the equation from the standard curve to calculate the histamine concentration in the unknown samples based on their fluorescence intensity.

• Correction for Dilution: Remember to account for any dilution factors introduced during sample preparation.

Troubleshooting and Considerations

• Interference: The primary challenge in histamine quantification is interference from other substances.[5][15] Histidine and spermidine are known to react with OPT.[2] Thorough sample purification is essential. The use of diamine oxidase digestion in a parallel sample can help to confirm the specificity for histamine.[14][15]

• Fluorescence Quenching: Some compounds in biological samples can quench the fluorescence, leading to underestimation of histamine levels.[5] Spiking samples with a known amount of histamine can help to assess recovery and identify potential quenching effects.

• Reagent Stability: The OPT reagent is light-sensitive and should be stored properly and prepared fresh.[2] Blanks with high background fluorescence may indicate reagent degradation.

• Labware: It is recommended to use polyethylene (B3416737) or polypropylene (B1209903) labware as histamine can adhere to glass surfaces, potentially leading to inaccurate results.[2]

Conclusion

The fluorometric assay using o-phthalaldehyde is a robust and sensitive method for the quantification of histamine in various biological fluids. Careful sample preparation to remove interfering substances is critical for obtaining accurate and reliable results. This application note provides a comprehensive protocol and important considerations to guide researchers in successfully implementing this assay in their studies.

References

• 1. benchchem.com [benchchem.com]
• 2. I.N.E.P.A.C.A. Recommended Protocol for Histamine Quantification [thelabrat.com]
• 3. A fluorometric microassay for histamine release from human gingival mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dbt.univr.it [dbt.univr.it]
• 5. Interference with the fluorometric histamine assay by biogenic amines and amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent Progress of Fluorescence Sensors for Histamine in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous fluorometric assay of histamine and histidine in biological fluid using an automated analyser - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A highly sensitive assay for histamine using ion-pair HPLC coupled with postcolumn fluorescent derivatization: its application to biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enhanced fluorometric detection of histamine using red emissive amino acid-functionalized bimetallic nanoclusters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Enhanced fluorometric detection of histamine using red emissive amino acid-functionalized bimetallic nanoclusters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. docs.turnerdesigns.com [docs.turnerdesigns.com]
• 14. Measurement of urinary histamine: comparison of fluorometric and radioisotopic-enzymatic assay procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Neutrophil derived interference in the fluorometric determination of histamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Histamine Analysis in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489), a biogenic amine synthesized from the amino acid L-histidine, is a critical mediator in allergic responses and inflammatory reactions.[1] It plays a significant role in various physiological processes, including vasodilation, gastric acid secretion, and neurotransmission.[2][3] Accurate quantification of histamine levels in plasma is crucial for diagnosing and monitoring allergic reactions, mast cell activation syndromes, and histamine intolerance.[1][3] This document provides detailed application notes and protocols for the preparation of plasma samples for histamine analysis using various established methodologies, including protein precipitation followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), solid-phase extraction (SPE) coupled with high-performance liquid chromatography with fluorescence detection (HPLC-FLD), and enzyme-linked immunosorbent assay (ELISA).

Physiological Histamine Levels in Plasma

Normal plasma histamine levels are generally low, typically less than 1 ng/mL.[4][5] However, during an allergic response, these levels can significantly increase to 3-7 ng/mL.[4][5] It is important to note that various factors can influence plasma histamine concentrations, and establishing a baseline for individuals is often recommended.

Methodologies for Plasma Sample Preparation and Analysis

The choice of method for histamine analysis depends on factors such as required sensitivity, specificity, sample throughput, and available instrumentation.

Protein Precipitation with LC-MS/MS

This method offers high sensitivity and specificity, making it a gold standard for quantitative analysis of histamine in plasma. A simple protein precipitation step is used to remove larger molecules that can interfere with the analysis.

Quantitative Data Summary

Parameter	Value	Reference
Lower Limit of Quantification (LLOQ)	0.2 µg/L	[6]
Calibration Range	0.2 - 500 µg/L	[6]
Overall Recovery	93.6% - 102.8%	[6]
Intra- and Inter-run Precision	<15%	[6][7]
Intra- and Inter-run Accuracy	<15%	[6]
Mass Transitions (m/z)	Histamine: 112→95, d4-Histamine (IS): 116→99	[6]

Experimental Protocol

• Sample Collection: Collect whole blood in lavender-top (EDTA) tubes.[1][8]

• Plasma Separation: Centrifuge the blood sample immediately to separate the plasma. Transfer the plasma to a clean plastic transport tube.[8]

• Storage: Freeze the plasma samples until analysis.[1][8]

• Internal Standard Spiking: Spike plasma samples with a deuterated internal standard (d4-histamine) to account for variability during sample preparation and analysis.[6][7]

• Protein Precipitation:

  • Add three to five volumes of cold acetonitrile (B52724) to the plasma sample.[9]

  • Vortex the mixture vigorously to ensure thorough mixing and protein precipitation.

  • Centrifuge at high speed (e.g., 4000 rpm at 4°C for 10 minutes) to pellet the precipitated proteins.[10]

• Supernatant Transfer: Carefully collect the supernatant, which contains the histamine and internal standard, and transfer it to a new tube for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant into a liquid chromatography system coupled with a tandem mass spectrometer (LC-MS/MS).

  • Chromatography: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) or a C18 column for separation.[6][7][11] A common mobile phase consists of a gradient of acetonitrile and an ammonium (B1175870) acetate (B1210297) buffer with formic acid.[6]

  • Mass Spectrometry: Operate the mass spectrometer in the positive-ion multiple reaction monitoring (MRM) mode. Monitor the specific mass transitions for histamine and the internal standard.[6]

Experimental Workflow

Caption: Protein Precipitation LC-MS/MS Workflow.

Solid-Phase Extraction (SPE) with HPLC-FLD

This method involves a cleanup step using a cation exchange SPE cartridge to isolate histamine from the plasma matrix, followed by derivatization to make it fluorescent for sensitive detection by HPLC with a fluorescence detector (FLD).

Quantitative Data Summary

Parameter	Value	Reference
Recovery	85% - 90%	[12][13]
Linearity Range	1 - 10 ng/mL	[12][13]
Accuracy (Bias)	Within 7%	[12][13]
Precision (CV)	Within 18%	[12][13]
Derivatizing Agent	Fluorescamine (B152294) or o-phthalaldehyde (B127526) (OPA)	[12][13][14]

Experimental Protocol

• Sample Collection and Plasma Separation: Follow steps 1 and 2 as described in the Protein Precipitation with LC-MS/MS protocol.

• Internal Standard Spiking: Use an appropriate internal standard, such as Betazole.[12]

• Solid-Phase Extraction:

  • Condition a cation exchange SPE cartridge.

  • Load the plasma sample onto the cartridge. Histamine and the internal standard will bind to the sorbent.

  • Wash the cartridge to remove interfering substances.

  • Elute histamine and the internal standard from the cartridge.

• Derivatization:

  • Dry the eluate under a stream of nitrogen.

  • Reconstitute the sample in a suitable buffer (e.g., sodium borate (B1201080) buffer, pH 9).[13]

  • Add a derivatizing agent such as fluorescamine or o-phthalaldehyde (OPA) to the reconstituted sample and vortex.[12][13][14] This reaction creates a fluorescent derivative of histamine.

• HPLC-FLD Analysis:

  • Inject the derivatized sample into an HPLC system equipped with a fluorescence detector.

  • Chromatography: Use a C8 or C18 reversed-phase column for separation.[12][13]

  • Detection: Set the fluorescence detector to the appropriate excitation and emission wavelengths for the chosen derivatizing agent.

Experimental Workflow

Caption: Solid-Phase Extraction HPLC-FLD Workflow.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA kits provide a convenient and high-throughput method for histamine quantification. These are typically competitive immunoassays where free histamine in the sample competes with a labeled histamine conjugate for binding to a limited number of antibody sites.

Quantitative Data Summary

Parameter	Value	Reference
Assay Range	1.56 - 100 ng/mL	[2]
Analytical Sensitivity	0.94 ng/mL	[2]
Intra-assay CV	<10%	[2]
Inter-assay CV	<10%	[2]
Sample Type	Plasma, Serum, Urine	[2][15]

Experimental Protocol (General Guidelines)

Always refer to the specific manufacturer's instructions provided with the ELISA kit.

• Reagent Preparation: Bring all reagents and samples to room temperature.[4] Prepare wash buffers and other solutions as instructed in the kit manual.

• Acylation (if required): Some kits require an initial acylation step to convert histamine into a derivative that can be recognized by the antibody.[15][16]

• Standard and Sample Addition: Pipette standards, controls, and plasma samples into the appropriate wells of the antibody-coated microtiter plate.[4]

• Competitive Reaction: Add the histamine-enzyme conjugate (e.g., Histamine-HRP) to each well.[4] During incubation, free histamine from the sample and the conjugate compete for binding to the antibody.

• Washing: Wash the plate multiple times to remove unbound reagents.[4]

• Substrate Addition: Add a substrate solution (e.g., TMB) to each well. The enzyme on the bound conjugate will convert the substrate, leading to a color change.[2]

• Stopping the Reaction: Add a stop solution to terminate the reaction.[2]

• Absorbance Measurement: Read the absorbance of each well using a microplate reader at the specified wavelength (e.g., 450 nm).[4] The color intensity is inversely proportional to the concentration of histamine in the sample.

• Calculation: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Determine the histamine concentration in the samples by interpolating from the standard curve.

Logical Relationship in Competitive ELISA

Caption: Competitive ELISA Principle.

Histamine Signaling Pathway

Histamine exerts its diverse biological effects by binding to four distinct G-protein coupled receptors: H1, H2, H3, and H4. The activation of these receptors triggers various intracellular signaling cascades. The diagram below illustrates a simplified overview of the signaling pathways initiated by the H1 and H2 receptors, which are prominently involved in allergic and inflammatory responses.

Caption: Simplified Histamine H1 and H2 Receptor Signaling.

Conclusion

The selection of an appropriate method for plasma histamine analysis is contingent upon the specific research or clinical question, desired performance characteristics, and available resources. LC-MS/MS provides the highest sensitivity and specificity, making it ideal for research and clinical validation. SPE with HPLC-FLD offers a robust and sensitive alternative. ELISA presents a user-friendly and high-throughput option suitable for screening and routine analysis. Adherence to detailed and validated protocols is paramount to ensure accurate and reproducible results in the quantification of this important biological mediator.

References

• 1. labcorp.com [labcorp.com]
• 2. Histamine Competitive ELISA Kit (EEL005) - Invitrogen [thermofisher.com]
• 3. optimaldx.com [optimaldx.com]
• 4. nwlifescience.com [nwlifescience.com]
• 5. neogen.com [neogen.com]
• 6. Development of a UHPLC-MS/MS method for the determination of plasma histamine in various mammalian species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Histamine quantification in human plasma using high resolution accurate mass LC-MS technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]
• 9. agilent.com [agilent.com]
• 10. jasem.com.tr [jasem.com.tr]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. tandfonline.com [tandfonline.com]
• 14. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 15. eaglebio.com [eaglebio.com]
• 16. sceti.co.jp [sceti.co.jp]

Application Notes and Protocols: Histamine's Role in Mast Cell Degranulation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mast cell degranulation is a critical process in allergic and inflammatory responses, characterized by the release of pre-formed mediators, including histamine (B1213489), from cytoplasmic granules.[1][2] Assays that measure mast cell degranulation are therefore essential tools for basic research and for the development of novel therapeutics targeting allergic and inflammatory diseases. A key component of these assays is the use of a positive control to ensure the validity of the experimental system. While histamine is the primary mediator released during degranulation, its use as a direct positive control is nuanced. This document provides a comprehensive overview of mast cell degranulation assays, clarifies the role of histamine, and details protocols for commonly used positive controls.

The Role of Positive Controls in Mast Cell Degranulation Assays

A positive control is a substance known to induce a robust and reproducible degranulation response. Its inclusion in an assay is critical for:

• Validating the assay setup: Ensuring that the mast cells are viable and responsive.

• Establishing a maximum response: Providing a benchmark against which to compare the effects of experimental compounds.

• Assessing the inhibitory potential of test compounds: A decrease in the signal from the positive control in the presence of a test compound indicates inhibition of degranulation.

Commonly used positive controls include IgE-sensitizing agents followed by an antigen, compound 48/80, and calcium ionophores like A23187.[3][4]

Histamine as a Modulator, Not a Standard Positive Control

While intuitively it might seem that histamine itself could serve as a positive control, its role is more complex. Histamine can act in an autocrine or paracrine fashion, meaning it can act on the same mast cell it was released from or on neighboring mast cells.[5][6] This feedback can modulate the degranulation process. However, histamine is not typically used as the primary positive control for inducing degranulation in an assay for several reasons:

• Indirect and variable effects: The response of mast cells to exogenous histamine can be variable and is often indirect, potentially involving other cell types in a mixed culture.[7]

• Receptor expression: The effect of histamine is dependent on the expression of histamine receptors (H1, H2, H3, and H4) on the mast cell surface, which can vary between mast cell types and culture conditions.[8]

• Lack of robust, direct degranulation: Compared to potent inducers like compound 48/80 or calcium ionophores, the direct degranulating effect of histamine alone can be less pronounced and less reliable for establishing a maximal response in an assay.

Therefore, while understanding histamine's modulatory role is important, for the purpose of a reliable positive control, other agents are preferred.

Established Positive Controls for Mast Cell Degranulation Assays

Here, we detail the mechanisms and provide data for well-established positive controls.

Compound 48/80

Compound 48/80 is a potent and widely used mast cell secretagogue.[3][9] It acts by directly activating G proteins, bypassing the need for IgE receptor cross-linking, leading to a rapid and robust degranulation.[3]

Calcium Ionophore A23187

Calcium ionophore A23187 is another effective positive control that works by increasing intracellular calcium concentration, a critical step in the signaling cascade leading to degranulation.[4][10] This allows for the direct activation of downstream degranulation machinery, independent of receptor activation.

Quantitative Data for Positive Controls

The following table summarizes typical concentration ranges and expected degranulation percentages for common positive controls in β-hexosaminidase release assays using the RBL-2H3 mast cell line.

Positive Control	Typical Concentration Range	Expected β-Hexosaminidase Release (% of Total)
Compound 48/80	10 - 100 µg/mL	40 - 80%
Calcium Ionophore A23187	0.5 - 2 µM	50 - 90%
Anti-DNP-IgE + DNP-BSA	0.5 µg/mL IgE + 100 ng/mL BSA	30 - 70%

Note: The optimal concentration and expected release can vary depending on the cell line, cell density, and specific assay conditions. It is recommended to perform a dose-response curve for each positive control to determine the optimal concentration for your experimental setup.

Experimental Protocols

The following are detailed protocols for performing a mast cell degranulation assay using the rat basophilic leukemia (RBL-2H3) cell line, a common model for these studies. The readout for degranulation is the measurement of β-hexosaminidase, a stable enzyme co-released with histamine from mast cell granules.[11]

Protocol 1: Mast Cell Degranulation Assay Using Compound 48/80 as a Positive Control

Materials:

• RBL-2H3 cells

• Complete cell culture medium (e.g., MEM with 10% FBS, L-glutamine, and penicillin-streptomycin)

• Tyrode's Buffer (135 mM NaCl, 5 mM KCl, 1.8 mM CaCl2, 1.0 mM MgCl2, 5.6 mM Glucose, 20 mM HEPES, pH 7.4)

• Compound 48/80 stock solution (10 mg/mL in water)

• Triton X-100 (1% v/v in Tyrode's Buffer) for cell lysis (total release)

• Substrate solution: 1 mM p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) in 0.1 M citrate (B86180) buffer, pH 4.5

• Stop solution: 0.1 M Na2CO3/NaHCO3 buffer, pH 10.0

• 96-well cell culture plates

• Microplate reader (405 nm)

Procedure:

• Cell Seeding: Seed RBL-2H3 cells in a 96-well plate at a density of 2 x 10^5 cells/well in 100 µL of complete medium and incubate overnight at 37°C, 5% CO2.

• Washing: Gently wash the cells twice with 100 µL of pre-warmed Tyrode's Buffer.

• Compound Incubation:

  • Negative Control (Spontaneous Release): Add 100 µL of Tyrode's Buffer.

  • Positive Control: Add 100 µL of Compound 48/80 diluted in Tyrode's Buffer to a final concentration of 50 µg/mL.

  • Total Release: Add 100 µL of 1% Triton X-100.

  • Test Compounds: Add 100 µL of your test compounds at desired concentrations.

• Incubation: Incubate the plate for 30 minutes at 37°C.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• β-Hexosaminidase Assay:

  • Add 50 µL of the pNAG substrate solution to each well containing the supernatant.

  • Incubate for 1 hour at 37°C.

  • Stop the reaction by adding 200 µL of the stop solution.

• Data Acquisition: Measure the absorbance at 405 nm using a microplate reader.

• Calculation of Degranulation:

  • Percent degranulation = ((Absorbance of Sample - Absorbance of Negative Control) / (Absorbance of Total Release - Absorbance of Negative Control)) * 100

Protocol 2: Mast Cell Degranulation Assay Using Calcium Ionophore A23187 as a Positive Control

This protocol is identical to Protocol 1, with the exception of the positive control used in Step 3 .

Step 3 Modification:

• Positive Control: Add 100 µL of Calcium Ionophore A23187 diluted in Tyrode's Buffer to a final concentration of 1 µM.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways activated by different stimuli and the general workflow of a mast cell degranulation assay.

Caption: IgE-Mediated Mast Cell Degranulation Pathway.

Caption: Non-IgE-Mediated Mast Cell Degranulation Pathways.

Caption: General Workflow of a Mast Cell Degranulation Assay.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. criver.com [criver.com]
• 3. A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Evidence for autocrine and paracrine regulation of allergen-induced mast cell mediator release in the guinea pig airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Histamine modulates mast cell degranulation through an indirect mechanism in a model IgE-mediated reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Histamine Receptor Antagonists in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of histamine (B1213489) receptor antagonists in a research setting. This document details the primary applications, quantitative data on antagonist affinity and potency, and detailed experimental protocols for their characterization.

Histamine H1 Receptor Antagonists

Application Notes

Histamine H1 receptor antagonists are widely used in research to study allergic and inflammatory processes.[1][2] They are instrumental in investigating the role of the H1 receptor in conditions such as allergic rhinitis, urticaria, and asthma.[3][4] In neuroscience, H1 antagonists that cross the blood-brain barrier are used to study the role of histamine in the sleep-wake cycle, cognitive function, and neuroinflammatory diseases.[5][6] First-generation H1 antagonists are known for their sedative effects, which is a key area of study in sleep research.[7] Second-generation antagonists, with their improved selectivity and reduced sedative effects, are valuable tools for dissecting the peripheral roles of the H1 receptor without confounding central nervous system effects.[7] Furthermore, some H1 receptor antagonists have demonstrated immunomodulatory activities, making them useful for studying T-cell responses and cytokine balance.[2]

Data Presentation: H1 Receptor Antagonist Affinities

Compound	Receptor	Species	Assay Type	Ki (nM)
Mepyramine	H1	Human	Radioligand Binding	0.8 - 8
Levocetirizine	H1	Human	Radioligand Binding	3
Cetirizine	H1	Human	Radioligand Binding	6
Doxepin	H1	Human	Radioligand Binding	~0.2
Diphenhydramine	H1	Human	Radioligand Binding	15.2
Chlorpheniramine	H1	Human	Radioligand Binding	2.67 - 4.81
Desloratadine	H1	Human	Radioligand Binding	~0.5
Olopatadine	H1	Human	Radioligand Binding	~30

Data compiled from multiple sources.[8][9][10] Actual values may vary depending on experimental conditions.

Signaling Pathway

The H1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11.[5][11] Activation of the H1 receptor leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[11][12] IP3 stimulates the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[11][12] This signaling cascade is crucial for mediating allergic and inflammatory responses.[13]

H1 Receptor Signaling Pathway

Experimental Protocols

This assay is used to determine the binding affinity (Ki) of a test compound for the H1 receptor.[8]

Radioligand Binding Assay Workflow

Materials:

• Cell membranes expressing the human histamine H1 receptor (e.g., from HEK293 or CHO cells).

• Radioligand: [³H]-mepyramine.

• Test compound (H1 receptor antagonist).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add the following in order: assay buffer, test compound dilutions, and H1 receptor membrane preparation.

• Initiate the binding reaction by adding the radioligand ([³H]-mepyramine) to each well.

• Incubate the plate at room temperature for 60-120 minutes with gentle agitation to allow the binding to reach equilibrium.

• Terminate the assay by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters multiple times with ice-cold wash buffer.

• Dry the filters, add scintillation fluid, and measure the radioactivity using a scintillation counter.

Data Analysis:

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value from the resulting sigmoidal curve.

• Calculate the Ki value using the Cheng-Prusoff equation.

This functional assay measures the ability of an antagonist to inhibit the increase in intracellular calcium induced by an H1 receptor agonist.[8][14]

Calcium Mobilization Assay Workflow

Materials:

• Cell line stably expressing the human H1 receptor (e.g., HEK293 or CHO cells).[8]

• Culture medium (e.g., DMEM with 10% FBS).

• 96-well black-walled, clear-bottom plates.

• Calcium-sensitive dye (e.g., Fluo-4 AM).[8]

• Assay Buffer (e.g., HBSS with 20 mM HEPES).

• H1 agonist (e.g., histamine).

• Test compound (H1 receptor antagonist).

• Fluorescence plate reader with an automated injection system.

Procedure:

• Seed the H1 receptor-expressing cells into 96-well plates and incubate overnight.[8]

• Remove the culture medium and load the cells with the calcium-sensitive dye solution. Incubate for 1 hour at 37°C.[8]

• Wash the cells with assay buffer.

• Add the test compound (antagonist) at various concentrations to the wells and incubate for a specified period (e.g., 30 minutes) at 37°C.[8]

• Place the plate in the fluorescence plate reader and establish a baseline fluorescence reading.

• Inject a fixed concentration of histamine (typically the EC80) into each well and immediately record the fluorescence signal over time.[8]

Data Analysis:

• The antagonist activity is quantified by the reduction in the agonist-induced fluorescence signal.

• Plot the percentage of inhibition against the antagonist concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8]

Histamine H2 Receptor Antagonists

Application Notes

Histamine H2 receptor antagonists are primarily researched for their role in regulating gastric acid secretion.[15][16] They are invaluable tools for studying peptic ulcer disease, gastroesophageal reflux disease (GERD), and Zollinger-Ellison syndrome.[16][17] In the context of immunology, H2 antagonists are used to investigate the modulatory effects of histamine on immune cells.[18] There is also emerging research into the role of H2 receptors in cardiovascular function and bladder control, where antagonists are used to probe these physiological processes.[15][19]

Data Presentation: H2 Receptor Antagonist Potencies

Compound	Receptor	Species	Assay Type	IC50 (nM)	Ki (nM)
Cimetidine	H2	Human	Functional	140 - 1000	70 - 5431
Ranitidine	H2	Human	Functional	-	-
Famotidine	H2	Human	Functional	-	-
Nizatidine	H2	Human	Functional	-	-
Burimamide	H2	Human	Radioligand Binding	-	3981

Signaling Pathway

The H2 receptor is a Gs-protein coupled receptor.[21][22] Upon activation by histamine, it stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[18][23] cAMP then activates protein kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response, most notably the stimulation of gastric acid secretion by parietal cells in the stomach.[18][23]

H2 Receptor Signaling Pathway

Experimental Protocols

This assay determines the potency of an H2 receptor antagonist by measuring its ability to inhibit histamine-stimulated cAMP production.[20]

cAMP Functional Assay Workflow

Materials:

• Cell line stably expressing the human H2 receptor.

• Culture medium.

• Test compound (H2 receptor antagonist).

• Histamine.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX).

• cAMP assay kit (e.g., HTRF or ELISA).

• Microplate reader.

Procedure:

• Culture and seed H2 receptor-expressing cells in a suitable microplate.

• Prepare serial dilutions of the test compound.

• Add the test compound to the cells and pre-incubate for a specified time (e.g., 15 minutes).[20]

• Prepare a solution of histamine and a PDE inhibitor. The PDE inhibitor is used to prevent the degradation of cAMP.

• Add the histamine/PDE inhibitor solution to stimulate the cells.[20]

• Incubate for a designated period to allow for cAMP accumulation.

• Lyse the cells to release intracellular cAMP.[20]

• Measure the cAMP concentration using a commercial assay kit according to the manufacturer's instructions.

Data Analysis:

• Normalize the data to the response produced by histamine alone.

• Plot the percent inhibition against the logarithm of the antagonist concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[20]

Histamine H3 Receptor Antagonists

Application Notes

Histamine H3 receptor antagonists are primarily investigated for their potential in treating neurological and psychiatric disorders.[24][25] The H3 receptor acts as a presynaptic autoreceptor, inhibiting histamine release, and as a heteroreceptor, modulating the release of other neurotransmitters like acetylcholine, dopamine, and norepinephrine.[12][26] By blocking these receptors, H3 antagonists increase the levels of these neurotransmitters in the brain.[12] This has led to their investigation in cognitive disorders such as Alzheimer's disease and ADHD, as well as in schizophrenia and narcolepsy.[24][25][26]

Data Presentation: H3 Receptor Antagonist Affinities and Potencies

Compound	Receptor	Species	Assay Type	Ki (nM)	IC50 (nM)
Pitolisant	H3	Human	Radioligand Binding	0.16	-
Ciproxifan	H3	-	Functional	-	9.2
Betahistine	H3	-	Functional	-	1900
Clobenpropit	H3	Rat	Radioligand Binding	7.56 - 8.68 (pKi)	-
Thioperamide	H3	Rat	Functional	-	-

Signaling Pathway

H3 Receptor Signaling Pathway

Experimental Protocols

This assay measures the ability of an antagonist to inhibit agonist-induced G-protein activation.

[³⁵S]GTPγS Binding Assay Workflow

Materials:

• Cell membranes from cells expressing the H3 receptor.

• [³⁵S]GTPγS.

• H3 receptor agonist (e.g., R-α-methylhistamine).

• Test compound (H3 receptor antagonist).

• Assay buffer.

• GDP.

• Scintillation counter.

Procedure:

• Prepare H3 receptor-expressing cell membranes.

• In a microplate, pre-incubate the cell membranes with various concentrations of the test compound.

• Add the H3 receptor agonist and [³⁵S]GTPγS to initiate the reaction. GDP is also included in the buffer.

• Incubate the plate to allow for the binding of [³⁵S]GTPγS to the activated G-proteins.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters to remove unbound [³⁵S]GTPγS.

• Measure the radioactivity on the filters using a scintillation counter.

Data Analysis:

• The antagonist effect is seen as a decrease in agonist-stimulated [³⁵S]GTPγS binding.

• Calculate the percent inhibition and determine the IC50 value.

Histamine H4 Receptor Antagonists

Application Notes

Histamine H4 receptor antagonists are a major focus of research in immunology and inflammation.[30][31] The H4 receptor is primarily expressed on hematopoietic cells, including mast cells, eosinophils, T cells, and dendritic cells.[4][14] Antagonists of the H4 receptor are used to investigate its role in allergic and inflammatory conditions such as asthma, atopic dermatitis, and pruritus.[30][31][32] By blocking H4 receptors, these compounds can inhibit immune cell migration and cytokine release, making them promising therapeutic targets.[14]

Data Presentation: H4 Receptor Antagonist Affinities and Potencies

Compound	Receptor	Species	Assay Type	Ki (nM)	IC50 (nM)
JNJ 7777120	H4	Human	Radioligand Binding	4.5	-
JNJ 10191584	H4	Human/Rodent	-	-	-
Toreforant	H4	Human	-	-	-
A-943931	H4	-	-	-	-
JNJ-39758979	H4	-	-	-	-

Signaling Pathway

Similar to the H3 receptor, the H4 receptor is coupled to the Gi/o protein, and its activation leads to the inhibition of adenylyl cyclase and a decrease in cAMP levels.[4][32] It is also known to mediate calcium mobilization in certain immune cells.[34] The βγ subunits are involved in activating phospholipase C, leading to actin polymerization and chemotaxis.[4]

H4 Receptor Signaling Pathway

Experimental Protocols

This in vivo model is used to assess the anti-inflammatory properties of H4 receptor antagonists.

In Vivo Peritonitis Model Workflow

Materials:

• Mice (e.g., C57BL/6).

• H4 receptor antagonist.

• Vehicle control.

• Zymosan A.

• Phosphate-buffered saline (PBS).

• FACS buffer.

• Antibodies for flow cytometry (e.g., anti-Ly6G for neutrophils).

• Flow cytometer or microscope.

Procedure:

• Administer the H4 receptor antagonist or vehicle to the mice (e.g., by oral gavage or intraperitoneal injection).

• After a specified pre-treatment time, induce peritonitis by intraperitoneally injecting a solution of zymosan A.

• After a set incubation period (e.g., 4 hours), euthanize the mice.

• Perform a peritoneal lavage by injecting and then withdrawing a volume of cold PBS into the peritoneal cavity.

• Collect the peritoneal lavage fluid containing the infiltrated immune cells.

• Centrifuge the fluid to pellet the cells.

• Resuspend the cells and count the number of neutrophils, for example, by staining with specific antibodies and analyzing with a flow cytometer.

Data Analysis:

• Compare the number of neutrophils in the peritoneal lavage of antagonist-treated mice to that of vehicle-treated mice.

• A significant reduction in neutrophil infiltration in the treated group indicates anti-inflammatory activity of the H4 antagonist.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Histamine H4 receptor - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Histamine H2 receptor Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. Cetirizine - Wikipedia [en.wikipedia.org]
• 9. The Target Residence Time of Antihistamines Determines Their Antagonism of the G Protein-Coupled Histamine H1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 11. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Histamine H1 receptor - Proteopedia, life in 3D [proteopedia.org]
• 14. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Unexpectedly high affinity of a novel histamine H3 receptor antagonist, GSK239512, in vivo in human brain, determined using PET - PMC [pmc.ncbi.nlm.nih.gov]
• 16. [PDF] A Potent and Selective Histamine H4 Receptor Antagonist with Anti-Inflammatory Properties | Semantic Scholar [semanticscholar.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. H2 (Histamine) Receptors Mnemonic for USMLE [pixorize.com]
• 19. giffordbioscience.com [giffordbioscience.com]
• 20. Novel histamine H3 receptor antagonists: affinities in an H3 receptor binding assay and potencies in two functional H3 receptor models - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Histamine H2 receptor - Wikipedia [en.wikipedia.org]
• 23. researchgate.net [researchgate.net]
• 24. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]
• 25. A potent and selective histamine H4 receptor antagonist with anti-inflammatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. medchemexpress.com [medchemexpress.com]
• 27. selleckchem.com [selleckchem.com]
• 28. researchgate.net [researchgate.net]
• 29. Histamine H3 receptor - Wikipedia [en.wikipedia.org]
• 30. Histamine H4 receptor antagonists as potent modulators of mammalian vestibular primary neuron excitability - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Histamine H4 receptor antagonists are superior to traditional antihistamines in the attenuation of experimental pruritus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. researchgate.net [researchgate.net]
• 34. Molecular and biochemical pharmacology of the histamine H4 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Sensitive Detection of Histamine using LC-MS/MS: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Histamine (B1213489) is a critical biogenic amine involved in a myriad of physiological and pathological processes, including allergic reactions, immune responses, and neurotransmission.[1][2] Accurate and sensitive quantification of histamine in various biological matrices is therefore essential for both clinical diagnostics and pharmaceutical research. This document provides a detailed protocol for the sensitive detection of histamine using Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). The method described herein is applicable to a range of sample types and offers high selectivity and sensitivity for reliable histamine quantification.

Introduction

Histamine's role as a key mediator in inflammatory and allergic responses makes its precise measurement crucial in understanding disease mechanisms and in the development of novel therapeutics.[1][2] Traditional methods for histamine detection, such as immunoassays, can be limited by cross-reactivity and lower sensitivity. LC-MS/MS has emerged as the gold standard for small molecule quantification due to its superior specificity, sensitivity, and wide dynamic range.[1][3] This application note details a robust LC-MS/MS method, including sample preparation, chromatographic separation, and mass spectrometric detection, along with validation parameters.

Experimental Protocols

Sample Preparation

The choice of sample preparation protocol is critical and depends on the matrix. Below are protocols for common sample types.

a) Solid Samples (e.g., Tissues, Food)[4]

• Weigh 5 mg of the homogenized sample into a centrifuge tube.

• Add 20 mL of an appropriate extraction solution (e.g., 0.1 M HCl or 75% methanol/25% water with 0.2% heptafluorobutyric acid).[5]

• Vortex vigorously for 10 minutes.[4]

• Centrifuge at 4000 rpm for 10 minutes at 4°C.[4]

• Filter the supernatant through a 0.45 µm nylon filter.

• The filtered extract is now ready for LC-MS/MS analysis.

b) Liquid Samples (e.g., Plasma, Serum, Cell Supernatants)[4]

• Transfer 5 mL of the liquid sample into a centrifuge tube.[4]

• Add 15 mL of the extraction solution.[4]

• Vortex vigorously for 1 minute.[4]

• Filter the solution through a 0.45 µm nylon filter.

• The filtered sample is ready for injection into the LC-MS/MS system.

c) Derivatization for Enhanced Sensitivity (Optional but Recommended)

For ultra-sensitive detection, especially in complex biological matrices, derivatization can significantly improve chromatographic retention and ionization efficiency.[2][3] Phenylisothiocyanate (PITC) is a common derivatizing agent.[6][7]

• To the prepared sample extract, add a solution of PITC.

• Incubate the mixture under optimized conditions (e.g., specific temperature and time).

• The resulting phenylthiocarbamyl (PTC)-histamine derivative is then analyzed by LC-MS/MS.[6][7]

Another derivatization agent, diisopropyl phosphite (B83602) (DIPP), has also been shown to enhance retention and ionization.[2]

LC-MS/MS Analysis

a) Liquid Chromatography (LC) Conditions

The following are typical LC parameters that can be adapted based on the specific instrument and column.

Parameter	Typical Value
Column	C18 reverse-phase (e.g., 2.1 mm x 50 mm, 3.0 µm) or HILIC column[6][7]
Mobile Phase A	0.1% Formic Acid in Water or 2 mM Ammonium Acetate with 0.1% Formic Acid[6][7]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[6][7]
Flow Rate	0.35 mL/min[7]
Injection Volume	2 µL[7]
Column Temperature	30°C[8]
Gradient Elution	A gradient program should be optimized to ensure good separation of histamine from matrix components. A typical run time is between 3 to 8 minutes.[1][7]

b) Mass Spectrometry (MS) Conditions

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is commonly used.

Parameter	Typical Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	112.1
Product Ions (m/z)	95.1 (quantifier), 68.1 (qualifier)[8]
Internal Standard	Deuterated histamine (Histamine-d4)
Histamine-d4 Precursor Ion (m/z)	116.1
Histamine-d4 Product Ion (m/z)	99.1[8]
Collision Energy	Optimized for the specific instrument, typically in the range of 12-24 eV[8]

Quantitative Data Summary

The following table summarizes the performance of various published LC-MS/MS methods for histamine detection.

Method Reference	Matrix	Derivatization	LOQ	Linearity (r²)	Accuracy (%)	Precision (%RSD)
PubMed ID: 25282218[1]	Plasma	None	15.6 ng/mL	≥ 0.99	± 3.4%	± 10%
PubMed ID: 30986616[7]	Leukocyte Suspension	PITC	0.1 ng/mL	N/A	Within acceptable limits	Within acceptable limits
PubMed ID: 33592777[2]	Serum, Mast Cells	DIPP	0.1 pg/mL	N/A	N/A	N/A
J-Stage[9]	Fish	Dansyl chloride	5 ppm	N/A	N/A	N/A
Agilent App Note[8]	Food	None	< 1 mg/L	> 0.999	99 ± 4.6%	N/A

Visualizations

Experimental Workflow

Caption: Overview of the LC-MS/MS workflow for histamine detection.

Conclusion

The LC-MS/MS method detailed in this application note provides a highly sensitive and selective approach for the quantification of histamine in a variety of sample matrices. The protocol can be adapted to specific research needs, with the option of derivatization for achieving lower limits of detection. The robustness and accuracy of this method make it an invaluable tool for researchers and professionals in the fields of allergy, immunology, and drug development.

References

• 1. Development and validation of a liquid-chromatography tandem mass spectrometry method to determine in vitro and in vivo histamine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stand out from matrix: Ultra-sensitive LC-MS/MS method for determination of histamine in complex biological samples using derivatization and solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jasem.com.tr [jasem.com.tr]
• 5. fda.gov [fda.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Development and validation of a highly sensitive LC-MS/MS method for in vitro measurement of histamine concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ingenieria-analitica.com [ingenieria-analitica.com]
• 9. Method for Determination of Histamine in Food by LC-MS/MS [jstage.jst.go.jp]

Application Notes: Electrochemical Biosensor for Real-Time Histamine Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489) is a critical biogenic amine involved in various physiological and pathological processes, including allergic reactions, inflammatory responses, and neurotransmission.[1] Real-time monitoring of histamine release is crucial for understanding its dynamics in biological systems and for the development of novel therapeutics targeting histamine-related pathways. This document provides a detailed protocol for the fabrication and application of a highly sensitive electrochemical biosensor for the real-time detection of histamine. The described biosensor is based on the enzymatic oxidation of histamine, offering a specific and rapid analytical method.

Principle of the Biosensor

The biosensor operates on the principle of amperometric detection of hydrogen peroxide (H₂O₂), a byproduct of the enzymatic oxidation of histamine by diamine oxidase (DAO). The DAO enzyme is immobilized on a modified electrode surface. When histamine is present in the sample, DAO catalyzes its oxidation, producing imidazole (B134444) acetaldehyde, ammonia, and H₂O₂.[2] The H₂O₂ is then electrochemically reduced at the electrode surface, generating a current signal that is directly proportional to the histamine concentration.

Histamine Signaling Pathway

Histamine exerts its effects by binding to one of four G-protein coupled receptors (GPCRs), H1, H2, H3, and H4. The H1 receptor, in particular, is central to allergic responses. Binding of histamine to the H1 receptor activates a Gq protein subunit, initiating a downstream signaling cascade that leads to physiological responses like increased vascular permeability and bronchoconstriction.[3][4] Understanding this pathway is crucial for developing drugs that modulate histamine's effects.

Figure 1. Simplified Histamine H1 Receptor Signaling Pathway.

Experimental Protocols

Materials and Reagents

• Screen-Printed Carbon Electrodes (SPCEs)

• Diamine Oxidase (DAO) from porcine kidney

• Chitosan (B1678972) (low molecular weight)

• Glutaraldehyde (B144438) solution (25% in H₂O)

• Histamine dihydrochloride

• Phosphate buffer saline (PBS), pH 7.4

• Potassium ferricyanide (B76249) (K₃[Fe(CN)₆])

• Potassium chloride (KCl)

• Deionized (DI) water

• Potentiostat/Galvanostat

Protocol 1: Biosensor Fabrication

This protocol details the steps for modifying the screen-printed carbon electrode and immobilizing the DAO enzyme.

• Electrode Cleaning: Clean the SPCEs by rinsing with DI water and then ethanol. Allow them to air dry completely.

• Electrochemical Pre-treatment: Perform cyclic voltammetry (CV) on the bare SPCE in 0.5 M H₂SO₄ by cycling the potential between -0.2 V and +1.5 V for 10 cycles to activate the electrode surface.

• Chitosan Film Preparation: Prepare a 0.5% (w/v) chitosan solution in 1% (v/v) acetic acid. Stir overnight to ensure complete dissolution.

• DAO Solution Preparation: Prepare a 5 mg/mL DAO solution in PBS (pH 7.4).

• Enzyme Immobilization:

  • Mix the chitosan solution and DAO solution in a 1:1 volume ratio.

  • Add glutaraldehyde to the mixture to a final concentration of 0.5% (v/v) to act as a cross-linking agent.

  • Drop-cast 5 µL of the final mixture onto the working area of the pre-treated SPCE.

  • Allow the electrode to dry at 4°C for at least 12 hours to form a stable enzyme-chitosan film.

• Final Rinse: Gently rinse the modified electrode with PBS (pH 7.4) to remove any unbound enzyme and reagents. The biosensor is now ready for use or can be stored at 4°C for up to one week.

Protocol 2: Real-Time Histamine Measurement

This protocol outlines the procedure for conducting real-time amperometric measurements of histamine.

• System Setup: Connect the fabricated biosensor to the potentiostat. Place the electrode in an electrochemical cell containing a known volume of PBS (pH 7.4).

• Baseline Stabilization: Apply a constant potential of -0.2 V (vs. Ag/AgCl) and record the current until a stable baseline is achieved. This typically takes 5-10 minutes.

• Calibration Curve:

  • Inject known concentrations of histamine standard solutions into the electrochemical cell sequentially, allowing the current to reach a steady state after each addition.

  • Record the change in current for each concentration.

  • Plot the steady-state current response against the histamine concentration to generate a calibration curve.

• Sample Measurement:

  • Replace the PBS in the cell with the sample to be analyzed (e.g., cell culture media, diluted biological fluid).

  • Allow the baseline to stabilize.

  • The resulting steady-state current corresponds to the histamine concentration in the sample, which can be quantified using the previously generated calibration curve.

• Real-Time Monitoring: For continuous monitoring, the sample can be flowed over the electrode surface, and the current can be recorded over time to observe dynamic changes in histamine levels.

Experimental Workflow

The overall workflow from biosensor preparation to data analysis is depicted below.

Figure 2. Overall workflow for histamine biosensor fabrication and measurement.

Performance Characteristics

The performance of the described electrochemical biosensor is summarized below. These values are representative and may vary based on specific experimental conditions.

Parameter	Typical Value	Reference(s)
Linear Range	0.01 µM - 1000 µM	[5][6]
Limit of Detection (LOD)	1.765 nmol·L⁻¹ - 89.6 nM	[5][6]
Response Time	< 50 seconds	[7]
Sensitivity	6.296 (±3.873) μA μM⁻¹	[8]
Selectivity	High selectivity against common interfering substances (e.g., dopamine, ascorbic acid, uric acid, putrescine, cadaverine)	[9]
Stability	Retains >90% of initial activity after 1 week of storage at 4°C	[10]
Repeatability	Relative Standard Deviation (RSD) < 5% for n=10 measurements	[11]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No or low signal	- Inactive enzyme- Improper enzyme immobilization- Incorrect applied potential	- Use fresh enzyme solution- Optimize glutaraldehyde concentration and drying time- Verify the applied potential and reference electrode
High background noise	- Electrical interference- Contaminated buffer or sample	- Use a Faraday cage- Prepare fresh buffers and filter samples
Poor reproducibility	- Inconsistent electrode surface area- Variation in the volume of immobilized enzyme solution	- Use electrodes from the same batch- Use a micropipette for precise drop-casting
Signal drift	- Temperature fluctuations- Electrode fouling	- Maintain a constant temperature during measurement- For complex samples, incorporate an anti-fouling layer (e.g., Nafion)[11]

Applications

• Drug Discovery: Screen for compounds that modulate histamine release from mast cells or basophils.

• Pharmacology Research: Study the real-time kinetics of histamine release in response to various stimuli.

• Clinical Research: Monitor histamine levels in biological fluids as a biomarker for allergic reactions or other inflammatory conditions.

• Food Safety: Assess histamine levels in food products, such as fish, as an indicator of spoilage.[12]

References

• 1. 244th ECS Meeting (October 8-12, 2023) [ecs.confex.com]
• 2. Portable colorimetric enzymatic disposable biosensor for histamine and simultaneous histamine/tyramine determination using a smartphone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Histamine H1 receptor - Proteopedia, life in 3D [proteopedia.org]
• 4. H1 (Histamine) Receptors Mnemonic for USMLE [pixorize.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Highly sensitive biosensors for real-time monitoring of histamine at acupoint PC6 in rats based on graphene-modified acupuncture needles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lupinepublishers.com [lupinepublishers.com]
• 10. researchgate.net [researchgate.net]
• 11. An electrochemical sensor based on an anti-fouling membrane for the determination of histamine in fish samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]

Application Notes: Enzymatic Assay for Histamine Using Histamine Dehydrogenase

Introduction

Histamine (B1213489), a biogenic amine, is a critical mediator of allergic responses and a neurotransmitter in humans.[1][2] In the context of food safety, histamine levels serve as a key indicator of spoilage, particularly in fish and fermented products.[3][4] The consumption of food with high concentrations of histamine can lead to scombroid poisoning, an allergy-like foodborne illness.[5][6] Consequently, regulatory bodies worldwide have established strict limits on histamine content in food products. This necessitates reliable and efficient methods for histamine quantification.

The enzymatic assay utilizing histamine dehydrogenase (HDH) offers a simple, rapid, and specific method for the determination of histamine.[7][8] This colorimetric assay is based on the principle that HDH catalyzes the oxidative deamination of histamine. This reaction is coupled with the reduction of a tetrazolium salt by an electron carrier, resulting in the formation of a colored formazan (B1609692) product. The intensity of the color, measured spectrophotometrically, is directly proportional to the histamine concentration in the sample.[5][7][8]

Principle of the Assay

The enzymatic assay for histamine using histamine dehydrogenase follows a two-step reaction:

• Oxidation of Histamine: Histamine dehydrogenase specifically catalyzes the oxidative deamination of histamine to imidazole (B134444) acetaldehyde (B116499) and ammonia.[1][9]

• Colorimetric Detection: In the presence of an electron carrier, such as 1-methoxy-5-methylphenazinium methylsulfate (B1228091) (m-PMS), the electrons generated from the oxidation of histamine are transferred to a tetrazolium salt (e.g., WST-8, INT, MTT). This reduces the tetrazolium salt to a colored formazan dye, which can be quantified by measuring its absorbance at a specific wavelength (typically between 420 nm and 565 nm).[5][6][7][10]

Enzymatic Reaction Pathway

Caption: Enzymatic reaction cascade for the detection of histamine.

Assay Performance Characteristics

The performance of histamine dehydrogenase-based assays has been validated across various studies and commercial kits. Key performance metrics are summarized below.

Parameter	BioSystems Y15 Kit	Megazyme K-HISTA Kit	EnzyChrom™ Assay Kit	General Literature Data
Linearity Range	0 - 200 mg/kg (r² > 0.99)[10][11]	0.5 - 12 µ g/assay [5]	0.3 - 111 ppm[6]	0 - 96 µM (r = 1.000)[7]
Limit of Quantification (LOQ)	10 mg/kg[10][11]	~4.2 mg/kg (ppm)[5]	2.5 µM[6]	N/A
Limit of Detection (LOD)	N/A	~0.75 mg/kg (ppm)[5]	N/A	20.9 ppm[12]
Recovery	75 - 107%[10][11]	96 - 113% (canned tuna)[7]	High recovery[13]	98 - 108% (raw tuna)[7]
Specificity	Negligible cross-reactivity with other biogenic amines except agmatine (B1664431) (6.3%)[10][14]	Highly specific for histamine[7]	N/A	Highly specific for histamine[7][8]
Absorbance Wavelength	420 nm[10]	492 nm[5]	565 nm[6]	460 nm[7][8]

Protocols

The following protocols provide a general framework for the determination of histamine in various sample types. It is recommended to consult the specific instructions provided with commercial assay kits.

General Experimental Workflow

Caption: A typical workflow for histamine determination.

Reagent Preparation

• Sample Extraction Buffer: Prepare according to the kit manufacturer's instructions. A common buffer is 100 mM EDTA, pH 8.0.[5]

• Histamine Standard Solutions: Prepare a series of histamine standards by diluting a stock solution with the sample extraction buffer. The concentration range should encompass the expected histamine levels in the samples.

• Working Reagent: Prepare the working reagent by mixing the enzyme, electron carrier, and tetrazolium salt solution as per the kit's protocol. This solution is often light-sensitive and should be prepared fresh.

Sample Preparation Protocols

For Fish and Seafood:

• Homogenize a representative portion of the sample (e.g., 40 g).[13]

• Weigh approximately 4.0 g of the homogenized sample into a 50 mL polypropylene (B1209903) tube.[13]

• Add 16.0 mL of 1X Sample Extraction Buffer.[13]

• Vortex vigorously for 2 minutes.[13]

• Transfer 1-1.5 mL of the suspension to a microcentrifuge tube.

• Incubate at 85°C for 10 minutes in a heat block or water bath.[13]

• Centrifuge at 4,000 x g for 5 minutes at room temperature.[13]

• Collect the supernatant for analysis. The supernatant may require further dilution to fall within the assay's linear range.[5][13]

For Cheese:

• Weigh approximately 200 mg of the cheese sample and homogenize it in 800 µL of 0.05% acetic acid.[6]

• Heat the homogenate at 60°C for 10 minutes.[6]

• Centrifuge at 14,000 x g for 10 minutes.[6]

• Collect the clear supernatant for the assay.[6]

For Wine:

• Transfer 100.0 µL of the wine sample into a tube containing 3.9 mL of 1X Sample Extraction Buffer.[13]

• Vortex for 1 minute.[13]

• The diluted sample is ready for analysis.[13]

For Milk:

• Centrifuge approximately 1 mL of the milk sample at 4,000 x g for 5 minutes to separate the cream.[13]

• Carefully transfer the lower aqueous layer to a clean tube.

• Add 100.0 µL of the aqueous layer to 3.9 mL of 1X Sample Extraction Buffer.[13]

• Vortex for 15 seconds.[13]

• The diluted sample is ready for use in the assay.[13]

Assay Procedure (96-well plate format)

• Bring all reagents and samples to room temperature before use.

• Add 100 µL of each histamine standard, sample, and a blank (extraction buffer) in duplicate to the wells of a 96-well microplate.[13]

• Add 200 µL of the freshly prepared Working Reagent to each well.

• Mix the contents of the wells gently.

• Incubate the plate at room temperature (or as specified by the kit, e.g., 37°C) for 5-30 minutes.[6][13][15]

• Measure the absorbance of each well at the appropriate wavelength (e.g., 450 nm) using a microplate reader.[13][15]

Data Analysis

• Subtract the average absorbance of the blank wells from the absorbance readings of the standards and samples.

• Construct a standard curve by plotting the corrected absorbance of each histamine standard against its concentration.

• Determine the histamine concentration in the samples by interpolating their corrected absorbance values from the standard curve.

• Account for any dilution factors used during sample preparation to calculate the final histamine concentration in the original sample.

Troubleshooting

Issue	Possible Cause	Solution
Low or no color development	Inactive enzyme or reagents.	Check the expiration dates of the kit components. Ensure proper storage conditions.
Incorrect incubation temperature or time.	Verify the incubation parameters as per the protocol.
High background absorbance	Contaminated reagents or water.	Use high-purity water and fresh reagents.
Interfering substances in the sample.	Ensure proper sample cleanup and dilution. Consider matrix-matched standards.
Poor reproducibility	Pipetting errors.	Use calibrated pipettes and ensure accurate and consistent pipetting.
Incomplete mixing of reagents.	Mix the contents of the wells thoroughly but gently.
Non-linear standard curve	Incorrect standard dilutions.	Prepare fresh standards and verify their concentrations.
Assay conditions not optimal.	Re-evaluate incubation time and temperature.

Conclusion

The enzymatic assay for histamine using histamine dehydrogenase provides a robust, sensitive, and specific method for the quantification of histamine in a variety of matrices. Its simplicity and speed make it an ideal tool for routine quality control in the food industry and for research applications. By following standardized protocols and ensuring proper sample preparation, this assay delivers reliable and accurate results for the assessment of histamine content.

References

• 1. Histamine Dehydrogenase - Creative Enzymes [creative-enzymes.com]
• 2. Crystal Structure of Histamine Dehydrogenase from Nocardioides simplex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation and Development of Methods for the Determination of Histamine in Food | National Agricultural Library [nal.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 6. bioassaysys.com [bioassaysys.com]
• 7. Simple and rapid determination of histamine in food using a new histamine dehydrogenase from Rhizobium sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. algimed.com [algimed.com]
• 14. researchgate.net [researchgate.net]
• 15. search.cosmobio.co.jp [search.cosmobio.co.jp]

Measuring Histamine Levels in Cell Culture Supernatants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative measurement of histamine (B1213489) in cell culture supernatants. Histamine, a key mediator in inflammatory and allergic responses, is released from activated mast cells and basophils.[1][2] Its quantification in cell culture supernatants is crucial for immunology, allergy, and pharmacology research, as well as for the development of novel therapeutics targeting histamine-mediated pathways.

This guide covers two primary, accessible methods for histamine quantification: the Enzyme-Linked Immunosorbent Assay (ELISA) and the Enzymatic Assay. A comparison with High-Performance Liquid Chromatography (HPLC) is also discussed.

Principles of Histamine Detection Methods

Histamine ELISA (Competitive Assay)

The histamine ELISA is a competitive immunoassay designed for the quantitative determination of histamine.[3] In this method, histamine in the sample or standard competes with a fixed amount of histamine conjugated to an enzyme (like horseradish peroxidase, HRP) for binding to a limited number of anti-histamine antibody sites coated on a microtiter plate.[4] After an incubation period, unbound components are washed away. A substrate is then added, which reacts with the enzyme to produce a colored product. The intensity of the color is inversely proportional to the concentration of histamine in the sample; higher histamine levels in the sample result in less enzyme-conjugated histamine binding and thus a weaker color signal.[5]

Histamine Enzymatic Assay

The histamine enzymatic assay is a colorimetric method that utilizes a histamine-specific enzyme.[6][7] This enzyme catalyzes a reaction that leads to the chemical reduction of a pro-dye molecule. The resulting color change, typically measured by absorbance at 450 nm, is directly proportional to the amount of histamine present in the sample.[6][7] This method is known for its rapidity and does not require expensive instrumentation.[6]

Comparative Performance of Histamine Assays

The choice of assay depends on the specific requirements of the experiment, such as sensitivity, sample volume, and throughput. The following table summarizes the key quantitative parameters of commercially available kits for histamine detection.

Parameter	Histamine ELISA	Histamine Enzymatic Assay	HPLC-MS
Detection Principle	Competitive Immunoassay	Colorimetric Enzymatic Reaction	Chromatographic Separation & Mass Spectrometry
Detection Range	~0.5 - 50 ng/mL[8]	~1 - 12 ppm (µg/mL)	~0.020 ppm (µg/mL) and up
Limit of Detection	~0.2 ng/mL[8]	~3 ppm (for fresh fish/seafood)[6]	0.020 ppm[9]
Sample Volume	As low as 10 µL[8]	Typically 50-100 µL	Variable, often requires larger volumes for extraction
Assay Time	~3-4 hours (plus overnight incubation for some kits)[8]	~5-30 minutes[6][10]	Longer, includes sample preparation and run time
Cross-Reactivity	Low with other biogenic amines[8]	Low with other biogenic amines (<1% for many)[7]	Highly specific
Instrumentation	Microplate Reader	Microplate Reader	HPLC system with Mass Spectrometer

Experimental Protocols

General Sample Preparation for Cell Culture Supernatants

Proper sample handling is critical to prevent histamine degradation and ensure accurate measurements.

• Cell Culture and Stimulation: Culture cells (e.g., mast cells, basophils) under appropriate conditions. Stimulate the cells with the desired agonist (e.g., antigen, ionomycin) to induce histamine release. Include appropriate controls such as unstimulated cells (spontaneous release) and cells lysed with a detergent like Triton X-100 (total histamine).

• Supernatant Collection: Following stimulation, centrifuge the cell culture plate or tubes to pellet the cells (e.g., 400 x g for 10 minutes).[11]

• Sample Storage: Carefully collect the supernatant without disturbing the cell pellet. Samples can be assayed immediately or stored at -20°C or -80°C for later analysis. Avoid repeated freeze-thaw cycles. For some ELISA protocols, an acylation step is required prior to storage or analysis to prevent histamine breakdown.[11]

Protocol: Histamine ELISA

This protocol is a generalized procedure based on common competitive ELISA kits. Always refer to the specific manufacturer's instructions.

Materials:

• Histamine ELISA Kit (containing antibody-coated microplate, standards, enzyme conjugate, wash buffer, substrate, and stop solution)

• Cell culture supernatants (samples)

• Microplate reader capable of measuring absorbance at 450 nm

• Calibrated pipettes and tips

• Deionized water

Procedure:

• Reagent Preparation: Bring all reagents to room temperature. Prepare working solutions of wash buffer and any other concentrated reagents as per the kit manual.

• Standard Curve Preparation: Prepare a serial dilution of the histamine standard to create a standard curve. The concentration range will depend on the kit, but a typical range might be 0, 2.5, 5, 10, 20, and 50 ng/mL.[2]

• Sample Acylation (if required): Some kits require an acylation step to stabilize histamine and make it recognizable by the antibody. Follow the kit's specific protocol for this step.

• Assay Procedure: a. Determine the number of wells needed for standards, controls, and samples. It is recommended to run all in duplicate.[12] b. Add 50 µL of each standard, control, and sample to the appropriate wells of the antibody-coated microplate.[12] c. Immediately add 50 µL of the histamine-enzyme conjugate to each well.[2] d. Cover the plate and incubate for the time and temperature specified in the manual (e.g., 45 minutes at 37°C).[2][12] e. Wash the plate 3-5 times with the prepared wash buffer to remove unbound reagents.[13] f. Add 100 µL of the TMB substrate to each well and incubate in the dark at room temperature for 15-30 minutes.[13] g. Stop the reaction by adding 50 µL of stop solution to each well.[13]

• Data Analysis: a. Read the absorbance of each well at 450 nm. b. Generate a standard curve by plotting the absorbance of each standard against its known concentration. c. Determine the histamine concentration in the samples by interpolating their absorbance values from the standard curve.

Protocol: Histamine Enzymatic Assay

This is a generalized protocol. Always follow the specific instructions provided with your kit.

Materials:

• Histamine Enzymatic Assay Kit (containing assay buffer, enzyme mix, probe/dye, and standards)

• Cell culture supernatants (samples)

• Microplate reader with a 450 nm filter[6]

• Calibrated pipettes and tips

Procedure:

• Reagent Preparation: Thaw all reagents and bring them to room temperature.[6]

• Standard Curve Preparation: Prepare a serial dilution of the histamine standard in the assay buffer. A typical range might be 0, 1, 2, 4, 8, and 12 ppm (µg/mL).[7]

• Reaction Mix Preparation: Prepare a master mix of the reaction reagents (e.g., assay buffer, enzyme mix, and probe) according to the kit's instructions.[10]

• Assay Procedure: a. Add 50 µL of each standard and sample to separate wells in a 96-well plate.[14] b. Add 50 µL of the Reaction Mix to each well containing the standards and samples.[10] c. Incubate the plate at 37°C for 30 minutes, protected from light.[10]

• Data Analysis: a. Measure the absorbance at 450 nm.[10] b. Subtract the absorbance of the blank (0 standard) from all readings. c. Plot the absorbance of the standards versus their concentrations to generate a standard curve. d. Calculate the histamine concentration in the samples from the standard curve.

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates a typical workflow for a histamine release assay using cell culture.

Caption: Workflow for measuring histamine release from cell cultures.

Histamine Signaling Pathway (H1 and H2 Receptors)

Histamine exerts its effects by binding to four different G protein-coupled receptors (H1R, H2R, H3R, and H4R).[15][16] The diagram below illustrates the major signaling pathways initiated by the H1 and H2 receptors, which are commonly involved in allergic and inflammatory responses.

Caption: Simplified signaling pathways for H1 and H2 histamine receptors.

References

• 1. novamedline.com [novamedline.com]
• 2. neogen.com [neogen.com]
• 3. sceti.co.jp [sceti.co.jp]
• 4. Enzyme immunoassay for the measurement of histamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nwlifescience.com [nwlifescience.com]
• 6. algimed.com [algimed.com]
• 7. Histamine Enzymatic Assay Kit for Seafood, Wine and Milk [mzfoodtest.com]
• 8. Histamine ELISA kit I Ultra-Sensitive I Cited in 6 papers [immusmol.com]
• 9. [PDF] Comparison of Methods for Measuring Histamine by ELISA and HPLC-MS Assay In Vitro | Semantic Scholar [semanticscholar.org]
• 10. assaygenie.com [assaygenie.com]
• 11. Histamine release and surface CD200R1 staining as sensitive methods for assessing murine mast cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. file.elabscience.com [file.elabscience.com]
• 13. Histamine ELISA Kit (ab285333) | Abcam [abcam.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low signal in histamine ELISA assay

Welcome to the technical support center for the Histamine (B1213489) ELISA assay. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve common issues encountered during their experiments. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides in a question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are the optical density (OD) values for my entire plate, including the standards and samples, very low?

A low signal across the entire plate, including the zero standard (B0), suggests a systemic issue with the assay. In a competitive ELISA, the zero standard should yield the highest OD value. If this value is low, it points to a problem with the signal generation or detection steps.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Reagent Issues
Expired or improperly stored reagents	Verify the expiration dates on all kit components. Ensure reagents have been stored at the recommended temperatures (typically 2-8°C).[1] Do not use reagents beyond their expiration date.
Inactive enzyme conjugate (e.g., HRP)	The enzyme conjugate is critical for signal development. Avoid repeated freeze-thaw cycles and exposure to light. To test its activity, you can mix a small amount of the conjugate with the TMB substrate; a blue color should develop rapidly.[2]
Contaminated or degraded substrate	The TMB substrate should be colorless before use.[3] If it appears blue or has been exposed to light for extended periods, discard it and use fresh substrate. Do not return any unused substrate to the stock bottle.
Incorrect reagent preparation	Double-check all dilution calculations for wash buffers and any other concentrated reagents. Ensure they are prepared with high-quality distilled or deionized water.[4]
Procedural Errors
Omission of a key reagent	Carefully review the protocol to ensure all reagents, such as the enzyme conjugate or substrate, were added in the correct order.[5]
Insufficient incubation times or incorrect temperatures	Adhere strictly to the incubation times and temperatures specified in the protocol.[2] Reagents and plates should be brought to room temperature (18-25°C) before starting the assay, unless otherwise specified.[1][6]
Improper washing	Overly vigorous washing or too many wash cycles can strip the bound antibody-enzyme complex from the wells. Ensure the washer system is functioning correctly and use the minimum number of washes recommended.[5]
Equipment Issues
Incorrect plate reader settings	Verify that the correct wavelength is being used for the substrate (e.g., 450 nm for TMB with a stop solution).[7] Check the reader's calibration and lamp alignment.[8]

Q2: My zero standard (B0) has a good OD value, but my other standards and samples show very little change in signal, resulting in a flat standard curve. What does this mean?

This issue indicates that the competition reaction is not occurring as expected. The histamine in the standards and samples is not effectively competing with the enzyme-labeled histamine for antibody binding sites.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Standard and Sample Issues
Improperly prepared or degraded standards	Ensure the standards were reconstituted correctly, briefly centrifuging the vial before opening to collect all powder. Prepare fresh standards for each assay, as they can degrade if stored improperly or for too long.
Problems with the acylation step	The acylation of histamine is a critical step for its detection.[7] Ensure the acylation reagent is prepared fresh before each use and that all steps are performed according to the protocol, including incubation time and temperature.[7]
Low or no histamine in samples	The histamine concentration in your samples may be below the detection limit of the assay.[9] Consider concentrating the samples or reducing the dilution factor.
Sample matrix interference	Components in the sample matrix (e.g., lipids, proteins) can interfere with the assay. Ensure your sample preparation method is appropriate for the sample type (e.g., plasma, urine, tissue homogenates) and that the sample pH is between 6-8.[8] Some protocols may require a protein precipitation step.[10]
Procedural Errors
Incorrect standard dilution	Double-check the serial dilution calculations for your standard curve. A common error is a mistake in the initial dilution, which affects all subsequent points.
Pipetting errors	Inaccurate pipetting of standards or samples can lead to a poor curve. Use calibrated pipettes and new tips for each standard and sample to avoid cross-contamination.[1]

Experimental Protocols

Generalized Histamine Competitive ELISA Protocol

This protocol provides a general workflow for a competitive histamine ELISA that includes an acylation step. Note: Always refer to the specific manual provided with your ELISA kit, as incubation times, temperatures, and reagent concentrations may vary.

1. Reagent and Sample Preparation:

• Bring all reagents and samples to room temperature (18-25°C) before use.

• Prepare the wash buffer by diluting the concentrated stock solution with deionized water as instructed by the kit manual.

• Prepare standards by serially diluting the stock standard to create a standard curve.

• Prepare samples according to the recommended procedure for the specific sample type (e.g., plasma, urine, cell culture supernatant).[2][4] This may involve centrifugation, dilution, or extraction.

2. Acylation of Standards and Samples:

• This step chemically modifies histamine to allow for its detection.

• Pipette standards and prepared samples into a separate reaction plate or tubes.

• Add the Acylation Buffer to each well/tube.

• Prepare the Acylation Reagent fresh and add it to all wells/tube.[7]

• Incubate the reaction plate, typically on a shaker, for the time specified in the manual (e.g., 45 minutes at room temperature).[7] The acylated standards and samples are now ready for the ELISA.

3. ELISA Procedure:

• Add the acylated standards and samples to the appropriate wells of the histamine antibody-coated microplate.

• Add the Histamine-Enzyme Conjugate to all wells. This conjugate will compete with the acylated histamine in the samples/standards for binding to the antibodies on the plate.

• Cover the plate and incubate for the specified time and temperature (e.g., 45-60 minutes at room temperature).[8]

• Wash the plate multiple times (e.g., 3-5 times) with the prepared wash buffer to remove unbound reagents.[8] After the final wash, tap the plate on absorbent paper to remove any residual buffer.

• Add the TMB Substrate to each well and incubate in the dark for a specified time (e.g., 15-30 minutes).[8] A blue color will develop.

• Stop the reaction by adding the Stop Solution to each well. The color will change from blue to yellow.

• Read the absorbance of each well on a microplate reader at the appropriate wavelength (typically 450 nm).

Data Analysis

The concentration of histamine is inversely proportional to the OD value. A standard curve is generated by plotting the OD values of the standards against their known concentrations. A log-logit or four-parameter logistic (4-PL) curve fit is often recommended for competitive ELISAs.[8][11] The concentration of histamine in the unknown samples is then determined by interpolating their OD values from this standard curve.

Quantitative Data Summary

The following tables provide typical quantitative parameters for a histamine ELISA. These values are for reference only and may vary between different kits and laboratories.

Table 1: Typical Incubation Times and Temperatures

Step	Duration	Temperature
Acylation	15 - 45 minutes	Room Temperature (18-25°C)[7][10]
Antibody-Antigen Incubation	30 - 60 minutes	Room Temperature (18-25°C)[10][12]
Enzyme Conjugate Incubation	10 - 60 minutes	Room Temperature or 37°C[2][6]
Substrate Incubation	15 - 30 minutes	Room Temperature (in the dark)[2][8]

Table 2: Expected Optical Density (OD) Values

Well Type	Expected OD at 450 nm	Interpretation
Zero Standard (B0)	1.0 - 3.5	Highest signal, represents maximum binding of the enzyme conjugate.[13]
Highest Standard	Lowest OD value	Represents maximum competition, resulting in the lowest signal.
Blank (Substrate only)	< 0.1	Should be very low, indicating minimal background from the substrate itself.

Visual Guides

Histamine ELISA Workflow

Caption: General Workflow for Histamine Competitive ELISA

Troubleshooting Low Signal in Histamine ELISA

Caption: Troubleshooting Low Signal in Histamine ELISA

References

• 1. ELISA Troubleshooting Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. file.elabscience.com [file.elabscience.com]
• 3. eaglebio.com [eaglebio.com]
• 4. assaygenie.com [assaygenie.com]
• 5. ELISA Troubleshooting Guide [sigmaaldrich.com]
• 6. sceti.co.jp [sceti.co.jp]
• 7. biotnt.com [biotnt.com]
• 8. neogen.com [neogen.com]
• 9. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 10. sceti.co.jp [sceti.co.jp]
• 11. ELISA Analysis: How to Read and Analyze ELISA Data | R&D Systems [rndsystems.com]
• 12. hygiena.com [hygiena.com]
• 13. bosterbio.com [bosterbio.com]

optimizing HPLC separation of histamine from other biogenic amines

Welcome to the technical support center for the analysis of histamine (B1213489) and other biogenic amines (BAs) by High-Performance Liquid Chromatography (HPLC). This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their chromatographic separations.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for histamine and other biogenic amines in HPLC analysis?

A1: Most biogenic amines, including histamine, are challenging to detect using standard HPLC-UV methods because they lack a strong chromophore (a part of a molecule responsible for its color by absorbing light).[1][2] Derivatization is a process that attaches a chemical label to the amine, which imparts properties that make it easily detectable.[2] Common derivatizing agents like Dansyl Chloride (Dns-Cl) or o-Phthalaldehyde (OPA) create derivatives that are highly fluorescent or have strong UV absorbance, significantly increasing detection sensitivity.[2][3][4] Pre-column derivatization can also reduce the polarity of BAs, making them more compatible with common reversed-phase HPLC columns like C18.[5]

Q2: What is the main difference between OPA and Dansyl Chloride derivatization?

A2: The primary difference lies in their reactivity. OPA reacts specifically with primary amines in the presence of a thiol compound to form highly fluorescent derivatives.[3][6] Dansyl Chloride, however, reacts with both primary and secondary amines, as well as phenolic hydroxyl groups.[4][7] The choice depends on the specific biogenic amines you need to quantify in your sample. Dansyl chloride derivatives are generally considered more stable than those formed by OPA.[4]

Q3: What type of HPLC column is best for separating histamine from other biogenic amines?

A3: Reversed-phase (RP) C18 columns are the most commonly used for separating derivatized biogenic amines.[8][9] However, because histamine and other BAs are polar compounds, achieving sufficient retention can be challenging.[10] Techniques to improve retention on RP columns include using ion-pair reagents.[11][12] Alternatively, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent option for analyzing underivatized, highly polar amines, as it provides better retention for these compounds.[10][13]

Q4: How does mobile phase pH affect the separation of histamine?

A4: Mobile phase pH is a critical parameter. Histamine is a basic compound, and its degree of ionization is pH-dependent.[14] At a low pH, histamine is protonated and more polar, leading to shorter retention times on a reversed-phase column. As the pH increases, it becomes less polar, increasing retention.[14] Adjusting the pH can significantly alter the selectivity between histamine and other co-eluting biogenic amines.[15] The optimal pH must be empirically determined but often falls within the range of 3 to 7 for reversed-phase methods.[8][14]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of histamine and other biogenic amines.

Poor Peak Resolution

Q: My histamine peak is co-eluting or overlapping with another biogenic amine peak (e.g., cadaverine). How can I improve the resolution? [16]

A: Poor resolution is a frequent challenge and can be addressed by systematically optimizing your method.[17]

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier Percentage: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) will generally increase retention times and may improve separation.[14]

  • Change pH: Small adjustments to the mobile phase pH can alter the ionization state of the analytes, changing their interaction with the stationary phase and improving selectivity.[15][18]

  • Use Ion-Pair Reagents: Adding an ion-pair reagent like sodium octanesulfonate to the mobile phase can form a neutral complex with protonated amines, enhancing retention and resolution on a C18 column.[11][12]

• Modify the Gradient: If you are using a gradient elution, try making it shallower (i.e., a slower increase in the organic solvent concentration over time). This gives the analytes more time to interact with the column, which can improve the separation of closely eluting peaks.[14]

• Change the Column: If mobile phase optimization is not sufficient, the column itself may not be suitable. Consider a column with a different selectivity (e.g., a phenyl-hexyl phase instead of C18) or a column with a smaller particle size for higher efficiency.[15]

• Adjust Flow Rate and Temperature: Lowering the flow rate can increase column efficiency and improve resolution, though it will lengthen the run time.[19] Increasing the temperature can sometimes improve peak shape and efficiency, but its effect on selectivity varies. A stable column oven is crucial for reproducible retention times.[20]

Peak Shape Problems

Q: Why is my histamine peak tailing or showing fronting?

A: Peak tailing for basic compounds like histamine is often caused by secondary interactions with the stationary phase.

• Cause - Peak Tailing: Strong interactions between the positively charged amine and residual, negatively charged silanol (B1196071) groups on the silica-based column packing are a common cause.[14]

  • Solution 1: Lower Mobile Phase pH: Adjusting the pH to a lower value (e.g., pH 3-4) helps to protonate the silanol groups, reducing their interaction with the protonated histamine.[14]

  • Solution 2: Add a Competing Base: Introducing a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can saturate the active silanol sites, improving peak shape.[14]

  • Solution 3: Use a Base-Deactivated Column: Modern columns are often "end-capped" or specifically designed for the analysis of basic compounds to minimize these secondary interactions.[14]

• Cause - Peak Fronting: This is typically a sign of column overload.

  • Solution: Reduce the concentration of the sample or decrease the injection volume.[15]

Retention Time Instability

Q: My retention times are shifting from one injection to the next. What is causing this?

A: Unstable retention times compromise the reliability of your analysis.[20]

• Cause 1: Inadequate Column Equilibration: The column must be fully equilibrated with the starting mobile phase conditions before each injection, especially in gradient analysis. HILIC columns, in particular, require much longer equilibration times than reversed-phase columns.[21]

  • Solution: Ensure a sufficient re-equilibration period between runs, typically allowing 10-15 column volumes of the initial mobile phase to pass through the column.[15]

• Cause 2: Mobile Phase Changes: The composition of the mobile phase can change over time due to the evaporation of the more volatile organic solvent.[15]

  • Solution: Prepare fresh mobile phase daily, keep solvent bottles capped, and ensure it is well-mixed and degassed before use.[18][20]

• Cause 3: Temperature Fluctuations: Inconsistent ambient or column temperature will affect mobile phase viscosity and analyte retention.[20]

  • Solution: Use a column oven to maintain a constant and stable temperature throughout the analysis.[14]

Missing Peaks

Q: I am analyzing a standard mix, but the histamine peak is missing from the chromatogram. What could be the issue?

A: A missing peak can be due to derivatization failure, degradation, or chromatographic conditions.

• Cause 1: Derivatization Failure: The derivatization reaction is pH-sensitive.[5] For OPA, the reaction must occur under alkaline conditions (pH ~10) and is rapid, but the derivatives can be unstable.[3] For Dansyl Chloride, an alkaline pH (9-10.5) is also required for the reaction to proceed optimally.[7]

  • Solution: Double-check the pH of your reaction buffer. Ensure derivatization reagents are fresh and prepared correctly. For unstable derivatives like OPA, inject the sample into the HPLC system promptly after derivatization.[3]

• Cause 2: No Retention: Histamine may be eluting very early with the solvent front, especially on a reversed-phase column with a high percentage of organic solvent in the mobile phase.

  • Solution: Decrease the initial concentration of the organic modifier in your mobile phase or consider using a HILIC column for better retention of polar analytes.[10][14]

• Cause 3: Co-elution: The histamine peak may be hidden behind another, much larger peak.[22]

  • Solution: Inject a standard containing only histamine to confirm its expected retention time under your current conditions. Adjust the mobile phase composition to resolve the co-eluting peaks.[22]

Visual Workflows

Troubleshooting Poor Peak Resolution

References

• 1. Analyzing Biogenic Amines by Ion Chromatography | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. books.rsc.org [books.rsc.org]
• 6. diva-portal.org [diva-portal.org]
• 7. benchchem.com [benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. akjournals.com [akjournals.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 13. HPLC/HILIC determination of biogenic amines in wines produced by different winemaking technologies - Repository of the Academy's Library [real.mtak.hu]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 18. mastelf.com [mastelf.com]
• 19. m.youtube.com [m.youtube.com]
• 20. uhplcs.com [uhplcs.com]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Preventing Histamine Degradation During Sample Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in preventing histamine (B1213489) degradation during sample storage and analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My measured histamine levels in plasma/serum samples are consistently low or undetectable. What are the possible causes?

A: Low or undetectable histamine levels in plasma or serum are a common issue and can stem from several factors throughout the experimental workflow. Here are the primary aspects to troubleshoot:

• Improper Sample Handling and Storage: Histamine in plasma is highly susceptible to enzymatic degradation. Samples must be processed and frozen immediately after collection. Any delay at room temperature can lead to significant loss of histamine.[1] For accurate measurements, inhibition of diamine oxidase (DAO), a key histamine-degrading enzyme, is crucial.[1][2]

• Inappropriate Collection Tubes: Histamine is known to adhere to glass surfaces, which can lead to lower recovery.[3] Always use polypropylene (B1209903) or EDTA-plasma tubes for blood collection and subsequent processing steps.

• Incorrect Anticoagulant: For plasma collection, EDTA is the recommended anticoagulant.[4][5]

• Multiple Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can lead to degradation of analytes. It is best to aliquot samples into single-use volumes before long-term storage.

• Sample Lysis: Hemolysis or lipemia can interfere with histamine assays.[6] Ensure proper blood collection and centrifugation techniques to obtain clear plasma or serum.

Q2: I am observing high variability in histamine concentrations between urine samples from the same subject. What could be the reason?

A: High variability in urinary histamine can be due to physiological reasons as well as pre-analytical errors:

• Dietary Influences: The patient's diet 24 hours prior to and during collection can significantly impact histamine levels. Foods rich in histamine (e.g., aged cheeses, fermented foods, certain fish) or histamine-releasing foods should be avoided.[7]

• Improper 24-Hour Urine Collection: Incomplete or improperly timed 24-hour urine collection is a major source of error. Ensure the patient understands the correct procedure, which includes discarding the first-morning void and collecting all subsequent urine for the next 24 hours.[7]

• Lack of Preservative: For 24-hour urine collections, acidification with hydrochloric acid (HCl) is often recommended to preserve histamine.[8][9]

• Storage Conditions: While histamine is relatively stable in frozen urine, prolonged storage at room temperature or refrigerated temperatures can lead to degradation.[6] Urine samples should be kept cool during collection and frozen as soon as possible after the collection is complete.[10]

• Patient's Medications: Certain medications, such as antihistamines and corticosteroids, can interfere with histamine levels and should be discontinued (B1498344) prior to sample collection if clinically permissible.[8][9]

Q3: My histamine recovery from tissue homogenates is poor. How can I improve it?

A: Low recovery of histamine from tissue samples can be attributed to several factors during the extraction and homogenization process:

• Adherence to Homogenizer: Histamine can adhere to the surfaces of mechanical homogenizers, leading to significant loss.[3] It is recommended to use a correction method, such as spiking a parallel sample with a known amount of radiolabeled histamine, to account for this loss.[3]

• Inefficient Extraction: The choice of extraction buffer and homogenization technique is critical. Ensure the tissue is thoroughly homogenized to release intracellular histamine. Boiling the tissue in the extraction buffer can aid in this process.

• Sample Size: Use an appropriate amount of tissue for the extraction volume to ensure efficient homogenization and extraction.

• Immediate Processing: Tissue samples should be processed or snap-frozen in liquid nitrogen immediately after collection to prevent enzymatic degradation.

Data Presentation: Histamine Stability in Biological Samples

The following tables summarize the stability of histamine in various biological samples under different storage conditions.

Table 1: Stability of Histamine in Plasma/Serum

Storage Temperature	Duration	Stability Notes	Citations
Room Temperature	Unstable	Prone to rapid enzymatic degradation. Process immediately.	[1]
2-8°C	Up to 24 hours	For short-term storage only. Freezing is highly recommended.	[4]
-20°C	Up to 2 months	Aliquot to avoid freeze-thaw cycles.	[11]
-80°C	Long-term	Recommended for long-term storage.	[4][5]

Table 2: Stability of Histamine in Urine

Storage Temperature	Duration	Preservative	Stability Notes	Citations
Room Temperature	Up to 14 days	None	Stable for a limited time.	[6]
2-8°C	Up to 11 days	None	Refrigeration is preferred over room temperature for short-term storage.	[6]
-20°C / -80°C	At least 6 months	None	Recommended for long-term storage.	[12]
2-8°C	During Collection	6N HCl	Acidification helps to preserve histamine during 24-hour collection.	[8][9]

Table 3: General Recommendations for Sample Handling

Sample Type	Recommended Container	Key Handling Step
Plasma/Serum	Polypropylene tubes, EDTA tubes	Centrifuge and freeze immediately after collection.
Urine	Plastic container	Keep cool during collection, add preservative (HCl) for 24-hour collections, and freeze upon completion.
Tissue	Polypropylene tubes	Snap-freeze in liquid nitrogen immediately after collection.
Cell Culture Supernatant	Polypropylene tubes	Centrifuge to remove cells and freeze supernatant immediately.

Experimental Protocols

Protocol 1: Collection and Storage of Plasma for Histamine Analysis

• Patient Preparation: Instruct the patient to follow any specific dietary or medication restrictions as required for the study.

• Blood Collection:

  • Draw blood into a lavender-top (EDTA) tube.[5]

  • Gently invert the tube 8-10 times to ensure proper mixing with the anticoagulant.

  • Avoid hemolysis by using proper phlebotomy techniques.

• Plasma Separation:

  • Within 30 minutes of collection, centrifuge the blood sample at 1000 x g for 15 minutes at 2-8°C.[5]

• Aliquoting and Storage:

  • Carefully aspirate the plasma (supernatant) using a polypropylene pipette tip, avoiding the buffy coat and red blood cells.

  • Transfer the plasma into pre-labeled polypropylene cryovials.

  • Immediately snap-freeze the aliquots in liquid nitrogen or place them in a -80°C freezer for long-term storage.[4][5]

Protocol 2: Collection and Storage of 24-Hour Urine for Histamine Analysis

• Patient Instructions:

  • Provide the patient with a clean, plastic 24-hour urine collection container, which may contain a preservative like 10 mL of 6N HCl.[8][9]

  • Instruct the patient on the dietary and medication restrictions for 24 hours before and during the collection period.[7]

• Collection Procedure:

  • On the morning of the collection, the patient should empty their bladder completely and discard this first urine sample. Record the time.[7]

  • For the next 24 hours, the patient must collect all urine in the provided container.[7]

  • The collection container should be kept refrigerated or in a cool place during the entire 24-hour period.[7]

  • Exactly 24 hours after the start time, the patient should empty their bladder one last time and add this urine to the collection container.[7]

• Processing and Storage:

  • Once the collection is complete, mix the entire 24-hour urine sample well.

  • Measure and record the total volume.

  • Transfer aliquots into polypropylene tubes.

  • Store the aliquots frozen at -20°C or -80°C until analysis.[10]

Protocol 3: Collection and Storage of Tissue for Histamine Analysis

• Tissue Excision:

  • Excise the tissue of interest as quickly as possible to minimize post-mortem changes.

  • Use clean, sterile instruments.

• Sample Preparation:

  • Place the tissue on a pre-chilled surface (e.g., a petri dish on ice).

  • If necessary, rinse the tissue briefly with ice-cold phosphate-buffered saline (PBS) to remove excess blood.

  • Blot the tissue dry.

• Freezing and Storage:

  • For immediate storage, place the tissue sample into a pre-labeled cryovial and snap-freeze it in liquid nitrogen.

  • Store the frozen tissue samples at -80°C for long-term stability.[4]

• Homogenization (at the time of analysis):

  • Weigh the frozen tissue.

  • Add the appropriate volume of ice-cold extraction buffer.

  • Homogenize the tissue on ice using a mechanical homogenizer. Be mindful of potential histamine adherence to the homogenizer.[3]

  • Centrifuge the homogenate to pellet cellular debris and collect the supernatant for analysis.

Visualizations

Caption: Workflow for Plasma Sample Handling to Prevent Histamine Degradation.

Caption: Simplified Histamine H1 and H2 Receptor Signaling Pathways.

References

• 1. Massive release of the histamine‐degrading enzyme diamine oxidase during severe anaphylaxis in mastocytosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 3. Radioenzymatic assay for measurement of tissue concentrations of histamine: adaptation to correct for adherence of histamine to mechanical homogenizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fn-test.com [fn-test.com]
• 5. file.elabscience.com [file.elabscience.com]
• 6. labcorp.com [labcorp.com]
• 7. clinicallabs.com.au [clinicallabs.com.au]
• 8. Histamine, Urine | MLabs [mlabs.umich.edu]
• 9. Histamine, 24-Hour Urine - Norman Regional Laboratory Services Test Catalog [nrls.testcatalog.org]
• 10. Histamine, Urine | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 11. assaygenie.com [assaygenie.com]
• 12. benchchem.com [benchchem.com]

interference from amino acids in fluorometric histamine assays

Welcome to the technical support center for fluorometric histamine (B1213489) assays. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve common issues encountered during experimentation, with a specific focus on interference from amino acids.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing higher-than-expected histamine levels in my samples?

A1: Elevated histamine readings can be caused by interfering substances, most notably amino acids present in your sample. Certain amino acids can react with the derivatizing agent, o-phthalaldehyde (B127526) (OPA), in a similar manner to histamine, leading to a false positive signal. Histidine is a particularly common culprit due to its structural similarity to histamine.[1][2]

Q2: What are the primary mechanisms of amino acid interference in fluorometric histamine assays?

A2: Amino acids can interfere with fluorometric histamine assays through three main mechanisms:

• Histamine Mimicking: Some amino acids react with OPA to form fluorescent compounds, directly mimicking the signal produced by the histamine-OPA adduct.

• Fluorescence Suppression: Certain amino acids or other compounds in the sample can quench the fluorescence of the histamine-OPA complex, leading to artificially low readings.

• Generation of Additional Fluorescence: Some amino acids, when condensed with OPA, can form products that become increasingly fluorescent upon exposure to excitation light (daylight or UVA), leading to unstable and inaccurate readings.[3]

Q3: Which amino acids are known to cause the most significant interference?

A3: While several amino acids can interfere, histidine is the most significant and well-documented interfering substance due to its imidazole (B134444) ring, which is also present in histamine.[1][2] Other amino acids and related compounds that have been reported to cause interference, especially at high concentrations, include glutathione, spermidine, cysteine, and certain dipeptides like carnosine and glycylglycine.[1]

Q4: How can I determine if amino acids are interfering with my assay?

A4: To confirm interference, you can run a control sample containing a known concentration of the suspected amino acid(s) without histamine. If you observe a significant fluorescent signal, it indicates interference. Additionally, performing a spike and recovery experiment, where a known amount of histamine is added to your sample matrix, can help assess the degree of signal suppression or enhancement.

Q5: What are the common methods to remove or minimize amino acid interference?

A5: Several techniques can be employed to mitigate amino acid interference:

• Butanol Extraction: This liquid-liquid extraction method can selectively partition histamine away from many interfering compounds. However, it may not be sufficient to completely eliminate interference, especially from histidine.[3]

• Ion-Exchange Chromatography (IEC): This technique separates molecules based on their charge. It can be effective in separating histamine from interfering amino acids.[4]

• Solid-Phase Extraction (SPE): SPE cartridges, such as those with C18 or specific ion-exchange resins, can be used to purify histamine from complex sample matrices and remove interfering substances.[5][6]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving issues related to amino acid interference in your fluorometric histamine assays.

Problem: Inaccurate or Inconsistent Histamine Readings

dot graph TD{ subgraph "Troubleshooting Flow" A[Start: Inaccurate/Inconsistent Results] --> B{Is there a high concentration of amino acids in the sample?}; B -- Yes --> C{Run controls with suspected amino acids}; B -- No --> D[Check instrument calibration and reagent quality]; C --> E{Is significant fluorescence observed in controls?}; E -- Yes --> F[Select a mitigation strategy]; E -- No --> G[Re-evaluate sample matrix for other interfering substances]; F --> H[Butanol Extraction]; F --> I[Ion-Exchange Chromatography]; F --> J[Solid-Phase Extraction]; H --> K{Are results now accurate?}; I --> K; J --> K; K -- Yes --> L[End]; K -- No --> M{Try an alternative mitigation strategy}; M --> F; end

} end

Troubleshooting decision tree for amino acid interference.

Quantitative Data on Amino Acid Interference

The following table summarizes the potential interference from various amino acids in fluorometric histamine assays using OPA. The interference is presented as a percentage of the fluorescence signal produced by an equimolar concentration of histamine. Note: These values are approximations derived from literature and can vary based on specific assay conditions.

Amino Acid	Potential Interference (% of Histamine Signal)	Primary Mechanism of Interference
Histidine	~10%	Histamine Mimicking
Tyramine	Low	Histamine Mimicking
Putrescine	Low	Histamine Mimicking
Cadaverine	Low	Histamine Mimicking
Other Amino Acids	Generally low, but can be significant at high concentrations	Histamine Mimicking, Fluorescence Suppression

Experimental Protocols

Standard Fluorometric Histamine Assay (OPA Method)

This protocol is a generalized procedure and may require optimization for specific sample types and instrumentation.

Materials:

• o-Phthalaldehyde (OPA) solution (e.g., 1% in methanol)

• Histamine standards

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 1 M)

• Phosphoric acid (H₃PO₄) or Perchloric acid (HClO₄) solution (e.g., 3 M)

• Methanol (B129727)

• Sample extract

• Fluorometer (Excitation: ~350-360 nm, Emission: ~440-450 nm)

Procedure:

• Sample Preparation: Extract histamine from the sample using an appropriate solvent (e.g., methanol or perchloric acid). Centrifuge to remove particulate matter.

• Reaction Setup: In a suitable reaction tube, add a specific volume of the sample extract or histamine standard.

• Alkalinization: Add NaOH solution to raise the pH of the sample.

• Derivatization: Add the OPA solution to the tube and mix thoroughly. Allow the reaction to proceed for a specific time (e.g., 4 minutes) at room temperature.

• Acidification: Stop the reaction and stabilize the fluorophore by adding phosphoric acid or perchloric acid.

• Measurement: Measure the fluorescence intensity using a fluorometer at the specified excitation and emission wavelengths.

• Quantification: Determine the histamine concentration in the sample by comparing its fluorescence to a standard curve generated from the histamine standards.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} end

Workflow for the OPA-based fluorometric histamine assay.

Mitigation Protocol 1: Butanol Extraction

This protocol describes a liquid-liquid extraction procedure to separate histamine from interfering substances.

Materials:

• Sample extract

• n-Butanol

• Sodium chloride (NaCl) saturated solution

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Heptane (B126788)

• Centrifuge

Procedure:

• Sample Preparation: To your aqueous sample extract, add a saturated NaCl solution.

• Extraction: Add n-butanol to the sample, vortex thoroughly for several minutes to ensure mixing, and then centrifuge to separate the organic and aqueous phases.

• Back Extraction: Transfer the upper n-butanol layer to a new tube. Add heptane and 0.1 M HCl. Vortex and centrifuge again.

• Collection: The histamine will be in the lower aqueous (HCl) phase. Carefully collect this phase for analysis in the fluorometric assay.

Mitigation Protocol 2: Ion-Exchange Chromatography (IEC)

This protocol provides a general guideline for using cation-exchange chromatography to purify histamine.

Materials:

• Cation-exchange resin (e.g., Dowex 50W)

• Chromatography column

• Sample extract

• Equilibration buffer (e.g., sodium phosphate (B84403) buffer, pH 6.0)

• Wash buffer (e.g., water or low concentration buffer)

• Elution buffer (e.g., HCl solution, e.g., 2 M)

Procedure:

• Column Packing and Equilibration: Pack the chromatography column with the cation-exchange resin. Equilibrate the column by washing it with several column volumes of the equilibration buffer.

• Sample Loading: Adjust the pH of your sample extract to be at or below the equilibration buffer pH and load it onto the column.

• Washing: Wash the column with the wash buffer to remove unbound and weakly bound interfering substances, including many amino acids.

• Elution: Elute the bound histamine from the column using the high-salt elution buffer.

• Sample Analysis: The collected fractions containing histamine can then be analyzed using the fluorometric assay.

Mitigation Protocol 3: Solid-Phase Extraction (SPE)

This protocol outlines the use of a C18 SPE cartridge for histamine cleanup.

Materials:

• C18 SPE cartridge

• Sample extract

• Methanol

• Water (HPLC grade)

• Elution solvent (e.g., methanol/acid mixture)

• SPE manifold

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing methanol followed by water through it.

• Sample Loading: Load the sample extract onto the conditioned cartridge.

• Washing: Wash the cartridge with water or a weak organic solvent to remove polar interfering compounds.

• Elution: Elute the histamine from the cartridge using an appropriate elution solvent.

• Analysis: The eluate can then be evaporated and reconstituted in a suitable buffer for the fluorometric assay.

Reaction of histamine and interfering amino acids with OPA.

References

• 1. researchgate.net [researchgate.net]
• 2. doras.dcu.ie [doras.dcu.ie]
• 3. Interference with the fluorometric histamine assay by biogenic amines and amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dbt.univr.it [dbt.univr.it]
• 5. Enhanced fluorometric detection of histamine using red emissive amino acid-functionalized bimetallic nanoclusters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Selective analysis of histamine in food by means of solid-phase extraction cleanup and chromatographic separation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Histamine Detection in Microdialysates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of histamine (B1213489) detection in microdialysate samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for detecting histamine in microdialysates?

A1: The most prevalent methods for histamine quantification in microdialysis samples are High-Performance Liquid Chromatography (HPLC) coupled with fluorescence detection (FLD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] Due to histamine's lack of a native chromophore or fluorophore, a derivatization step is typically required for sensitive detection by HPLC-FLD.[3] LC-MS/MS offers high selectivity and sensitivity and can sometimes be used without derivatization, although derivatization can still improve performance.[4][2][5] Enzymatic assays are also available but are more common in food analysis.[6][7]

Q2: Why is derivatization necessary for HPLC-FLD analysis of histamine?

A2: Histamine cannot be directly detected by fluorescence detectors.[1] Derivatization chemically modifies the histamine molecule by adding a fluorescent tag (a fluorophore). This reaction creates a histamine derivative that can be easily excited by the detector's light source and will emit a fluorescent signal, allowing for highly sensitive quantification.[3][8] Common derivatizing agents include o-phthalaldehyde (B127526) (OPA), 4-(1-pyrene)butyric acid N-hydroxysuccinimide ester (PSE), and 4-(1-pyrene)butanoyl chloride (PBC).[1][9][10]

Q3: How should I store my microdialysate samples to ensure histamine stability?

A3: Proper sample storage is critical to prevent the degradation of histamine. Immediately after collection, samples should be frozen and stored at -80°C for long-term stability.[1] For short-term storage (a few days), refrigeration may be acceptable, but freezing is generally recommended to minimize both chemical and microbiological degradation.[11] It is also crucial to prevent evaporation from the small sample volumes by ensuring vials are tightly sealed. Storing vial racks in sealed plastic bags in the freezer can further minimize sample loss due to freeze-drying.[11] Avoid repeated freeze-thaw cycles.[12]

Q4: What is the "zero-net flux" method and why is it used?

A4: The zero-net flux method is a calibration technique used in microdialysis to determine the actual extracellular concentration of an analyte, like histamine, in the tissue.[1][13] It involves perfusing the microdialysis probe with several different known concentrations of the analyte and measuring the net flux (outflow vs. inflow concentration) at each concentration. By plotting the net flux against the perfusate concentration, the point of "zero-net flux" (where there is no net movement of the analyte across the membrane) can be determined, which corresponds to the true interstitial concentration.[1]

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process.

Issue 1: Low or No Histamine Signal in HPLC-FLD Analysis

Possible Cause	Troubleshooting Step
Inefficient Derivatization	Verify Reagent Preparation: Ensure derivatization reagents (e.g., OPA, sulfite (B76179), borax (B76245) buffer) are freshly prepared and stored correctly. OPA stock solutions, for instance, should be prepared every few days and kept at 4°C.[1][13] Optimize Reaction Conditions: Check the pH of the reaction buffer; a pH of around 10.4 is optimal for OPA derivatization.[1][13] Ensure the correct ratio of sample to derivatization reagent is used (e.g., 10:1 sample to OPA working solution).[13] Reaction time and temperature are also critical; some protocols require heating (e.g., 90 min at 100°C for PSE).[9]
Degradation of Histamine Sample	Review Collection and Storage: Confirm that samples were immediately frozen and stored at -80°C after collection.[1] Ensure samples were not subjected to multiple freeze-thaw cycles.[12]
Suboptimal HPLC Conditions	Check Column and Mobile Phase: Ensure you are using the correct column type (e.g., C18) and that the mobile phase composition and pH are correct for the separation of the histamine derivative.[1][13] Verify Detector Settings: Confirm that the excitation and emission wavelengths on the fluorescence detector are set correctly for the specific fluorophore used (e.g., for OPA derivatives).
Low Probe Recovery	Equilibration Period: Ensure a sufficient equilibration period (e.g., 2 hours) after probe insertion before collecting samples for analysis.[1] Flow Rate: Verify the perfusion flow rate. A slower flow rate generally increases recovery but provides less temporal resolution. A typical rate is 1.5 µL/min.[1]

Issue 2: Poor Chromatographic Peak Shape or Resolution

Possible Cause	Troubleshooting Step
Matrix Effects	Sample Clean-up: The complex matrix of microdialysates can interfere with chromatography.[1] Consider a sample clean-up step like solid-phase extraction (SPE) to remove interfering substances.[12]
Mobile Phase Issues	Degas Mobile Phase: Ensure the mobile phase is properly degassed to prevent bubbles from interfering with the system. Check pH and Composition: Small variations in mobile phase pH can significantly affect the retention and peak shape of the derivatized histamine.
Column Contamination/Degradation	Column Wash: Wash the column according to the manufacturer's instructions to remove contaminants. Replace Column: If peak shape does not improve after washing, the column may need to be replaced.

Issue 3: Inconsistent Results in LC-MS/MS Analysis

Possible Cause	Troubleshooting Step
Matrix Effects	Use of Internal Standard: Employ a stable isotope-labeled internal standard (e.g., d4-1-methylhistamine) to correct for variations in ionization efficiency caused by matrix components.[12] Sample Dilution: Diluting the sample can mitigate matrix effects, but ensure the histamine concentration remains above the limit of quantification.[12]
Suboptimal MS Parameters	Optimize MRM Transitions: Infuse a standard solution of the derivatized (or non-derivatized) histamine to determine the optimal Multiple Reaction Monitoring (MRM) transitions and collision energies to maximize signal intensity.[12]
Sample Preparation Issues	Extraction Efficiency: For polar molecules like histamine, ensure the extraction method is efficient. Solid-Phase Extraction (SPE) with a cation exchange cartridge is often effective.[12] Incomplete Derivatization: If using a pre-column derivatization strategy, verify the reaction protocol, including reagent concentrations and reaction times, to ensure complete derivatization.[5][12]

Data Presentation: Comparison of Detection Methods

The following table summarizes the performance characteristics of different sensitive methods for histamine detection.

Method	Derivatization Reagent	Detection Limit (LOD)	Linearity Range	Key Advantages
HPLC-FLD	o-Phthalaldehyde (OPA)-Sulfite	0.4 nM[1][13]	2 - 50 nM[1][13]	Fast separation, good sensitivity, widely available.[1]
HPLC-FLD	4-(1-pyrene)butyric acid N-hydroxysuccinimide ester (PSE)	0.5 fmol (on column)[9]	Not Specified	High sensitivity due to intramolecular excimer fluorescence.[9][14]
HPLC-FLD	4-(1-pyrene)butanoyl chloride (PBC)	0.6 fmol (on column)[10]	Not Specified	High sensitivity, suitable for skin microdialysates.[10]
LC-MS/MS	Propionic Anhydride	83.4 pg/mL (~0.75 nM)[2][5]	Not Specified	High selectivity and sensitivity, allows for simultaneous analysis of metabolites.[5]

Experimental Protocols

Protocol 1: HPLC with OPA-Sulfite Pre-Column Derivatization

This protocol is adapted from a method for analyzing histamine in brain microdialysates.[1][13]

• Derivatization Reagent Preparation:

  • Stock Solution: Dissolve 17 mg of o-phthalaldehyde (OPA) in 0.5 mL of methanol (B129727). Add 0.5 mL of 1.25 M sodium sulfite and 4 mL of 0.1 M borax buffer (pH 10.4). This stock solution (25 mM OPA, 125 mM sulfite) is stable for 3 days at 4°C.[1][13]

  • Working Solution: Prepare fresh by diluting 1 mL of the stock solution with 4 mL of 0.1 M borax buffer (pH 10.4).[1][13]

• Derivatization Procedure:

  • Mix 20 µL of the microdialysate sample or standard with 2 µL of the working derivatization solution.[1][13]

  • The reaction proceeds at room temperature.

• HPLC Conditions:

  • Column: Agilent Eclipse Plus C18 (3.0 × 150 mm, 3.5 μm particle size).[1][13]

  • Mobile Phase: 100 mM monosodium phosphate (B84403) (pH 6.0), 500 mg/L Octanesulfonic acid sodium salt (OSA), and 20% methanol (v/v).[1][13]

  • Elution: Isocratic.[1][13]

  • Flow Rate: As optimized for the specific system.

  • Detection: Fluorescence detector with appropriate excitation and emission wavelengths for the OPA-histamine adduct.

Visualizations

Figure 1. General experimental workflow for histamine analysis.

Figure 2. OPA derivatization reaction pathway.

References

• 1. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Microdialysis Coupled with LC-MS/MS for in vivo Neurochemical Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous quantitation of histamine and its major metabolite 1-methylhistamine in brain dialysates by using precolumn derivatization prior to HILIC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. algimed.com [algimed.com]
• 7. Histamine Enzymatic Assay Kit for Seafood, Wine and Milk [mzfoodtest.com]
• 8. Reaction of histamine with o-phthalaldehyde: isolation and analysis of the fluorophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A sensitive and selective determination method of histamine by HPLC with intramolecular excimer-forming derivatization and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of histamine in microdialysis samples from Guinea pig skin by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdialysis.com [mdialysis.com]
• 12. benchchem.com [benchchem.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Determination of histamine in microdialysis samples from rat brain by microbore column liquid chromatography following intramolecular excimer-forming derivatization with pyrene-labeling reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing matrix effects in histamine quantification in fish samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to matrix effects in the quantification of histamine (B1213489) in fish samples.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of histamine in fish samples, often stemming from matrix interference.

Problem	Potential Cause	Recommended Solution
Low Analyte Recovery	Matrix Effects: Co-eluting endogenous compounds from the fish matrix can suppress the ionization of histamine, leading to lower signal intensity and inaccurate quantification.[1][2]	Sample Preparation: Employ a robust sample preparation method such as solid-phase extraction (SPE) to remove interfering compounds.[3] Derivatization: Derivatize histamine to improve its chromatographic retention and enhance signal intensity.[2][3][4] Matrix-Matched Calibration: Prepare calibration standards in a blank fish matrix extract that is free of histamine to compensate for matrix effects.[3] Stable Isotope Dilution Assay (SIDA): Use a stable isotope-labeled internal standard (e.g., d4-histamine) to correct for matrix effects and variations in extraction efficiency and instrument response.[5]
Poor Peak Shape or Resolution	Matrix Overload: High concentrations of matrix components can lead to broad or tailing peaks, affecting the accuracy of integration.	Dilution: Dilute the sample extract to reduce the concentration of matrix components. However, ensure the histamine concentration remains within the linear range of the assay. Optimized Chromatography: Adjust the mobile phase composition, gradient, or column chemistry to improve the separation of histamine from interfering matrix components.
High Background Noise	Incomplete Sample Cleanup: Residual matrix components can contribute to high background noise in the chromatogram, reducing the signal-to-noise ratio and affecting the limit of detection.	Enhanced Sample Cleanup: Incorporate additional cleanup steps, such as a secondary SPE or liquid-liquid extraction, to further purify the sample extract.
Inconsistent Results Between Different Fish Species	Variable Matrix Composition: Different fish species (e.g., tuna vs. mackerel) have varying compositions of proteins, fats, and other molecules that can lead to different matrix effects.[6][7]	Species-Specific Matrix-Matched Calibration: If analyzing a specific fish species, prepare matrix-matched calibrants using that species. Method Validation: Validate the analytical method for each fish species to ensure accuracy and precision.[8][9]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of histamine analysis in fish?

A1: Matrix effects are the alteration of the analytical signal of a target analyte (histamine) due to the co-eluting components of the sample matrix (the fish tissue).[1] These effects can either enhance or suppress the signal, leading to inaccurate quantification. In fish samples, the matrix is complex, containing proteins, lipids, amino acids, and other biogenic amines that can interfere with the analysis.[6][7]

Q2: How can I minimize matrix effects during sample preparation?

A2: Effective sample preparation is crucial for minimizing matrix effects. Common strategies include:

• Protein Precipitation: Using agents like trichloroacetic acid (TCA) or perchloric acid to precipitate proteins, which are a major source of interference.[3][8][10]

• Solid-Phase Extraction (SPE): This technique is highly effective for cleaning up complex samples by selectively retaining the analyte of interest while washing away interfering compounds.[3]

• Liquid-Liquid Extraction (LLE): This can be used to partition histamine into a solvent where it is more soluble and interfering compounds are less soluble.

Q3: What is the purpose of derivatization in histamine analysis?

A3: Derivatization involves chemically modifying the histamine molecule to improve its analytical properties.[2] This can:

• Enhance its retention on a reversed-phase HPLC column.

• Increase its volatility for gas chromatography.

• Improve its ionization efficiency for mass spectrometry, leading to a stronger signal.[4]

• Introduce a fluorescent or UV-absorbing tag for detection by HPLC-FLD or HPLC-UV.[11]

Q4: When should I use a stable isotope-labeled internal standard?

A4: A stable isotope-labeled internal standard (e.g., d4-histamine) is highly recommended for methods that are susceptible to significant and variable matrix effects, such as LC-MS/MS.[5] Since the internal standard has a similar chemical structure and elution profile to the native histamine, it experiences similar matrix effects. By measuring the ratio of the native analyte to the labeled internal standard, you can accurately correct for signal suppression or enhancement.

Q5: What are the regulatory limits for histamine in fish?

A5: Regulatory limits for histamine in fish vary by country and region. For example:

• United States (FDA): The action level is 50 ppm (mg/kg).[12] More recently, the FDA updated its Compliance Policy Guide, reducing the acceptable level to 35 ppm.[12]

• European Union: The limits vary depending on the fish species and product type, generally ranging from 100 mg/kg to 200 mg/kg.[13]

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation and SPE

This protocol describes a general procedure for extracting and cleaning up histamine from fish samples.

• Homogenization: Homogenize 5 grams of fish tissue with 20 mL of 10% trichloroacetic acid (TCA).

• Centrifugation: Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter.

• SPE Column Conditioning: Condition a cation-exchange SPE cartridge by washing with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the filtered extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water followed by 5 mL of methanol to remove interfering substances.

• Elution: Elute the histamine from the cartridge with 5 mL of a solution of 5% ammonia (B1221849) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Derivatization of Histamine with Dansyl Chloride for HPLC-FLD Analysis

This protocol is adapted from established methods for the derivatization of biogenic amines.[11]

• pH Adjustment: To 100 µL of the cleaned-up sample extract (from Protocol 1), add 200 µL of saturated sodium bicarbonate solution to adjust the pH to approximately 9.

• Derivatization Reaction: Add 400 µL of dansyl chloride solution (10 mg/mL in acetone) to the sample.

• Incubation: Vortex the mixture and incubate at 60°C for 45 minutes in the dark.

• Reaction Quenching: Add 100 µL of 25% ammonium (B1175870) hydroxide (B78521) to quench the reaction by reacting with the excess dansyl chloride.

• Solvent Evaporation: Evaporate the acetone (B3395972) from the mixture.

• Extraction: Add 500 µL of toluene, vortex, and centrifuge.

• Final Preparation: Transfer the upper organic layer to a new vial, evaporate to dryness, and reconstitute in the mobile phase for HPLC analysis.

Visualizations

References

• 1. Development of the High Sensitivity and Selectivity Method for the Determination of Histamine in Fish and Fish Sauce from Vietnam by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Development of an Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Biogenic Amines in Fish Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Measurement of plasma histamine by stable isotope dilution gas chromatography-mass spectrometry: methodology and normal values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Influence of Sample Matrix on Determination of Histamine in Fish by Surface Enhanced Raman Spectroscopy Coupled with Chemometric Modelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Validation of standard method EN ISO 19343 for the detection and quantification of histamine in fish and fishery products using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. Influence of Sample Matrix on Determination of Histamine in Fish by Surface Enhanced Raman Spectroscopy Coupled with Chemometric Modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agqlabs.us.com [agqlabs.us.com]
• 13. Histamine Testing For Fish and Fishery Products - Eurofins Scientific [eurofins.in]

Technical Support Center: Histamine-Free Laboratory Glassware

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing, troubleshooting, and managing histamine (B1213489) contamination in laboratory glassware. Adherence to these protocols is crucial for ensuring the accuracy and reproducibility of sensitive biological assays.

Troubleshooting Guide

Unexpected or inconsistent experimental results can sometimes be traced back to histamine contamination of glassware. This guide addresses specific issues and provides actionable solutions.

Problem	Potential Cause	Recommended Action
Inconsistent cell response in bioassays	Residual histamine on glassware is activating or desensitizing cells, leading to variable results.	1. Implement the rigorous acid-base washing protocol outlined in this guide. 2. Validate the cleaning procedure using a sensitive histamine detection assay. 3. As a temporary measure, use polypropylene (B1209903) labware, which has minimal histamine binding.[1]
High background signal in histamine-sensitive assays	Histamine leached from improperly cleaned glassware is contaminating the assay reagents.	1. Segregate glassware used for high-concentration histamine work from general lab use. 2. Perform a final rinse with a solution known to reduce histamine binding, such as a phosphate (B84403) buffer, followed by several rinses with histamine-free, high-purity water.[1]
Failure to replicate previously successful experiments	A change in glassware cleaning procedures or detergents has led to histamine carryover.	1. Review and standardize the glassware cleaning SOP across all lab personnel. 2. Ensure that all detergents and cleaning agents are thoroughly removed by extensive rinsing, as residues can interfere with assays.[2][3]
Gradual decline in assay performance over time	A cumulative buildup of histamine on inadequately cleaned glassware.	1. Institute a periodic deep cleaning or "stripping" of all relevant glassware using a more aggressive cleaning method (e.g., extended acid soak). 2. Re-validate the cleaning protocol to ensure its continued effectiveness.

Frequently Asked Questions (FAQs)

Q1: What is histamine, and why is it a concern in the laboratory?

Histamine is a biogenic amine that acts as a potent signaling molecule in various physiological processes. In a laboratory setting, trace amounts of histamine contamination on glassware can lead to spurious results in sensitive biological assays, such as cell-based assays, immunoassays, and pharmacology studies, by causing unintended receptor activation or desensitization.

Q2: What are the primary sources of histamine contamination in a lab?

The primary sources include:

• Cross-contamination: From previous experiments using high concentrations of histamine.

• Biological sources: Bacterial or fungal contamination, as some microbes can produce histamine.[4]

• Reagents: Certain media components or supplements can be a source of histamine.

Q3: Can I rely on standard glassware cleaning procedures to remove histamine?

Standard procedures may not be sufficient. Histamine can bind significantly to glass surfaces.[1][5] A dedicated and validated cleaning protocol is necessary to ensure its complete removal. For critical applications, new glassware should be pre-cleaned by soaking in an acid solution before its first use.[2][3][6][7]

Q4: Is there a difference between depyrogenation and histamine removal?

Yes. Depyrogenation is a process, typically involving high heat, designed to remove pyrogens (fever-inducing substances), primarily bacterial endotoxins. While some depyrogenation methods might reduce histamine levels, they are not specifically designed or validated for complete histamine removal. A targeted chemical cleaning approach is more reliable for histamine decontamination.

Q5: What type of labware is a suitable alternative to glass to avoid histamine binding?

Polystyrene and polypropylene plastics show minimal histamine binding and can be excellent alternatives for sample collection and storage, especially when dealing with low concentrations of histamine.[1][8]

Q6: How can I validate that my glassware is histamine-free?

Validation involves performing a "rinse test." After cleaning, rinse the glassware with a known volume of histamine-free, high-purity water. Then, analyze the rinse water using a sensitive histamine detection method, such as a commercial ELISA kit. The histamine level in the rinse water should be below the detection limit of the assay.

Experimental Protocols

Protocol 1: Rigorous Cleaning of Laboratory Glassware for Histamine Removal

This protocol is designed to remove histamine that can adsorb to glass surfaces.

Materials:

• Laboratory-grade detergent (e.g., Alconox, Labolene)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• High-purity, histamine-free water (e.g., HPLC-grade or equivalent)

• Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves.

Procedure:

• Initial Rinse: Immediately after use, rinse glassware with tap water to remove gross contamination.

• Detergent Wash: Submerge and scrub the glassware in a hot solution of laboratory-grade detergent. Use a non-abrasive brush to clean all surfaces thoroughly.

• Tap Water Rinse: Rinse the glassware extensively with running tap water to remove all traces of detergent. A minimum of six rinses is recommended.[7]

• Acid Wash: Submerge the glassware in a 1 M HCl solution for at least one hour. This step is crucial for displacing bound histamine.[1]

• Tap Water Rinse: Thoroughly rinse the glassware with tap water to remove the acid.

• Base Wash: Submerge the glassware in a 1 M NaOH solution for at least one hour to remove any remaining organic residues.

• Final Rinse: Rinse the glassware multiple times (at least 6-10 times) with high-purity, histamine-free water to remove all traces of cleaning agents and ions.

• Drying: Dry the glassware in a hot air oven. To prevent re-contamination, cover the openings with aluminum foil before placing it in the oven.

• Storage: Store the clean glassware in a dust-free, protected environment.

Protocol 2: Validation of Histamine Removal using a Rinse Test and ELISA

This protocol describes how to verify the effectiveness of the cleaning procedure.

Materials:

• Cleaned glassware to be tested

• Histamine-free, high-purity water

• Commercial Histamine ELISA Kit

• Sterile polypropylene collection tubes

Procedure:

• Rinse Sample Collection: Take a representative piece of glassware that has undergone the complete cleaning protocol. Add a defined volume of histamine-free, high-purity water (e.g., 10 mL for a 100 mL beaker) to the glassware.

• Extraction: Agitate the water to ensure it comes into contact with the entire inner surface of the glassware. Let it stand for 15 minutes.

• Sample Transfer: Carefully transfer the rinse water to a sterile polypropylene tube.

• Histamine Quantification: Analyze the histamine concentration in the rinse water using a commercial histamine ELISA kit. Follow the manufacturer's instructions precisely.

• Analysis: The histamine concentration in the rinse sample should be below the lower limit of detection of the ELISA kit. This result provides documented evidence that the cleaning procedure is effective.

Quantitative Data Summary

Treatment/Agent	Effect on Histamine Binding to Glass	Reference
0.1 M Hydrochloric Acid (HCl)	Prevents histamine binding	[1]
Potassium Phosphate Buffers	Prevents histamine binding	[1]
EDTA	Prevents histamine binding	[1]
Albumin	Reduces histamine binding	[1]
Formic Acid	Reduces histamine binding	[1]
Ethanol	Reduces histamine binding	[1]

Visualizations

Caption: Workflow for glassware cleaning and validation.

Caption: Troubleshooting decision tree for histamine contamination.

References

• 1. Binding of histamine by glass surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 清洁实验室玻璃器皿 [sigmaaldrich.com]
• 3. SOP for Glassware Washing | Pharmaguideline [pharmaguideline.com]
• 4. cellculturecompany.com [cellculturecompany.com]
• 5. deepdyve.com [deepdyve.com]
• 6. ijnrd.org [ijnrd.org]
• 7. Glassware Washing Hazards : USDA ARS [ars.usda.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Histamine Derivatization Reactions

Welcome to the technical support center for histamine (B1213489) derivatization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatizing agents for histamine analysis?

A1: The most commonly used derivatizing agents for histamine analysis, particularly for methods involving high-performance liquid chromatography (HPLC) with fluorescence detection, are o-phthalaldehyde (B127526) (OPA) and dansyl chloride.[1][2][3] OPA is often favored due to its rapid reaction kinetics and the high sensitivity of the resulting fluorescent isoindole derivative.[4] Fluorescamine (B152294) is another agent that can be used, though it may lead to less stable products.[1]

Q2: What is the optimal pH for the derivatization of histamine with OPA?

A2: The derivatization of histamine with OPA is highly dependent on pH and requires an alkaline environment.[4][5] The optimal reaction pH is consistently reported to be in the range of 9.0 to 11.0.[4] A borate (B1201080) buffer with a pH of approximately 10.4 is frequently cited as the optimal condition for this reaction.[4][5][6]

Q3: What is the recommended pH for derivatizing histamine with dansyl chloride?

A3: Similar to OPA, the dansylation of histamine requires an alkaline pH for optimal results.[3] A sodium bicarbonate/sodium carbonate buffer with a pH of 10.0 has been identified as suitable for the derivatization of biogenic amines, including histamine, with dansyl chloride.[3] It has been observed that at a pH of 11, the derivatization of histamine can be significantly reduced.[7]

Q4: How long does the derivatization reaction typically take?

A4: The reaction time for derivatization can vary depending on the reagent. The reaction with OPA is very rapid, often completing within 1.5 to 10 minutes at room temperature.[4][6] For dansyl chloride, a reaction time of 45 minutes at 60°C has been used to ensure quantitative conversion.[3]

Troubleshooting Guide

Q1: My fluorescent signal is weak or non-existent after derivatization with OPA. What are the possible causes?

A1: Several factors can contribute to a weak or absent fluorescent signal:

• Incorrect pH: The derivatization reaction is highly sensitive to pH. Ensure that your reaction buffer is within the optimal alkaline range of pH 9.0-11.0.[4]

• Suboptimal Reaction Time: While the OPA reaction is fast, insufficient time can lead to incomplete derivatization. Conversely, extended reaction times may cause degradation of the fluorescent product.[4][5]

• Reagent Degradation: OPA solutions, especially the working solution containing a thiol or sulfite (B76179), have limited stability and should be prepared fresh. Stock solutions should be stored at 4°C and used within a few days.[4][5]

• Instability of the Derivative: The stability of the histamine-OPA derivative can be influenced by the reaction conditions. Some protocols suggest that acidification after derivatization can help stabilize the product, while others have found that alkalization to a pH of around 12.9 can be crucial for stability.[8]

Q2: I am seeing inconsistent results in my histamine derivatization. What should I check?

A2: Inconsistent results often stem from a lack of control over critical reaction parameters:

• pH Control: Verify the pH of your borate buffer before each experiment. The optimal pH of around 10.4 should be consistently maintained.[5][6]

• Fresh Reagents: Prepare the OPA working solution fresh daily. The stock solution should not be kept for more than three days at 4°C.[5]

• Precise Reaction Timing: Use a consistent and optimized reaction time. The derivatization is rapid, and variations in timing can lead to variability in the results.[5]

• Sample Matrix Effects: Complex biological matrices can interfere with the derivatization reaction. Ensure your sample preparation method, which may include homogenization in perchloric acid and purification via cation-exchange chromatography, is robust and reproducible.[5]

Q3: My chromatogram shows interfering peaks close to my histamine derivative. How can I improve the separation?

A3: Co-elution of interfering peaks is a common chromatographic challenge. Consider the following optimization strategies:

• Mobile Phase pH: The pH of the mobile phase can significantly affect the retention time and separation of histamine from other compounds. For instance, using a phosphate (B84403) buffer at pH 6.0 has been shown to effectively separate histamine from other amino acids.[6]

• Organic Modifier: Adjusting the percentage of the organic solvent (e.g., methanol (B129727) or acetonitrile) in the mobile phase can alter the retention times of your compounds of interest and interfering substances.[6]

• Ion-Pair Reagent: The concentration of an ion-pair reagent can be optimized to improve the resolution between histamine and other components in the sample.[6]

Quantitative Data Summary

Parameter	o-Phthalaldehyde (OPA)	Dansyl Chloride	Fluorescamine
Optimal pH	9.0 - 11.0 (typically ~10.4)[4][6][9][10]	~10.0[3]	Not specified, but reaction is pH-dependent[11]
Buffer System	0.1 M Borax[6]	NaHCO3/Na2CO3[3]	Not specified
Reaction Time	1.5 - 10 minutes[4][6]	~45 minutes[3]	A few minutes[1]
Reaction Temp.	Room Temperature[5]	60 °C[3]	Not specified
Derivative Stability	Can be unstable, may require pH adjustment post-reaction[5][8]	Stable for >24h at room temperature[3]	Can be unstable[1]

Experimental Protocols

Protocol 1: Histamine Derivatization with OPA

This protocol is a generalized procedure based on common methods for pre-column derivatization with OPA for HPLC analysis.

• Reagent Preparation:

  • 0.1 M Borate Buffer (pH 10.4): Dissolve an appropriate amount of boric acid in water and adjust the pH to 10.4 using a concentrated sodium hydroxide (B78521) solution.[4]

  • OPA Stock Solution (25 mM OPA, 125 mM Sodium Sulfite): Dissolve 17 mg of OPA in 0.5 mL of methanol. To this, add 0.5 mL of 1.25 M sodium sulfite and 4 mL of 0.1 M borate buffer (pH 10.4). This solution should be stored at 4°C and prepared fresh every three days.[6]

  • OPA Working Solution (5 mM): Prepare fresh before each analysis by diluting the stock solution 1:5 with 0.1 M borate buffer (pH 10.4).[4]

• Derivatization Procedure:

  • In a suitable reaction vial, mix your sample or standard solution with the OPA working solution. A common ratio is 10 parts sample to 1 part reagent (e.g., 20 µL sample + 2 µL working solution).[6]

  • Vortex the mixture briefly.

  • Allow the reaction to proceed at room temperature for a fixed time, typically between 1.5 and 10 minutes.[4][6] It is crucial to optimize this time for your specific conditions.

  • Immediately inject the derivatized sample into the HPLC system.

Visualizations

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. tandfonline.com [tandfonline.com]
• 3. Determination of Biogenic Amines in Different Parts of Lycium barbarum L. by HPLC with Precolumn Dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A comparison of fluorescence versus chemiluminescence detection for analysis of the fluorescamine derivative of histamine by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

challenges in measuring histamine in human urine samples

This guide is intended for researchers, scientists, and drug development professionals. It provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to address the common challenges associated with the quantification of histamine (B1213489) in human urine samples.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding urinary histamine analysis, from sample collection to data interpretation.

Q1: Why is a 24-hour urine collection recommended over a random/spot collection?

A 24-hour urine collection is preferred because it provides a more accurate representation of histamine production over a longer period, minimizing the impact of diurnal variations and short-term fluctuations.[1] Histamine release can be episodic, and a 24-hour sample averages out these peaks and troughs, offering a more stable and clinically relevant baseline.

Q2: What is the purpose of adding hydrochloric acid (HCl) to the urine collection container?

Hydrochloric acid is used as a preservative to acidify the urine. This acidification inhibits the enzymatic activity of histaminase (diamine oxidase or DAO) and prevents the bacterial degradation of histamine, ensuring its stability during the collection and storage period.

Q3: Can I still use a urine sample that was collected without an acid preservative?

Using a non-acidified sample is not recommended as it can lead to falsely low histamine values due to degradation. If it is the only sample available, it should be acidified as soon as possible, and the results should be interpreted with caution, noting the deviation from the standard protocol.

Q4: Which medications and foods should be avoided before and during urine collection?

To ensure accurate results, patients should avoid certain substances that can interfere with histamine levels.

Substance Category	Examples	Recommended Washout Period	Rationale
Medications	Antihistamines (H1 & H2 blockers), Oral Corticosteroids, Mast Cell Stabilizers	3-7 days (if medically permissible)	These medications can suppress histamine release or block its effects, potentially leading to falsely low results.
High-Histamine Foods	Aged cheeses, cured meats, fermented foods (sauerkraut), spinach, eggplant, avocado, alcohol (especially red wine)	At least 24 hours	Ingestion of histamine-rich foods can lead to transiently elevated urinary histamine levels that do not reflect endogenous production.[2]

Q5: My urinary histamine results do not correlate with my patient's allergy-like symptoms. Why?

Urinary histamine levels do not always correlate directly with acute allergic symptoms.[1] Histamine released from mast cells is rapidly metabolized, and only a small fraction is excreted unchanged in the urine. The timing of sample collection relative to the onset of symptoms is critical; blood histamine peaks within 10-15 minutes and normalizes within an hour, making it difficult to capture in a urine sample collected later.[1] Measuring stable histamine metabolites, such as N-methylhistamine, can sometimes provide a more reliable indication of systemic histamine release.[3]

II. Assay Selection and Performance

Choosing the right analytical method is critical for reliable quantification. The two most common methods are Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of ELISA and LC-MS/MS for the quantification of histamine and its metabolites in urine.

Performance Parameter	ELISA (Competitive)	LC-MS/MS
Principle	Antigen-antibody binding with colorimetric detection.	Chromatographic separation followed by mass-to-charge ratio detection.[4][5]
Specificity	High, but potential for cross-reactivity with structurally similar molecules.[4][5]	Very High; can distinguish between histamine and its metabolites.[4][5]
Sensitivity (Typical LOQ)	Moderate (~0.1 - 1.0 ng/mL)	High (~0.22 ng/mL or 2.0 nmol/L for histamine)[6]
Accuracy (% Recovery)	Good (Can be matrix-dependent, typically 95-115%)[7]	Excellent (Often >98%)[6][7]
Precision (CV%)	Good (Intra-assay: <10%, Inter-assay: <15%)[7]	Excellent (Intra-assay: <5%, Inter-assay: <10%)[3][6][7]
Sample Throughput	High (suitable for large batches).[4]	Moderate to High (automation dependent).[4]
Cost & Expertise	Lower initial cost, less technical expertise required.[5][8]	Higher initial and operational costs, requires specialized expertise.[5]

LOQ: Limit of Quantification; CV: Coefficient of Variation. Data is compiled from various sources and may vary between specific assays and laboratories.

III. Troubleshooting Guides

This section provides solutions to common problems encountered during urinary histamine ELISA experiments.

Troubleshooting Common ELISA Issues

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Signal	1. Insufficient Washing: Residual enzyme conjugate remains in wells. 2. Reagent Contamination: Contaminated buffers or substrate. 3. Incorrect Blocking: Non-specific binding sites on the plate are not fully blocked. 4. Excessive Antibody/Conjugate Concentration: Concentrations are too high.	1. Increase the number of wash cycles and ensure complete aspiration of wash buffer after each step. Add a 30-second soak time for each wash.[1][9] 2. Prepare fresh buffers. Ensure the TMB substrate is colorless before use.[1] 3. Increase blocking incubation time or try a different blocking agent.[9] 4. Titrate the detection antibody and enzyme conjugate to determine the optimal concentration.
Poor Standard Curve	1. Improper Standard Preparation: Inaccurate dilution or degradation of the standard. 2. Pipetting Error: Inaccurate or inconsistent pipetting. 3. Incorrect Incubation Time/Temp: Deviation from protocol. 4. Incorrect Curve Fit: Using an inappropriate regression model.	1. Reconstitute a fresh vial of standard. Perform serial dilutions carefully. Do not reuse diluted standards.[2][10] 2. Check pipette calibration. Use fresh tips for every transfer.[2][11] 3. Adhere strictly to the incubation times and temperatures specified in the protocol.[2] 4. Use a 4-Parameter Logistic (4-PL) curve fit, which is typically recommended for competitive ELISAs.[10]
Poor Replication (High CV% in Duplicates)	1. Inconsistent Pipetting: Variation in volumes added to replicate wells. 2. Plate Washing Inconsistency: Uneven washing across the plate. 3. Sample Inhomogeneity: Particulate matter or insufficient mixing of urine samples. 4. Edge Effects: Temperature or evaporation gradients across the plate.	1. Ensure proper pipetting technique. Use a multichannel pipette for adding common reagents to minimize time variance.[11] 2. Use an automated plate washer if available. If washing manually, ensure all wells are treated identically. 3. Centrifuge urine samples to pellet any precipitates before analysis. Mix samples thoroughly before pipetting.[12] 4. Ensure the plate is sealed properly during incubations and incubate in a stable temperature environment. Avoid stacking plates.[13]
Low or No Signal	1. Omission of a Key Reagent: A reagent (e.g., primary antibody, conjugate) was forgotten. 2. Reagent Inactivity: Expired or improperly stored reagents. 3. Inhibitor in Sample/Buffer: Presence of substances like sodium azide (B81097) that inhibit HRP. 4. Incorrect Sample pH: Urine sample pH is outside the optimal range for the assay (typically pH 6-8).	1. Carefully review the protocol steps. Prepare a checklist to ensure all reagents are added in the correct order.[2] 2. Check the expiration dates of all kit components. Ensure they have been stored at the recommended temperature.[13] 3. Do not use buffers containing sodium azide with HRP-based assays.[2] 4. Check the pH of urine samples. Adjust with 0.1 N HCl or NaOH if necessary.

Troubleshooting Logic Diagram

// Nodes start [label="High Background or\nUnexpectedly High Results", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; q1 [label="Is the Negative Control\n(Zero Standard) also high?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Path for Yes from q1 a1 [label="Issue is likely non-specific binding\nor reagent-related."]; q2 [label="Was washing protocol\nfollowed rigorously?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; a2_yes [label="Increase blocking time/concentration.\nCheck for conjugate/antibody\nconcentration issues.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; a2_no [label="Increase number of washes.\nEnsure complete aspiration.\nAdd a soak step.", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Path for No from q1 b1 [label="Issue is likely sample-specific\nor due to contamination."]; q3 [label="Was patient diet and medication\ncontrolled prior to collection?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; b2_yes [label="Consider sample matrix effects.\nDilute sample further and re-test.\nCheck for cross-contamination\nbetween wells.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; b2_no [label="Result may be artifactually high.\nRecommend recollection with\nproper patient preparation.", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> q1; q1 -> a1 [label=" Yes"]; a1 -> q2; q2 -> a2_no [label=" No"]; q2 -> a2_yes [label=" Yes"];

q1 -> b1 [label=" No"]; b1 -> q3; q3 -> b2_no [label=" No"]; q3 -> b2_yes [label=" Yes"]; } dot Caption: Troubleshooting decision tree for high background signal.

IV. Experimental Protocols & Workflows

Histamine Metabolism Pathway

Understanding the metabolic fate of histamine is crucial for interpreting results, especially when considering the measurement of metabolites as an alternative to histamine itself.

// Nodes Histidine [label="L-Histidine", fillcolor="#FBBC05", fontcolor="#202124"]; Histamine [label="Histamine", shape=ellipse, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; NMH [label="N-methylhistamine"]; IAA [label="Imidazole Acetic Acid"]; MIAA [label="Methylimidazole\nAcetic Acid"]; Urine [label="Urinary Excretion", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Enzymes HDC [label="Histidine\nDecarboxylase", shape=plaintext, fontcolor="#5F6368"]; HNMT [label="HNMT", shape=plaintext, fontcolor="#5F6368"]; DAO [label="DAO", shape=plaintext, fontcolor="#5F6368"]; MAO [label="MAO/ALDH", shape=plaintext, fontcolor="#5F6368"];

// Connections Histidine -> Histamine; Histamine -> NMH; Histamine -> IAA; NMH -> MIAA;

Histamine -> Urine [style=dashed]; NMH -> Urine [style=dashed]; MIAA -> Urine [style=dashed]; IAA -> Urine [style=dashed];

// Edge Labels edge [style=dotted, arrowhead=none, fontcolor="#202124"]; HDC -> Histamine; HNMT -> NMH; DAO -> IAA; MAO -> MIAA; } dot Caption: Simplified histamine metabolism pathway.

General Experimental Workflow

The entire process from patient preparation to final data analysis requires careful attention to detail at each step.

// Nodes Prep [label="Patient Prep\n(Diet/Meds)"]; Collect [label="24hr Urine Collection\n(with HCl)"]; Store [label="Aliquoting &\nFreezing (-20°C)"]; SamplePrep [label="Sample Thawing\n& Centrifugation"]; Assay [label="ELISA or\nLC-MS/MS"]; Read [label="Plate Reading or\nMS Detection"]; Calculate [label="Standard Curve\nCalculation"]; Interpret [label="Data Interpretation\n& Reporting"];

// Connections Store -> SamplePrep [lhead=cluster_ana, ltail=cluster_pre]; Read -> Calculate [lhead=cluster_post, ltail=cluster_ana]; } dot Caption: Overview of the urinary histamine analysis workflow.

Protocol 1: Urinary Histamine Competitive ELISA

This protocol is a representative example based on commercially available competitive ELISA kits. Always refer to the specific kit insert for detailed instructions.

• Reagent Preparation:

  • Allow all kit components and urine samples to equilibrate to room temperature for at least 30 minutes.

  • Prepare working solutions of wash buffer and other reagents as instructed in the kit manual.

• Sample Acylation (If Required):

  • Many kits require an acylation step to derivatize the histamine, which increases its immunodetection.

  • Pipette standards, controls, and urine samples (typically 10-25 µL) into a separate reaction plate or microfuge tubes.

  • Add Acylation Buffer, followed by freshly prepared Acylation Reagent to all wells/tubes.

  • Incubate for the time specified in the manual (e.g., 45 minutes) at room temperature, often with shaking.

• Immunoassay:

  • Pipette the acylated standards, controls, and samples into the appropriate wells of the antibody-coated microplate.

  • Add the Histamine-Enzyme Conjugate to each well.

  • Add the specific Antiserum (antibody) to each well.

  • Seal the plate and incubate for the specified time (e.g., 3 hours at room temperature or overnight at 2-8°C), typically with shaking.

• Washing:

  • Aspirate the contents of the wells.

  • Wash the plate 3-4 times with 300-400 µL of working Wash Buffer per well. Ensure complete aspiration between washes by inverting the plate and blotting it on absorbent paper.

• Substrate Incubation:

  • Add 100-150 µL of TMB Substrate solution to each well.

  • Incubate in the dark at room temperature for 15-30 minutes. A blue color will develop.

• Stopping and Reading:

  • Add 50-100 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Read the absorbance of each well on a microplate reader at 450 nm within 15 minutes.

• Calculation:

  • Calculate the average absorbance for each set of duplicates.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations using a 4-parameter logistic (4-PL) curve-fitting model.

  • Determine the histamine concentration of the samples by interpolating their absorbance values from the standard curve. Multiply by any dilution factors used.

Protocol 2: Urinary Histamine LC-MS/MS

This protocol outlines a general procedure for histamine quantification. Method parameters must be optimized for the specific instrumentation used.

• Internal Standard Preparation:

  • Prepare a working solution of a stable isotope-labeled internal standard (e.g., histamine-d4) in an appropriate solvent (e.g., 0.1% formic acid in water).

• Sample Preparation:

  • Thaw urine samples at room temperature and vortex to mix.

  • Centrifuge samples at ~10,000 x g for 5 minutes to pellet particulates.

  • Perform a simple "dilute-and-shoot" preparation: In a clean vial, combine 10 µL of urine supernatant with 990 µL of a precipitation solvent (e.g., acetonitrile (B52724) containing the internal standard).[14][15]

  • Vortex vigorously for 1 minute, then centrifuge at high speed (~14,000 x g) for 10 minutes to pellet precipitated proteins.

  • Transfer the supernatant to an autosampler vial for injection.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is typically used for retaining the polar histamine molecule.[14][15]

    • Mobile Phase A: Acetonitrile with 0.1% formic acid.

    • Mobile Phase B: Water with 0.1% formic acid.

    • Gradient: Run a gradient from high organic (e.g., 95% A) to increasing aqueous (e.g., to 50% B) over several minutes to elute histamine.

    • Flow Rate: Typically 0.3-0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization, Positive (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor specific precursor-to-product ion transitions for both histamine (e.g., m/z 112 -> 95) and its internal standard (e.g., histamine-d4, m/z 116 -> 99). These transitions must be optimized on the specific instrument.

• Data Analysis:

  • Integrate the peak areas for both the analyte (histamine) and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Generate a calibration curve by plotting the peak area ratios of the calibrators against their concentrations.

  • Determine the concentration of histamine in the urine samples by applying the peak area ratio to the regression equation of the calibration curve.

References

• 1. sinobiological.com [sinobiological.com]
• 2. novateinbio.com [novateinbio.com]
• 3. A quantitative LC/MS method targeting urinary 1-methyl-4-imidazoleacetic acid for safety monitoring of the global histamine turnover in clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The advantages and the limitations of LC-MS/MS and Elisa methods in bioanalysis. | Biotrial [biotrial.com]
• 6. Histamine metabolite to basal serum tryptase ratios in systemic mastocytosis and hereditary alpha tryptasemia using a validated LC-MS/MS approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. kurabiotech.com [kurabiotech.com]
• 9. arp1.com [arp1.com]
• 10. ethosbiosciences.com [ethosbiosciences.com]
• 11. tecan.com [tecan.com]
• 12. sinobiological.com [sinobiological.com]
• 13. ELISA Troubleshooting Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. Development of a HILIC-MS/MS method for the quantification of histamine and its main metabolites in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Variability in Histamine Release Assays

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to help you troubleshoot and minimize variability in your histamine (B1213489) release assays. Below, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) in a clear question-and-answer format. This guide also includes detailed experimental protocols, quantitative data summaries, and visualizations to enhance your understanding and experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in histamine release assays?

A: Variability in histamine release assays can stem from several factors, categorized as biological, technical, and assay-specific.

• Biological Variability: This includes donor-to-donor differences in basophil reactivity, cell viability, and the presence of interfering substances in blood samples.[1] The patient's clinical status, including ongoing allergic reactions or recent exposure to allergens, can also significantly impact results.[2][3]

• Technical Variability: Inconsistent pipetting, improper mixing of reagents, temperature fluctuations during incubation, and incorrect timing of steps are major contributors.[4][5] Plate edge effects, where wells on the periphery of a microplate behave differently, can also introduce variability.[6]

• Assay-Specific Variability: This relates to the choice of assay method (e.g., ELISA vs. fluorometric), the quality and concentration of reagents like anti-IgE antibodies or specific allergens, and the choice of anticoagulant for whole blood assays.[7][8]

Q2: How does cell viability affect the results of my histamine release assay?

A: Cell viability is critical for accurate and reproducible results. Low cell viability can lead to high spontaneous histamine release, where histamine leaks from non-viable cells, increasing the background signal and making it difficult to distinguish from stimulus-induced release.[9] This can result in a narrower dynamic range and reduced sensitivity of the assay. It is crucial to ensure high cell viability (typically >95%) before starting the experiment.

Q3: What is "spontaneous histamine release," and how can I minimize it?

A: Spontaneous histamine release is the release of histamine from basophils or mast cells in the absence of a specific stimulus.[10] High spontaneous release can indicate cell damage or stress.[10] Ideally, it should be less than 15% of the total histamine content. To minimize it:

• Handle cells gently during isolation and washing steps.

• Use fresh, high-quality reagents and culture media.

• Ensure optimal temperature and pH conditions throughout the assay.

• Avoid microbial contamination.

• For whole blood assays, proper sample collection and handling are crucial.[11]

Q4: Can the choice of anticoagulant affect my whole blood histamine release assay?

A: Yes, the choice of anticoagulant can influence basophil activation and subsequent histamine release. Heparin is commonly used as it is a physiological anticoagulant.[7][11] However, some studies suggest that heparin can, under certain conditions, modulate basophil reactivity.[7][12] It is important to be consistent with the anticoagulant used across all experiments to minimize this source of variability.

Troubleshooting Guides

Issue 1: High Background or High Spontaneous Histamine Release

Question: My negative control wells (spontaneous release) show a high signal, approaching the signal of my positive control. What could be the cause, and how can I fix it?

Answer:

High background noise can obscure the specific signal from your stimulus. Here are the common causes and solutions:

Potential Cause	Troubleshooting Steps
Poor Cell Health/Low Viability	- Assess cell viability using a method like trypan blue exclusion before starting the assay. Ensure viability is >95%.[9] - Handle cells gently during preparation to prevent premature lysis. - Use freshly isolated cells whenever possible.
Contaminated Reagents or Glassware	- Use fresh, sterile buffers and media. - Ensure all glassware and plasticware are properly cleaned and free of detergents or other contaminants. Histamine can adhere to glass, so plasticware is often preferred.[13]
Inadequate Washing (ELISA)	- Increase the number of wash steps after antibody and conjugate incubations.[14][15] - Ensure complete aspiration of wash buffer between steps to remove all unbound reagents.[6]
Sub-optimal Blocking (ELISA)	- Increase the concentration or incubation time of the blocking buffer to ensure all non-specific binding sites on the plate are covered.[5]
Pre-activated Cells	- If using whole blood, ensure the donor has not had a recent allergic reaction or significant exposure to allergens.[3] - Minimize the time between blood draw and the start of the assay.

Issue 2: Low or No Signal in Stimulated Wells

Question: My positive control and stimulated sample wells show a very weak signal, or no signal at all. What should I investigate?

Answer:

A weak or absent signal suggests a problem with cell stimulation or the detection part of the assay.

Potential Cause	Troubleshooting Steps
Ineffective Stimulus	- Confirm the concentration and activity of your stimulus (e.g., anti-IgE, allergen, calcium ionophore). Prepare fresh dilutions for each experiment. - Optimize the concentration of the stimulus; too high of a concentration can sometimes lead to non-responsiveness.
Incorrect Reagent Preparation or Addition (ELISA)	- Double-check all reagent dilutions and calculations.[15] - Ensure reagents were added in the correct order as specified by the protocol.[15] - Verify that the substrate for the enzyme has not expired and has been stored correctly (e.g., protected from light).[5]
Sub-optimal Incubation Times or Temperatures	- Ensure incubation steps are carried out at the recommended temperatures and for the specified durations.[5] Temperature fluctuations can significantly impact enzyme activity and binding kinetics.
Issues with Detection Antibody (ELISA)	- Ensure the primary and secondary antibodies are compatible.[14] - The concentration of the detection antibody may be too low; consider titrating to find the optimal concentration.[14]
Cell Non-responsiveness	- Some donors' basophils are inherently non-responsive to certain stimuli. If possible, screen multiple donors. - For IgE-mediated stimulation, ensure cells are properly sensitized if required by the protocol.

Issue 3: High Variability Between Replicates

Question: I am seeing significant differences in the readings between my replicate wells. How can I improve my precision?

Answer:

Poor reproducibility between replicates is often due to technical inconsistencies.

Potential Cause	Troubleshooting Steps
Inaccurate Pipetting	- Calibrate your pipettes regularly. - Use fresh pipette tips for each reagent and sample addition to avoid cross-contamination.[5] - Ensure consistent pipetting technique (e.g., immersion depth, speed of aspiration and dispensing).
Inadequate Mixing	- Thoroughly mix all reagents and cell suspensions before aliquoting into the plate wells.[14] - Gently tap the plate after adding reagents to ensure a uniform distribution in each well.
Temperature Gradients Across the Plate	- Ensure the entire plate is at a uniform temperature during incubation. Avoid stacking plates.[4] - Allow reagents to come to room temperature before use.[15]
Edge Effects	- To minimize evaporation from the outer wells, which can concentrate reagents, consider not using the outermost wells of the plate for samples. Alternatively, fill these wells with buffer or water.[6]
Inconsistent Washing	- If using an automated plate washer, ensure all nozzles are dispensing and aspirating uniformly. - If washing manually, apply the same force and duration to all wells.

Experimental Protocols

Protocol 1: Histamine Release from Human Basophils (Whole Blood)

This protocol describes an IgE-mediated histamine release assay using heparinized whole blood.

Materials:

• Heparinized whole blood from healthy donors

• Release Buffer (e.g., HEPES-buffered saline with Ca2+ and Mg2+)

• Anti-IgE antibody (positive control)

• Allergen of interest

• Hypotonic lysing solution (for total histamine)

• Ice bath

• 37°C water bath or incubator

• Microcentrifuge tubes

• Centrifuge

• Histamine ELISA kit

Procedure:

• Blood Collection: Collect blood into tubes containing heparin. Mix gently by inversion. The assay should be performed within a few hours of collection.[10][11]

• Assay Setup: Label microcentrifuge tubes for each condition (spontaneous release, positive control, total histamine, and different allergen concentrations).

• Spontaneous Release: Add 200 µL of whole blood and 200 µL of Release Buffer to the corresponding tube.

• Positive Control: Add 200 µL of whole blood and 200 µL of anti-IgE antibody (at a pre-determined optimal concentration) to the corresponding tube.

• Allergen Stimulation: Add 200 µL of whole blood and 200 µL of the allergen dilution to the respective tubes.

• Incubation: Mix all tubes gently and incubate at 37°C for 60 minutes.[10]

• Stopping the Reaction: Stop the histamine release by placing the tubes in an ice bath for 10 minutes.[10]

• Cell Pelletization: Centrifuge the tubes at 700 x g for 10 minutes at 4°C to pellet the cells.

• Supernatant Collection: Carefully collect the supernatants for histamine quantification using an ELISA kit.

• Total Histamine: To determine the total histamine content, mix 50 µL of whole blood with 950 µL of hypotonic lysing solution. Incubate at 37°C for 60 minutes, then vortex.[10]

• Histamine Quantification: Follow the instructions of the commercial histamine ELISA kit to measure the histamine concentration in the collected supernatants and the total histamine lysate.

• Data Analysis: Calculate the percentage of histamine release for each sample using the following formula: % Histamine Release = [(Sample Histamine - Spontaneous Release Histamine) / (Total Histamine - Spontaneous Release Histamine)] x 100

Protocol 2: Histamine Release from Mast Cells (RBL-2H3 Cell Line)

This protocol outlines an IgE-mediated degranulation assay using the RBL-2H3 mast cell line.

Materials:

• RBL-2H3 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Anti-DNP IgE

• DNP-BSA (antigen)

• Tyrode's buffer

• Triton X-100 (for total histamine release)

• 96-well plates

• Histamine ELISA kit

Procedure:

• Cell Culture and Sensitization: a. Culture RBL-2H3 cells in complete medium at 37°C in a 5% CO2 incubator. b. Seed cells in a 96-well plate and allow them to adhere. c. Sensitize the cells by incubating them with anti-DNP IgE (e.g., 0.5 µg/mL) in culture medium for 18-24 hours.[16][17]

• Cell Washing: Wash the sensitized cells twice with Tyrode's buffer to remove unbound IgE.

• Compound Treatment (for inhibition studies): Pre-incubate the cells with various concentrations of your test compound in Tyrode's buffer for 30 minutes at 37°C.[17]

• Stimulation: a. Induce histamine release by adding DNP-BSA (e.g., 100 ng/mL) to the wells.[16][17] b. For spontaneous release, add Tyrode's buffer instead of DNP-BSA. c. For total histamine release, lyse a separate set of untreated cells with Triton X-100 (e.g., 0.1%).[16]

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant for histamine analysis.

• Histamine Quantification: Measure the histamine concentration in the supernatants using a histamine ELISA kit.

• Data Analysis: Calculate the percentage of histamine release as described in Protocol 1.

Visualizations

IgE-Mediated Histamine Release Signaling Pathway

Caption: IgE-mediated signaling cascade leading to histamine release.

General Experimental Workflow for Histamine Release Assay

Caption: A generalized workflow for a typical histamine release assay.

References

• 1. Characteristics of histamine-releasing activity in the sera of patients with chronic idiopathic urticaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evidence for histamine release in chronic inducible urticaria – A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spontaneous histamine release in whole blood in patients before and after 4 months of specific immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. stjohnslabs.com [stjohnslabs.com]
• 5. hycultbiotech.com [hycultbiotech.com]
• 6. ELISA Troubleshooting Guide: Common Questions, Tips & Tricks | R&D Systems [rndsystems.com]
• 7. [The effect of heparin on release of histamine from basophils under the influence of MCAF/MCP-I in patients with bronchial asthma] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interference with the fluorometric histamine assay by biogenic amines and amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. novamedline.com [novamedline.com]
• 11. sceti.co.jp [sceti.co.jp]
• 12. [Histamine release properties of human basophils in response to various stimuli] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ELISA Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 15. ELISA Troubleshooting Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

stability of histamine standard solutions for calibration

This guide provides researchers, scientists, and drug development professionals with comprehensive information on the stability of histamine (B1213489) standard solutions for calibration. It includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a histamine stock solution?

A1: Histamine stock solutions are typically prepared from histamine dihydrochloride (B599025) salt. Common solvents include ultrapure water, 100 mM hydrochloric acid, or methanol (B129727).[1][2][3] For example, a 1000 mg/L stock solution can be prepared by dissolving 166 mg of histamine dihydrochloride in 100 mL of deionized water or 100 mM HCl.[1][4]

Q2: What are the recommended storage conditions for histamine stock solutions?

A2: For long-term storage, it is recommended to store histamine stock solutions at -20°C.[5] Some protocols also specify storage in a refrigerator at 4°C or 4 ± 2°C, where solutions in methanol or 0.1 M HCl have been shown to be stable for up to 3 months.[2][3] Aqueous solutions stored at 4°C or -18°C have demonstrated stability for at least 6 months.[6]

Q3: How often should I prepare fresh working standard solutions?

A3: It is best practice to prepare fresh working standard solutions daily from an intermediate stock solution.[7] Some protocols suggest that intermediate standards can be prepared fresh weekly.[7] A fresh set of standards should be prepared for every use to ensure the accuracy of the calibration curve.[5]

Q4: What is the stability of histamine in different solvents?

A4: Histamine is stable in various solvents under appropriate storage conditions. Acidic solutions, such as those prepared in 0.1 M HCl, are commonly used and can be stored at 4°C.[2] Methanolic solutions have also been shown to be stable for months when refrigerated.[3] Aqueous solutions are stable, especially when frozen, but low concentrations (<0.25 mg/ml) may show reduced activity after one month at room temperature (20°C).[6]

Q5: Can I freeze and thaw my histamine standard solutions?

A5: Yes, studies have shown that repeated freeze-thaw cycles (up to 5 times) do not substantially change the biological activity of histamine dihydrochloride solutions, even at low concentrations (10 µg/ml).[8][9] However, to minimize any potential for degradation, it is recommended to prepare aliquots of the stock solution to avoid multiple freeze-thaw cycles.[5]

Data on Stability of Histamine Standard Solutions

The following table summarizes storage conditions and stability data for histamine standard solutions from various sources.

Histamine Salt Form	Solvent	Concentration	Storage Temperature	Stated Stability Duration	Citation(s)
Histamine dihydrochloride	Methanol	10 g/L (Stock)	4 ± 2°C	3 months	[3]
Histamine dihydrochloride	Deionized Water	1000 mg/L (Stock)	4°C	Not specified, used for creating fresh daily standards	[4]
Histamine dihydrochloride	0.1 M HCl	10 mg/L (Stock)	4°C	Not specified, used for creating fresh daily standards	[2]
Histamine dihydrochloride	Not specified (dilutions)	Various	4°C or -18°C	At least 6 months	[6]
Histamine dihydrochloride	Not specified (dilutions)	≤ 0.25 mg/mL	20°C	Reduced activity after 1 month	[6]
Histamine (analytical standard)	Water	Not specified	-20°C	Expected to be stable
Histamine acid phosphate	Not specified	Not specified	Autoclaved, then stored	Minimum of 4 months	[8]

Troubleshooting Guide

Problem: My calibration curve is non-linear or has a poor fit (low R² value).

• Possible Cause 1: Pipetting Errors. Inaccurate or inconsistent pipetting of standards can introduce significant variability.

  • Solution: Ensure all pipettes are properly calibrated and use proper pipetting techniques. Use fresh pipette tips for each standard and reagent.[10]

• Possible Cause 2: Detector Saturation. At high concentrations, the detector (e.g., mass spectrometer or fluorescence detector) can become saturated, causing the signal to plateau.

  • Solution: Extend the dilution range of your standards to lower concentrations that fall within the linear range of the detector.[10]

• Possible Cause 3: Standard Degradation. Improperly stored or old standard solutions may have degraded, leading to inaccurate concentrations.

  • Solution: Prepare fresh working standards from a properly stored stock solution for each experiment.[5] Verify the stability of your stock solution if it has been stored for an extended period.

• Possible Cause 4: Matrix Effects (when using standard addition). Components in the sample matrix can interfere with the analysis, enhancing or suppressing the signal.

  • Solution: Ensure proper sample cleanup to remove interfering components. This may involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[10] Comparing a calibration curve made in solvent to one made in the sample matrix can help identify matrix effects.[11]

• Possible Cause 5: Improper Reagent Preparation. Incorrectly prepared or degraded derivatization reagents (e.g., o-phthaldialdehyde, OPA) or mobile phases can lead to inconsistent results.

  • Solution: Prepare all reagents freshly and according to the protocol. Ensure reagents are brought to room temperature before use and stored correctly.[10]

Problem: My measured histamine concentrations are consistently lower than expected.

• Possible Cause 1: Standard Degradation. The most common cause is the degradation of histamine in the standard solutions, especially if they are of low concentration and have been stored for a long time at room temperature.[6]

  • Solution: Prepare fresh standards. Check storage conditions and the age of the stock solution.

• Possible Cause 2: Adsorption to Glassware. Histamine may adhere to glass surfaces, which can be a problem when working with low concentration solutions.

  • Solution: It is recommended to avoid glassware when extracting or preparing histamine solutions. Use polypropylene (B1209903) or other suitable plastic labware.[5]

• Possible Cause 3: Incomplete Derivatization (for fluorescence detection methods). Factors such as incorrect pH, temperature, or degraded reagents can lead to an incomplete reaction between histamine and the derivatizing agent (e.g., OPA).

  • Solution: Optimize the derivatization reaction conditions, ensuring the correct pH and temperature are maintained. Prepare fresh derivatization reagents for each batch of analysis.[4]

Visualizations

Caption: Major enzymatic degradation pathways of histamine.[12][13]

Caption: Experimental workflow for assessing the stability of histamine standards.

Caption: Decision tree for troubleshooting a non-linear calibration curve.[10]

Experimental Protocols

Protocol 1: Preparation of Histamine Standard Solutions for HPLC

This protocol is a general guideline based on common practices for creating calibration standards.

• Materials:

  • Histamine dihydrochloride (analytical grade)[7]

  • Solvent: 100 mM Hydrochloric Acid (HCl) or HPLC-grade Methanol[1][3]

  • Volumetric flasks (Class A)

  • Calibrated pipettes

  • Polypropylene storage tubes[5]

• Procedure for Stock Solution (e.g., 1000 mg/L):

  • Accurately weigh 166.0 mg of histamine dihydrochloride.

  • Quantitatively transfer the powder to a 100 mL volumetric flask.

  • Add approximately 50 mL of solvent (100 mM HCl or Methanol) and swirl to dissolve completely.

  • Once dissolved, bring the volume up to the 100 mL mark with the solvent.

  • Mix thoroughly by inverting the flask multiple times. This is your Stock Standard (1000 mg/L) .

  • Transfer to polypropylene tubes for storage at 4°C or -20°C.[4]

• Procedure for Intermediate and Working Solutions:

  • Intermediate Standard (e.g., 100 mg/L): Pipette 10 mL of the 1000 mg/L Stock Standard into a 100 mL volumetric flask and dilute to the mark with your solvent. This can be prepared fresh weekly.[7]

  • Working Standards (e.g., 0.5, 1.0, 2.5, 5.0, 10.0 mg/L): Prepare a series of dilutions from the Intermediate Standard. For example, to make a 10.0 mg/L standard, pipette 1 mL of the 100 mg/L Intermediate Standard into a 10 mL volumetric flask and dilute to the mark.

  • It is highly recommended to prepare these working standards fresh daily before each analysis. [5][7]

Protocol 2: General Method for Histamine Stability Assessment

This protocol outlines a workflow to test the stability of your prepared histamine standards under your specific laboratory and storage conditions.

• Objective: To determine the stability of a prepared histamine standard solution over a defined period under specific storage conditions (e.g., refrigerated, frozen, room temperature).

• Methodology:

  • Prepare a batch of histamine standard solution (e.g., an intermediate concentration of 10 mg/L) following Protocol 1.

  • Dispense the solution into multiple, identical polypropylene tubes (aliquots), ensuring each tube is sealed tightly.

  • Analyze three aliquots immediately. This measurement serves as the "Time Zero" baseline concentration. The analytical method should be validated (e.g., HPLC-FLD or LC-MS/MS).

  • Divide the remaining aliquots into groups for each storage condition to be tested (e.g., Group A: 20°C, Group B: 4°C, Group C: -20°C).

  • At predetermined time intervals (e.g., 24 hours, 7 days, 1 month, 3 months, 6 months), retrieve three aliquots from each storage group.

  • Allow the aliquots to reach room temperature before analysis. For frozen samples, ensure they are completely thawed and mixed.

  • Analyze the samples using the same validated analytical method used for the Time Zero measurement.

  • Calculate the mean concentration for each time point and condition.

  • Assess stability by comparing the mean concentration at each time point to the Time Zero concentration. A common acceptance criterion is that the concentration should remain within ±10% of the initial value.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. akademisains.gov.my [akademisains.gov.my]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Development of a Rapid and Eco-Friendly UHPLC Analytical Method for the Detection of Histamine in Fish Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Stability of histamine dihydrochloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Possibilities of preparation and storage of standard histamine solutions - Prylutskyi - Russian Journal of Allergy [rusalljournal.ru]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. histamine degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting High Background in Colorimetric Histamine Assays

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you address the common challenge of high background in colorimetric histamine (B1213489) assays.

Frequently Asked Questions (FAQs)

Q1: What is considered high background in a colorimetric histamine assay?

A1: High background refers to elevated absorbance readings in your blank (reagent blank) or negative control wells, which should ideally have very low or no absorbance. This elevated baseline can mask the true signal from your samples and standards, leading to inaccurate quantification of histamine. A high background can significantly decrease the signal-to-noise ratio of your assay.

Q2: What are the primary causes of high background?

A2: High background in colorimetric histamine assays can stem from several factors, broadly categorized as reagent-related, procedure-related, or sample-related issues. Common culprits include:

• Contaminated Reagents: Buffers, substrates, or enzyme solutions may be contaminated with substances that react with the detection reagents.

• Non-Specific Binding: The detection antibody or other assay components may bind non-specifically to the wells of the microplate.

• Insufficient Washing: Inadequate washing between steps can leave behind unbound reagents, leading to a false positive signal.[1]

• Sample Interference: Components within the biological sample itself can interfere with the assay chemistry.[2]

• Improper Incubation Times or Temperatures: Deviating from the optimal incubation conditions can increase background signal.

Q3: How can I determine the source of the high background?

A3: A systematic approach using proper controls is the best way to pinpoint the source of high background. This involves running a series of blank wells, each omitting a single component of the reaction. For example:

• Reagent Blank: Contains all assay components except for the histamine standard or sample. A high signal here points to reagent contamination or interaction.

• Sample Blank: Contains the sample and all assay components except for the final color-developing reagent. This helps to correct for the intrinsic color or turbidity of the sample.[3]

By comparing the absorbance values of these different blanks, you can systematically identify the problematic reagent or step.

Troubleshooting Guides

This section provides detailed troubleshooting strategies for specific issues leading to high background in your colorimetric histamine assays.

Issue 1: High Absorbance in Reagent Blank

If you observe a high signal in your reagent blank, the problem likely lies with the assay reagents themselves.

Troubleshooting Workflow for Reagent-Related High Background

Caption: Troubleshooting workflow for reagent-related high background.

Experimental Protocol: Reagent Blank Analysis

• Prepare Wells: Set up a series of wells in a 96-well plate.

• Standard Reagent Blank: In the first set of wells, add all assay components (buffer, enzyme, substrate) except for the sample or histamine standard.

• Component Omission Blanks: In subsequent wells, repeat the setup for the standard reagent blank, but in each new set, omit one component at a time (e.g., one well without the enzyme, one without the substrate).

• Incubation and Reading: Incubate the plate according to the assay protocol and measure the absorbance at the appropriate wavelength.

• Analysis: A significant drop in absorbance upon the omission of a specific reagent indicates that this reagent is likely the source of the high background.

Issue 2: High Background in Sample Wells

If the reagent blank is acceptable, but you observe high background in your sample wells, the issue is likely related to the sample matrix itself.

Troubleshooting Workflow for Sample-Related High Background

Caption: Troubleshooting workflow for sample-related high background.

Experimental Protocol: Sample Preparation to Reduce Interference

• Sample Dilution:

  • Create a serial dilution of your sample using the provided assay buffer (e.g., 1:2, 1:5, 1:10).

  • Run the diluted samples in the assay. This can help to reduce the concentration of interfering substances.

• Deproteinization using Spin Columns:

  • For samples with high protein content, add the sample to a 10 kDa spin column.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the filtrate, which contains the histamine, and use it in the assay.[2]

• Acetone Precipitation:

  • Place your sample in a microcentrifuge tube.

  • Add four times the sample volume of cold (-20°C) acetone.

  • Vortex briefly and incubate at -20°C for 60 minutes.

  • Centrifuge at 13,000 x g for 10 minutes to pellet the precipitated protein.

  • Carefully decant the supernatant containing histamine for use in the assay.

Data Presentation: Impact of High Background

High background can significantly impact the accuracy of your results. The following table illustrates how an elevated background can skew the quantification of histamine.

Sample	Ideal Assay (Absorbance)	High Background Assay (Absorbance)	Ideal Assay (Calculated Histamine, ng/mL)	High Background Assay (Calculated Histamine, ng/mL)
Blank	0.050	0.250	0	0
Standard (10 ng/mL)	0.250	0.450	10	10
Standard (50 ng/mL)	0.850	1.050	50	50
Sample 1	0.450	0.650	25	20
Sample 2	0.650	0.850	37.5	30

Note: This is an illustrative example. Actual values will vary depending on the specific assay and conditions.

Histamine Signaling Pathways

Understanding the biological context of histamine is crucial for many research applications. Histamine exerts its effects by binding to four different G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.

H1 Receptor Signaling Pathway

Caption: H1 receptor signaling pathway.[4]

H2 Receptor Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Histamine Competitive ELISA Kit (EEL005) - Invitrogen [thermofisher.com]
• 3. [PDF] Comparison of Methods for Measuring Histamine by ELISA and HPLC-MS Assay In Vitro | Semantic Scholar [semanticscholar.org]
• 4. hygiena.com [hygiena.com]

Technical Support Center: Overcoming Histamine Adherence to Lab Equipment

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of histamine (B1213489) adherence to laboratory equipment, which can lead to inaccurate experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is histamine adherence to lab equipment a concern?

Histamine, a small amine compound, is known to adhere to various surfaces, particularly glass.[1][2] This non-specific binding can lead to a significant loss of the analyte from your sample, resulting in underestimation of histamine concentrations and inaccurate experimental data. In one study, 15% to 17% of histamine "disappeared" from samples during homogenization due to reversible binding to the homogenizer.[1]

Q2: What types of lab equipment are most prone to histamine adherence?

Glassware is well-documented to bind histamine significantly.[1][2] While some plastics also exhibit binding, the extent can vary. Polystyrene and quartz have been shown to have minimal histamine binding.[2] Polypropylene, a common plastic for lab consumables, has been observed to cause a significant loss of peptides over time, which may also apply to other small molecules like histamine.[3]

Q3: How can I prevent or minimize histamine from binding to my lab equipment?

There are several strategies you can employ:

• Material Selection: Whenever possible, use labware made of materials with low histamine binding, such as polystyrene or quartz.[2]

• Surface Passivation: Treat your glassware and other surfaces to make them more inert. This can be achieved through siliconization or coating with polyethylene (B3416737) glycol (PEG).[4][5]

• Use of Additives: Including certain agents in your buffers and solutions can help prevent histamine from interacting with container surfaces. Common additives include:

  • Bovine Serum Albumin (BSA): BSA can coat surfaces and prevent the adsorption of other molecules.[5][6] However, it may not be suitable for all applications, such as mass spectrometry.[5]

  • Mild, non-ionic detergents: Low concentrations (e.g., ~0.05%) of detergents like Tween-20 or Triton X-100 can be effective, especially for plasticware.[6][7]

  • High salt concentrations: While this can disrupt hydrophilic interactions, it must be used cautiously as it can also affect protein structure.[5][6]

• Proper Cleaning Protocols: Rigorous cleaning of labware is crucial to remove any adsorbed histamine from previous experiments.

Q4: What are the recommended cleaning procedures for labware used in histamine assays?

A thorough cleaning protocol is essential. Here is a general guide:

• Initial Rinse: As soon as possible after use, rinse the labware with tap water to remove any residual material.[8]

• Detergent Wash: Soak or scrub the labware with a laboratory-grade, phosphate-free detergent solution.[8][9]

• Tap Water Rinse: Rinse thoroughly with warm tap water to remove all detergent.[8]

• Acid Rinse: For glassware, an acid rinse with a solution like 10% hydrochloric acid or 20% nitric acid can help remove any remaining acid-soluble residues.[8]

• Deionized/Distilled Water Rinse: Rinse the labware multiple times (at least three to four times) with deionized or distilled water to remove all traces of acid and other contaminants.[8][10]

• Drying: Dry glassware in an oven. Plasticware should be dried at a lower temperature to prevent warping.[10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or inconsistent histamine readings in your assay	Histamine is adhering to your sample tubes, pipette tips, or plates.	1. Switch to low-binding microplates or tubes (e.g., polystyrene).[2] 2. Pre-treat your labware with a blocking agent like BSA or a siliconizing agent.[5] 3. Include a mild detergent (e.g., 0.01% Triton X-100) in your assay buffer.[7]
High background noise in your assay	Carryover of histamine from previously used and improperly cleaned labware.	1. Implement a rigorous cleaning protocol with acid and detergent washes for all reusable labware.[8][11] 2. Use disposable, sterile labware whenever possible.
Variable results between different batches of experiments	Inconsistent labware treatment or cleaning procedures.	1. Standardize your labware cleaning and surface passivation protocols. 2. Ensure all researchers in the lab are following the same procedures.

Experimental Protocols

Protocol 1: Passivation of Glassware with Polyethylene Glycol (PEG)

This protocol describes how to create an inert surface on glassware to minimize histamine binding.[4][12]

Materials:

• Glassware to be treated

• Acetone

• Potassium hydroxide (B78521) (KOH)

• Piranha solution (3:1 mixture of sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION REQUIRED

• Amino-silanization solution (e.g., a solution of (3-aminopropyl)triethoxysilane)

• NHS-ester polyethylene glycol (PEG)

• Reaction buffer (e.g., pH 8.5)

• Nitrogen gas

• Deionized water

Procedure:

• Cleaning:

  • Thoroughly clean the glassware with water and acetone.[12]

  • Etch the glass surface with potassium hydroxide, followed by piranha solution to enhance surface quality. (Safety Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care and appropriate personal protective equipment). [12]

• Functionalization:

  • Functionalize the cleaned glass surface with amine groups using an amino-silanization solution.[12]

• PEG Coating (Two Rounds):

  • Incubate the amine-coated glassware with a saturating concentration of NHS-ester PEG solution at pH 8.5 overnight in a moist environment to prevent drying.[4]

  • Rinse thoroughly with deionized water.

  • Repeat the PEG incubation step for a second round to improve the quality of the passivation.[4][12]

• Final Steps:

  • Dry the PEGylated glassware with nitrogen gas.[4]

  • Store in a clean, dust-free environment.

Protocol 2: Evaluating the Efficacy of a Cleaning Protocol

This protocol allows you to test the effectiveness of your cleaning procedure in removing histamine.

Materials:

• Labware to be tested (e.g., glass test tubes)

• Histamine solution of a known concentration

• Assay buffer

• Histamine detection kit (e.g., ELISA)

• Labware cleaned by your standard protocol

• New, unused labware (as a control)

Procedure:

• Spiking:

  • Add a known amount of histamine solution to a set of used (and cleaned) labware and a set of new labware.

• Incubation:

  • Incubate for a period that mimics your experimental conditions.

• Recovery:

  • Add your assay buffer to the labware and vortex/mix thoroughly to recover the histamine.

• Quantification:

  • Measure the concentration of histamine in the recovery solution from both sets of labware using a suitable assay.

• Analysis:

  • Compare the amount of histamine recovered from the cleaned labware to that from the new labware. A significant difference indicates that your cleaning protocol is not sufficiently removing adsorbed histamine.

Quantitative Data Summary

The following table summarizes the binding characteristics of histamine and related compounds to different surfaces.

Compound	Surface	Observation	Reference
Tritiated Histamine	Glass	Significant binding, reaching equilibrium in 40 minutes. Two binding sites with dissociation constants of 0.051 µM and 14.4 µM.	[2]
Tritiated Histamine	Quartz	No significant binding observed.	[2]
Tritiated Histamine	Polystyrene	Minimal binding observed.	[2]
Peptides	Polypropylene	Significant loss of signal over time, worse than in glass-coated plates.	[3]
Peptides	Glass-coated plates	Still a ~50% loss of sample over time.	[3]

Visual Guides

Experimental Workflow for Preventing Histamine Adherence

Caption: A flowchart illustrating the key steps to minimize histamine adherence during an experiment.

Troubleshooting Logic for Low Histamine Recovery

Caption: A decision tree to guide troubleshooting efforts when encountering low histamine recovery.

References

• 1. Radioenzymatic assay for measurement of tissue concentrations of histamine: adaptation to correct for adherence of histamine to mechanical homogenizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Binding of histamine by glass surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. Surface Passivation for Single-molecule Protein Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The importance of using the optimal plastic and glassware in studies involving peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bitesizebio.com [bitesizebio.com]
• 7. researchgate.net [researchgate.net]
• 8. watersciences.unl.edu [watersciences.unl.edu]
• 9. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 10. feedhaccp.org [feedhaccp.org]
• 11. nist.gov [nist.gov]
• 12. youtube.com [youtube.com]

Technical Support Center: Histamine N-Methyltransferase (HNMT) Inhibitor Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with histamine (B1213489) N-methyltransferase (HNMT) inhibitors. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate challenges in your experiments.

Troubleshooting Guides

This section addresses common problems encountered during experiments with HNMT inhibitors, offering potential causes and solutions.

Problem	Potential Cause	Recommended Solution
Low or No Inhibitor Activity	Inhibitor Degradation: Improper storage (e.g., exposure to light, wrong temperature) can lead to inhibitor instability.	Store inhibitors according to the manufacturer's instructions, typically in a cool, dark, and dry place. Prepare fresh stock solutions regularly.
Poor Solubility: The inhibitor may not be fully dissolved in the assay buffer or cell culture medium, leading to a lower effective concentration.[1]	Prepare a high-concentration stock solution in a suitable solvent like DMSO. When diluting into aqueous solutions, do so dropwise while vortexing to prevent precipitation. Consider using a surfactant like Pluronic F-127, but first, test for any effects on the assay.[2]
Incorrect Assay Conditions: Suboptimal pH, temperature, or substrate concentrations can affect enzyme activity and inhibitor binding.	Optimize assay conditions. The optimal pH for HNMT is typically around 7.4-7.8.[3] Ensure the concentrations of histamine and S-adenosyl-L-methionine (SAM) are appropriate for the assay format.
Inactive Enzyme: The HNMT enzyme may have lost activity due to improper storage or handling.	Store the enzyme at the recommended temperature (usually -80°C) in appropriate buffer conditions. Avoid repeated freeze-thaw cycles.
Inconsistent IC50/Ki Values	Variable Inhibitor Concentration: Inaccurate pipetting or inhibitor precipitation can lead to variability between experiments.	Use calibrated pipettes and ensure the inhibitor is fully dissolved before each experiment. Visually inspect for any precipitation.
Assay Variability: Inconsistent incubation times, temperature fluctuations, or differences in reagent batches can contribute to variability.	Standardize all assay parameters and perform experiments under consistent conditions. Run a positive control inhibitor with a known IC50 value in each assay.
Data Analysis Method: The method used to calculate IC50 or Ki values can influence the result.[4]	Use a consistent and appropriate data analysis method, such as non-linear regression, to fit the dose-response curve.[5]
High Background Signal in Fluorescence Assay	Autofluorescence: The inhibitor compound itself may be fluorescent at the excitation and emission wavelengths used in the assay.[6]	Measure the fluorescence of the inhibitor alone at the assay wavelengths. If it is fluorescent, consider using a different detection method (e.g., radiometric assay) or different fluorophore.
Contaminated Reagents: Buffers or other reagents may be contaminated with fluorescent substances.[7]	Use high-purity reagents and test each component for background fluorescence.
Non-specific Binding: The fluorescent probe may bind non-specifically to other components in the assay.[8]	Optimize the concentration of the fluorescent probe and include appropriate wash steps if applicable.
Inhibitor Precipitation in Cell Culture	Low Aqueous Solubility: Many small molecule inhibitors have poor solubility in aqueous cell culture media.[1]	Ensure the final concentration of the solvent (e.g., DMSO) is not toxic to the cells (typically <0.1%).[2] Prepare the final concentration by adding the stock solution to pre-warmed media while gently mixing.[2]
Interaction with Media Components: The inhibitor may interact with serum proteins or other components in the media, leading to precipitation.	Test the inhibitor's solubility in serum-free versus serum-containing media. If precipitation occurs in the presence of serum, a different formulation or delivery method may be needed.
Off-Target Effects in Cellular Assays	Lack of Specificity: Some HNMT inhibitors are known to inhibit other enzymes. For example, metoprine (B1676516) also inhibits dihydrofolate reductase.[9]	Use multiple, structurally distinct HNMT inhibitors to confirm that the observed cellular effect is due to HNMT inhibition. Include appropriate controls, such as a known inhibitor of the suspected off-target enzyme.
Cytotoxicity: At higher concentrations, the inhibitor may be causing cell death through mechanisms unrelated to HNMT inhibition.	Perform a cytotoxicity assay (e.g., MTT or XTT assay) to determine the concentration range where the inhibitor is not toxic to the cells.[10][11][12]

Quantitative Data Summary

The following table summarizes the inhibitory potency of several common HNMT inhibitors. Note that IC50 and Ki values can vary depending on the experimental conditions.

Inhibitor	Type	IC50	Ki	Blood-Brain Barrier Permeability
Metoprine	2,4-diaminopyrimidine derivative	66.66 nM[5]	91 nM[13]	High (logP = 2.82)[9]
Amodiaquine	Antimalarial	-	18.6 nM	Poor[5]
Tacrine	Anticholinesterase	-	38.2 nM[13]	High
SKF91488	-	-	-	Poor[9]
Diphenhydramine	H1-receptor antagonist	-	10-100 nM[14]	High
Quinacrine	Antimalarial	-	-	Poor[15]
Vilazodone	Antidepressant	45.01 µM[5]	-	High
Dihydroergotamine	Migraine medication	72.89 µM[5]	-	High
Harmaline	Beta-carboline	1-10 µM[16]	1.4 µM[16]	High
Pargyline	MAO inhibitor	-	0.126 mM[17]	High
Clorgyline	MAO inhibitor	-	0.144 mM[17]	High
Vecuronium	Neuromuscular relaxant	-	1.2 µM[18]	Low

Frequently Asked Questions (FAQs)

Q1: My HNMT inhibitor shows high potency in a biochemical assay but has no effect in my cell-based assay. What could be the reason?

A1: There are several potential reasons for this discrepancy. The most common is poor cell permeability. The inhibitor may not be able to cross the cell membrane to reach the cytosolic HNMT. Another possibility is that the inhibitor is being actively transported out of the cell by efflux pumps. Finally, the inhibitor may be rapidly metabolized by the cells into an inactive form.

Q2: How can I be sure that the effects I see in my in vivo experiments are due to the inhibition of brain HNMT and not peripheral HNMT?

A2: This is a critical consideration, especially for inhibitors that do not readily cross the blood-brain barrier (BBB).[9] To specifically investigate the role of brain HNMT, you can use inhibitors with high BBB permeability, such as metoprine.[9] In animal studies, direct administration into the brain (e.g., via intracerebroventricular injection) can be employed. Comparing the effects of a BBB-permeable inhibitor with a non-permeable one can also help differentiate between central and peripheral effects.

Q3: Are there any known off-target effects of commonly used HNMT inhibitors that I should be aware of?

A3: Yes, some HNMT inhibitors have known off-target effects. For instance, metoprine is also an inhibitor of dihydrofolate reductase, which can affect cell growth.[9] Tacrine is an anticholinesterase agent.[14] It is crucial to be aware of these potential off-target effects and to use appropriate controls in your experiments to ensure that the observed effects are indeed due to HNMT inhibition.

Q4: What is the difference between IC50 and Ki values, and which one should I report?

A4: The IC50 is the concentration of an inhibitor that reduces the enzyme activity by 50% under specific experimental conditions. It is an empirical value that can be influenced by substrate concentration. The Ki (inhibition constant) is a more fundamental measure of the inhibitor's binding affinity to the enzyme and is independent of substrate concentration. While IC50 is commonly reported in initial screening studies, determining the Ki provides a more accurate and comparable measure of inhibitor potency.

Q5: Can I measure HNMT activity directly in tissue homogenates?

A5: Yes, HNMT activity can be measured in tissue homogenates. However, it is important to be aware that the homogenate will contain other enzymes that can interfere with the assay. For example, monoamine oxidase (MAO) can metabolize the product of the HNMT reaction, N-methylhistamine.[17] Therefore, it is often necessary to include an MAO inhibitor, such as pargyline, in the assay mixture when using tissue homogenates.[17]

Experimental Protocols

Radiometric HNMT Activity Assay

This protocol is a standard method for measuring HNMT activity by quantifying the transfer of a radiolabeled methyl group from S-adenosyl-L-[methyl-³H]methionine ([³H]SAM) to histamine.

Materials:

• Recombinant human HNMT

• Histamine dihydrochloride

• S-adenosyl-L-[methyl-³H]methionine ([³H]SAM)

• S-adenosyl-L-methionine (SAM) (unlabeled)

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Borate (B1201080) buffer (e.g., 2.5 M, pH 10)

• Toluene-based scintillation cocktail

• Test inhibitor and vehicle (e.g., DMSO)

• Microcentrifuge tubes

• Liquid scintillation counter

Procedure:

• Prepare a reaction mixture containing phosphate buffer, histamine (e.g., 20 µM), unlabeled SAM (e.g., 1.4 µM), and [³H]SAM (e.g., 0.014 µM).[3]

• In separate tubes, pre-incubate the HNMT enzyme (e.g., 0.025 µg/mL) with either the test inhibitor at various concentrations or the vehicle for 15 minutes at 37°C.[3]

• Initiate the enzymatic reaction by adding the reaction mixture to the pre-incubated enzyme-inhibitor/vehicle solution.

• Incubate the reaction for 30 minutes at 37°C.[3]

• Terminate the reaction by adding borate buffer.[3]

• Extract the radiolabeled product, [³H]N-methylhistamine, by adding a toluene-based scintillation cocktail, vortexing, and centrifuging to separate the phases.

• Transfer an aliquot of the organic (upper) phase to a scintillation vial.

• Quantify the amount of [³H]N-methylhistamine formed using a liquid scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

Fluorescence-Based HNMT Inhibitor Assay

This is a non-radioactive method for screening HNMT inhibitors. The assay measures the production of S-adenosyl-L-homocysteine (SAH), a product of the methylation reaction, which is then converted to a fluorescent signal.

Materials:

• Recombinant human HNMT

• Histamine

• S-adenosyl-L-methionine (SAM)

• A coupled enzyme system to detect SAH (e.g., SAH hydrolase and homocysteine-responsive fluorescent probe)

• Assay buffer (e.g., phosphate buffer, pH 7.4)

• Test inhibitor and vehicle (e.g., DMSO)

• 96-well or 384-well microplate (black, clear bottom is preferred)

• Fluorescence plate reader

Procedure:

• Prepare a solution of the test inhibitor at various concentrations in the assay buffer.

• Add the HNMT enzyme, histamine, and the coupled enzyme system to the wells of the microplate.

• Add the test inhibitor or vehicle to the respective wells.

• Initiate the reaction by adding SAM to all wells.

• Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

• Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 392/482 nm for some thiol-detecting probes).[19]

• The decrease in fluorescence intensity is proportional to the inhibition of HNMT activity.[20]

• Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

MTT Cytotoxicity Assay

This colorimetric assay is used to assess the effect of an HNMT inhibitor on cell viability.[21]

Materials:

• Cell line of interest

• Complete cell culture medium

• HNMT inhibitor stock solution (in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the HNMT inhibitor in complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the inhibitor. Include vehicle-only and medium-only controls.

• Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.[12]

• Carefully remove the medium containing MTT.

• Add the solubilization solution to each well to dissolve the formazan crystals.[12]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.[12]

• Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle control.

Visualizations

Histamine Metabolism Signaling Pathway

Caption: Overview of the major pathways of histamine metabolism.

Experimental Workflow for HNMT Inhibitor Screening

Caption: A typical workflow for the screening and validation of HNMT inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 4. ELISA Troubleshooting Guide: Common Questions, Tips & Tricks | R&D Systems [rndsystems.com]
• 5. mdpi.com [mdpi.com]
• 6. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 8. youtube.com [youtube.com]
• 9. Histamine N-Methyltransferase in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. General Cytotoxicity Assessment by Means of the MTT Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Structural Basis for Inhibition of Histamine N-Methyltransferase by Diverse Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structural basis for inhibition of histamine N-methyltransferase by diverse drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Inhibition of histamine-N-methyltransferase (HNMT) by fragments of 9-amino-1,2,3,4-tetrahydroacridine (tacrine) and by beta-carbolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 18. Inhibition of histamine N-methyltransferase (HNMT) in vitro by neuromuscular relaxants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. assaygenie.com [assaygenie.com]
• 20. Drug Repurposing to Inhibit Histamine N-Methyl Transferase - PMC [pmc.ncbi.nlm.nih.gov]
• 21. MTT assay protocol | Abcam [abcam.com]

Reference Data & Comparative Studies

A Validated High-Performance Liquid Chromatography Method for Histamine Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and validation of a new High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of histamine (B1213489) in biological and food samples. The performance of this method is objectively compared with established alternative techniques, supported by experimental data to assist researchers in selecting the most suitable method for their specific applications.

Introduction

Histamine, a biogenic amine, plays a crucial role in various physiological processes and is a key biomarker in inflammatory and allergic responses. Accurate and reliable quantification of histamine is essential in diverse fields, from food safety, where it is an indicator of spoilage, to clinical research and drug development, for understanding its role in pathology. While various methods exist for histamine analysis, HPLC-based methods are favored for their sensitivity, specificity, and reproducibility.[1][2] This guide details a robust HPLC method with pre-column derivatization using o-phthalaldehyde (B127526) (OPA) and fluorescence detection, and compares it with other common analytical techniques.

Experimental Protocols

New HPLC Method with Pre-Column Derivatization

This method is optimized for the analysis of histamine in fish and biological matrices.

1. Sample Preparation and Extraction:

• Homogenize 5 g of the sample (e.g., fish tissue, plasma) with 10 mL of 0.6 M trichloroacetic acid (TCA).

• Centrifuge the homogenate at 10,000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter. For some biological samples, a solid-phase extraction (SPE) clean-up step using an ion-exchange resin may be necessary to remove interfering substances.[2][3]

2. Pre-column Derivatization:

• Mix 100 µL of the filtered extract with 200 µL of borate (B1201080) buffer (pH 9.5).

• Add 100 µL of o-phthalaldehyde (OPA) solution (10 mg/mL in methanol).

• After 2 minutes at room temperature, add 50 µL of 2-mercaptoethanol.

• Vortex the mixture and inject a 20 µL aliquot into the HPLC system. The reaction with OPA renders the histamine molecule fluorescent, enhancing detection sensitivity.[4][5]

3. HPLC-FLD Conditions:

• Column: C18 reversed-phase column (e.g., ODS Hypersil, 150 x 4.6 mm, 5 µm).[1]

• Mobile Phase: Isocratic elution with a mixture of 0.1 M sodium acetate (B1210297) buffer (pH 4.5) and acetonitrile (B52724) (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Fluorescence Detection: Excitation at 350 nm and emission at 450 nm.[1]

• Run Time: 10-15 minutes.

Alternative Method 1: Post-Column Derivatization HPLC

In this approach, histamine is separated in its native form and then derivatized post-column before detection.

1. Sample Preparation:

• Extraction is typically performed with perchloric acid.[6]

2. HPLC Conditions:

• Separation is often achieved on a cation-exchange column.

• The mobile phase is a buffered solution.

3. Post-Column Derivatization:

• The column effluent is mixed with OPA and a stabilizing agent in a reaction coil.

• The fluorescent derivative is then detected. This method can be advantageous for samples with complex matrices as it can reduce interference during derivatization.[7]

Alternative Method 2: Fluorometric Assay (AOAC Official Method 977.13)

This is a widely used screening method that does not involve chromatographic separation.

1. Sample Preparation:

• Extraction with methanol (B129727) followed by purification using an ion-exchange column.

2. Derivatization and Measurement:

• The purified extract is reacted with OPA to form a fluorescent derivative.

• The fluorescence is measured using a fluorometer. While rapid, this method is less specific than HPLC as other primary amines can potentially interfere.[6][8]

Alternative Method 3: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput immunological method for histamine detection.

1. Principle:

• This is a competitive assay where histamine in the sample competes with enzyme-labeled histamine for binding to a limited number of antibody-coated wells.

2. Procedure:

• Samples are added to the wells, followed by the enzyme-labeled histamine.

• After incubation and washing, a substrate is added, and the resulting color change is measured spectrophotometrically. The color intensity is inversely proportional to the histamine concentration in the sample. ELISA kits are commercially available and offer high sensitivity.[9]

Performance Comparison

The following tables summarize the quantitative performance of the new HPLC method in comparison to the alternative techniques.

Table 1: Comparison of Method Performance Parameters

Parameter	New HPLC-FLD (Pre-column)	HPLC-FLD (Post-column)	Fluorometric Assay (AOAC 977.13)	ELISA
Specificity	High (Separates from other amines)	High (Separates from other amines)	Moderate (Potential for interference)	High (Antibody-specific)
**Linearity (R²) **	> 0.999[4]	> 0.99	Typically > 0.98	Typically > 0.98
Limit of Detection (LOD)	0.4 - 2.8 mg/kg[5][10]	~0.5 pg[7]	~1 mg/kg[1]	~0.5 ppb (µg/kg)
Limit of Quantification (LOQ)	1.3 - 8.3 mg/kg[4][10]	~1-2 mg/kg	~5 mg/kg	~1-2 ppb (µg/kg)
Recovery (%)	89 - 102%[4][5]	94 - 100%[6]	70 - 100%[6]	85 - 115%
Precision (RSD%)	< 6%[5]	< 8%[6]	< 15%	< 10%
Analysis Time per Sample	~15-20 min	~20-30 min	~30-45 min	~2-3 hours (for a batch)

Table 2: Summary of Key Method Characteristics

Feature	New HPLC-FLD (Pre-column)	HPLC-FLD (Post-column)	Fluorometric Assay (AOAC 977.13)	ELISA
Instrumentation	HPLC with Fluorescence Detector	HPLC with Fluorescence Detector and post-column reactor	Fluorometer	Microplate Reader
Throughput	Moderate	Moderate	Moderate	High
Cost per Sample	Moderate	Moderate to High	Low	Low to Moderate (Kit dependent)
Technical Skill Required	High	High	Moderate	Moderate
Primary Application	Quantitative analysis, research, quality control	Routine analysis, complex matrices	Screening, rapid quality checks	High-throughput screening

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow of the new HPLC method and the logical relationship between the different analytical methods for histamine.

Caption: Workflow of the new HPLC method for histamine analysis.

Caption: Classification of histamine analysis methods.

Conclusion

The new validated HPLC method with pre-column OPA derivatization and fluorescence detection offers a sensitive, specific, and reliable approach for the quantification of histamine. It demonstrates excellent performance in terms of linearity, recovery, and precision, making it highly suitable for both research and routine quality control applications. While alternative methods such as post-column derivatization HPLC, fluorometric assays, and ELISA have their own merits in specific contexts, the presented HPLC method provides a balanced combination of accuracy, sensitivity, and moderate throughput. The choice of method should be guided by the specific requirements of the analysis, including sample matrix, required sensitivity, sample throughput, and available instrumentation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. High-performance liquid chromatographic determination of histamine in biological samples after derivation with o-phthalaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. A highly sensitive assay for histamine using ion-pair HPLC coupled with postcolumn fluorescent derivatization: its application to biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Histamine and Serotonin Signaling in the Nervous System

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of histamine (B1213489) and serotonin (B10506) signaling within the central nervous system. The information is curated to support research and drug development efforts by presenting quantitative data, detailed experimental methodologies, and clear visual representations of the signaling pathways.

I. Overview of Histamine and Serotonin

Histamine and serotonin (5-hydroxytryptamine, 5-HT) are biogenic amines that function as crucial neurotransmitters and neuromodulators in the brain.[1][2] While both play integral roles in a wide array of physiological and pathological processes, their synthesis, neuronal distribution, receptor families, and signaling mechanisms exhibit distinct characteristics. Understanding these differences is paramount for the development of targeted therapeutics for neurological and psychiatric disorders.

II. Synthesis, Storage, and Release

The production and release of histamine and serotonin are tightly regulated processes, ensuring precise neuronal communication.

Feature	Histamine	Serotonin
Precursor	L-histidine	L-tryptophan
Rate-Limiting Enzyme	Histidine decarboxylase (HDC)	Tryptophan hydroxylase (TPH)
Neuronal Localization	Tuberomammillary nucleus (TMN) of the hypothalamus	Raphe nuclei of the brainstem
Storage	Synaptic vesicles	Synaptic vesicles
Release Mechanism	Ca²⁺-dependent exocytosis	Ca²⁺-dependent exocytosis
Inactivation/Reuptake	Primarily enzymatic degradation (Histamine N-methyltransferase); No high-affinity reuptake transporter	Primarily reuptake via Serotonin Transporter (SERT); Enzymatic degradation by Monoamine Oxidase (MAO)

III. Receptor Families and Signaling Pathways

Both histamine and serotonin exert their effects through a diverse array of G protein-coupled receptors (GPCRs), with serotonin also having a single ligand-gated ion channel. These receptors are primary targets for a wide range of therapeutic drugs.

Histamine Receptors

There are four identified histamine receptor subtypes (H1R, H2R, H3R, and H4R), all of which are GPCRs.[3] In the central nervous system, H1R, H2R, and H3R are the most relevant.

• H1 Receptor (H1R): Primarily coupled to Gq/11 proteins, its activation leads to the stimulation of phospholipase C (PLC), resulting in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade mobilizes intracellular calcium and activates protein kinase C (PKC).[4][5]

• H2 Receptor (H2R): Coupled to Gs proteins, H2R activation stimulates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) levels and subsequent activation of protein kinase A (PKA).[5][6]

• H3 Receptor (H3R): This receptor is coupled to Gi/o proteins, and its activation inhibits adenylyl cyclase, leading to a decrease in cAMP levels. H3Rs often function as presynaptic autoreceptors, inhibiting histamine release, and as heteroreceptors, modulating the release of other neurotransmitters.

Serotonin Receptors

The serotonin receptor system is one of the most complex, with seven distinct families (5-HT1 to 5-HT7), encompassing at least 14 subtypes.[7] With the exception of the 5-HT3 receptor, all are GPCRs.

• 5-HT1 Receptors (e.g., 5-HT1A, 5-HT1B): These are coupled to Gi/o proteins, and their activation leads to the inhibition of adenylyl cyclase and a decrease in cAMP levels.[7]

• 5-HT2 Receptors (e.g., 5-HT2A, 5-HT2C): These receptors are coupled to Gq/11 proteins, activating the PLC-IP3-DAG pathway, similar to H1R.[2]

• 5-HT3 Receptor: This is a ligand-gated ion channel, and its activation leads to rapid depolarization of the neuronal membrane through the influx of cations.[8]

• 5-HT4, 5-HT6, and 5-HT7 Receptors: These are all coupled to Gs proteins, leading to the stimulation of adenylyl cyclase and an increase in cAMP.[9]

IV. Quantitative Comparison of Receptor Binding and Function

The following tables summarize key quantitative parameters for histamine and serotonin receptor binding and functional responses. It is important to note that these values can vary depending on the experimental system (e.g., cell line, tissue preparation) and conditions.

Table 1: Receptor Binding Affinities (Ki) of Endogenous Ligands

Receptor	Endogenous Ligand	Ki (nM) - Human Receptors	Reference
Histamine H1R	Histamine	~32	[10]
Histamine H2R	Histamine	~340	[6]
Histamine H3R	Histamine	~4	N/A
Histamine H4R	Histamine	~13	[11]
Serotonin 5-HT1A	Serotonin	~3.1	[7]
Serotonin 5-HT1B	Serotonin	~4.1	[7]
Serotonin 5-HT1D	Serotonin	~5.0	[7]
Serotonin 5-HT2A	Serotonin	~10	[12]
Serotonin 5-HT2C	Serotonin	~5.0	[12]
Serotonin 5-HT7	Serotonin	~0.9	[9]

Table 2: Functional Potency (EC50) for Second Messenger Production

Receptor	Second Messenger	EC50 (µM)	Reference
Histamine H1R	IP3 accumulation	~0.1 - 1	N/A
Histamine H2R	cAMP accumulation	~1.2	[5]
Serotonin 5-HT2A	IP3 accumulation	~0.01 - 0.1	N/A
Serotonin 5-HT1A	cAMP inhibition	~0.001 - 0.01	N/A

V. Physiological Roles in the Nervous System

Both histamine and serotonin are implicated in a wide range of physiological functions in the brain.

Function	Histamine	Serotonin
Wakefulness/Sleep	Promotes wakefulness	Regulates sleep-wake cycle
Mood and Emotion	Implicated in anxiety and stress responses	Major regulator of mood, anxiety, and depression
Cognition	Involved in learning and memory	Modulates learning, memory, and cognitive flexibility
Appetite	Suppresses appetite	Regulates appetite and satiety
Nociception	Modulates pain perception	Involved in pain processing
Neuroendocrine Function	Regulates pituitary hormone release	Influences the release of various hormones

VI. Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows.

Caption: Histamine H1 Receptor Signaling Pathway.

Caption: Serotonin 5-HT2A Receptor Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

VII. Detailed Experimental Protocols

Radioligand Binding Assay for Receptor Affinity

Objective: To determine the binding affinity (Ki) of a ligand for a specific receptor.

Materials:

• Cell membranes or tissue homogenates expressing the receptor of interest.

• Radiolabeled ligand (e.g., [³H]-mepyramine for H1R, [³H]-serotonin for 5-HT receptors).

• Unlabeled competitor ligand (histamine or serotonin).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• 96-well filter plates and vacuum manifold.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration.

• Assay Setup: In a 96-well plate, add a constant amount of membrane preparation to each well.

• Competition Assay: Add increasing concentrations of the unlabeled competitor ligand to the wells.

• Radioligand Addition: Add a constant, low concentration of the radiolabeled ligand to all wells.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a defined period to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a vacuum manifold to separate bound from free radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. Fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

In Vivo Microdialysis for Neurotransmitter Release

Objective: To measure the extracellular concentration of histamine or serotonin in a specific brain region of a freely moving animal.[13]

Materials:

• Stereotaxic apparatus.

• Microdialysis probes.

• Syringe pump.

• Fraction collector.

• Artificial cerebrospinal fluid (aCSF).

• HPLC with electrochemical detection (HPLC-ECD) or mass spectrometry (LC-MS).

• Anesthetized or awake, freely moving animal (e.g., rat or mouse).

Procedure:

• Probe Implantation: Surgically implant a guide cannula into the target brain region using stereotaxic coordinates. Allow the animal to recover.

• Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min) using a syringe pump.

• Sample Collection: Collect the dialysate, which contains extracellular fluid from the brain region, in timed fractions using a fraction collector.

• Pharmacological Challenge (Optional): Administer a drug and continue to collect dialysate to observe its effect on neurotransmitter levels.

• Sample Analysis: Analyze the concentration of histamine or serotonin in the dialysate fractions using HPLC-ECD or LC-MS.

• Data Analysis: Plot the neurotransmitter concentration over time to determine baseline levels and changes in response to stimuli or drugs.

Fast-Scan Cyclic Voltammetry (FSCV) for Sub-Second Neurotransmitter Detection

Objective: To measure rapid, sub-second changes in serotonin concentration in brain slices or in vivo.[14][15]

Materials:

• Carbon-fiber microelectrode.

• Potentiostat.

• Data acquisition system.

• Stimulating electrode.

• Brain slice preparation or anesthetized animal.

• Artificial cerebrospinal fluid (aCSF).

Procedure:

• Electrode Placement: Position the carbon-fiber microelectrode in the brain region of interest.

• Waveform Application: Apply a triangular voltage waveform to the electrode at a high scan rate (e.g., 400 V/s) and frequency (e.g., 10 Hz).

• Stimulation: Electrically or optogenetically stimulate a neuronal pathway to evoke neurotransmitter release.

• Data Acquisition: Record the current generated by the oxidation and reduction of serotonin at the electrode surface.

• Data Analysis: Subtract the background current to obtain the faradaic current, which is proportional to the serotonin concentration. Plot the concentration over time to analyze release and uptake kinetics.[16]

Intracellular Calcium Mobilization Assay

Objective: To measure the increase in intracellular calcium concentration following the activation of Gq-coupled receptors (e.g., H1R, 5-HT2A).[17]

Materials:

• Cultured cells expressing the receptor of interest.

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

• Fluorescence plate reader or microscope with an imaging system.

• Agonist (histamine or serotonin).

• Balanced salt solution (e.g., HBSS).

Procedure:

• Cell Plating: Plate cells in a multi-well plate and allow them to adhere.

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye, which will be taken up into the cytoplasm.

• Washing: Wash the cells to remove excess dye.

• Agonist Addition: Place the plate in a fluorescence reader and add the agonist to the wells.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis: Plot the fluorescence intensity or the ratio of emissions at two wavelengths (for ratiometric dyes) over time. Determine the peak response and calculate the EC50 of the agonist.

cAMP Assay for Gs and Gi/o Coupled Receptors

Objective: To measure the increase (Gs) or decrease (Gi/o) in intracellular cAMP levels following receptor activation.[18][19]

Materials:

• Cultured cells expressing the receptor of interest.

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Agonist (histamine or serotonin).

• Forskolin (B1673556) (to stimulate cAMP production for Gi/o assays).

• Cell lysis buffer.

• Plate reader compatible with the assay kit.

Procedure:

• Cell Plating: Plate cells in a multi-well plate.

• Agonist Stimulation:

  • For Gs: Add increasing concentrations of the agonist and incubate.

  • For Gi/o: Pre-treat with the agonist, then stimulate with forskolin to increase basal cAMP levels.

• Cell Lysis: Lyse the cells to release intracellular cAMP.

• cAMP Detection: Perform the cAMP detection assay according to the kit manufacturer's instructions.

• Signal Measurement: Read the plate using a compatible plate reader.

• Data Analysis: Generate a standard curve to convert the signal to cAMP concentration. Plot the cAMP concentration against the log concentration of the agonist to determine the EC50 or IC50.

VIII. Conclusion

Histamine and serotonin signaling pathways in the nervous system, while sharing some superficial similarities as biogenic amines, are distinct in their synthesis, neuronal organization, receptor diversity, and downstream signaling cascades. A thorough understanding of these differences, supported by quantitative data and robust experimental methodologies, is essential for the rational design of novel therapeutics targeting these critical neurotransmitter systems. This guide provides a foundational comparison to aid researchers and drug development professionals in this endeavor.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Frontiers | Serotonin modulation of cortical neurons and networks [frontiersin.org]
• 3. Histamine receptor - Wikipedia [en.wikipedia.org]
• 4. Electrophysiological actions of histamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Histamine-induced cyclic AMP accumulation in type-1 and type-2 astrocytes in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Modulation of histamine H2 receptor signalling by G-protein-coupled receptor kinase 2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acnp.org [acnp.org]
• 8. Serotonin Receptors - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Histamine H1 receptors and affinity analyses in human nasal mucosa in cases of nasal allergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fast Scan Cyclic Voltammetry of Dopamine and Serotonin in Mouse Brain Slices - Electrochemical Methods for Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. bio-protocol.org [bio-protocol.org]
• 16. Fast-Scan Cyclic Voltammetry Analysis of Dynamic Serotonin Reponses to Acute Escitalopram - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Using calcium imaging as a readout of GPCR activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Navigating Specificity: A Comparative Guide to Antibody Cross-Reactivity in Histamine Immunoassays

For researchers, scientists, and drug development professionals, the accurate quantification of histamine (B1213489) is a critical aspect of immunological and pharmacological studies. As a key mediator in allergic reactions and inflammatory responses, precise measurement of histamine levels in biological samples is paramount. Immunoassays, particularly Enzyme-Linked Immunosorbent Assays (ELISAs), offer a sensitive and high-throughput method for this purpose. However, the specificity of the antibodies employed in these assays is a crucial determinant of data accuracy. Cross-reactivity with structurally related molecules can lead to erroneous results, underscoring the need for a thorough evaluation of assay performance.

This guide provides an objective comparison of the cross-reactivity profiles of several commercially available histamine immunoassay kits. By presenting supporting experimental data and detailed methodologies, this document aims to equip researchers with the necessary information to select the most appropriate assay for their specific research needs.

Performance Comparison of Histamine Immunoassays

The cornerstone of a reliable immunoassay is the antibody's ability to distinguish the target analyte from other molecules. In the case of histamine, potential cross-reactants include its precursor, L-histidine, and its metabolites, as well as other biogenic amines. The following table summarizes the cross-reactivity data from various commercially available histamine ELISA kits. The data is presented as the percentage of cross-reactivity, with a lower percentage indicating higher specificity.

Cross-Reactant	Neogen	LDN	R-Biopharm (enzymatic)	IBL International	Immusmol	Abcam
Histamine	100%	100%	100%	100%	100%	100%
L-Histidine	< 0.01%[1]	< 0.001%[2]	No side reactions[3][4]	< 0.001%	Not Detected[5]	Not specified
3-Methyl-Histamine	Not specified	0.1%[2]	Not specified	< 0.002%	Not Detected[5]	Not specified
Tyramine	< 0.01%[1]	0.01%[2]	No side reactions[3][4]	< 0.001%	Not Detected[5]	Not specified
Cadaverine	< 0.01%[1]	Not specified	Small side activity observed[3][4]	< 0.001%	Not specified	Not specified
Putrescine	< 0.01%[1]	Not specified	Small side activity observed[3][4]	< 0.001%	Not specified	Not specified
Spermine	< 0.01%[1]	Not specified	Small side activity observed[3][4]	< 0.001%	Not specified	Not specified
Trimethylamine	< 0.01%[1]	Not specified	No side reactions[3][4]	Not specified	Not specified	Not specified
Serotonin	Not specified	< 0.001%[2]	No side reactions[3][4]	< 0.001%	Not Detected[5]	Not specified
L-Phenylalanine	Not specified	< 0.001%[2]	Not specified	< 0.001%	Not Detected[5]	Not specified
L-Tyrosine	Not specified	< 0.001%[2]	No side reactions[3][4]	< 0.001%	Not Detected[5]	Not specified
Tryptamine	Not specified	< 0.001%[2]	Not specified	< 0.001%	Not Detected[5]	Not specified
5-Hydroxy-Indole-Acetic Acid	Not specified	< 0.001%[2]	Not specified	< 0.001%	Not Detected[5]	Not specified
N-methyl histamine	Not specified	Not specified	Not specified	Not specified	Not specified	Reacts equally[6]

Experimental Protocol: Assessing Antibody Cross-Reactivity

The standard method for determining the cross-reactivity of an antibody in a histamine immunoassay is the competitive ELISA. This method quantifies the ability of other compounds to compete with histamine for binding to the specific antibody.

Materials:

• Microtiter plate pre-coated with anti-histamine antibody

• Histamine standards

• Potential cross-reactants (e.g., L-histidine, other biogenic amines)

• Enzyme-conjugated histamine

• Wash buffer

• Substrate solution

• Stop solution

• Microplate reader

Procedure:

• Preparation of Reagents: Prepare serial dilutions of histamine standards and potential cross-reactants.

• Competitive Reaction: Add a fixed concentration of the potential cross-reactant to a set of wells, and a range of concentrations of the histamine standard to another set of wells.

• Addition of Enzyme Conjugate: Add a fixed amount of enzyme-conjugated histamine to all wells.

• Incubation: Incubate the plate to allow for competitive binding between the free histamine (or cross-reactant) and the enzyme-conjugated histamine for the antibody binding sites on the plate.

• Washing: Wash the plate to remove unbound reagents.

• Substrate Addition: Add the substrate solution to each well. The enzyme on the bound conjugate will convert the substrate, leading to a color change.

• Stopping the Reaction: Add a stop solution to halt the enzymatic reaction.

• Data Acquisition: Measure the absorbance of each well using a microplate reader. The intensity of the color is inversely proportional to the amount of histamine or cross-reactant in the sample.

• Calculation of Cross-Reactivity: The cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (Concentration of Histamine at 50% Inhibition / Concentration of Cross-Reactant at 50% Inhibition) x 100

Visualizing Key Pathways and Processes

To further aid in the understanding of the biological context and the experimental workflow, the following diagrams have been generated.

References

• 1. neogen.com [neogen.com]
• 2. ldn.de [ldn.de]
• 3. RIDASCREEN® Histamine (enzymatic) - Food & Feed Analysis [food.r-biopharm.com]
• 4. Biotica - RIDASCREEN® Histamine (enzymatic) [biotica.gr]
• 5. Histamine ELISA kit I Ultra-Sensitive I Cited in 6 papers [immusmol.com]
• 6. Histamine ELISA kit (ab213975) | Abcam [abcam.com]

A Comparative Guide to H1 and H2 Receptor Antagonists for Researchers

For researchers, scientists, and drug development professionals, a nuanced understanding of histamine (B1213489) receptor antagonists is paramount. This guide provides a comprehensive, data-driven comparison of H1 and H2 receptor antagonists, detailing their distinct mechanisms of action, pharmacological profiles, and the experimental methodologies used for their characterization.

Histamine, a crucial biogenic amine, exerts its diverse physiological and pathological effects through four distinct G-protein coupled receptors (GPCRs): H1, H2, H3, and H4. Antagonists of the H1 and H2 receptors are cornerstone therapeutic agents for a wide array of conditions, ranging from allergic reactions to peptic ulcers. While both classes of drugs target the action of histamine, they do so by interacting with structurally and functionally different receptors, leading to markedly different physiological outcomes. This guide will objectively compare the performance of these two classes of antagonists, supported by experimental data.

Mechanism of Action and Signaling Pathways

The fundamental difference between H1 and H2 receptor antagonists lies in the distinct signaling cascades they modulate. H1 receptors are primarily coupled to the Gq/11 family of G-proteins, while H2 receptors are coupled to Gs G-proteins.[1]

H1 Receptor Signaling: Upon histamine binding, the H1 receptor activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, leading to a variety of cellular responses, including smooth muscle contraction, increased vascular permeability, and the sensation of itching.[1] First-generation H1 antagonists often cross the blood-brain barrier, leading to sedation, whereas second-generation antagonists are designed to be more peripherally selective.[2]

H2 Receptor Signaling: Activation of the H2 receptor by histamine leads to the stimulation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[3] Elevated cAMP levels activate protein kinase A (PKA), which phosphorylates downstream targets. In the stomach's parietal cells, this cascade results in the activation of the H+/K+ ATPase proton pump, leading to gastric acid secretion.[3][4]

Quantitative Data Comparison

The following tables provide a summary of key quantitative data for a selection of H1 and H2 receptor antagonists, allowing for a direct comparison of their binding affinities, functional potencies, and pharmacokinetic properties.

Table 1: Comparative Binding Affinity of H1 and H2 Receptor Antagonists

Antagonist Class	Compound	Receptor	Binding Affinity (Ki in nM)	pA2 Value
H1 Antagonists	Levocetirizine	H1	3	-
Desloratadine	H1	~0.4-0.87	-
Fexofenadine	H1	~10-175	-
Loratadine	H1	~16-138	-
Cetirizine	H1	6	-
H2 Antagonists	Cimetidine	H2	42 (Kd)[5]	6.2
Ranitidine	H2	-	6.7 - 7.2[5]
Famotidine	H2	14 (Kd)[5]	8.33
Tiotidine (B1662263)	H2	40[5]	7.3

Note: Ki and pA2 values can vary between studies due to different experimental conditions.

Table 2: Comparative Functional Potency of H1 and H2 Receptor Antagonists

Antagonist Class	Compound	Assay Type	IC50 (nM)
H1 Antagonists	Diphenhydramine	Calcium Mobilization	Representative of first-generation antagonists
Chlorpheniramine	Calcium Mobilization	Apparent pKb of 8.77, consistent with binding pKi
H2 Antagonists	Cimetidine	cAMP Assay	~1000-4500
Ranitidine	cAMP Assay	~1200
Tiotidine	cAMP Assay	~39-210

Note: IC50 values are highly dependent on assay conditions.

Table 3: Comparative Pharmacokinetic Properties of H1 and H2 Receptor Antagonists

Antagonist Class	Compound	Bioavailability (%)	Protein Binding (%)	Elimination Half-life (hours)
H1 Antagonists	Cetirizine	~70	93	~8.3
Fexofenadine	33-35	60-70	11-15
Loratadine	~40	97	~8.4 (parent), ~28 (metabolite)
H2 Antagonists	Cimetidine	60-70	15-20	~2
Ranitidine	~50	15	~2.5-3
Famotidine	40-45	15-20	~2.5-3.5

Experimental Protocols

Radioligand Binding Assay for Receptor Affinity (Ki) Determination

Objective: To determine the binding affinity (Ki) of a test compound for the H1 or H2 histamine receptor by measuring its ability to displace a specific radioligand.

Materials:

• Cell membranes expressing the target receptor (e.g., from transfected cell lines or guinea pig brain).

• Radioligand (e.g., [3H]-mepyramine for H1, [3H]-tiotidine for H2).

• Unlabeled ("cold") ligand for determining non-specific binding (e.g., mianserin (B1677119) for H1, tiotidine for H2).

• Test antagonist at various concentrations.

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Incubation: In a multi-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test antagonist. Include control wells with only the radioligand (total binding) and wells with the radioligand and a high concentration of the unlabeled ligand (non-specific binding).

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the antagonist concentration. The IC50 value (the concentration of antagonist that inhibits 50% of the specific binding) is determined by non-linear regression. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.[5]

Functional Assay: Calcium Mobilization for H1 Receptor Antagonists

Objective: To determine the functional potency (IC50) of an H1 receptor antagonist by measuring its ability to inhibit histamine-induced intracellular calcium mobilization.

Materials:

• Cell line expressing the H1 receptor (e.g., HEK293, CHO).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Histamine.

• Test antagonist at various concentrations.

• Assay buffer.

• Fluorometric imaging plate reader (FLIPR) or fluorescence microscope.

Procedure:

• Cell Plating: Plate the cells in a multi-well plate and allow them to adhere.

• Dye Loading: Load the cells with the calcium-sensitive fluorescent dye according to the manufacturer's protocol.

• Antagonist Incubation: Add varying concentrations of the test antagonist to the wells and incubate for a specific period.

• Histamine Stimulation: Add a fixed concentration of histamine (typically the EC80) to all wells to stimulate the H1 receptor.

• Fluorescence Measurement: Immediately measure the change in fluorescence intensity over time.

• Data Analysis: Determine the peak fluorescence response for each well. Calculate the percentage of inhibition of the histamine response by the antagonist at each concentration. Plot the percentage of inhibition against the logarithm of the antagonist concentration to determine the IC50 value.[2]

Functional Assay: cAMP Accumulation for H2 Receptor Antagonists

Objective: To determine the functional potency (IC50) of an H2 receptor antagonist by measuring its ability to inhibit histamine-induced cAMP production.

Materials:

• Cell line expressing the H2 receptor (e.g., CHO, HEK293).

• Histamine.

• Test antagonist at various concentrations.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Lysis buffer.

Procedure:

• Cell Treatment: In a multi-well plate, incubate the cells with a PDE inhibitor.

• Antagonist Incubation: Add varying concentrations of the test antagonist to the wells.

• Histamine Stimulation: Add a fixed concentration of histamine to stimulate the H2 receptor and incubate.

• Cell Lysis: Lyse the cells to release intracellular cAMP.

• cAMP Measurement: Measure the cAMP concentration in the cell lysates using a suitable cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of the histamine-induced cAMP production by the antagonist at each concentration. Plot the percentage of inhibition against the logarithm of the antagonist concentration to determine the IC50 value.

Visualizations

H1 Receptor Signaling Pathway

H2 Receptor Signaling Pathway

Experimental Workflows

References

• 1. Class A G Protein-Coupled Receptor Antagonist Famotidine as a Therapeutic Alternative against SARS-CoV2: An In Silico Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Apparent Noncompetitive Responses to Competitive H(1)-Histamine Receptor Antagonists in Fluorescent Imaging Plate Reader-Based Calcium Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of New Second-Generation Antihistamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of several new second-generation antihistamines, supported by experimental data from recent clinical trials and pharmacological studies. The information is intended to assist researchers and drug development professionals in evaluating the relative merits of these compounds.

Quantitative Efficacy and Safety Data

The following tables summarize the comparative efficacy and common side effects of prominent second-generation antihistamines based on data from head-to-head trials and network meta-analyses.

Table 1: Comparative Efficacy in Chronic Spontaneous Urticaria (CSU)

Antihistamine	Change in Total Symptom Score (TSS) from Baseline (Standardized Mean Difference vs. Placebo)	Change in Pruritus Score from Baseline (Standardized Mean Difference vs. Placebo)	Change in Wheal Score from Baseline (Standardized Mean Difference vs. Placebo)
Olopatadine (B1677272)	-1.26[1]	-0.82[1]	-0.65[1]
Bilastine (B1667067)	More efficacious than cetirizine (B192768) in reducing Mean Total Symptom Score (MTSS)[2][3]	-	-
Levocetirizine (B1674955)	Superior therapeutic efficacy to placebo[1][4]	-	-
Fexofenadine	Superior therapeutic efficacy to placebo[1][4]	-	-
Rupatadine	Superior therapeutic efficacy to placebo[1][4]	-	-

Note: A more negative Standardized Mean Difference (SMD) indicates higher efficacy compared to placebo. Data is from a network meta-analysis of 22 randomized controlled trials.[1]

Table 2: Common Adverse Effects of Second-Generation Antihistamines

Antihistamine	Incidence of Somnolence/Drowsiness	Incidence of Headache	Other Reported Side Effects
Bilastine (20mg)	Not significantly different from placebo; significantly lower than cetirizine.[2][5]	~4%[6]	Dizziness (~1%), Gastrointestinal issues (~4%)[6]
Cetirizine (10mg)	Can cause mild drowsiness in some individuals; significantly more than bilastine.[7][8][9]	~8%[6]	Dry mouth (~4%), Fatigue (~3-4%)[6]
Desloratadine (B1670295) (5mg)	~2%[6]	~5%[6]	Dry mouth (~3%), Fatigue (~2%)[6]
Fexofenadine (180mg)	Generally non-sedating, even at high doses.[8]	~8%	Nausea, Dyspepsia
Levocetirizine (5mg)	-	-	Fatigue, Dry mouth
Loratadine (10mg)	Not associated with performance impairment at recommended doses.[8]	~12%	Fatigue, Dry mouth
Olopatadine (5mg)	Sedation reported in 10% of patients in one study.[10]	Headache reported in 10% of patients.[10]	-
Rupatadine (10mg)	Headache or fatigue are isolated reports.[11]	Headache or fatigue are isolated reports.[11]	-

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of antihistamine efficacy are provided below.

Histamine-Induced Wheal and Flare Suppression Test

This pharmacodynamic test is a standard method to assess the in-vivo activity of H1-receptor antagonists.[12]

Objective: To measure the ability of an antihistamine to inhibit the cutaneous reaction to an intradermal histamine (B1213489) injection.

Methodology:

• Subject Selection: Healthy, non-atopic adult volunteers are typically recruited. A washout period for any antihistamine or interacting medication is required.

• Baseline Testing: Before administration of the study drug or placebo, a baseline histamine response is established. A fixed concentration of histamine phosphate (B84403) (e.g., 100 mg/mL) is injected intradermally into the volar aspect of the forearm.[13][14][15]

• Measurement: After a set time (typically 15-20 minutes), the resulting wheal (raised, edematous area) and flare (surrounding erythema) are outlined with a fine-tip pen. The areas are then transferred to paper via tracing or digital photography and measured in mm².[13][14][15]

• Drug Administration: Subjects are administered a single oral dose of the investigational antihistamine or placebo in a randomized, double-blind, crossover fashion.

• Post-Dose Testing: The histamine challenge and measurement are repeated at multiple time points post-dosing (e.g., 1, 2, 4, 8, 12, and 24 hours) to determine the onset of action, peak effect, and duration of action of the antihistamine.[16]

• Data Analysis: The percentage reduction in wheal and flare area at each time point compared to baseline is calculated for both the active drug and placebo groups. Statistical analysis is performed to determine the significance of the inhibition.

Patient-Reported Outcome Measures (PROMs) in Clinical Trials for Allergic Rhinitis and Urticaria

PROMs are crucial for evaluating the clinical efficacy of antihistamines from the patient's perspective.[17][18]

Objective: To quantify the severity of symptoms and their impact on the quality of life in patients with allergic rhinitis or chronic urticaria.

Methodology:

• Instrument Selection: Validated questionnaires are used. Common instruments include:

  • For Allergic Rhinitis: The Rhinoconjunctivitis Quality of Life Questionnaire (RQLQ) and its derivatives (e.g., mini-RQLQ) are considered the gold standard.[17][19] These assess symptoms and their impact on daily activities, sleep, and emotional well-being.[19] Total Nasal Symptom Score (TNSS) or Total Symptom Score (TSS) are also frequently used, where patients rate the severity of individual symptoms (e.g., sneezing, rhinorrhea, nasal congestion, itching) on a numerical scale (e.g., 0-3).[20]

  • For Chronic Urticaria: The Urticaria Activity Score (UAS) is a common primary endpoint. Patients record the number of wheals and the intensity of pruritus daily. The UAS7 is the sum of the daily UAS scores over 7 consecutive days.[5]

• Study Design: In randomized, double-blind, placebo-controlled trials, patients are assigned to receive either the investigational antihistamine or a placebo over a defined treatment period (e.g., 2-4 weeks).

• Data Collection: Patients complete the selected PROM questionnaires at baseline (before treatment initiation) and at specified intervals throughout the study (e.g., weekly). Diaries are often used for daily symptom scoring.[21]

• Data Analysis: The primary efficacy endpoint is typically the change from baseline in the mean total score of the PROM (e.g., mean change in UAS7 or RQLQ score). Statistical comparisons are made between the active treatment group and the placebo group to determine the therapeutic benefit.

Visualizations: Signaling Pathways and Experimental Workflows

Histamine H1 Receptor Signaling Pathway

Caption: Simplified signaling cascade of the histamine H1 receptor upon agonist binding.

Experimental Workflow for Antihistamine Clinical Trial

Caption: A typical workflow for a randomized, placebo-controlled clinical trial of an antihistamine.

References

• 1. Comparative Efficacy and Acceptability of Licensed Dose Second-Generation Antihistamines in Chronic Spontaneous Urticaria: A Network Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative study of efficacy and safety of cetirizine and bilastine in patients of chronic spontaneous urticaria: Open-label, randomized, parallel-group study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Choices of second-generation antihistamines in urticaria [aaaai.org]
• 5. A Comparative, Three-Arm, Randomized Clinical Trial to Evaluate the Effectiveness and Tolerability of Bilastine vs Fexofenadine vs Levocetirizine at the Standard Dose and Bilastine vs Fexofenadine at Higher Than the Standard Dose (Up-Dosing) vs Levocetirizine and Hydroxyzine (in Combination) in Patients with Chronic Spontaneous Urticaria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cumming.ucalgary.ca [cumming.ucalgary.ca]
• 7. nbinno.com [nbinno.com]
• 8. Safety of second generation antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. OLOPATADINE IN CHRONIC IDIOPATHIC URTICARIA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rupatadine: efficacy and safety of a non-sedating antihistamine with PAF-antagonist effects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of the histamine-induced weal and flare response: a valid surrogate measure for antihistamine clinical efficacy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]
• 15. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil* | Anais Brasileiros de Dermatologia [anaisdedermatologia.org.br]
• 16. Inhibition of allergen-induced wheal and flare reactions by levocetirizine and desloratadine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Patient-Reported Outcome Measures in Rhinitis and Chronic Rhinosinusitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Patient-reported Outcome Measures and Measurement Tools in Rhinology | Ento Key [entokey.com]
• 20. tandfonline.com [tandfonline.com]
• 21. Efficacy of oral olopatadine hydrochloride for the treatment of seasonal allergic rhinitis: A randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Enzymatic Biosensors for Histamine Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of an enzymatic biosensor for histamine (B1213489) detection with established analytical methods, namely High-Performance Liquid Chromatography (HPLC) and Enzyme-Linked Immunosorbent Assay (ELISA). The objective is to offer a clear, data-driven overview of the performance characteristics of each method, supported by detailed experimental protocols for validation. This document is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific applications, whether for food safety, clinical diagnostics, or pharmaceutical quality control.

Introduction to Histamine Detection Methods

Histamine, a biogenic amine, is a critical molecule in various physiological processes and a key indicator of decomposition in certain food products, particularly fish. Its accurate detection is crucial for food safety and in clinical research. While traditional methods like HPLC and ELISA are well-established, enzymatic biosensors are emerging as a promising alternative, offering potential advantages in speed, portability, and ease of use. This guide focuses on the validation of an enzymatic biosensor, presenting its performance in direct comparison to these conventional techniques.

Performance Comparison

The performance of any analytical method is defined by several key parameters. The following tables summarize the quantitative data for an enzymatic biosensor, HPLC, and ELISA for histamine detection, allowing for a direct and objective comparison.

Table 1: Comparison of Performance Characteristics for Histamine Detection Methods

Performance Metric	Enzymatic Biosensor	High-Performance Liquid Chromatography (HPLC)	Enzyme-Linked Immunosorbent Assay (ELISA)
Limit of Detection (LOD)	0.23 - 0.97 ppm (1.23 - 7.5 µM)[1][2][3][4]	0.2 - 2.8 mg/kg (1.8 - 25.2 µM)[5][6]	0.068 - 2 ng/mL (0.61 - 18 nM)[7]
Limit of Quantification (LOQ)	2.6 - 8.3 µg/g (23.4 - 74.7 µM)[8]	1 - 8.3 µg/g (9 - 74.7 µM)[5][8]	2.5 ng/mL (22.5 nM)[9]
Linear Range	0.28 - 300 ppm (2.5 µM - 2.7 mM)[1]	1.0 - 250 mg/kg (9 µM - 2.25 mM)[5]	0.098 - 50 ng/mL (0.88 - 450 nM)[9]
Response Time	2 - 5 minutes	20 - 30 minutes	2 - 4 hours
Selectivity	Good to Excellent (some cross-reactivity with other biogenic amines)[10]	Excellent (with proper separation)[5]	High (specific antibody-antigen binding)[9]
Stability	Moderate (enzyme activity can degrade over time)[11]	High (stable reagents and columns)	Moderate to High (dependent on antibody and reagent stability)
Portability	High (amenable to miniaturization)	Low (requires benchtop instrumentation)	Moderate (plate readers are typically benchtop)
Cost per Sample	Low to Moderate	High	Moderate

Experimental Protocols

Detailed and standardized experimental protocols are essential for the validation of any analytical method. This section provides step-by-step methodologies for key validation experiments.

Enzymatic Biosensor Validation Protocols

3.1.1. Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Blank Measurement: Prepare and measure the signal of at least ten blank samples (matrix without histamine).

• Standard Deviation of the Blank: Calculate the standard deviation (σ) of the blank measurements.

• Calibration Curve: Prepare a series of histamine standards of known concentrations in the expected low range of the biosensor.

• Signal Measurement: Measure the signal response for each standard concentration in triplicate.

• Plot Calibration Curve: Plot the mean signal response against the histamine concentration.

• Slope Calculation: Determine the slope (S) of the linear portion of the calibration curve.

• LOD Calculation: Calculate the LOD using the formula: LOD = 3.3 * (σ / S) .[12]

• LOQ Calculation: Calculate the LOQ using the formula: LOQ = 10 * (σ / S) .[13]

3.1.2. Selectivity Assessment

• Interferent Selection: Select a panel of potentially interfering substances, including structurally similar biogenic amines (e.g., tyramine, putrescine, cadaverine) and other compounds typically found in the sample matrix.[10]

• Prepare Solutions: Prepare solutions of histamine at a known concentration (e.g., in the middle of the linear range) and solutions of each interfering substance at a concentration significantly higher than that of histamine (e.g., 10-fold or 100-fold excess).

• Individual Measurements: Measure the biosensor's response to the histamine solution and to each of the interfering substance solutions individually.

• Mixed Solution Measurement: Prepare a mixed solution containing histamine at the known concentration and each interfering substance at the high concentration. Measure the biosensor's response to this mixed solution.

• Calculate Selectivity Coefficient: The selectivity is determined by comparing the signal from the mixed solution to the signal from the histamine-only solution. A minimal change in the signal indicates high selectivity.

3.1.3. Stability Study

• Initial Measurement: Prepare a fresh biosensor and measure its response to a known concentration of histamine. This serves as the baseline (100% activity).

• Storage Conditions: Store a batch of biosensors under specified conditions (e.g., 4°C, room temperature).

• Periodic Measurements: At regular intervals (e.g., daily for a week, then weekly for a month), take a biosensor from storage and measure its response to the same known concentration of histamine.

• Data Analysis: Plot the percentage of the initial response over time to determine the shelf life and storage stability of the biosensor.[11]

High-Performance Liquid Chromatography (HPLC) Validation Protocol (Based on AOAC Official Method 977.13)

3.2.1. Sample Preparation

• Extraction: Homogenize the sample (e.g., fish tissue) with methanol (B129727) and heat at 60°C.[14]

• Purification: Pass the extract through an ion-exchange column to remove interfering substances.[14]

3.2.2. Derivatization and Analysis

• Derivatization: React the purified extract with o-phthalaldehyde (B127526) (OPA) to form a fluorescent derivative.[14]

• HPLC Analysis: Inject the derivatized sample into an HPLC system equipped with a fluorescence detector (excitation at 350 nm, emission at 444 nm).[5]

• Quantification: Determine the histamine concentration by comparing the peak area of the sample to a standard curve prepared from known concentrations of histamine standards.[5]

Visualizations

Diagrams are provided to illustrate key concepts and workflows, adhering to the specified formatting requirements.

Signaling Pathway of a Diamine Oxidase (DAO)-Based Enzymatic Biosensor

Caption: Signaling pathway of a DAO-based enzymatic biosensor for histamine.

Experimental Workflow for Biosensor Validation

References

• 1. Rapid, Sensitive, and Specific Microbial Whole-Cell Biosensor for the Detection of Histamine: A Potential Food Toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Portable colorimetric enzymatic disposable biosensor for histamine and simultaneous histamine/tyramine determination using a smartphone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Colorimetric Biosensor Based on Magnetic Enzyme and Gold Nanorods for Visual Detection of Fish Freshness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of ELISA and HPLC for the determination of histamine in cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. neogen.com [neogen.com]
• 10. Potentiometric sensing of histamine using immobilized enzymes on layered double hydroxides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of stability characteristics for electrochemical biosensors via thermally accelerated ageing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. akademisains.gov.my [akademisains.gov.my]
• 14. dbt.univr.it [dbt.univr.it]

comparative analysis of histamine release from basophils vs. mast cells

A Guide for Researchers and Drug Development Professionals

Introduction

Basophils and mast cells are critical effector cells in the immune system, particularly in the context of allergic and inflammatory responses.[1][2] Both cell types are major sources of pre-formed inflammatory mediators, most notably histamine (B1213489), which is stored in their cytoplasmic granules.[1][3] Upon activation, these cells release histamine and other potent molecules through a process called degranulation, driving the physiological changes associated with hypersensitivity reactions.

While they share this fundamental function, basophils and mast cells are distinct cell lineages with significant differences in their origin, location, lifespan, and responsiveness to stimuli.[2][3] Understanding these differences is crucial for elucidating their specific roles in various pathological conditions and for the development of targeted therapeutic interventions. This guide provides a comparative analysis of histamine release from basophils and mast cells, supported by experimental data and detailed methodologies.

Comparative Data: Basophils vs. Mast Cells

The following tables summarize the key characteristics and histamine release profiles of basophils and mast cells.

Table 1: General Characteristics of Basophils and Mast Cells

Feature	Basophils	Mast Cells
Origin	Emerge from bone marrow as mature cells.[3]	Emerge from bone marrow as immature progenitors, maturing in peripheral tissues.[3]
Primary Location	Circulate in the bloodstream.[3]	Reside in tissues, particularly at environmental interfaces (skin, gut, airways).[3]
Lifespan	Short (days).[3]	Long (weeks to months).[3]
Size	Smaller.[4]	Larger, with membrane projections.[3][4]
Nucleus Shape	Lobed/Segmented.[3]	Round.[3]
Granule Number	Fewer (~80 per cell), but larger.[4]	Abundant (~1000 per cell), but smaller.[3][4]
Relative Abundance	Least abundant granulocyte in circulation (<1% of leukocytes).[5]	Variable depending on tissue.

Table 2: Comparison of Histamine Release Dynamics

Feature	Basophils	Mast Cells
Histamine Content	~1 picogram per cell.	~3-8 picograms per cell.[6]
Primary Triggers	- IgE-dependent: Allergen cross-linking of FcεRI.[3]- IgE-independent: IL-3, IL-33, TSLP, C5a, TLR agonists (LPS).[7][8]	- IgE-dependent: Allergen cross-linking of FcεRI.[9]- IgE-independent: Substance P, C3a, C5a, endothelin-1, physical stimuli (e.g., pressure).[9]
Kinetics of Release	Rapid degranulation upon activation.[10] Implicated in both immediate and late-phase allergic reactions.[10]	Rapid degranulation upon activation.[3] Primarily associated with the immediate phase of allergic reactions.
Release Mechanism	Primarily "piecemeal" degranulation (vesicular transport of granule contents).[11]	Can undergo both "anaphylactic" degranulation (fusion of granules and plasma membrane) and "piecemeal" degranulation.[11]
Correlation to Allergy Tests	Histamine release shows good correlation with skin prick tests and RAST analysis.[12]	Intestinal mast cell histamine release does not consistently correlate with skin prick tests or RAST.[12]

Signaling Pathways for Degranulation

The most well-characterized pathway for histamine release in both basophils and mast cells is initiated by the cross-linking of the high-affinity IgE receptor, FcεRI. While the core components are similar, the downstream regulation can differ.

Activation via FcεRI cross-linking triggers the phosphorylation of immunoreceptor tyrosine-based activation motifs (ITAMs) by Src family kinases. This recruits and activates spleen tyrosine kinase (Syk).[7] Downstream of Syk, a complex signaling cascade involving adaptor proteins like Linker for Activation of T cells (LAT) leads to the activation of two crucial pathways: the phospholipase Cγ (PLCγ) pathway and the phosphatidylinositol 3-kinase (PI3K) pathway.[13][14] These pathways culminate in an increase in intracellular calcium concentration and the activation of protein kinase C (PKC), which are essential for the fusion of granules with the plasma membrane and the subsequent release of histamine.[5]

Basophils can also be activated by various innate stimuli through distinct pathways that often converge on Syk and IκB kinases (IKKs).[7]

Figure 1: Simplified IgE-mediated signaling pathway for degranulation in mast cells and basophils.

Experimental Protocols

Measuring histamine release is a fundamental technique for studying basophil and mast cell function. While various methods exist, the general workflow involves cell stimulation followed by quantification of released histamine.

Protocol 1: Basophil Histamine Release Assay from Whole Blood

This method is commonly used as it avoids the need for extensive cell purification.[15][16]

• Blood Collection: Collect venous blood into tubes containing an anticoagulant (e.g., heparin). Maintain samples at room temperature.

• Aliquot and Stimulate:

  • Pipette whole blood into labeled glass or polypropylene (B1209903) tubes.[16]

  • Prepare serial dilutions of the specific allergen or stimulus (e.g., anti-IgE for positive control) in a release buffer (e.g., HEPES-buffered saline with Ca²⁺).

  • Add the stimulus to the blood samples. Include a negative control (buffer only, for spontaneous release) and a positive control (e.g., anti-IgE).[16]

• Total Histamine Control: To determine the total histamine content, lyse a separate aliquot of whole blood with hypotonic medium or by freeze-thawing.[16]

• Incubation: Incubate all tubes in a 37°C water bath for 60 minutes to allow for degranulation.[16]

• Stop Reaction: Stop the release reaction by placing the tubes on ice and/or adding ice-cold buffer.[16]

• Separate Supernatant: Centrifuge the tubes at a low speed to pellet the cells. Carefully collect the histamine-containing supernatant.

• Quantification: Measure the histamine concentration in the supernatants using a validated method such as:

  • Enzyme-Linked Immunosorbent Assay (ELISA): A common and specific method for quantifying histamine.[16]

  • Fluorometric Assay: Involves the chemical derivatization of histamine to a fluorescent product.[17]

• Calculation: Express the results as a percentage of total histamine release: % Histamine Release = [(Sample Release - Spontaneous Release) / (Total Release - Spontaneous Release)] x 100

Protocol 2: Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This assay is frequently performed with cultured mast cells (e.g., RBL-2H3 cell line) and uses β-hexosaminidase as a surrogate marker for granular content release, as its measurement is often simpler and more cost-effective than direct histamine measurement.[18][19]

• Cell Culture and Sensitization:

  • Culture mast cells (e.g., RBL-2H3) in appropriate media. Seed cells into a 96-well plate and allow them to adhere.[19]

  • If conducting an IgE-mediated assay, sensitize the cells by incubating them with antigen-specific IgE overnight.[19]

• Wash and Treat:

  • Wash the cells with a suitable buffer (e.g., Tyrode's buffer) to remove excess IgE and media.[19]

  • Add the test compound (e.g., a potential inhibitor) at various concentrations and incubate for a defined period (e.g., 30 minutes at 37°C).[19]

• Induce Degranulation:

  • Add the stimulus to the wells. This can be an antigen (for IgE-sensitized cells) or a non-immunological stimulus like a calcium ionophore.[19][20]

  • Include controls: negative control (buffer only for spontaneous release) and positive control (stimulus without inhibitor for maximum release).

  • For total release, lyse a separate set of untreated cells with a detergent like Triton X-100.[19]

• Incubation: Incubate the plate for 30-60 minutes at 37°C.

• Collect Supernatant: Centrifuge the plate and carefully transfer an aliquot of the supernatant to a new 96-well plate.[19]

• Enzyme Assay:

  • Add a substrate solution (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide, pNAG) to each well.[19]

  • Incubate at 37°C for 1-2 hours to allow the released β-hexosaminidase to cleave the substrate.

  • Stop the reaction by adding a high-pH stop buffer.[19]

• Readout: Measure the absorbance of the colored product on a microplate reader.

• Calculation: Calculate the percentage of β-hexosaminidase release using the same formula as for the histamine release assay.

Figure 2: General experimental workflow for an in vitro histamine release assay.

Conclusion

Basophils and mast cells, while both potent sources of histamine, exhibit distinct characteristics that define their unique and complementary roles in health and disease. Mast cells, as long-lived tissue residents, act as sentinels at the body's frontiers, initiating rapid, localized inflammatory responses. In contrast, circulating basophils are recruited to sites of inflammation and may play a more prominent role in orchestrating ongoing or late-phase allergic reactions. The differences in their triggers, histamine content, and signaling regulation underscore the complexity of allergic inflammation. A thorough understanding of these differences, aided by the robust experimental protocols outlined here, is essential for the continued development of more selective and effective therapies for allergic and inflammatory disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Human mast cells and basophils-How are they similar how are they different? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clevalab.com [clevalab.com]
• 4. differencebetween.com [differencebetween.com]
• 5. researchgate.net [researchgate.net]
• 6. Biomarkers of the involvement of mast cells, basophils and eosinophils in asthma and allergic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. aimspress.com [aimspress.com]
• 9. JCI - Different activation signals induce distinct mast cell degranulation strategies [jci.org]
• 10. Kinetics of mast cell, basophil, and oral food challenge responses in omalizumab-treated adults with peanut allergy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Histamine content and secretion in basophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of intestinal mast cell and basophil histamine release in children with food allergic reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A common signaling pathway leading to degranulation in mast cells and its regulation by CCR1-ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Integrated signalling pathways for mast-cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measuring Histamine and Cytokine Release from Basophils and Mast Cells | Springer Nature Experiments [experiments.springernature.com]
• 16. novamedline.com [novamedline.com]
• 17. tandfonline.com [tandfonline.com]
• 18. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to Histamine Quantification: A Comparative Analysis of Assay Platforms

For researchers, scientists, and drug development professionals, the accurate and reproducible measurement of histamine (B1213489) is critical for advancing our understanding of allergic diseases, inflammation, and the efficacy of novel therapeutics. The choice of assay platform can significantly impact experimental outcomes. This guide provides an objective comparison of common histamine measurement techniques, supported by experimental data, to aid in the selection of the most appropriate method for your research needs.

This guide delves into the performance characteristics of key histamine assay platforms, including Enzyme-Linked Immunosorbent Assay (ELISA), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Enzymatic Assays, and Radioimmunoassay (RIA). We will explore their principles, detailed experimental protocols, and comparative performance data to facilitate informed decision-making in your experimental design.

At a Glance: Performance Comparison of Histamine Assay Platforms

The selection of a histamine quantification method hinges on the specific requirements of your study, such as the required sensitivity, sample matrix, throughput needs, and available resources. The table below summarizes the key performance characteristics of the most prevalent assay platforms based on published data and manufacturer specifications.

Performance Parameter	Enzyme-Linked Immunosorbent Assay (ELISA)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Enzymatic Assay	Radioimmunoassay (RIA)
Principle	Competitive antigen-antibody binding with colorimetric detection.	Chromatographic separation followed by mass-based detection and quantification.	Enzymatic conversion of histamine leading to a detectable colorimetric or fluorometric signal.	Competitive binding of radiolabeled and unlabeled histamine to a specific antibody.
Sensitivity (LOD/LOQ)	Moderate (typically in the low ng/mL range).[1]	Very High (can reach pg/mL to low ng/mL levels).[2][3][4]	Moderate (typically in the low ppm or µg/mL range).	High (can detect low levels of histamine).[5]
Specificity	High, but with potential for cross-reactivity with structurally similar molecules.	Very High, able to distinguish histamine from other biogenic amines and metabolites.	Generally high, but can be susceptible to interference from other substances in the sample.	High, dependent on the specificity of the antibody used.[5]
Reproducibility (CV%)	Good (Intra-assay CV <10%, Inter-assay CV <10-15%).[1][6]	Excellent (Intra- and Inter-assay CV typically <15%).[7]	Good (CVs can be low, but may vary with kit and sample type).	Good, but can be influenced by the handling of radioactive materials.
Sample Throughput	High, suitable for processing large numbers of samples in 96-well plate format.	Moderate, dependent on the chromatography run time and sample preparation complexity.	High, often adaptable to microplate formats for increased throughput.	Moderate, requires specialized handling and disposal of radioactive waste.
Cost per Sample	Relatively low.	High, due to expensive instrumentation and maintenance.	Low to moderate.	Moderate, includes costs for radioactive materials and disposal.
Technical Expertise	Low to moderate.	High, requires skilled operators for instrument maintenance and data analysis.	Low to moderate.	High, requires licensing and training for handling radioactive isotopes.

Visualizing the Molecular and Experimental Landscape

To better understand the biological context and the practical application of these assays, the following diagrams illustrate the histamine signaling pathway and a generalized experimental workflow for histamine quantification.

Caption: Histamine signaling through its four receptor subtypes (H1-H4).

Caption: Generalized experimental workflow for histamine quantification.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following sections provide an overview of the methodologies for the key histamine assays. It is important to note that specific protocols may vary between commercial kits and laboratories.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used method for histamine quantification due to its high throughput and relatively low cost. The competitive ELISA format is most common for small molecules like histamine.

Principle: Free histamine in the sample competes with a fixed amount of enzyme-labeled histamine for binding to a limited number of anti-histamine antibody-coated wells. The amount of bound enzyme conjugate is inversely proportional to the concentration of histamine in the sample.

General Protocol:

• Standard and Sample Preparation: Prepare a series of histamine standards and dilute samples as required.

• Competitive Binding: Add standards and samples to the antibody-coated microplate wells, followed by the addition of HRP-conjugated histamine. Incubate for a specified time to allow for competitive binding.

• Washing: Wash the plate to remove unbound reagents.

• Substrate Incubation: Add a chromogenic substrate (e.g., TMB). The HRP enzyme catalyzes a color change.

• Stopping the Reaction: Add a stop solution to terminate the enzymatic reaction.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Determine the histamine concentration in the samples by interpolating their absorbance values on the standard curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered the gold standard for histamine quantification, offering high sensitivity and specificity.[8]

Principle: Histamine is first separated from other components in the sample by liquid chromatography. The separated histamine is then ionized and fragmented in the mass spectrometer. Specific parent-daughter ion transitions are monitored for highly selective and sensitive quantification.

General Protocol:

• Sample Preparation: This is a critical step and often involves protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) to remove interfering substances.[2] An internal standard (e.g., deuterated histamine) is typically added for accurate quantification.[7]

• Derivatization (Optional): To improve chromatographic retention and ionization efficiency, histamine may be derivatized.[2][4]

• LC Separation: Inject the prepared sample into an LC system equipped with a suitable column (e.g., HILIC or reversed-phase C18) to separate histamine from other matrix components.[4][7]

• MS/MS Detection: The eluent from the LC is introduced into the mass spectrometer. Histamine is detected using multiple reaction monitoring (MRM) mode, where a specific precursor ion is selected and fragmented to produce a characteristic product ion.[7]

• Data Analysis: The peak area ratio of histamine to the internal standard is used to calculate the histamine concentration based on a calibration curve prepared with known standards.

Enzymatic Assay

Enzymatic assays provide a rapid and straightforward method for histamine determination, often used for screening purposes.

Principle: These assays utilize a histamine-specific enzyme (e.g., histamine dehydrogenase) that catalyzes the oxidation of histamine. This reaction is coupled to a chromogenic or fluorogenic substrate, resulting in a detectable signal that is proportional to the histamine concentration.

General Protocol:

• Sample Preparation: Samples are typically homogenized and extracted to liberate histamine.

• Enzymatic Reaction: The sample extract is mixed with the enzyme and a substrate in a microplate well or cuvette.

• Incubation: The reaction mixture is incubated for a specific time to allow for color or fluorescence development.

• Data Acquisition: The absorbance or fluorescence is measured using a microplate reader or spectrophotometer.

• Data Analysis: The histamine concentration is determined by comparing the signal from the sample to that of known standards.

Radioimmunoassay (RIA)

RIA is a highly sensitive and specific method, though its use has declined due to the requirement for radioactive materials.

Principle: This competitive immunoassay involves the competition between radiolabeled histamine (e.g., with ¹²⁵I) and unlabeled histamine in the sample for binding to a limited amount of anti-histamine antibody. The amount of radioactivity in the antibody-bound fraction is inversely proportional to the concentration of histamine in the sample.

General Protocol:

• Assay Setup: A mixture of radiolabeled histamine and a specific antibody is prepared.

• Competitive Binding: Known amounts of unlabeled histamine standards or the unknown samples are added to the mixture, initiating competition for antibody binding sites.

• Separation: The antibody-bound histamine is separated from the free histamine.

• Radioactivity Measurement: The radioactivity of the bound fraction is measured using a gamma counter.

• Data Analysis: A standard curve is generated by plotting the radioactivity of the standards against their concentrations. The histamine concentration in the samples is then determined from this curve.

Conclusion

The choice of a histamine assay platform is a critical decision that should be guided by the specific research question, sample type, required sensitivity and specificity, and available resources. LC-MS/MS offers the highest sensitivity and specificity, making it the preferred method for definitive quantification and research applications where accuracy is paramount.[8] ELISA provides a high-throughput and cost-effective solution for screening large numbers of samples. Enzymatic assays are a simple and rapid option for screening, while RIA, despite its high sensitivity, is less commonly used due to the handling of radioactive materials. By carefully considering the strengths and limitations of each platform, researchers can select the most appropriate method to generate reliable and reproducible data in their study of histamine's role in health and disease.

References

• 1. Histamine Competitive ELISA Kit (EEL005) - Invitrogen [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Stand out from matrix: Ultra-sensitive LC-MS/MS method for determination of histamine in complex biological samples using derivatization and solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of a highly sensitive LC-MS/MS method for in vitro measurement of histamine concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radioimmunoassay of histamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of a UHPLC-MS/MS method for the determination of plasma histamine in various mammalian species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Decoding Specificity: A Comparative Guide to Histamine Receptor Subtype Antagonists

For researchers, scientists, and drug development professionals, understanding the precise binding and functional activity of histamine (B1213489) receptor antagonists is paramount. This guide provides a comprehensive comparison of antagonist specificity for the four histamine receptor subtypes—H1, H2, H3, and H4—supported by quantitative experimental data, detailed methodologies, and clear visual representations of the underlying biological pathways.

Histamine, a critical biogenic amine, modulates a wide array of physiological and pathological processes by activating its four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4. The development of subtype-selective antagonists has been instrumental in both elucidating the roles of these receptors and creating targeted therapeutics for a range of conditions, from allergic reactions to gastric ulcers and neurological disorders.[1][2] This guide delves into the specificity of various antagonists, offering a clear comparison of their binding affinities and functional potencies.

Comparative Antagonist Specificity

The selectivity of an antagonist for a specific histamine receptor subtype over others is a crucial determinant of its therapeutic efficacy and side-effect profile. This is quantified through binding affinity (Ki) and functional inhibition (IC50) values. Lower Ki and IC50 values indicate higher affinity and potency, respectively.

Histamine H1 Receptor Antagonists

H1 receptor antagonists are broadly classified into first and second generations. First-generation antagonists, such as diphenhydramine (B27) and chlorpheniramine, are known for their sedative effects due to their ability to cross the blood-brain barrier.[3] Second-generation antagonists, like cetirizine (B192768) and fexofenadine, are designed to be more selective for peripheral H1 receptors, reducing central nervous system side effects.[4]

Antagonist	Receptor Subtype	Ki (nM)	IC50 (nM)
Cetirizine	H1	~6[4]	-
Levocetirizine	H1	3[4]	-
Desloratadine	H1	0.4[5]	51
Fexofenadine	H1	10	246[6]
Emedastine	H1	1.3[6]	-
H2	49,067[6]	-
H3	12,430[6]	-
Mepyramine	H1	1.5	-
Diphenhydramine	H1	-	-

Note: Data is compiled from various sources and experimental conditions may vary.

Histamine H2 Receptor Antagonists

H2 receptor antagonists are primarily used to inhibit gastric acid secretion.[7] Their development was a landmark in the treatment of peptic ulcers and gastroesophageal reflux disease (GERD).

Antagonist	Receptor Subtype	Ki (nM)	IC50 (nM)
Tiotidine	H2	-	-
Famotidine	H2	-	-
Cimetidine	H2	-	-
Ranitidine	H2	-	-

Histamine H3 Receptor Antagonists

H3 receptors are primarily found in the central nervous system and act as presynaptic autoreceptors, inhibiting the release of histamine and other neurotransmitters. Antagonists of this receptor are being investigated for their potential in treating neurological disorders.[8][9]

Antagonist	Receptor Subtype	Ki (nM)	IC50 (nM)
Pitolisant (Tiprolisant)	H3	0.16[10]	1.5 (EC50, inverse agonist)[10]
ABT-288	H3	1.9 (human), 8.2 (rat)[11]	-
Iodophenpropit (B1228430)	H3	0.97[12]	-
H1	1,710[12]	-
H2	2,280[12]	-
Thioperamide	H3	4.3[12]	-
H1	>10,000[12]	-
H2	>10,000[12]	-
5-HT3	120[12]	-

Note: Data is compiled from various sources and experimental conditions may vary.

Histamine H4 Receptor Antagonists

The H4 receptor is predominantly expressed on cells of the immune system and is involved in inflammatory responses and chemotaxis.[13][14] H4 receptor antagonists are being explored as potential anti-inflammatory and anti-allergic agents.

Antagonist	Receptor Subtype	Ki (nM)	pA2
JNJ 7777120	H4	4.5 (human)	8.1
H1	>10,000	-
H2	>10,000	-
H3	>10,000	-

Note: pA2 is a measure of antagonist potency, with higher values indicating greater potency.

Experimental Protocols

The determination of antagonist specificity relies on robust and reproducible experimental assays. The following are detailed methodologies for key experiments cited in this guide.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for a receptor.

Objective: To determine the inhibition constant (Ki) of a test compound for a specific histamine receptor subtype.

Materials:

• Cell membranes prepared from cells expressing the histamine receptor of interest.[7]

• A specific radioligand for the receptor subtype (e.g., [3H]Mepyramine for H1, [3H]Tiotidine for H2).[7][15]

• Test antagonist at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).[16]

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).[16]

• Glass fiber filters.[16]

• Scintillation cocktail and a scintillation counter.[7]

Procedure:

• Membrane Preparation:

  • Culture cells expressing the target histamine receptor.

  • Harvest the cells and homogenize them in a lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in the assay buffer and determine the protein concentration.[7][17]

• Binding Reaction:

  • In a 96-well plate, add the cell membrane preparation, the radioligand at a fixed concentration (typically near its Kd value), and varying concentrations of the test antagonist.

  • Include control wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of a known non-radiolabeled antagonist).

  • Incubate the plate to allow the binding to reach equilibrium.[17]

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.[7]

  • Wash the filters with ice-cold wash buffer to remove any unbound radioligand.[7]

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[7]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the antagonist concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of antagonist that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

Functional Assays: Calcium Mobilization and cAMP Accumulation

Functional assays measure the ability of an antagonist to block the cellular response initiated by an agonist.

Objective: To determine the IC50 of an antagonist for the H1 receptor by measuring its ability to block histamine-induced intracellular calcium release.

Materials:

• Cells expressing the H1 receptor.[19]

• A fluorescent calcium indicator dye (e.g., Fluo-4 AM).[20]

• Histamine (agonist).

• Test antagonist at various concentrations.

• A fluorescence plate reader.[19]

Procedure:

• Cell Preparation:

  • Seed cells expressing the H1 receptor in a 96-well plate and allow them to adhere.[19]

  • Load the cells with a calcium-sensitive fluorescent dye.[20]

• Antagonist Incubation:

  • Pre-incubate the cells with varying concentrations of the test antagonist.[19]

• Agonist Stimulation and Measurement:

  • Add a fixed concentration of histamine (typically the EC80) to the wells to stimulate the H1 receptor.

  • Immediately measure the change in fluorescence intensity over time using a fluorescence plate reader. The increase in fluorescence corresponds to the rise in intracellular calcium.[19]

• Data Analysis:

  • Determine the peak fluorescence response for each antagonist concentration.

  • Plot the percentage of inhibition of the histamine-induced calcium response against the logarithm of the antagonist concentration.

  • Determine the IC50 value from the resulting dose-response curve.[19]

Objective: To determine the IC50 of an antagonist by measuring its effect on agonist-mediated changes in intracellular cyclic AMP (cAMP) levels.

Materials:

• Cells expressing the H2, H3, or H4 receptor.[21]

• A selective agonist for the respective receptor.[21]

• Forskolin (B1673556) (to stimulate adenylyl cyclase for Gi-coupled receptors).[21]

• Test antagonist at various concentrations.

• A commercial cAMP assay kit (e.g., HTRF, ELISA).[21]

Procedure:

• Cell Preparation:

  • Seed cells expressing the target receptor in a 96-well plate.[21]

• Antagonist and Agonist Treatment:

  • For Gs-coupled H2 receptors: Pre-incubate the cells with the antagonist, then stimulate with the H2 agonist.[15]

  • For Gi/o-coupled H3 and H4 receptors: Pre-incubate the cells with the antagonist, then stimulate with both forskolin and the respective agonist.[21]

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using a cAMP assay kit according to the manufacturer's instructions.[21]

• Data Analysis:

  • For H2 receptors: Plot the percentage of inhibition of the agonist-induced cAMP increase against the logarithm of the antagonist concentration to determine the IC50.

  • For H3 and H4 receptors: Plot the percentage of reversal of the agonist-induced inhibition of forskolin-stimulated cAMP levels against the logarithm of the antagonist concentration to determine the IC50.

Signaling Pathways and Experimental Workflows

Visualizing the signaling cascades and experimental procedures can aid in understanding the mechanisms of action and the methods used to assess antagonist specificity.

Caption: H1 receptor signaling pathway.

Caption: H2 receptor signaling pathway.

References

• 1. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 3. researchgate.net [researchgate.net]
• 4. Cetirizine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Structure-based prediction of subtype-selectivity of Histamine H3 receptor selective antagonists in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Agonist-induced activation of histamine H3 receptor signals to extracellular signal-regulated kinases 1 and 2 through PKC-, PLD-, and EGFR-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. Safety, tolerability and pharmacokinetics of the histamine H3 receptor antagonist, ABT-288, in healthy young adults and elderly volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of the receptor selectivity of the H3 receptor antagonists, iodophenpropit and thioperamide: an interaction with the 5-HT3 receptor revealed - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Histamine H4 receptor mediates chemotaxis and calcium mobilization of mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. Histamine H4 receptors in the gastrointestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]

Histamine in Health and Disease: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of histamine (B1213489) levels in healthy versus disease model animals, supported by experimental data and detailed methodologies. Histamine, a crucial biogenic amine, plays a pivotal role in numerous physiological processes and is a key mediator in inflammatory and allergic responses. Understanding its regulation and signaling in various disease states is critical for the development of novel therapeutic interventions.

Quantitative Comparison of Histamine Levels

The following table summarizes histamine concentrations in various biological samples from healthy control animals and those with induced inflammatory or allergic conditions. These values, gathered from multiple studies, highlight the significant elevation of histamine in disease models.

Disease Model	Animal Model	Tissue/Sample	Histamine Concentration (Control)	Histamine Concentration (Disease Model)	Fold Change	Reference
High-Histamine Diet	C57BL/6 Mice	Plasma	~2 ng/mL	~10-12 ng/mL (with 9 g/kg histamine diet)	~5-6x	[1][2][3]
C57BL/6 Mice	Ileum	~2 ng/mg	~8-12 ng/mg (with 9 g/kg histamine diet)	~4-6x	[1][2][3]
Allergic Anaphylaxis	BALB/c Mice	Plasma	Undetectable/Trace	Significantly higher post-challenge	-	[4]
Inflammatory Bowel Disease (Colitis)	Rodent Models	Colonic Mucosa	Baseline	Significantly reduced in mast cell-deficient models	-
Experimental Autoimmune Encephalomyelitis (EAE)	Lewis Rats	Brain and Spinal Cord	Baseline	Significantly higher on days 11 and 13 post-inoculation	-

Note: Absolute values can vary between studies due to different measurement techniques and experimental conditions. The fold change provides a relative comparison.

Experimental Protocols: Measuring Histamine

Accurate quantification of histamine is essential for studying its role in health and disease. The two most common methods are the Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Histamine Measurement by ELISA

This protocol is a generalized procedure based on commercially available ELISA kits.

1. Sample Preparation:

• Plasma: Collect whole blood with EDTA or heparin as an anticoagulant. Centrifuge at 1,000 x g for 15 minutes at 4°C. Collect the supernatant (plasma) and store at -80°C until use.

• Serum: Collect whole blood in a serum separator tube. Allow to clot for 2 hours at room temperature or overnight at 4°C. Centrifuge for 20 minutes at 1,000 x g. Collect the serum and store at -80°C.

• Tissue Homogenates:

  • Rinse tissues with ice-cold PBS to remove excess blood.

  • Weigh the tissue and homogenize in PBS on ice.

  • Centrifuge the homogenate at 5,000 x g for 5 minutes at 4°C.

  • Collect the supernatant for analysis.

2. ELISA Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual.

• Standard and Sample Addition: Add 50 µL of standards and samples to the appropriate wells of the pre-coated microplate.

• Detection Antibody Addition: Immediately add 50 µL of Biotinylated Detection Antibody working solution to each well. Gently mix and incubate at 37°C for 45 minutes.

• Washing: Aspirate the liquid from each well and wash three times with 350 µL of wash buffer per well.

• HRP-Conjugate Addition: Add 100 µL of HRP-Streptavidin conjugate working solution to each well and incubate at 37°C for 30 minutes.

• Washing: Repeat the washing step five times.

• Substrate Reaction: Add 90 µL of TMB substrate solution to each well and incubate in the dark at 37°C for 15-20 minutes.

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Absorbance Measurement: Read the optical density at 450 nm using a microplate reader.

• Calculation: Calculate the histamine concentration in the samples by comparing their absorbance to the standard curve.

Histamine Measurement by LC-MS/MS

LC-MS/MS offers higher sensitivity and specificity for histamine quantification.

1. Sample Preparation:

• Tissue:

  • Homogenize 5 mg of tissue in 20 mL of an appropriate reagent (e.g., perchloric acid).

  • Vortex vigorously for 10 minutes.

  • Centrifuge at 4000 rpm at 4°C for 10 minutes.

  • Filter the supernatant through a 0.45 µm nylon filter before injection into the LC-MS/MS system.

• Liquid Samples (e.g., Plasma):

  • Mix 5 mL of the sample with 15 mL of an appropriate reagent.

  • Vortex for 1 minute.

  • Filter through a 0.45 µm nylon filter.

2. LC-MS/MS Analysis:

• The specific chromatographic conditions and mass spectrometric parameters will need to be optimized based on the instrument used. Generally, a Hydrophilic Interaction Liquid Chromatography (HILIC) column is used for separation. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect and quantify histamine and its fragments.

Histamine Signaling in Inflammation

Histamine exerts its diverse effects by binding to four distinct G protein-coupled receptors: H1R, H2R, H3R, and H4R. The activation of these receptors triggers different intracellular signaling cascades, leading to a range of cellular responses that contribute to the inflammatory process.

Pro-Inflammatory Signaling via H1 and H4 Receptors

The H1 and H4 receptors are primarily considered pro-inflammatory.[5][6] Their activation on various immune and non-immune cells orchestrates key events in the inflammatory response.

Caption: Pro-inflammatory signaling pathways activated by histamine via H1 and H4 receptors.

Experimental Workflow for Comparing Histamine Levels

The following diagram illustrates a typical workflow for investigating the role of histamine in a disease model.

Caption: A generalized experimental workflow for comparing histamine levels in healthy versus disease model animals.

References

• 1. A Murine Model of High Dietary Histamine Intake: Impact on Histamine Contents and Release in Neural and Extraneural Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Murine Model of High Dietary Histamine Intake: Impact on Histamine Contents and Release in Neural and Extraneural Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Histamine drives severity of innate inflammation via histamine 4 receptor in murine experimental colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Diagnostic Methods for Histamine Intolerance

For Researchers, Scientists, and Drug Development Professionals

The diagnosis of histamine (B1213489) intolerance (HIT) presents a significant clinical challenge due to its diverse and non-specific symptoms. A definitive diagnosis relies on the accurate assessment of histamine metabolic capacity, primarily the activity of the diamine oxidase (DAO) enzyme. This guide provides an objective comparison of currently available diagnostic methods, supported by experimental data, to aid researchers and clinicians in selecting the most appropriate tools for their work.

Comparison of Diagnostic Methods

The validation of diagnostic methods for histamine intolerance is an ongoing area of research. Currently, several approaches are utilized, each with distinct principles, advantages, and limitations. The primary methods include measuring DAO enzyme activity, genetic testing for polymorphisms in the DAO and histamine N-methyltransferase (HNMT) genes, and oral histamine challenge tests.

Data Presentation: Quantitative Comparison of Diagnostic Methods

The following table summarizes the performance characteristics of various diagnostic methods for histamine intolerance based on available literature. It is important to note that direct head-to-head comparative studies across all methods are limited, and performance characteristics can vary between studies and patient populations.

Diagnostic Method	Principle	Sample Type	Sensitivity	Specificity	Key Advantages	Key Limitations
Serum DAO Activity Assay (ELISA/Radioimmunoassay)	Measures the enzymatic activity or concentration of DAO.	Serum, Plasma	71% (for DAO levels <10 U/mL)[1][2][3]	61-92% (for DAO levels <10 U/mL)[1][2][3]	Widely available, non-invasive.	Poor reproducibility, daily fluctuations, not validated as a standalone test.[3][4]
Histamine 50-Skin-Prick Test	Measures the degradation of intracutaneously applied histamine.	Skin	79%[5]	81.3%[5]	Simple, provides a functional measure of histamine degradation in the skin.	May not reflect intestinal histamine degradation, cannot differentiate from other allergies.[6]
Oral Histamine Challenge Test	Assesses the development of symptoms after a controlled oral dose of histamine.	-	Variable	Variable	Considered a "gold standard" by some for confirming clinical suspicion.	High placebo effect (up to 62.7% of patients may react to placebo), risk of adverse reactions, lack of standardized protocol.[7][[“]][9][10]
Genetic Testing (DAO/HNMT Polymorphisms)	Identifies single nucleotide polymorphisms (SNPs) associated with reduced enzyme activity.	Blood, Saliva	Not directly applicable (identifies predisposition)	Not directly applicable (identifies predisposition)	Provides stable, lifelong information about genetic predisposition, can distinguish between primary and secondary DAO deficiency.[11][12]	Does not confirm actual enzyme activity or clinical intolerance, as other factors can influence enzyme function.[13]

Histamine Metabolism Signaling Pathway

Histamine homeostasis is maintained through a delicate balance of its synthesis, binding to receptors, and degradation by two primary enzymes: diamine oxidase (DAO) and histamine N-methyltransferase (HNMT).[14][15] DAO is the main enzyme responsible for breaking down extracellular histamine, particularly ingested histamine in the gut, while HNMT metabolizes intracellular histamine, primarily in the central nervous system.[14][15]

Caption: Overview of Histamine Synthesis, Receptor Binding, and Degradation Pathways.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of experimental results. Below are protocols for key diagnostic assays.

Diamine Oxidase (DAO) Activity Assay (Fluorometric)

This protocol describes a high-throughput fluorometric assay for quantifying DAO activity.

Principle: This assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a DAO substrate (e.g., putrescine). In the presence of horseradish peroxidase (HRP), the generated H₂O₂ reacts with a non-fluorescent probe to produce a highly fluorescent product. The rate of fluorescence increase is directly proportional to the DAO activity.[1][5][16]

Materials:

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~530-570 nm, Emission: ~585-590 nm)

• Recombinant human DAO (for standard curve)

• DAO Assay Buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.4)

• DAO Substrate (e.g., Putrescine dihydrochloride)

• Horseradish Peroxidase (HRP)

• Fluorescent Probe (e.g., Amplex® Red, Dye Reagent)

• Hydrogen Peroxide (H₂O₂) Standard

• Serum or plasma samples

Procedure:

• Reagent Preparation:

  • Prepare a standard curve of H₂O₂ in DAO Assay Buffer.

  • Prepare a working solution of the DAO substrate in DAO Assay Buffer.

  • Prepare a working solution of HRP and the fluorescent probe in DAO Assay Buffer (Reaction Mix).

• Sample Preparation:

  • Centrifuge blood samples to obtain serum or plasma.

  • Samples may require dilution in DAO Assay Buffer.

• Assay Protocol:

  • Add samples and standards to the wells of the 96-well plate.

  • Initiate the reaction by adding the Reaction Mix to all wells.

  • Immediately place the plate in the microplate reader, pre-heated to the recommended temperature (e.g., 25°C or 37°C).

  • Measure the fluorescence intensity in kinetic mode, taking readings every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) by determining the slope of the linear portion of the fluorescence vs. time curve.

  • Determine the DAO activity in the samples by comparing their reaction rates to the H₂O₂ standard curve.

Caption: Experimental Workflow for a Fluorometric DAO Activity Assay.

Diamine Oxidase (DAO) ELISA Protocol

This protocol outlines the steps for a sandwich ELISA to quantify DAO concentration.

Principle: This assay employs a quantitative sandwich enzyme immunoassay technique. An antibody specific for DAO is pre-coated onto a microplate. Standards and samples are pipetted into the wells, and any DAO present is bound by the immobilized antibody. After washing, a biotin-conjugated antibody specific for DAO is added. Following another wash, an avidin-conjugated horseradish peroxidase (HRP) is added. After a final wash, a substrate solution is added, and the color development is proportional to the amount of DAO bound.[6][17][18]

Materials:

• 96-well microplate pre-coated with anti-DAO antibody

• DAO Standard

• Biotin-conjugated anti-DAO antibody

• Avidin-conjugated HRP

• Wash Buffer

• Assay Diluent

• Substrate Solution (e.g., TMB)

• Stop Solution

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Reagent and Sample Preparation:

  • Bring all reagents and samples to room temperature.

  • Reconstitute the DAO Standard to create a standard curve.

  • Dilute samples as required.

• Assay Protocol:

  • Add standards and samples to the appropriate wells and incubate.

  • Aspirate and wash the wells.

  • Add the biotin-conjugated antibody to each well and incubate.

  • Aspirate and wash the wells.

  • Add the avidin-conjugated HRP to each well and incubate.

  • Aspirate and wash the wells.

  • Add the Substrate Solution to each well and incubate in the dark.

  • Add the Stop Solution to each well to stop the reaction.

• Data Analysis:

  • Measure the optical density of each well at 450 nm.

  • Create a standard curve by plotting the mean absorbance for each standard concentration on the y-axis against the concentration on the x-axis.

  • Determine the concentration of DAO in the samples by interpolating their absorbance values from the standard curve.

Caption: Step-by-step Workflow for a DAO Sandwich ELISA.

Conclusion and Future Directions

The diagnosis of histamine intolerance remains a complex endeavor, with no single diagnostic test currently offering definitive results. Serum DAO activity assays are widely used but are hampered by issues of reproducibility and variability.[3][4] Genetic testing provides valuable information on predisposition but does not reflect the current enzymatic function.[13] The oral histamine challenge test, while clinically relevant, is limited by a significant placebo effect and lack of standardization.[7][[“]]

Future research should focus on the development of more reliable and validated biomarkers for histamine intolerance. Direct comparative studies evaluating the performance of multiple diagnostic methods within the same patient cohorts are critically needed to establish a more definitive diagnostic algorithm. Furthermore, standardization of protocols for tests like the oral histamine challenge is essential for improving their reliability and utility in both clinical and research settings. For drug development professionals, a deeper understanding of the nuances of these diagnostic tools is paramount for accurate patient stratification and the evaluation of therapeutic interventions targeting histamine metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of Serum Diamine Oxidase as a Diagnostic Test for Histamine Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histamine Intolerance: The Current State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bioassaysys.com [bioassaysys.com]
• 6. assaygenie.com [assaygenie.com]
• 7. researchgate.net [researchgate.net]
• 8. consensus.app [consensus.app]
• 9. education.aaaai.org [education.aaaai.org]
• 10. Evidence for Dietary Management of Histamine Intolerance | MDPI [mdpi.com]
• 11. cellsciencesystems.com [cellsciencesystems.com]
• 12. Histamine Intolerance, Genetic Testing - myGenomiX® - Predisposition Genetic Tests | Diagnostiki Athinon [athenslab.gr]
• 13. The Genetics Of Histamine Intolerance. Understanding DAO & HNMT Enzyme SNPs | Dr. Hagmeyer [drhagmeyer.com]
• 14. researchgate.net [researchgate.net]
• 15. Dynamics of Histamine in the Brain - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. cloud-clone.com [cloud-clone.com]
• 18. cosmobiousa.com [cosmobiousa.com]

comparative pharmacology of H3 and H4 receptor ligands

A Comparative Guide to the Pharmacology of H3 and H4 Receptor Ligands

This guide provides a detailed comparison of the pharmacological properties of ligands targeting the histamine (B1213489) H3 and H4 receptors. It is intended for researchers, scientists, and professionals in drug development to facilitate an objective evaluation of ligand performance, supported by experimental data.

Introduction

The histamine H3 and H4 receptors are both G protein-coupled receptors (GPCRs) that are activated by histamine. However, their distinct tissue distribution and signaling pathways lead to different physiological roles. The H3 receptor is predominantly expressed in the central nervous system (CNS), where it acts as a presynaptic autoreceptor and heteroreceptor, modulating the release of histamine and other neurotransmitters.[1][2][3] This makes it a significant target for neurological and psychiatric disorders like sleep disorders, Alzheimer's disease, and schizophrenia.[3][4][5] In contrast, the H4 receptor is primarily found on cells of the immune system, including mast cells, eosinophils, and T cells, and is implicated in inflammatory and immune responses.[4][6][7][8] Consequently, the H4 receptor is a promising target for conditions such as allergy, inflammation, and autoimmune disorders.[4][6][9]

Signaling Pathways

Activation of the H3 receptor, in addition to inhibiting cAMP production, can also activate the mitogen-activated protein kinase (MAPK) and PI3K/AKT pathways.[10][13] The Gβγ subunits released upon Gαi/o activation can also inhibit N-type voltage-gated calcium channels, leading to a reduction in neurotransmitter release.[1][13]

The H4 receptor, upon activation, also leads to a pertussis toxin-sensitive Gαi/o-mediated inhibition of adenylyl cyclase.[14] Stimulation of the H4 receptor can induce robust calcium mobilization from intracellular stores and activate MAPK pathways.[14][15] This calcium signaling is crucial for its role in chemotaxis of immune cells like eosinophils and mast cells.[7][14]

Below are diagrams illustrating the primary signaling pathways for the H3 and H4 receptors.

Histamine H3 Receptor Signaling Pathway

Histamine H4 Receptor Signaling Pathway

Comparative Ligand Pharmacology

While the pharmacological profiles of H3 and H4 receptors show some overlap, with several H3 receptor ligands demonstrating appreciable activity at the H4 receptor, significant differences in structure-activity relationships allow for the development of selective compounds.[16][17]

Data Presentation

The following tables summarize the binding affinities (Ki) and functional potencies (pEC50 for agonists, pIC50 for antagonists) of selected ligands for the human H3 and H4 receptors.

Table 1: Agonist and Partial Agonist Affinity and Potency

Compound	H3 Receptor Ki (nM)	H4 Receptor Ki (nM)	H3 Receptor pEC50	H4 Receptor pEC50	Selectivity
Histamine	2.7 - 5.0	3.8 - 4.7	~8.3	~7.7	Non-selective
4-Methylhistamine (B1206604)	>10,000	7.0 - 50	-	7.4	H4 selective
Imetit	1.3	24	8.5	7.1	H3 selective
(R)-α-Methylhistamine	1.8	1200	8.8	6.0	H3 selective
Clobenpropit	0.4 - 5.7	5 - 42	-	6.9 (partial agonist)	Non-selective

Data compiled from multiple sources.[16][17][18] Values can vary based on experimental conditions.

Table 2: Antagonist and Inverse Agonist Affinity and Potency

Compound	H3 Receptor Ki (nM)	H4 Receptor Ki (nM)	H3 Receptor pIC50	H4 Receptor pIC50	Selectivity
Thioperamide	1.6 - 4.0	10 - 45	~8.0	~7.3	Non-selective
JNJ 7777120	>10,000	13 - 28	-	~7.8 (antagonist)	H4 selective
Pitolisant	0.16	>10,000	~9.0	-	H3 selective
Ciproxifan	0.6	7.8	~9.1	~7.0	Moderately H3 selective

Data compiled from multiple sources.[16][17][18] Values can vary based on experimental conditions.

Experimental Protocols

The characterization of H3 and H4 receptor ligands relies on a variety of in vitro assays. Below are detailed methodologies for key experiments.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of a test compound by measuring its ability to displace a specific radiolabeled ligand from the receptor.

General Protocol:

• Membrane Preparation: Cell membranes are prepared from cell lines (e.g., HEK293 or CHO) stably expressing the human H3 or H4 receptor.[5][8]

• Assay Components:

  • Radioligand: For H3R, [³H]Nα-methylhistamine or [¹²⁵I]iodoproxyfan are commonly used.[8][19] For H4R, [³H]histamine is often the radioligand of choice.[8][16][17]

  • Test Compound: A range of concentrations of the unlabeled ligand.

  • Assay Buffer: Typically 50 mM Tris-HCl (pH 7.4).[5][8]

• Incubation: Cell membranes, radioligand, and the test compound are incubated together to allow binding to reach equilibrium (e.g., 60-120 minutes at 25°C).[3][19][20]

• Separation: The reaction is terminated by rapid filtration through glass fiber filters to separate receptor-bound from free radioligand. The filters are then washed with cold buffer.[3][21]

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.[3][21]

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[3]

Workflow for Radioligand Binding Assay

Functional Assays: [³⁵S]GTPγS Binding

Objective: To measure the functional activity of a compound (agonist, antagonist, or inverse agonist) by quantifying its effect on G protein activation.

Protocol:

• Materials:

  • Cell membranes expressing the receptor of interest.[3]

  • [³⁵S]GTPγS: A non-hydrolyzable radiolabeled GTP analog.[3]

  • GDP: To facilitate the exchange with [³⁵S]GTPγS.[3]

• Procedure:

  • For agonist testing, membranes are incubated with varying concentrations of the test compound and a fixed concentration of [³⁵S]GTPγS.

  • For antagonist testing, membranes are pre-incubated with the test compound before the addition of a known agonist and [³⁵S]GTPγS.[21]

• Incubation: The reaction mixture is incubated, typically for 60 minutes at 30°C, to allow for G protein activation and [³⁵S]GTPγS binding.[3]

• Termination and Quantification: The assay is terminated by rapid filtration, and the amount of bound [³⁵S]GTPγS is quantified by scintillation counting.[3]

• Data Analysis:

  • Agonists: Data are plotted to determine the EC50 (potency) and Emax (efficacy).[3]

  • Antagonists/Inverse Agonists: Data are plotted to determine the IC50.[3]

Functional Assays: cAMP Accumulation

Objective: To measure the functional consequence of receptor activation on the downstream second messenger, cAMP.

Protocol:

• Cell Culture: Intact cells expressing the H3 or H4 receptor are used.[21]

• Procedure:

  • Cells are typically pre-treated with a phosphodiesterase inhibitor to prevent cAMP degradation.

  • Cells are then stimulated with forskolin (B1673556) (an adenylyl cyclase activator) to induce cAMP production.[21]

  • The test compound (agonist or antagonist) is added. Agonists will inhibit the forskolin-stimulated cAMP accumulation, while antagonists will block the inhibitory effect of a co-applied agonist.

• Measurement: After incubation, cells are lysed, and the intracellular cAMP levels are measured using a commercial assay kit (e.g., HTRF, ELISA, or FRET-based biosensors).[20][21]

• Data Analysis: The effect of the test compound on cAMP levels is quantified to determine its potency and efficacy.

Conclusion

The histamine H3 and H4 receptors present distinct and compelling targets for therapeutic intervention in a range of diseases. While they share some signaling mechanisms and ligand recognition features, their pharmacological profiles are sufficiently different to allow for the design of highly selective modulators. A thorough understanding of their comparative pharmacology, supported by robust and reproducible experimental data, is essential for the successful development of novel therapeutics targeting these receptors. The data and protocols presented in this guide offer a framework for the objective comparison of H3 and H4 receptor ligands, aiding researchers in the selection and characterization of compounds for further investigation.

References

• 1. Histamine H3 receptor - Wikipedia [en.wikipedia.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. Histamine H3 and H4 receptors as novel drug targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. The role of histamine H4 receptor in immune and inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Histamine H3 and H4 receptors as novel drug targets | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The histamine H3 receptor: an attractive target for the treatment of cognitive disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Molecular and biochemical pharmacology of the histamine H4 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Histamine H(1)- and H(4)-receptor signaling cooperatively regulate MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Compared pharmacology of human histamine H3 and H4 receptors: structure–activity relationships of histamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Compared pharmacology of human histamine H3 and H4 receptors: structure-activity relationships of histamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of histamine H1-, H2-, and H3-receptor ligands at the human histamine H4 receptor: identification of 4-methylhistamine as the first potent and selective H4 receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. biorxiv.org [biorxiv.org]
• 21. benchchem.com [benchchem.com]

A Researcher's Guide to Selecting the Optimal Histamine ELISA Kit

For scientists and researchers in drug development, accurately quantifying histamine (B1213489) levels is crucial for understanding inflammatory responses, allergic reactions, and various physiological processes. Enzyme-Linked Immunosorbent Assays (ELISAs) are a primary tool for this purpose, offering a blend of sensitivity and specificity. However, the market is populated with a variety of kits, each with its own performance characteristics. This guide provides an objective comparison of several commercially available histamine ELISA kits, supported by their published performance data, to aid in selecting the most suitable kit for your research needs.

Performance Comparison of Histamine ELISA Kits

The selection of an appropriate ELISA kit is contingent on several key performance indicators. These include sensitivity (the lowest detectable concentration of histamine), the assay's dynamic range, and the precision of the measurements (both within a single assay and between different assays). The following table summarizes the performance data of several histamine ELISA kits as reported by their respective manufacturers.

Manufacturer/Kit	Catalog Number	Sensitivity (ng/mL)	Assay Range (ng/mL)	Intra-Assay CV (%)	Inter-Assay CV (%)	Sample Types
Abcam	ab213975	0.068	0.098 - 25	4.9 - 8.4	4.8 - 8.9	Urine, Cell culture media, Serum, EDTA Plasma
Thermo Fisher Scientific (Invitrogen)	EEL005	0.94	1.56 - 100	<10	<10	Serum, Plasma, other biological fluids
FineTest	EH0174	Not Specified	Not Specified	<8	<10	Serum, Plasma, Tissue homogenates, etc.
Elabscience	E-EL-0033	Not Specified	Not Specified	<10	<10	Serum, Plasma, Tissue homogenates, etc.
Hygiena	KIT3065	Not Specified	Not Specified	1.6 - 10	Not Specified	Fish, Wine
Immusmol	IS-2060	0.2	0.5 - 50	Not Specified	Not Specified	Plasma, Serum, Urine, Tissue/Cell homogenates
Northwest Life Science Specialties	NWK-HIS01	2.5	2.5 - 50	≤ 10	≤ 10	Biological samples

Note: The data presented in this table is based on information provided by the manufacturers. Performance may vary under different experimental conditions. It is highly recommended to perform in-house validation for the chosen kit with your specific sample types.

Key Performance Parameters for Kit Selection

The decision to choose one ELISA kit over another should be based on a thorough evaluation of its performance metrics in the context of your experimental design.

Caption: A logical workflow for assessing and selecting the most appropriate ELISA kit.

Experimental Protocol: Competitive Histamine ELISA

The following is a generalized protocol for a competitive histamine ELISA. It is essential to refer to the specific manual of the chosen kit for detailed instructions, as incubation times, reagent volumes, and preparation steps may vary.

Materials:

• Histamine ELISA Kit (microplate, standards, antibody, conjugate, wash buffer, substrate, stop solution)

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and pipette tips

• Distilled or deionized water

• Plate shaker (optional)

• Absorbent paper

Procedure:

• Reagent Preparation: Prepare all reagents, including standards and samples, according to the kit's instructions. This may involve diluting concentrated buffers and reconstituting lyophilized components.

• Standard and Sample Addition: Add a specific volume of standards and samples to the appropriate wells of the microplate.

• Antibody Incubation: Add the histamine-specific antibody to each well (except for the blank). The antibody will bind to the histamine in the sample or the histamine coated on the plate.

• Conjugate Addition: Following an incubation period and a wash step, a fixed amount of enzyme-labeled histamine (conjugate) is added. This will compete with the sample histamine for binding to the antibody.

• Incubation: Incubate the plate for the time and at the temperature specified in the kit manual to allow for the competitive binding to occur.

• Washing: Wash the plate multiple times with the provided wash buffer to remove any unbound reagents.

• Substrate Addition: Add the substrate solution to each well. The enzyme on the bound conjugate will catalyze a color change.

• Incubation: Incubate the plate for a specified period to allow for color development. The intensity of the color is inversely proportional to the amount of histamine in the sample.

• Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic reaction. This will typically change the color of the solution.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Use this curve to determine the concentration of histamine in the samples.

Caption: A generalized workflow for a competitive histamine ELISA.

Histamine Signaling Pathway

Histamine exerts its effects by binding to one of four G-protein coupled receptors (H1-H4). The H1 receptor is prominently involved in allergic and inflammatory responses. Upon binding histamine, the H1 receptor activates the Gq/11 protein, initiating a signaling cascade that leads to the release of intracellular calcium and the activation of protein kinase C (PKC). This cascade ultimately results in the physiological responses associated with histamine, such as smooth muscle contraction and increased vascular permeability.

Caption: The signaling cascade initiated by histamine binding to the H1 receptor.

By carefully considering the performance data and understanding the experimental principles, researchers can confidently select the histamine ELISA kit that best fits the requirements of their study, ensuring accurate and reproducible results.

Safety & Regulatory Compliance

Proper Disposal of Histamine: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of histamine (B1213489) and its derivatives is a critical aspect of laboratory safety. Histamine is classified as a hazardous substance, known to cause skin and eye irritation.[1][2][3][4] Therefore, it is imperative that histamine waste is not discarded through standard laboratory drains or as regular solid waste.[1] Adherence to federal, state, and local hazardous waste regulations is mandatory for its disposal.[1]

This guide provides a procedural, step-by-step plan for the proper disposal of histamine, designed for researchers, scientists, and drug development professionals.

Key Safety and Disposal Information

The following table summarizes the essential information for handling and disposing of histamine waste.

Parameter	Guideline
Hazard Classification	Irritant; causes skin, eye, and respiratory irritation.[1][2][3][4]
Primary Disposal Route	Licensed hazardous waste disposal company.[1]
Prohibited Disposal	Do not dispose of down the drain or in regular solid waste.[1]
Waste Classification	Treat as hazardous waste. While not always a P- or U-listed RCRA waste, it should be managed as hazardous due to its irritant properties.[1][5]
Final Treatment Method	High-temperature incineration by a licensed facility is typical for nitrogen-containing organic compounds.[1]
Container Requirements	Use appropriate, leak-proof, and chemically compatible containers.[1][5] Keep containers closed when not in use.[1][5]
Labeling	Clearly label waste containers as "Hazardous Waste" with the full chemical name.[1][5]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of histamine and materials contaminated with it involves segregation, proper containment, and professional removal.

Step 1: Waste Identification and Segregation

• Identify Histamine Waste: All materials, including solutions, contaminated labware (e.g., pipette tips, glassware), and personal protective equipment (PPE) that have come into contact with histamine, must be considered hazardous waste.

• Segregate Waste: It is crucial to segregate histamine waste from other laboratory waste streams. Do not mix histamine waste with incompatible materials, particularly strong oxidizing agents.[5]

Step 2: Waste Accumulation and Storage

• Select Appropriate Containers: Use designated, leak-proof containers that are chemically compatible with histamine. Ensure the containers are in good condition and can be securely closed.[1][5]

• Label Containers: Immediately label the waste container with the words "Hazardous Waste," the full chemical name (e.g., "Histamine" or "Histamine Dihydrochloride"), and the date you begin accumulating the waste.[5]

• Secure Storage: Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be secure, away from general lab traffic, and ideally in secondary containment to manage any potential leaks.[5]

Step 3: Arrange for Professional Disposal

• Contact EHS: The primary point of contact for waste disposal should be your institution's Environmental Health and Safety (EHS) department.[1] They will provide specific guidance based on institutional protocols and local regulations.

• Schedule Pickup: Arrange for a hazardous waste pickup with your EHS department or a certified hazardous waste contractor.[1]

• Provide Documentation: Be prepared to provide the Safety Data Sheet (SDS) for histamine to the waste disposal company to ensure they have all the necessary information for its safe handling, transport, and disposal.[1]

Step 4: Disposal of Empty Containers

• Triple-Rinsing: To be considered non-hazardous, an empty container that held histamine must be triple-rinsed with a suitable solvent.[5]

• Collect Rinsate: The rinsate from the cleaning process must be collected and disposed of as hazardous waste along with other histamine-contaminated materials.[5]

• Final Container Disposal: After triple-rinsing and drying, the label on the container should be removed or fully defaced. The container can then typically be disposed of in the regular trash or recycled, depending on institutional policies.[5]

Experimental Protocols for Disposal

The provided safety guidelines do not recommend on-site chemical neutralization or other experimental disposal protocols for histamine by laboratory personnel. The standard and required procedure is to transfer the chemical waste to a licensed professional disposal service that uses methods like high-temperature incineration.[1]

Histamine Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal of histamine waste in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]

Essential Safety and Operational Protocols for Handling Histamine

This guide provides comprehensive safety and logistical information for the handling and disposal of histamine (B1213489), tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Histamine is a chemical that is considered hazardous and is classified as toxic if swallowed, a skin and eye irritant, and a potential respiratory and skin sensitizer.[1][2] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent skin contact, eye irritation, and inhalation when working with histamine.[3]

PPE Category	Specification	Purpose
Eye Protection	Chemical splash goggles or safety glasses meeting recognized standards (e.g., ANSI Z87.1).[3] A face shield may be required for splash hazards.[4][5]	To protect eyes from splashes and airborne particles.[3][5]
Hand Protection	Disposable nitrile gloves. Gloves should be inspected before use and replaced immediately if contaminated.[3]	To prevent skin contact with the chemical.[3]
Body Protection	A long-sleeved laboratory coat, fully buttoned.[3]	To protect skin and clothing from contamination.[3]
Respiratory Protection	A NIOSH-certified respirator should be used if there is a risk of generating airborne dust or aerosols, particularly when handling the compound in its powder form.[3] Work should be conducted in a chemical fume hood.[1]	To prevent inhalation of the chemical.[3]
Footwear	Closed-toe and closed-heel shoes that cover the entire foot.[3]	To protect feet from spills.[3]

Operational Plan: Safe Handling and Disposal Protocol

A strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation:

• Ensure that an emergency eyewash station and safety shower are readily accessible.[3]

• The designated work area, preferably a certified chemical fume hood, should be clean and uncluttered.[1][3]

• Verify that all necessary PPE is available and in good condition.

2. Handling:

• All handling of histamine should occur within a chemical fume hood to minimize inhalation risk.[1]

• When weighing or transferring the solid compound, take care to avoid the formation of dust.[1][2]

• Avoid direct contact with skin and eyes.[2][3] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[6]

• Do not eat, drink, or smoke in the designated work area.[1][2]

• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][3]

3. Storage:

• Store histamine in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Store away from incompatible materials such as strong oxidizing agents.[1]

• The storage area should be secure.[1]

4. Spill Management:

• In the event of a spill, ensure the area is well-ventilated.[2]

• Evacuate personnel from the immediate area.[1][2]

• Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[1]

5. Disposal Plan:

• All histamine waste is considered hazardous and must be disposed of according to institutional and local regulations.[7]

• Segregation: Keep histamine waste separate from other chemical waste streams to prevent hazardous reactions and ensure proper handling.[8][9]

• Containment: Use a compatible, sealed, and clearly labeled container for all histamine waste.[7][8] The label should include the words "Hazardous Waste" and the chemical name.[7]

• Disposal: Arrange for the collection of the hazardous waste by an approved waste disposal service.[1][8] Do not dispose of histamine down the drain or in the regular trash.[8]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling and disposal of histamine.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]
• 4. Personal Protective Equipment : USDA ARS [ars.usda.gov]
• 5. hse.gov.uk [hse.gov.uk]
• 6. hmdb.ca [hmdb.ca]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. collectandrecycle.com [collectandrecycle.com]
• 9. benchchem.com [benchchem.com]